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  • Product: 4-Pyridinepropanol
  • CAS: 2629-72-3

Core Science & Biosynthesis

Foundational

4-Pyridinepropanol chemical properties and structure

An In-depth Technical Guide to 4-Pyridinepropanol: Chemical Properties, Structure, and Applications Authored by a Senior Application Scientist This guide provides a comprehensive technical overview of 4-Pyridinepropanol...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide to 4-Pyridinepropanol: Chemical Properties, Structure, and Applications

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 4-Pyridinepropanol (CAS No: 2629-72-3), a versatile heterocyclic building block. Designed for researchers, medicinal chemists, and materials scientists, this document delves into the molecule's core chemical properties, structural attributes, synthesis, reactivity, and key applications, with a focus on its utility in drug development and advanced material synthesis.

Introduction and Significance

4-Pyridinepropanol, also known as 3-(4-Pyridyl)-1-propanol, is a bifunctional organic compound featuring a pyridine ring and a primary alcohol.[1][2] The pyridine moiety, an electron-deficient aromatic heterocycle, provides a site for coordination, quaternization, and influences the molecule's overall electronic properties. The flexible three-carbon propyl chain terminating in a hydroxyl group offers a reactive handle for a wide array of chemical transformations, including esterification, etherification, and oxidation.[3]

This unique combination of a nucleophilic/basic nitrogen atom within an aromatic system and a reactive aliphatic alcohol makes 4-Pyridinepropanol a valuable intermediate in the synthesis of complex molecular architectures.[4] Its applications span from being a precursor in active pharmaceutical ingredients (APIs) to a critical component in the construction of supramolecular assemblies like rotaxanes.[1][3][4] Understanding its chemical behavior is therefore paramount for its effective utilization in research and development.

Molecular Structure and Physicochemical Properties

The structural foundation of 4-Pyridinepropanol dictates its chemical personality. The molecule consists of a pyridine ring substituted at the 4-position with a 3-hydroxypropyl group.

Caption: 2D Chemical Structure of 4-Pyridinepropanol.

Physicochemical Data Summary

The key quantitative properties of 4-Pyridinepropanol are summarized in the table below, compiled from various chemical suppliers and databases.

PropertyValueSource(s)
CAS Number 2629-72-3[2][5]
Molecular Formula C₈H₁₁NO[2][3][5]
Molecular Weight 137.18 g/mol [2][3][5]
Appearance White to off-white solid; may be a colorless liquid above MP[1][3][6]
Melting Point 35-39 °C[5][6]
Boiling Point 289 °C (at 760 mmHg)[1][5][6]
Density 1.061 g/mL (at 25 °C)[1][5]
Flash Point 113 °C (235.4 °F) - closed cup[5]
Solubility Soluble in water and common organic solvents (e.g., ethanol, methanol).[1][3][6]
IUPAC Name 3-(pyridin-4-yl)propan-1-ol[2]
SMILES String OCCCc1ccncc1[5]
InChI Key PZVZGDBCMQBRMA-UHFFFAOYSA-N[5]
Spectroscopic Profile (Predicted)

While specific spectral data requires experimental acquisition, the structure of 4-Pyridinepropanol allows for a confident prediction of its key spectroscopic features, which are essential for its characterization.[7][8][9]

  • ¹H NMR: The proton NMR spectrum is expected to show distinct signals corresponding to the aromatic protons on the pyridine ring (typically in the δ 7.0-8.5 ppm range, with characteristic splitting patterns for a 4-substituted pyridine), and three sets of signals for the aliphatic propyl chain protons. The methylene group adjacent to the hydroxyl (CH₂ OH) would appear further downfield than the other two due to the deshielding effect of the oxygen atom.

  • ¹³C NMR: The carbon NMR would display signals for the five unique carbons of the pyridine ring and the three distinct carbons of the propyl chain.

  • Infrared (IR) Spectroscopy: The IR spectrum should exhibit a strong, broad absorption band in the 3200-3600 cm⁻¹ region, characteristic of the O-H stretching of the alcohol functional group.[7] It would also show characteristic C=N and C=C stretching vibrations from the pyridine ring around 1400-1600 cm⁻¹.

  • Mass Spectrometry (MS): The mass spectrum would show a molecular ion peak (M⁺) at m/z = 137, corresponding to the molecular weight of the compound.[2][7]

Synthesis and Manufacturing

4-Pyridinepropanol can be prepared via several synthetic routes, primarily involving the reduction of a carbonyl group or nucleophilic substitution.[3] The choice of method often depends on the availability of starting materials and the desired scale of production.

Synthesis cluster_0 Method 1: Reduction of Carboxylic Acid cluster_1 Method 2: Reduction of Aldehyde cluster_2 Method 3: Nucleophilic Substitution start1 4-Pyridinepropionic Acid reductant1 Reducing Agent (e.g., NaBH₄-BF₃·OEt₂) start1->reductant1 Reduction product 4-Pyridinepropanol reductant1->product start2 4-Pyridinepropionaldehyde reductant2 Reducing Agent (e.g., NaBH₄) start2->reductant2 Reduction reductant2->product start3 Pyridine + Allyl Halide step1 Precursor Formation start3->step1 Nucleophilic Attack step2 Hydrogenation step1->step2 step2->product

Caption: Key synthetic pathways to 4-Pyridinepropanol.

General Experimental Protocol: Reduction of 4-Pyridinepropionic Acid

This protocol is a representative example based on established chemical reduction methods.[3]

  • Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add 4-pyridinepropionic acid and a suitable anhydrous solvent (e.g., tetrahydrofuran).

  • Inert Atmosphere: Purge the system with dry nitrogen and maintain a positive pressure throughout the reaction.

  • Cooling: Cool the stirred suspension to 0 °C using an ice-water bath.

  • Reagent Addition: Slowly add a solution of a suitable reducing agent, such as sodium borohydride-boron trifluoride etherate complex, via the dropping funnel. Causality Note: The slow addition at low temperature is critical to control the exothermic reaction and prevent over-reduction or side reactions.

  • Reaction: Allow the reaction to stir at 0 °C for a set period, then let it warm to room temperature and stir until completion (monitored by TLC).

  • Quenching: Carefully quench the reaction by the slow addition of water or a mild acid.

  • Extraction: Extract the product into an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

  • Purification: Remove the solvent under reduced pressure. The resulting crude product can be purified by column chromatography or distillation to yield pure 4-Pyridinepropanol.

Chemical Reactivity and Applications

The reactivity of 4-Pyridinepropanol is governed by its two primary functional groups: the pyridine ring and the terminal hydroxyl group.

Reactivity cluster_main mol 4-Pyridinepropanol Structure N_site Pyridine Nitrogen (Nucleophilic/Basic) mol->N_site Site 1 OH_site Hydroxyl Group (Nucleophilic) mol->OH_site Site 2 Ring_site Pyridine Ring (Electron Deficient) mol->Ring_site Site 3 Alkylation\nProtonation\nCoordination Alkylation Protonation Coordination N_site->Alkylation\nProtonation\nCoordination Oxidation\nEsterification\nEtherification Oxidation Esterification Etherification OH_site->Oxidation\nEsterification\nEtherification Nucleophilic Aromatic\nSubstitution (SₙAr) Nucleophilic Aromatic Substitution (SₙAr) Ring_site->Nucleophilic Aromatic\nSubstitution (SₙAr)

Caption: Reactivity map of 4-Pyridinepropanol.

Reactions at the Hydroxyl Group

The primary alcohol is a versatile functional handle. It can be oxidized to the corresponding aldehyde or carboxylic acid depending on the oxidant and reaction conditions.[3] It readily undergoes esterification with carboxylic acids or acid chlorides and etherification under appropriate basic conditions.

Reactions at the Pyridine Ring

The nitrogen atom's lone pair of electrons makes it basic and nucleophilic, allowing it to be protonated by acids or alkylated to form pyridinium salts. The electron-deficient nature of the pyridine ring makes it generally unreactive towards electrophilic aromatic substitution but susceptible to nucleophilic aromatic substitution, particularly if a leaving group is present or under harsh conditions.[10]

Applications in Drug Development and Research

4-Pyridinepropanol serves as a crucial building block in medicinal chemistry and materials science.[3][4]

  • Pharmaceutical Intermediates: Its structure is incorporated into various drug candidates. The pyridine ring can act as a hydrogen bond acceptor or a coordination site for metal-based therapeutics, while the propanol linker provides optimal spacing and flexibility to position pharmacophores for interaction with biological targets.[3]

  • Supramolecular Chemistry: It has been used to construct the linear "axle" component in rotaxane synthesis.[1][4] Rotaxanes are mechanically interlocked molecules with potential applications in molecular machines and nanotechnology.

  • Materials Science: The ability of the pyridine nitrogen to coordinate with metal ions and the hydroxyl group to participate in polymerization or surface modification makes it a candidate for creating functional polymers and coatings.[3]

Safety and Handling

As with any chemical reagent, proper handling of 4-Pyridinepropanol is essential. It is classified as an irritant.

  • Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).[2][5]

  • Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P305 + P351 + P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).[2][5]

  • Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and use in a well-ventilated area or under a fume hood.[5][11]

  • Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[11] It is classified as a combustible liquid.[5]

Always consult the latest Safety Data Sheet (SDS) from the supplier before handling this compound.[11][12]

Conclusion

4-Pyridinepropanol is a chemical intermediate of significant value, bridging the domains of heterocyclic chemistry and functionalized aliphatic compounds. Its well-defined reactivity at both the pyridine and alcohol moieties provides chemists with a reliable and versatile tool for constructing complex molecules. From its foundational role in the synthesis of novel pharmaceutical agents to its application in the cutting-edge field of molecular machinery, a thorough understanding of its properties and reactivity is key to unlocking its full potential.

References

  • 4-Pyridinepropanol. (n.d.). PubChem, National Institutes of Health. Retrieved January 11, 2026, from [Link]

  • 4-Pyridinepropanol. (n.d.). LookChem. Retrieved January 11, 2026, from [Link]

  • Pyridines: properties, syntheses & reactivity. (n.d.). University Lecture Notes. Retrieved January 11, 2026, from [Link]

  • Molecular Spectroscopy in Organic Chemistry: IR, NMR, and Mass Analysis. (2023, October 31). ResearchGate. Retrieved January 11, 2026, from [Link]

  • Chapter 13 Spectroscopy NMR, IR, MS, UV-Vis. (n.d.). University Course Material. Retrieved January 11, 2026, from [Link]

  • Spectroscopy Problems. (n.d.). University of Colorado Boulder, Department of Chemistry. Retrieved January 11, 2026, from [Link]

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Exploratory

An In-depth Technical Guide to 4-Pyridinepropanol (CAS 2629-72-3): Synthesis, Characterization, and Applications in Drug Discovery

This guide provides a comprehensive technical overview of 4-Pyridinepropanol, a versatile heterocyclic building block, for researchers, scientists, and professionals in drug development. We will delve into its chemical p...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive technical overview of 4-Pyridinepropanol, a versatile heterocyclic building block, for researchers, scientists, and professionals in drug development. We will delve into its chemical properties, synthesis, analytical characterization, reactivity, and its applications as a key intermediate in the synthesis of complex molecular architectures and pharmacologically active compounds.

Core Properties of 4-Pyridinepropanol

4-Pyridinepropanol, also known as 3-(4-Pyridyl)-1-propanol, is a bifunctional molecule featuring a pyridine ring and a primary alcohol.[1][2][3] This unique combination of a nucleophilic alcohol and a basic aromatic heterocycle makes it a valuable precursor in diverse synthetic applications.[4]

Physicochemical Properties

A thorough understanding of the physicochemical properties of 4-Pyridinepropanol is essential for its effective use in research and development.

PropertyValueReference(s)
CAS Number 2629-72-3[1][2]
Molecular Formula C₈H₁₁NO[1]
Molecular Weight 137.18 g/mol [1][2]
Appearance White to off-white solid or colorless liquid[1][4]
Melting Point 35-39 °C[1][2]
Boiling Point 289 °C[1][2]
Density 1.061 g/mL at 25 °C[1][2]
Flash Point >113 °C (>235.4 °F)[2][5]
Solubility Soluble in water and common organic solvents like ethanol, methanol, and chloroform.[1][4]
pKa 14.92 ± 0.10 (Predicted)[1]
Structural Information

The structural attributes of 4-Pyridinepropanol are foundational to its reactivity and applications.

IdentifierValueReference(s)
IUPAC Name 3-(pyridin-4-yl)propan-1-ol[3]
SMILES OCCCc1ccncc1[2][6]
InChI 1S/C8H11NO/c10-7-1-2-8-3-5-9-6-4-8/h3-6,10H,1-2,7H2[2][6]
InChIKey PZVZGDBCMQBRMA-UHFFFAOYSA-N[7]

Synthesis of 4-Pyridinepropanol

The synthesis of 4-Pyridinepropanol can be achieved through various routes, primarily involving the reduction of a corresponding carboxylic acid or its ester, or through nucleophilic substitution reactions.[8]

Synthesis via Reduction of 4-Pyridinepropionic Acid

One common laboratory-scale synthesis involves the reduction of 4-pyridinepropionic acid. This method is favored for its relatively straightforward procedure and good yields.

Workflow for the Synthesis of 4-Pyridinepropanol

cluster_0 Reaction Setup cluster_1 Reaction & Work-up cluster_2 Purification 4-Pyridinepropionic_Acid 4-Pyridinepropionic Acid Reaction_Mixture Reaction Mixture 4-Pyridinepropionic_Acid->Reaction_Mixture Reducing_Agent Reducing Agent (e.g., NaBH₄/BF₃·OEt₂) Reducing_Agent->Reaction_Mixture Solvent Anhydrous Solvent (e.g., THF) Solvent->Reaction_Mixture Quenching Quenching (e.g., Water/Base) Reaction_Mixture->Quenching Stirring at low temp. Extraction Extraction with Organic Solvent Quenching->Extraction Organic_Layer Combined Organic Layers Drying Drying (e.g., Na₂SO₄) Organic_Layer->Drying Filtration_Evaporation Filtration & Solvent Evaporation Drying->Filtration_Evaporation Purification Purification (e.g., Column Chromatography) Filtration_Evaporation->Purification 4-Pyridinepropanol_Product 4-Pyridinepropanol Purification->4-Pyridinepropanol_Product Yield > 80%

Caption: Synthesis workflow for 4-Pyridinepropanol.

Experimental Protocol:

  • Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve 4-pyridinepropionic acid in anhydrous tetrahydrofuran (THF).[8]

  • Addition of Reducing Agent: Cool the solution to 0 °C in an ice bath. Slowly add a suitable reducing agent, such as a sodium borohydride-boron trifluoride etherate complex.[8] The choice of a more powerful reducing agent is necessary to reduce the carboxylic acid.

  • Reaction: Stir the reaction mixture at a low temperature and allow it to slowly warm to room temperature. Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Work-up: Once the reaction is complete, carefully quench the reaction by the slow addition of water, followed by a basic solution (e.g., sodium bicarbonate) to neutralize the acid.

  • Extraction: Extract the aqueous layer multiple times with an organic solvent such as ethyl acetate or dichloromethane.

  • Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield pure 4-Pyridinepropanol.[5]

Alternative Synthetic Routes

Other synthetic strategies include the reaction of pyridine with an allyl halide followed by hydrogenation.[8] This method involves a nucleophilic attack by the nitrogen atom of pyridine on the allyl halide, followed by reduction of the double bond.[8]

Analytical Characterization

Rigorous analytical characterization is crucial to confirm the identity and purity of synthesized 4-Pyridinepropanol.

Spectroscopic Analysis

Workflow for Analytical Characterization

cluster_spectroscopy Spectroscopic Identification cluster_chromatography Purity Assessment Sample 4-Pyridinepropanol Sample NMR NMR Spectroscopy (¹H and ¹³C) Sample->NMR Structural Elucidation FTIR FTIR Spectroscopy Sample->FTIR Functional Group ID MS Mass Spectrometry (e.g., GC-MS) Sample->MS Molecular Weight HPLC HPLC Sample->HPLC Purity & Quantification GC Gas Chromatography (GC) Sample->GC Purity & Volatile Impurities Data_Analysis Data Analysis & Structure Confirmation NMR->Data_Analysis FTIR->Data_Analysis MS->Data_Analysis HPLC->Data_Analysis GC->Data_Analysis

Caption: Analytical workflow for 4-Pyridinepropanol.

3.1.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

  • ¹H NMR: The proton NMR spectrum provides characteristic signals for the aromatic protons of the pyridine ring and the aliphatic protons of the propanol chain. Expected chemical shifts (in ppm) would be approximately:

    • Pyridine protons: Two doublets in the aromatic region (~8.5 ppm and ~7.2 ppm).

    • Methylene protons (adjacent to OH): A triplet around 3.6 ppm.

    • Methylene protons (adjacent to pyridine): A triplet around 2.7 ppm.

    • Central methylene protons: A multiplet around 1.9 ppm.

    • Hydroxyl proton: A broad singlet, the position of which is concentration and solvent dependent.[9][10]

  • ¹³C NMR: The carbon NMR spectrum will show distinct signals for the pyridine ring carbons and the aliphatic carbons.[11]

3.1.2. Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum is used to identify the key functional groups present in the molecule.[12][13]

  • O-H stretch: A broad absorption band in the region of 3200-3600 cm⁻¹.

  • C-H stretch (aromatic): Peaks typically above 3000 cm⁻¹.

  • C-H stretch (aliphatic): Peaks typically below 3000 cm⁻¹.

  • C=N and C=C stretch (pyridine ring): Absorptions in the 1400-1600 cm⁻¹ region.

  • C-O stretch: A strong band around 1050 cm⁻¹.

3.1.3. Mass Spectrometry (MS)

Mass spectrometry, often coupled with Gas Chromatography (GC-MS), is used to determine the molecular weight and fragmentation pattern of the compound, confirming its identity. The molecular ion peak [M]⁺ would be expected at m/z = 137.

Chromatographic Purity Analysis

3.2.1. High-Performance Liquid Chromatography (HPLC)

A reversed-phase HPLC method can be developed for purity assessment.[14]

Protocol for HPLC Analysis:

  • Column: A C18 stationary phase is typically suitable.

  • Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium formate) and an organic solvent (e.g., acetonitrile or methanol).[14]

  • Detection: UV detection at a wavelength where the pyridine ring absorbs (e.g., ~254 nm).

  • Analysis: The purity is determined by the relative peak area of the main component.

3.2.2. Gas Chromatography (GC)

GC can be used to assess purity and identify any volatile impurities. The hydroxyl group may require derivatization to improve peak shape and thermal stability.

Reactivity and Synthetic Applications

The dual functionality of 4-Pyridinepropanol makes it a versatile building block in organic synthesis.[8][15]

Reactions of the Hydroxyl Group

The primary alcohol can undergo a variety of transformations:

  • Esterification: Reaction with carboxylic acids or their derivatives to form esters.

  • Etherification: Formation of ethers through reactions such as the Williamson ether synthesis.

  • Oxidation: Oxidation to the corresponding aldehyde or carboxylic acid using appropriate oxidizing agents.[8]

  • Conversion to Halides: Reaction with halogenating agents (e.g., SOCl₂, PBr₃) to replace the hydroxyl group with a halogen.

Reactions of the Pyridine Ring

The pyridine ring exhibits characteristic reactivity:

  • N-Alkylation: The nitrogen atom can be alkylated to form pyridinium salts.

  • Electrophilic Aromatic Substitution: The pyridine ring is generally deactivated towards electrophilic substitution, which occurs preferentially at the 3-position.[16]

  • Nucleophilic Aromatic Substitution: The pyridine ring can undergo nucleophilic substitution, particularly when activated by electron-withdrawing groups.[16]

Applications in Supramolecular Chemistry and Drug Development

4-Pyridinepropanol has been utilized in the synthesis of complex molecular structures with potential applications in materials science and medicine.

4.3.1. Synthesis of Rotaxanes

A notable application of 4-Pyridinepropanol is in the construction of rotaxanes, which are mechanically interlocked molecules.[17] It can be used to form the "axle" component of the rotaxane, with the pyridine moiety acting as a recognition site for the "wheel" component.[3][6][18]

Logical Flow for Rotaxane Synthesis

4-Pyridinepropanol 4-Pyridinepropanol Functionalization Functionalization of -OH group 4-Pyridinepropanol->Functionalization Forms the axle Threading Threading Functionalization->Threading Macrocycle Macrocycle (Wheel) Macrocycle->Threading Stoppering Stoppering Reaction Threading->Stoppering Formation of Pseudorotaxane Rotaxane [2]Rotaxane Stoppering->Rotaxane Click Chemistry (CuAAC)

Caption: Logical steps in rotaxane synthesis.

4.3.2. Precursor for Pharmacologically Active Molecules

The pyridine scaffold is a common motif in many FDA-approved drugs.[19][20] 4-Pyridinepropanol serves as a valuable building block for introducing this moiety into larger molecules, potentially leading to compounds with a range of biological activities, including antimicrobial and antiviral properties.[21][22] For instance, derivatives of pyridine have been investigated as potential anticancer agents.[23]

4.3.3. Synthesis of Porphyrin Derivatives

4-Pyridinepropanol can be used in the synthesis of porphyrin derivatives, which have applications in photodynamic therapy and catalysis.[24][25] The pyridine units can be appended to the porphyrin core, influencing its electronic properties and self-assembly behavior.[24]

Safety and Handling

4-Pyridinepropanol is classified as a hazardous substance and requires careful handling.

  • Hazards: Causes skin and serious eye irritation, and may cause respiratory irritation.[3][26]

  • Precautions: Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[5] Handle in a well-ventilated area or a fume hood.

  • Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[1]

  • In case of exposure:

    • Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention.[5]

    • Skin: Wash with plenty of soap and water.[5]

    • Inhalation: Move to fresh air.[16]

    • Ingestion: Rinse mouth with water and seek medical attention.[16]

Conclusion

4-Pyridinepropanol is a versatile and valuable building block for chemical synthesis, particularly in the fields of drug discovery and materials science. Its bifunctional nature allows for a wide range of chemical transformations, enabling the construction of complex molecular architectures such as rotaxanes and the synthesis of novel pharmacologically active compounds. A thorough understanding of its synthesis, characterization, and reactivity is essential for harnessing its full potential in research and development.

References

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  • Human Metabolome Database. 1H NMR Spectrum (1D, 500 MHz, CDCl3, experimental) (HMDB0000926). [Link]

  • Journal of the Chemical Society (Resumed). A novel reaction of the pyridine ring. [Link]

  • Organic Chemistry Portal. Pyridine synthesis. [Link]

  • ResearchGate. Novel biologically active pyridine derivatives: Synthesis, structure characterization, in vitro antimicrobial evaluation and structure-activity relationship. [Link]

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  • Providence College. Rotaxanes and catenanes by click chemistry. [Link]

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  • ChemRxiv. Design and synthesis of fused pyridine building blocks for automated library generation. [Link]

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  • Google Patents.
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  • PubMed. New pyrano-pyridine conjugates as potential anticancer agents: design, synthesis and computational studies. [Link]

  • HELIX Chromatography. HPLC Methods for analysis of Pyridine. [Link]

  • ACS Publications. Recent Advances in the Design and Syntheses of Porphyrinoids by Embedding Higher Analogues of Arene and Pyridine Units. [Link]

  • MDPI. Pyridine Compounds with Antimicrobial and Antiviral Activities. [Link]

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  • NIH. Recent advances in the synthesis of pharmaceutically active 4-quinolone and its analogues: a review. [Link]

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Foundational

A Comprehensive Technical Guide to 3-pyridin-4-ylpropan-1-ol (4-Pyridinepropanol) for Advanced Research and Pharmaceutical Development

Abstract: This technical guide provides an in-depth analysis of 3-pyridin-4-ylpropan-1-ol, commonly known as 4-Pyridinepropanol. As a bifunctional heterocyclic building block, this compound holds significant value for pr...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract: This technical guide provides an in-depth analysis of 3-pyridin-4-ylpropan-1-ol, commonly known as 4-Pyridinepropanol. As a bifunctional heterocyclic building block, this compound holds significant value for professionals in drug discovery, medicinal chemistry, and materials science. Its structure, featuring a basic pyridine head, a flexible three-carbon linker, and a reactive terminal hydroxyl group, offers extensive opportunities for chemical modification and incorporation into complex molecular architectures. This document details its chemical identity, physicochemical properties, synthetic routes, and key applications, with a focus on its role as a pharmaceutical intermediate and a component in supramolecular chemistry. Detailed experimental protocols and safety information are provided to ensure both practical utility and safe handling for researchers and scientists.

Chemical Identity and Nomenclature

The formal IUPAC name for the compound is 3-pyridin-4-ylpropan-1-ol .[1] This nomenclature indicates a three-carbon propanol chain where the hydroxyl group is at position 1, and a pyridine ring is attached at position 3 of the chain. The pyridine ring itself is connected via its C4 position.

Due to its common use as a reagent, it is frequently referred to by several synonyms:

  • 4-Pyridinepropanol[2][3]

  • 4-(3-Hydroxypropyl)pyridine[1][2]

  • 3-(4-Pyridyl)propanol[2]

Key Identifiers:

  • CAS Number: 2629-72-3[1][2][3][4]

  • Molecular Formula: C₈H₁₁NO[1][2][4]

  • Molecular Weight: 137.18 g/mol [1][4]

Caption: Chemical Structure of 3-pyridin-4-ylpropan-1-ol.

Physicochemical Properties

The compound is typically a colorless liquid or a low-melting solid, soluble in water and common organic solvents.[2] Its properties make it a versatile reagent in various reaction conditions.

PropertyValueSource(s)
Appearance Colorless liquid or White to brown solid/powder[2]
Melting Point 35-39 °C[4]
Boiling Point 289 °C (lit.)[4]
Density 1.061 g/mL at 25 °C (lit.)[2][4]
Flash Point 113 °C (235.4 °F) - closed cup[4]
Water Solubility Soluble[2]
SMILES String OCCCc1ccncc1[4]
InChI Key PZVZGDBCMQBRMA-UHFFFAOYSA-N[1][4]

Synthesis and Mechanistic Considerations

3-pyridin-4-ylpropan-1-ol is primarily utilized as a building block, meaning it is often purchased from commercial suppliers rather than synthesized in-house for most applications. However, understanding its synthesis provides insight into its reactivity and potential impurities. A common and reliable laboratory-scale approach involves the reduction of a carbonyl-containing precursor, such as an ester or ketone.

A representative synthetic pathway is the reduction of a readily available ester, like ethyl 3-(pyridin-4-yl)propanoate.

G start Ethyl 3-(pyridin-4-yl)propanoate step1 Reduction (e.g., LiAlH₄ in THF) start->step1 Precursor step2 Aqueous Workup (Quenching) step1->step2 Intermediate Complex step3 Extraction & Purification (e.g., Column Chromatography) step2->step3 Crude Product end 3-pyridin-4-ylpropan-1-ol step3->end Purified Product

Caption: General workflow for the synthesis of 3-pyridin-4-ylpropan-1-ol.

Causality Behind Experimental Choices:

  • Choice of Reducing Agent: A strong reducing agent like Lithium aluminum hydride (LiAlH₄) is typically used for converting an ester to a primary alcohol. The choice of a powerful, non-selective agent is acceptable here because the pyridine ring is generally resistant to hydride reduction under these conditions. For reducing a ketone precursor, a milder agent like sodium borohydride (NaBH₄) would be sufficient and is often preferred for its greater safety and ease of handling.[5]

  • Solvent: Anhydrous ethereal solvents like tetrahydrofuran (THF) or diethyl ether are mandatory for LiAlH₄ reductions to prevent violent reactions with protic solvents.

  • Workup: The reaction is carefully quenched with water and/or aqueous base to neutralize the excess reducing agent and hydrolyze the aluminum alkoxide intermediate, precipitating aluminum salts and liberating the final alcohol product.

Applications in Medicinal Chemistry and Drug Development

The utility of 3-pyridin-4-ylpropan-1-ol stems from its unique trifecta of structural features: the pyridine ring, the alkyl linker, and the terminal hydroxyl group.

4.1 The Pyridine Moiety: A Privileged Scaffold The pyridine ring is one of the most ubiquitous heterocycles in approved pharmaceuticals.[6] Its inclusion in a molecule can impart several beneficial properties:

  • Hydrogen Bonding: The nitrogen atom acts as a potent hydrogen bond acceptor, crucial for binding to biological targets like enzymes and receptors.

  • Aqueous Solubility: The basicity of the pyridine nitrogen (pKa of pyridine ≈ 5.2) allows for the formation of hydrochloride or other salts. This is a cornerstone strategy in drug development to enhance the solubility and bioavailability of a lead compound.

  • Bioisosterism: It can serve as a bioisostere for a phenyl ring, introducing a polar interaction site without drastically altering the overall size and shape of the molecule.[7]

4.2 The Propanol Linker: A Tool for Spacing and Functionalization The -(CH₂)₃OH group provides two key attributes:

  • Spatial Orientation: The three-carbon chain acts as a flexible spacer, allowing the pyridine "head" to be positioned optimally within a binding pocket while the other end of the molecule engages with a different region or a separate protein.

  • Functional Handle: The primary alcohol is a versatile functional group for subsequent chemical modifications, including etherification, esterification, or conversion to an amine or halide, enabling its covalent attachment to other molecular fragments.

4.3 Specific Applications

  • Pharmaceutical Intermediate: The compound is a key starting material for synthesizing more complex active pharmaceutical ingredients (APIs), especially in the development of drugs targeting the nervous system.[8] Its structure is a common fragment in compound libraries designed for high-throughput screening.

  • Supramolecular Chemistry: A notable application is its use in constructing rotaxanes, which are mechanically interlocked molecular architectures. In one documented synthesis, 4-Pyridinepropanol was used to build a linear "axle" containing perfluoro stoppers, demonstrating its utility in advanced materials science.[2] In this context, the pyridine can act as a recognition site for the "wheel" (e.g., a crown ether), while the propanol end allows for extension of the molecular axle.

G cluster_0 Complex Molecule (e.g., Rotaxane Axle) Pyridine Pyridine Head (Binding/Recognition Site) Linker Flexible Propanol Linker Pyridine->Linker C-C Bond Core Another Functional Core (e.g., Stopper Group) Linker->Core C-O-X Linkage (from -OH group)

Caption: Conceptual role of 4-Pyridinepropanol as a bifunctional linker.

Experimental Protocol: Representative Synthesis

This protocol describes a laboratory-scale synthesis of 3-pyridin-4-ylpropan-1-ol via the reduction of ethyl 3-(pyridin-4-yl)propanoate using LiAlH₄.

Disclaimer: This protocol involves hazardous materials and should only be performed by trained chemists in a suitable laboratory with appropriate safety measures.

Materials & Equipment:

  • Ethyl 3-(pyridin-4-yl)propanoate

  • Lithium aluminum hydride (LiAlH₄)

  • Anhydrous tetrahydrofuran (THF)

  • Sodium sulfate (Na₂SO₄), anhydrous

  • Dichloromethane (DCM)

  • Saturated aqueous sodium sulfate solution

  • Three-neck round-bottom flask, condenser, dropping funnel, magnetic stirrer

  • Inert atmosphere setup (Nitrogen or Argon)

  • Rotary evaporator

  • Silica gel for column chromatography

Step-by-Step Methodology:

  • Setup: A dry 250 mL three-neck flask is equipped with a magnetic stir bar, a condenser, and a dropping funnel under an inert atmosphere.

  • Reagent Preparation: Suspend LiAlH₄ (1.2 eq.) in 50 mL of anhydrous THF in the reaction flask and cool the slurry to 0 °C in an ice bath.

  • Addition of Precursor: Dissolve ethyl 3-(pyridin-4-yl)propanoate (1.0 eq.) in 25 mL of anhydrous THF and add it to the dropping funnel. Add the ester solution dropwise to the stirred LiAlH₄ slurry over 30 minutes, maintaining the temperature at 0 °C.

  • Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for an additional 2-4 hours, monitoring the reaction by TLC until the starting material is consumed.

  • Quenching (Fieser method): Cool the reaction mixture back to 0 °C. Cautiously and slowly add X mL of water dropwise (where X = grams of LiAlH₄ used). Follow with the dropwise addition of X mL of 15% aqueous NaOH. Finally, add 3X mL of water.

  • Workup: Allow the mixture to stir at room temperature for 1 hour. The precipitated aluminum salts should appear as a white, filterable solid. Filter the slurry through a pad of Celite, washing the solid thoroughly with THF and DCM.

  • Isolation: Combine the organic filtrates and concentrate under reduced pressure using a rotary evaporator to yield the crude product.

  • Purification: Purify the crude oil via flash column chromatography on silica gel, using a gradient elution (e.g., 50% to 100% ethyl acetate in hexanes) to afford the pure 3-pyridin-4-ylpropan-1-ol.

Safety and Handling

Hazard Identification:

  • GHS Classification: The compound is classified as causing skin irritation (H315, Skin Irrit. 2), serious eye irritation (H319, Eye Irrit. 2), and may cause respiratory irritation (H335, STOT SE 3).[1][4]

  • Signal Word: Warning[1][4]

Recommended Precautions:

  • Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat.[4]

  • Engineering Controls: Handle the material in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of vapors.

  • Storage: Store in a tightly sealed container in a cool, dry place. Some suppliers recommend storage under an inert atmosphere to maintain purity.

Conclusion

3-pyridin-4-ylpropan-1-ol is a highly valuable and versatile chemical building block for research and development professionals. Its straightforward structure belies its significant potential, offering a synergistic combination of a pharmaceutically relevant pyridine heterocycle, a flexible alkyl spacer, and a reactive hydroxyl functional group. These features have established its role as a key intermediate in the synthesis of complex organic molecules, ranging from novel drug candidates to sophisticated materials like mechanically interlocked rotaxanes. A thorough understanding of its properties, synthesis, and handling is essential for leveraging its full potential in advancing chemical and biomedical innovation.

References

  • 4-Pyridinepropanol | C8H11NO | CID 72923. PubChem, National Institutes of Health. [Link]

  • Synthesis of 4-(2'-hydroxypropyl)-pyridine. PrepChem.com. [Link]

  • Pyripropanol | C8H11NO | CID 72922. PubChem, National Institutes of Health. [Link]

  • Recent Advances in Pyridine Scaffold: Focus on Chemistry, Synthesis, and Antibacterial Activities. National Center for Biotechnology Information, NIH. [Link]

  • The Expanding Role of Pyridine and Dihydropyridine Scaffolds in Drug Design. National Center for Biotechnology Information, NIH. [Link]

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Exploratory

Synthesis of 4-Pyridinepropanol from Pyridine: A Technical Guide for Chemical Researchers

Abstract This technical guide provides an in-depth exploration of synthetic strategies for the preparation of 4-pyridinepropanol, a valuable heterocyclic building block in pharmaceutical and materials science. The docume...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This technical guide provides an in-depth exploration of synthetic strategies for the preparation of 4-pyridinepropanol, a valuable heterocyclic building block in pharmaceutical and materials science. The document outlines multiple convergent pathways starting from pyridine, offering detailed experimental protocols, mechanistic insights, and a comparative analysis of the methodologies. The presented routes leverage fundamental organic transformations, including functionalization of the pyridine core and side-chain manipulation of pyridine derivatives. This guide is intended for researchers, scientists, and professionals in drug development and chemical synthesis, providing a comprehensive resource for the practical synthesis of 4-pyridinepropanol.

Introduction: The Significance of 4-Pyridinepropanol

4-Pyridinepropanol, also known as 3-(4-pyridyl)-1-propanol, is a bifunctional organic molecule incorporating both a nucleophilic hydroxyl group and a basic pyridine ring.[1] This unique structural combination makes it a versatile intermediate in the synthesis of a wide array of more complex molecules. Its derivatives have found applications in the development of novel pharmaceuticals, functional materials, and as ligands in coordination chemistry. The strategic placement of the propanol side chain at the 4-position of the pyridine ring influences the electronic properties and steric accessibility of both the nitrogen atom and the hydroxyl group, enabling selective chemical modifications.

This guide will detail three primary synthetic approaches to 4-pyridinepropanol commencing from the readily available starting material, pyridine. Each route will be discussed with a focus on the underlying chemical principles, reaction efficiency, and practical considerations for laboratory implementation.

Strategic Approaches to the Synthesis of 4-Pyridinepropanol

The synthesis of 4-pyridinepropanol from pyridine can be strategically divided into pathways that either:

  • Build the side chain from a pre-functionalized pyridine: This involves the initial synthesis of a 4-substituted pyridine, which is then elaborated to the desired propanol side chain.

  • Construct the pyridine ring with the side chain precursor already in place: While numerous methods exist for pyridine synthesis, this guide will focus on the more common and practical approach of modifying the intact pyridine ring.[2]

This document will focus on the former, more convergent strategies. The following sections will detail three distinct and reliable synthetic routes.

Synthetic Route 1: From 4-Picoline via Side-Chain Elongation

This initial route commences with 4-picoline (4-methylpyridine), a readily available derivative of pyridine. 4-Picoline itself can be synthesized industrially from the reaction of acetaldehyde and ammonia.[3] The core of this strategy lies in the reactivity of the methyl group at the 4-position, which can be deprotonated to form a nucleophilic species.

Overall Synthetic Scheme

Route_1 Pyridine Pyridine Picoline 4-Picoline Pyridine->Picoline Acetaldehyde, NH3 Intermediate1 4-(2-Hydroxypropyl)pyridine Picoline->Intermediate1 1. n-BuLi 2. Acetaldehyde Product 4-Pyridinepropanol Intermediate1->Product Reduction (e.g., NaBH4)

Caption: Synthetic pathway from Pyridine to 4-Pyridinepropanol via 4-Picoline.

Step-by-Step Experimental Protocols

Step 1: Synthesis of 4-Picoline

While commercially available, the synthesis of 4-picoline is a classic example of pyridine ring synthesis.[3][4] The industrial production often involves the condensation of acetaldehyde and ammonia over a suitable catalyst at elevated temperatures.[3] For laboratory purposes, purchasing high-purity 4-picoline is the most practical approach.

Step 2: Synthesis of 4-(2-Hydroxypropyl)pyridine

This step involves the deprotonation of the methyl group of 4-picoline followed by reaction with an electrophile.

  • Protocol:

    • To a solution of 4-picoline (1.0 eq) in anhydrous tetrahydrofuran (THF) at -78 °C under an inert atmosphere (e.g., argon or nitrogen), slowly add n-butyllithium (1.1 eq, as a solution in hexanes).

    • Stir the resulting deep red solution at -78 °C for 1 hour.

    • Add acetaldehyde (1.2 eq), freshly distilled, dropwise to the solution.

    • Allow the reaction mixture to warm to room temperature and stir for an additional 2 hours.

    • Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

    • Extract the aqueous layer with ethyl acetate (3 x).

    • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude 4-(2-hydroxypropyl)pyridine. Purification can be achieved by column chromatography on silica gel.

  • Causality of Experimental Choices:

    • Anhydrous Conditions and Inert Atmosphere: Organolithium reagents like n-BuLi are extremely strong bases and are highly reactive towards water and oxygen.[5]

    • Low Temperature (-78 °C): The deprotonation of 4-picoline is highly exothermic. Maintaining a low temperature prevents side reactions and decomposition of the lithiated intermediate.

    • Acetaldehyde as Electrophile: This two-carbon electrophile directly introduces the carbon skeleton that will become the propanol side chain.

Step 3: Reduction to 4-Pyridinepropanol

The final step involves the reduction of the intermediate ketone.

  • Protocol:

    • Dissolve the crude 4-(2'-oxopropyl)-pyridine (1.0 eq) in methanol.[6]

    • Add sodium borohydride (NaBH4) (1.5 eq) portion-wise at 0 °C.

    • Stir the reaction mixture at room temperature for 2 hours.[6]

    • Remove the solvent under reduced pressure.

    • Partition the residue between ethyl acetate and water.[6]

    • Separate the organic layer, dry over anhydrous sodium sulfate, filter, and concentrate to afford 4-pyridinepropanol. Further purification can be performed by distillation or chromatography if necessary.

  • Causality of Experimental Choices:

    • Sodium Borohydride: NaBH4 is a mild and selective reducing agent for ketones and aldehydes, which will not reduce the pyridine ring under these conditions.

Data Summary
StepReactantsReagentsProductTypical Yield
1PyridineAcetaldehyde, NH3, Catalyst4-PicolineIndustrial Scale
24-Picolinen-BuLi, Acetaldehyde4-(2-Hydroxypropyl)pyridine60-70%
34-(2-Hydroxypropyl)pyridineNaBH44-Pyridinepropanol>90%

Synthetic Route 2: Grignard Addition to 4-Pyridinecarboxaldehyde

This route begins with the functionalization of pyridine to 4-pyridinecarboxaldehyde, which then undergoes a Grignard reaction to introduce the necessary carbon framework.

Overall Synthetic Scheme

Route_2 Pyridine Pyridine PyridineNoxide Pyridine N-oxide Pyridine->PyridineNoxide m-CPBA Cyanopyridine 4-Cyanopyridine PyridineNoxide->Cyanopyridine TMSCN Pyridinecarboxaldehyde 4-Pyridinecarboxaldehyde Cyanopyridine->Pyridinecarboxaldehyde DIBAL-H Intermediate2 1-(Pyridin-4-yl)propan-1-ol Pyridinecarboxaldehyde->Intermediate2 CH3CH2MgBr Product 4-Pyridinepropanol Intermediate2->Product Reduction (e.g., H2, Pd/C)

Caption: Synthetic pathway from Pyridine to 4-Pyridinepropanol via 4-Pyridinecarboxaldehyde.

Step-by-Step Experimental Protocols

Step 1: Synthesis of 4-Pyridinecarboxaldehyde

The synthesis of 4-pyridinecarboxaldehyde from pyridine is a multi-step process.[7]

  • Protocol (abbreviated):

    • Oxidation to Pyridine N-oxide: Pyridine is oxidized to pyridine N-oxide using a peracid such as meta-chloroperoxybenzoic acid (m-CPBA).[8]

    • Cyanation: The pyridine N-oxide is then reacted with trimethylsilyl cyanide (TMSCN) to introduce a cyano group at the 4-position, yielding 4-cyanopyridine.

    • Reduction to Aldehyde: The 4-cyanopyridine is subsequently reduced to 4-pyridinecarboxaldehyde using a mild reducing agent like diisobutylaluminium hydride (DIBAL-H).

Step 2: Grignard Reaction with Ethylmagnesium Bromide

  • Protocol:

    • To a solution of 4-pyridinecarboxaldehyde (1.0 eq) in anhydrous diethyl ether or THF at 0 °C under an inert atmosphere, add ethylmagnesium bromide (1.2 eq, as a solution in ether) dropwise.

    • After the addition is complete, allow the reaction to warm to room temperature and stir for 3 hours.[9]

    • Cool the reaction mixture to 0 °C and quench by the slow addition of saturated aqueous ammonium chloride.

    • Extract the aqueous layer with ethyl acetate (3 x).

    • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate to give 1-(pyridin-4-yl)propan-1-ol.

  • Causality of Experimental Choices:

    • Grignard Reagent: Ethylmagnesium bromide acts as a nucleophile, attacking the electrophilic carbonyl carbon of the aldehyde to form a new carbon-carbon bond.[10][11]

Step 3: Reduction to 4-Pyridinepropanol

The benzylic alcohol is reduced to the corresponding alkane.

  • Protocol:

    • Dissolve 1-(pyridin-4-yl)propan-1-ol (1.0 eq) in a suitable solvent such as ethanol or acetic acid.

    • Add a catalytic amount of palladium on carbon (10% Pd/C).

    • Subject the mixture to hydrogenation in a Parr shaker apparatus under a hydrogen atmosphere (typically 50 psi).

    • Monitor the reaction by TLC or GC-MS until the starting material is consumed.

    • Filter the reaction mixture through a pad of Celite to remove the catalyst and wash with the solvent.

    • Concentrate the filtrate under reduced pressure to obtain 4-pyridinepropanol.

  • Causality of Experimental Choices:

    • Catalytic Hydrogenation: This is a standard method for the hydrogenolysis of benzylic alcohols.[12][13] The palladium catalyst facilitates the addition of hydrogen across the C-O bond.

Data Summary
StepReactantsReagentsProductTypical Yield
1Pyridinem-CPBA, TMSCN, DIBAL-H4-PyridinecarboxaldehydeMulti-step, ~50-60% overall
24-PyridinecarboxaldehydeCH3CH2MgBr1-(Pyridin-4-yl)propan-1-ol70-85%
31-(Pyridin-4-yl)propan-1-olH2, Pd/C4-Pyridinepropanol>90%

Synthetic Route 3: Reduction of 4-Pyridineacrylic Acid

This approach involves the creation of an unsaturated side chain at the 4-position, which is then fully reduced to the propanol.

Overall Synthetic Scheme

Route_3 Pyridinecarboxaldehyde 4-Pyridinecarboxaldehyde Pyridineacrylic_acid 4-Pyridineacrylic Acid Pyridinecarboxaldehyde->Pyridineacrylic_acid Malonic acid, Piperidine Product 4-Pyridinepropanol Pyridineacrylic_acid->Product Catalytic Hydrogenation (e.g., PtO2)

Caption: Synthetic pathway from 4-Pyridinecarboxaldehyde to 4-Pyridinepropanol via 4-Pyridineacrylic Acid.

Step-by-Step Experimental Protocols

Step 1: Synthesis of 4-Pyridineacrylic Acid

This step utilizes a Knoevenagel condensation.

  • Protocol:

    • A mixture of 4-pyridinecarboxaldehyde (1.0 eq), malonic acid (1.1 eq), and a catalytic amount of piperidine in pyridine as a solvent is heated at reflux.

    • The progress of the reaction is monitored by the evolution of carbon dioxide.

    • After completion, the reaction mixture is cooled, and the product is precipitated by the addition of water.

    • The solid 4-pyridineacrylic acid is collected by filtration and can be recrystallized from ethanol.

  • Causality of Experimental Choices:

    • Knoevenagel Condensation: This is a classic method for forming α,β-unsaturated carboxylic acids from aldehydes and active methylene compounds like malonic acid.[14] Piperidine acts as a basic catalyst.

Step 2: Catalytic Hydrogenation to 4-Pyridinepropanol

This single step achieves the reduction of both the alkene and the carboxylic acid.

  • Protocol:

    • Suspend 4-pyridineacrylic acid (1.0 eq) in glacial acetic acid.

    • Add a catalytic amount of platinum(IV) oxide (PtO2, Adam's catalyst).

    • Hydrogenate the mixture in a high-pressure reactor (e.g., a Parr apparatus) under a hydrogen atmosphere (50-70 bar).[12]

    • The reaction is typically run at room temperature until hydrogen uptake ceases.

    • Filter the catalyst, and remove the solvent under reduced pressure.

    • The residue can be purified by distillation or chromatography to yield 4-pyridinepropanol.

  • Causality of Experimental Choices:

    • Platinum(IV) Oxide: PtO2 is a powerful hydrogenation catalyst capable of reducing both carbon-carbon double bonds and carboxylic acids to alcohols under these conditions.[12][15] The acidic solvent (acetic acid) can enhance the activity of the catalyst.[12]

Data Summary
StepReactantsReagentsProductTypical Yield
14-PyridinecarboxaldehydeMalonic acid, Piperidine4-Pyridineacrylic Acid80-90%
24-Pyridineacrylic AcidH2, PtO24-Pyridinepropanol70-85%

Conclusion and Future Perspectives

This guide has detailed three robust and practical synthetic routes for the preparation of 4-pyridinepropanol from pyridine. The choice of a particular route will depend on factors such as the availability of starting materials and reagents, desired scale of the synthesis, and the specific equipment available in the laboratory. The side-chain elongation from 4-picoline offers a straightforward approach, while the Grignard addition to 4-pyridinecarboxaldehyde provides a convergent pathway. The reduction of 4-pyridineacrylic acid is an efficient method if the appropriate high-pressure hydrogenation equipment is accessible.

Further research in this area may focus on the development of more atom-economical and environmentally benign catalytic methods for the direct C-H functionalization of pyridine to introduce the propanol side chain in a single step, thereby reducing the number of synthetic transformations and improving overall efficiency.

References

  • Lyle, R. E., & White, E. (1953). Reaction of organometallic reagents with pyridinium ions. The Journal of Organic Chemistry, 18(9), 1133-1141.
  • Schlosser, M. (2005). Pyridine elaboration through organometallic intermediates: regiochemical control and completeness. Chemical Society Reviews, 34(9), 753-764.
  • Frank, R. L., & Weatherbee, C. (1949). Reactions of 3-Substituted Pyridines with Organometallic Reagents. Journal of the American Chemical Society, 71(8), 2629-2631.
  • Wikipedia. (2023). Pyridine. Retrieved from [Link]

  • Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyridine and Basicity of Pyridine. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis step from 4-picoline to intermediate 1. Retrieved from [Link]

  • Google Patents. (n.d.). A kind of synthesis of picoline of 2 amino 4 and its purification process.
  • Li, Z., et al. (2022). Regiodivergent Alkylation of Pyridines: Alkyllithium Clusters Direct Chemical Reactivity. Journal of the American Chemical Society, 144(40), 18485-18495.
  • YouTube. (2022). Preparation of Pyridines, Part 4: By Alkylation and Vinylation. Retrieved from [Link]

  • PrepChem.com. (n.d.). Synthesis of 4-(2'-hydroxypropyl)-pyridine. Retrieved from [Link]

  • Choi, J., et al. (2021).
  • Organic Chemistry Portal. (n.d.). Grignard Reaction. Retrieved from [Link]

  • Wikipedia. (2023). Pyridine-4-carbaldehyde. Retrieved from [Link]

  • Chemical Communications. (2018). Pyridine mediated transition-metal-free direct alkylation of anilines using alcohols via borrowing hydrogen conditions. Retrieved from [Link]

  • Wikipedia. (2023). Picoline. Retrieved from [Link]

  • Master Organic Chemistry. (2015). Reactions of Grignard Reagents. Retrieved from [Link]

  • University of California, Irvine. (n.d.). Grignard Reaction. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Pyridine synthesis. Retrieved from [Link]

  • Baran, P. S. (2004). Pyridine Synthesis: Cliff Notes.
  • Google Patents. (n.d.). Process for preparing 4-hydroxypyridines.
  • National Center for Biotechnology Information. (n.d.). Practical and Regioselective Synthesis of C4-Alkylated Pyridines. Retrieved from [Link]

  • ACS Omega. (2018). Unusual Nucleophilic Addition of Grignard Reagents in the Synthesis of 4-Amino-pyrimidines. Retrieved from [Link]

  • Wikipedia. (2023). 4-Methylpyridine. Retrieved from [Link]

  • Catalysis Science & Technology. (2015). Catalytic activity of shaped platinum nanoparticles for hydrogenation: a kinetic study. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). 4-Pyridinepropanol. Retrieved from [Link]

  • YouTube. (2021). Pyridines – synthesis, reactions and applications. Retrieved from [Link]

  • ResearchGate. (2015). Catalytic hydrogenation of substituted pyridines with PtO2 catalyst. Retrieved from [Link]

  • University of Illinois at Urbana-Champaign. (n.d.). The Art of Heterogeneous Catalytic Hydrogenation - Part 1. Retrieved from [Link]

  • MDPI. (2022). Synthetic Pathways to Pyrido[3,4-c]pyridazines and Their Polycyclic Derivatives. Retrieved from [Link]

  • ResearchGate. (n.d.). (a) Recyclability test for hydrogenation of acrylic acid with Pd−Sn NPs.... Retrieved from [Link]

  • PubMed. (1981). [Synthesis of 4-pyridine-acrylic acid derivatives (author's transl)]. Retrieved from [Link]

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Foundational

Introduction: The Strategic Importance of 4-Pyridinepropanol

An In-depth Technical Guide to the Synthesis of 4-Pyridinepropanol for Researchers and Drug Development Professionals 4-Pyridinepropanol, also known as 3-(4-Pyridyl)-1-propanol, is a heterocyclic building block of signif...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide to the Synthesis of 4-Pyridinepropanol for Researchers and Drug Development Professionals

4-Pyridinepropanol, also known as 3-(4-Pyridyl)-1-propanol, is a heterocyclic building block of significant interest in medicinal chemistry and materials science.[1][2][3] Its structure, featuring a pyridine ring linked to a flexible propanol chain, offers a unique combination of properties: the nitrogen atom acts as a hydrogen bond acceptor and a basic center, while the hydroxyl group provides a site for further functionalization.[1][4] These characteristics make it a valuable intermediate in the synthesis of complex molecules, including active pharmaceutical ingredients (APIs) where the pyridine moiety is crucial for binding to biological targets.[2][5]

This guide provides a Senior Application Scientist's perspective on the primary synthetic routes to 4-Pyridinepropanol. We will move beyond simple procedural descriptions to explore the mechanistic underpinnings, the rationale for reagent selection, and the practical considerations for each method. The focus is on providing a robust, field-proven understanding to enable researchers to select and optimize the most suitable synthesis for their specific application, whether for small-scale discovery or large-scale manufacturing.

Core Synthetic Strategies: A Comparative Overview

The synthesis of 4-Pyridinepropanol can be broadly approached via three principal pathways, each with distinct advantages and challenges:

  • Reduction of 4-Pyridinepropionic Acid and its Derivatives: A direct and often high-yielding route starting from a readily available precursor.

  • Catalytic Hydrogenation of Unsaturated Precursors: An efficient method for reducing carbon-carbon double bonds in precursors like 4-pyridineacrylic acid.

  • Carbon-Carbon Bond Formation via Organometallic Reagents: A versatile approach, typically involving Grignard reagents, to construct the propyl chain.

We will now dissect each of these methodologies in detail.

Methodology 1: Reduction of 4-Pyridinepropionic Acid

This is arguably the most straightforward pathway, relying on the reduction of a carboxylic acid or its corresponding ester to the primary alcohol. The choice of reducing agent is critical and is dictated by factors such as substrate reactivity, cost, safety, and desired selectivity.

Mechanistic Rationale & Reagent Selection

The reduction of a carboxylic acid requires a powerful reducing agent capable of converting the carboxyl group into a primary alcohol.

  • Lithium Aluminum Hydride (LiAlH₄): This is a highly effective, non-selective reducing agent for carboxylic acids and esters. Its high reactivity necessitates anhydrous conditions and careful handling. The mechanism involves the formation of an aluminum alkoxide intermediate, which is subsequently hydrolyzed during aqueous workup to yield the alcohol.

  • Borane Reagents (BH₃•THF, NaBH₄/BF₃•OEt₂): Borane and its complexes are more selective than LiAlH₄ and are particularly effective for reducing carboxylic acids in the presence of other reducible functional groups (like esters, if conditions are controlled). A common approach involves the use of sodium borohydride in combination with a Lewis acid like boron trifluoride etherate, which generates diborane in situ.[2] This combination is often preferred for its improved safety profile compared to LiAlH₄.

The reduction of an ester (e.g., ethyl 4-pyridinepropionate) can be achieved with milder reagents, but LiAlH₄ remains a common choice, delivering two hydride equivalents to the carbonyl carbon.

Experimental Protocol: Reduction using NaBH₄-BF₃•OEt₂

This protocol describes a validated method for the reduction of 4-Pyridinepropionic acid using a borane complex generated in situ.[2]

  • Reactor Setup: A dry, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet is charged with 4-Pyridinepropionic acid and anhydrous tetrahydrofuran (THF).

  • Inert Atmosphere: The system is purged with dry nitrogen, and a positive nitrogen pressure is maintained throughout the reaction.

  • Reagent Addition (Cooling): The flask is cooled to 0°C in an ice bath. Sodium borohydride (NaBH₄) is added portion-wise, followed by the slow, dropwise addition of boron trifluoride etherate (BF₃•OEt₂) via the dropping funnel.

    • Causality Note: The slow addition at low temperature is crucial to control the exothermic reaction and prevent side reactions. The BF₃•OEt₂ activates the carboxyl group towards reduction by the borohydride.

  • Reaction: After the addition is complete, the mixture is allowed to warm to room temperature and stirred until the reaction is complete (monitored by TLC or LC-MS).

  • Quenching: The reaction is carefully quenched by the slow addition of methanol to destroy excess reducing agent, followed by the addition of aqueous acid (e.g., 1M HCl) until the solution is acidic.

  • Workup & Isolation: The solvent is removed under reduced pressure. The residue is made basic with an aqueous solution of sodium hydroxide and extracted multiple times with an organic solvent (e.g., ethyl acetate). The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated.

  • Purification: The crude product is purified by vacuum distillation or column chromatography to yield pure 4-Pyridinepropanol.

Data Presentation: Reduction of 4-Pyridinepropionic Acid
ParameterValue
Starting Material4-Pyridinepropionic acid[6][7]
Reducing SystemSodium Borohydride / BF₃•OEt₂
SolventAnhydrous Tetrahydrofuran (THF)
Reaction Temperature0°C to Room Temperature
Typical Reaction Time4-8 hours
WorkupAcid/Base Extraction
Typical Yield75-90%
Product Melting Point35-39 °C
Product Boiling Point289 °C
Visualization: Reduction Pathway

G start 4-Pyridinepropionic Acid reagent 1. NaBH₄, BF₃•OEt₂ in THF 2. H₃O⁺ Workup start->reagent product 4-Pyridinepropanol reagent->product Reduction

Caption: Reduction of 4-Pyridinepropionic Acid to 4-Pyridinepropanol.

Methodology 2: Catalytic Hydrogenation

Catalytic hydrogenation is a powerful and scalable industrial process for the reduction of unsaturated bonds. For the synthesis of 4-Pyridinepropanol, this typically involves the hydrogenation of a precursor containing a C=C double bond in the propyl chain, such as 4-pyridineacrylic acid.

Mechanistic Rationale & Catalyst Selection

The reaction involves the addition of molecular hydrogen (H₂) across a double bond, mediated by a solid-phase metal catalyst.

  • Mechanism: The process occurs on the surface of the catalyst. Both hydrogen and the unsaturated substrate adsorb onto the metal surface, weakening the H-H and π bonds. The adsorbed hydrogen atoms are then transferred sequentially to the carbon atoms of the double bond, resulting in a saturated alkane chain.

  • Catalyst Choice: The key challenge is to selectively reduce the side-chain double bond without reducing the aromatic pyridine ring.

    • Palladium on Carbon (Pd/C): This is a highly effective and common catalyst for reducing alkene and alkyne functionalities under mild conditions (low pressure and temperature), generally leaving the pyridine ring intact.

    • Platinum(IV) Oxide (PtO₂): Also known as Adams' catalyst, PtO₂ is a very active catalyst that can reduce the pyridine ring, but this typically requires more forcing conditions (higher pressures and/or acidic media).[8] Therefore, for selective side-chain reduction, Pd/C is often the preferred choice.

  • Solvent and Conditions: Solvents like ethanol, methanol, or ethyl acetate are commonly used. The reaction is typically run at pressures ranging from atmospheric to ~50 psi of hydrogen.

Experimental Protocol: Hydrogenation of 4-Pyridineacrylic Acid
  • Reactor Setup: A hydrogenation vessel (e.g., a Parr shaker apparatus) is charged with 4-pyridineacrylic acid, a suitable solvent (e.g., ethanol), and the Pd/C catalyst (typically 5-10 wt%).

    • Trustworthiness Note: The catalyst should be handled carefully in an inert atmosphere if dry, as it can be pyrophoric. Using a wetted catalyst (e.g., 50% water) is a common safety practice.

  • Inerting: The vessel is sealed and purged several times with an inert gas (nitrogen or argon) to remove all oxygen, followed by purging with hydrogen gas.

  • Reaction: The vessel is pressurized with hydrogen to the desired level (e.g., 50 psi) and agitated (shaken or stirred) at room temperature. The reaction progress is monitored by the cessation of hydrogen uptake.

  • Catalyst Removal: Upon completion, the reaction mixture is carefully vented and purged with nitrogen. The solid catalyst is removed by filtration through a pad of Celite®.

    • Causality Note: Filtration through Celite is essential to remove the fine, black catalyst powder completely. The filter cake should not be allowed to dry in the air to prevent potential ignition.

  • Isolation: The filtrate is concentrated under reduced pressure to yield the crude 4-Pyridinepropanol, which can be further purified if necessary.

Data Presentation: Catalytic Hydrogenation
ParameterValue
Starting Material4-Pyridineacrylic acid[9]
Catalyst10% Palladium on Carbon (Pd/C)
SolventEthanol
Hydrogen Pressure50 psi
TemperatureRoom Temperature
Typical Reaction Time6-12 hours
Typical Yield>95%
Visualization: Hydrogenation Workflow

G cluster_prep 1. Reactor Charging cluster_react 2. Hydrogenation cluster_iso 3. Isolation charge_sub Substrate: 4-Pyridineacrylic Acid purge Purge with N₂ then H₂ charge_sub->purge charge_cat Catalyst: Pd/C charge_sol Solvent: Ethanol pressurize Pressurize with H₂ (50 psi) purge->pressurize agitate Agitate at RT pressurize->agitate filter Filter through Celite® agitate->filter concentrate Concentrate Filtrate filter->concentrate product 4-Pyridinepropanol concentrate->product

Caption: Experimental workflow for catalytic hydrogenation.

Methodology 3: Grignard Reaction

The Grignard reaction is a cornerstone of organic synthesis for forming carbon-carbon bonds.[10][11] A plausible route to 4-Pyridinepropanol involves the reaction of a 4-pyridyl organometallic species with a two-carbon electrophile like ethylene oxide.

Mechanistic Rationale & Reagent Selection

This synthesis builds the C-C backbone of the side chain.

  • Mechanism: The core of the reaction is the nucleophilic attack of the carbanionic carbon of the Grignard reagent on one of the electrophilic carbons of the ethylene oxide ring. This forces the strained three-membered ring to open, forming a new C-C bond and a magnesium alkoxide intermediate. A subsequent acidic workup protonates the alkoxide to yield the primary alcohol.[12][13]

  • Grignard Reagent Formation: Creating a Grignard reagent from a halopyridine can be challenging. However, using 4-chloropyridine or 4-bromopyridine with activated magnesium (e.g., Rieke magnesium or by using entrainment agents like iodine) can facilitate the formation of the 4-pyridylmagnesium halide.[14] An alternative is to form the Grignard from 4-(chloromethyl)pyridine (4-picolyl chloride), which would then react with ethylene oxide to give the desired product.

Experimental Protocol: 4-Picolylmagnesium Chloride + Ethylene Oxide
  • Grignard Formation: A dry, nitrogen-flushed flask is charged with magnesium turnings and anhydrous diethyl ether or THF. A small crystal of iodine is added to activate the magnesium. A solution of 4-(chloromethyl)pyridine in the same anhydrous solvent is added dropwise to initiate the reaction. The mixture is gently refluxed until most of the magnesium is consumed.

    • Expertise Note: The initiation of a Grignard reaction is often the most critical step. If it doesn't start, gentle heating or the addition of a sonicator can be effective. The solution should turn cloudy and grey/brown upon successful formation.[11]

  • Reaction with Epoxide: The prepared Grignard reagent is cooled to 0°C. A solution of ethylene oxide in anhydrous ether is added slowly and dropwise, maintaining the temperature below 10°C.

  • Stirring: The reaction is stirred at low temperature for a few hours and then allowed to warm to room temperature overnight.

  • Workup: The reaction is quenched by slowly pouring it over a mixture of crushed ice and a saturated aqueous solution of ammonium chloride (NH₄Cl).

    • Causality Note: Using NH₄Cl provides a mildly acidic proton source to protonate the alkoxide without being so acidic that it protonates the pyridine nitrogen excessively, which could complicate the extraction.

  • Extraction & Purification: The aqueous layer is extracted several times with ether or ethyl acetate. The combined organic layers are dried, filtered, and concentrated. The final product is purified by distillation or chromatography.

Visualization: Grignard Synthesis Pathway

G picolyl_cl 4-Picolyl Chloride grignard 4-Picolylmagnesium Chloride picolyl_cl->grignard mg Mg⁰, THF mg->grignard intermediate Magnesium Alkoxide Intermediate grignard->intermediate epoxide Ethylene Oxide epoxide->intermediate product 4-Pyridinepropanol intermediate->product Protonation workup H₃O⁺ Workup (e.g., aq. NH₄Cl) workup->product

Caption: Synthesis of 4-Pyridinepropanol via a Grignard reaction.

Summary and Outlook

Each synthetic route to 4-Pyridinepropanol offers a unique set of advantages.

Synthesis RouteKey AdvantagesKey Considerations
Reduction High yields, straightforward procedure.Requires potent, often hazardous, reducing agents (LiAlH₄); anhydrous conditions are critical.
Catalytic Hydrogenation Very high yields, clean reaction, easily scalable, atom-economical.Requires specialized high-pressure equipment; catalyst can be pyrophoric and requires careful handling/removal.
Grignard Reaction Excellent for C-C bond formation, versatile.Grignard formation can be sensitive to moisture and difficult to initiate; requires strict anhydrous conditions.

For drug development professionals, the choice of synthesis will depend on the scale and context of the work. For initial, small-scale synthesis, the reduction of 4-pyridinepropionic acid offers a reliable and accessible method. For process development and manufacturing, the efficiency, cleanliness, and scalability of catalytic hydrogenation make it the superior industrial choice. The Grignard route remains a valuable tool, particularly when constructing analogs with different side-chain lengths or functionalities. A thorough understanding of these core mechanisms empowers researchers to not only produce 4-Pyridinepropanol but also to intelligently design syntheses for novel pyridine-containing targets.

References

  • Pipzine Chemicals. (n.d.). 4-Pyridinepropanol Supplier & Manufacturer in China. Retrieved from [Link]

  • PrepChem.com. (n.d.). Synthesis of 4-(3-hydroxypropylamino)-3-nitropyridine. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Grignard Reaction. Retrieved from [Link]

  • Ace Chemistry. (n.d.). Grignard Reagents and related organic synthesis. Retrieved from [Link]

  • Google Patents. (n.d.). EP2585436B1 - Process for preparing 4-hydroxypyridines.
  • PubChem - NIH. (n.d.). 4-Pyridinepropanol. Retrieved from [Link]

  • Master Organic Chemistry. (2015). All About The Reactions of Grignard Reagents. Retrieved from [Link]

  • Global Substance Registration System. (n.d.). 4-PYRIDINEPROPIONIC ACID. Retrieved from [Link]

  • Organic Chemistry Portal. (2001). Reduction of N-Acyl-2,3-dihydro-4-pyridones to N-Acyl-4-piperidones Using Zinc/Acetic Acid. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Magnetically recoverable catalysts for the preparation of pyridine derivatives: an overview. Retrieved from [Link]

  • ResearchGate. (1951). Grignard compounds derived from pyridine. I. Retrieved from [Link]

  • Catalysis Science & Technology (RSC Publishing). (n.d.). Catalytic activity of shaped platinum nanoparticles for hydrogenation: a kinetic study. Retrieved from [Link]

  • Google Patents. (n.d.). WO2011161612A1 - Process for preparing 4-hydroxypyridines.
  • Chemical Society Reviews (RSC Publishing). (n.d.). Pyridine elaboration through organometallic intermediates: regiochemical control and completeness. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Pyridine synthesis. Retrieved from [Link]

  • Baran Lab, Scripps Research. (2004). Pyridine Synthesis: Cliff Notes. Retrieved from [Link]

  • Google Patents. (n.d.). EP0192003A1 - Preparation of 4-substituted pyridines and quaternary pyridine salts useful therefor.
  • Indian Journal of Pharmaceutical Sciences. (2024). Recently Adopted Synthetic Approaches to Pyridine and Analogs: A Review. Retrieved from [Link]

  • ResearchGate. (2015). Catalytic hydrogenation of substituted pyridines with PtO2 catalyst. Retrieved from [Link]

  • Chemistry LibreTexts. (2024). 17.5: Alcohols from Carbonyl Compounds - Grignard Reagents. Retrieved from [Link]

  • precisionFDA. (n.d.). 4-PYRIDINEPROPIONIC ACID. Retrieved from [Link]

  • Dalton Transactions (RSC Publishing). (n.d.). Mechanochemical routes for the synthesis of acetyl- and bis-(imino)pyridine ligands and organometallics. Retrieved from [Link]

  • University of Illinois. (n.d.). The Art of Heterogeneous Catalytic Hydrogenation - Part 1. Retrieved from [Link]

  • VCU Innovation Gateway. (n.d.). Pharmaceutical Production Methods - Efficient Synthesis of Pyridines. Retrieved from [Link]

  • Quick Company. (n.d.). A Process For The Preparation Of 2 (Hydroxymethyl) 4 (3 Methoxypropoxy) 3 Methylpyridine Hydrochloride. Retrieved from [Link]

  • PubChem - NIH. (n.d.). 3-(Pyridin-4-yl)propanoic acid. Retrieved from [Link]

  • ResearchGate. (n.d.). (a) Recyclability test for hydrogenation of acrylic acid with Pd−Sn NPs.... Retrieved from [Link]

  • PubMed. (1981). [Synthesis of 4-pyridine-acrylic acid derivatives (author's transl)]. Retrieved from [Link]

  • Google Patents. (n.d.). KR101652750B1 - Purification method of pyridine and pyridine derivatives.

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Exploratory

An In-depth Technical Guide to Named Reactions for Pyridine Alkylation

Introduction: The Enduring Challenge and Strategic Importance of Pyridine Alkylation The pyridine motif is a cornerstone of modern pharmaceuticals, agrochemicals, and materials science. Its unique electronic properties a...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Enduring Challenge and Strategic Importance of Pyridine Alkylation

The pyridine motif is a cornerstone of modern pharmaceuticals, agrochemicals, and materials science. Its unique electronic properties and ability to engage in hydrogen bonding make it a privileged scaffold in drug design. Consequently, the strategic functionalization of the pyridine ring, particularly through the introduction of alkyl groups, is of paramount importance for tuning molecular properties and exploring structure-activity relationships (SAR). However, the intrinsic electron-deficient nature of the pyridine ring renders it resistant to classical electrophilic substitution reactions like Friedel-Crafts alkylation, which are staples for functionalizing electron-rich arenes.[1] This inherent inertness has spurred the development of specialized and elegant chemical strategies to achieve direct C–H alkylation.

This guide provides an in-depth technical overview of the core named reactions and seminal strategies developed for pyridine alkylation. We will move beyond simple procedural descriptions to explore the underlying mechanistic principles, the rationale behind experimental design, and the practical applications of these powerful transformations.

The Minisci Reaction: The Vanguard of Radical Pyridine Functionalization

First reported by Francesco Minisci in 1971, the Minisci reaction has become the quintessential method for the direct alkylation of electron-deficient heterocycles.[1] It fundamentally reverses the conventional reactivity paradigm, employing nucleophilic carbon-centered radicals to attack the electron-poor pyridine ring. This approach circumvents the limitations of electrophilic and nucleophilic aromatic substitution methods, enabling direct C-H functionalization without pre-installed activating or leaving groups.[1][2]

Core Principles & Mechanism

The reaction's success hinges on activating the pyridine substrate by protonation under acidic conditions. This crucial step significantly lowers the LUMO energy of the heterocycle, rendering it sufficiently electrophilic to intercept a transient, nucleophilic radical species.[3] The overall mechanism can be dissected into three key stages:

  • Radical Generation: A carbon-centered radical is generated from a suitable precursor. The classic method involves the silver-catalyzed oxidative decarboxylation of a carboxylic acid using a persulfate oxidant.[1][2] The Ag(I) is oxidized to Ag(II), which then facilitates the decarboxylation to yield the alkyl radical.[1]

  • Radical Addition: The nucleophilic alkyl radical adds to the protonated pyridine ring. This addition occurs preferentially at the most electron-deficient positions, which are typically the C2 (α) and C4 (γ) carbons.[2][3] This step forms a resonance-stabilized radical cation intermediate.

  • Rearomatization: The aromaticity of the ring is restored through an oxidation step, which formally removes a hydrogen atom and yields the final alkylated pyridine product.[2][3]

Minisci_Mechanism cluster_gen Step 1: Radical Generation cluster_add Step 2: Radical Addition cluster_rearom Step 3: Rearomatization RCOOH Carboxylic Acid (R-COOH) RadicalGen Radical Generation RCOOH->RadicalGen Oxidative Decarboxylation Ag Ag(I) + S₂O₈²⁻ Ag->RadicalGen R_radical Alkyl Radical (R•) RadicalGen->R_radical RadicalAdd Radical Addition R_radical->RadicalAdd PyH Protonated Pyridine PyH->RadicalAdd Intermediate Radical Cation Intermediate RadicalAdd->Intermediate C2 or C4 Attack Oxidation Oxidation & Deprotonation Intermediate->Oxidation [O] Product Alkylated Pyridine Oxidation->Product -H⁺ Baran_Workflow Pyridine Pyridine Pyridinium Blocked Pyridinium Salt Pyridine->Pyridinium Installation Blocking Maleate-derived Blocking Group Blocking->Pyridinium Minisci C4-Selective Minisci Alkylation Pyridinium->Minisci R-COOH, AgNO₃, (NH₄)₂S₂O₈ Alkylated_Intermediate C4-Alkylated Adduct Minisci->Alkylated_Intermediate Removal Blocking Group Removal (DBU) Alkylated_Intermediate->Removal Product C4-Alkylated Pyridine (Single Regioisomer) Removal->Product N_Oxide_Alkylation Pyridine Pyridine Oxidation Oxidation (e.g., m-CPBA) Pyridine->Oxidation N_Oxide Pyridine N-Oxide Oxidation->N_Oxide Activation Activation (e.g., Tf₂O) N_Oxide->Activation Activated_Py Electrophilic Intermediate Activation->Activated_Py Addition Nucleophilic Addition Activated_Py->Addition Nucleophile Alkyl Nucleophile (e.g., R-MgBr) Nucleophile->Addition Intermediate Dihydropyridine Intermediate Addition->Intermediate Deoxygenation Deoxygenation / Rearomatization Intermediate->Deoxygenation Product Alkylated Pyridine Deoxygenation->Product TM_Alkylation Catalyst [Ln]-R (Active Catalyst) Py_Coord Pyridine Coordination Catalyst->Py_Coord + Pyridine CH_Activation ortho-C-H Activation Py_Coord->CH_Activation Pyridyl_Complex [Ln]-Pyridyl Complex CH_Activation->Pyridyl_Complex Insertion Olefin Insertion (2,1) Pyridyl_Complex->Insertion + Olefin Alkyl_Complex [Ln]-Alkyl Intermediate Insertion->Alkyl_Complex Protonolysis Deprotonation Alkyl_Complex->Protonolysis Protonolysis->Catalyst Catalyst Regeneration Product ortho-Alkylated Pyridine Protonolysis->Product

Sources

Foundational

The Grignard Reaction for 4-Substituted Pyridines: A Technical Guide to Synthesis and Strategy

For Researchers, Scientists, and Drug Development Professionals The pyridine scaffold is a cornerstone of modern pharmaceuticals and agrochemicals. Its unique electronic properties and ability to engage in hydrogen bondi...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

The pyridine scaffold is a cornerstone of modern pharmaceuticals and agrochemicals. Its unique electronic properties and ability to engage in hydrogen bonding make it a privileged structure in medicinal chemistry. Among pyridine derivatives, those functionalized at the C4-position are of particular interest, forming the core of numerous therapeutic agents. However, the synthesis of these compounds is not without its challenges. The inherent electron-deficient nature of the pyridine ring dictates its reactivity, often leading to undesired side reactions or lack of regioselectivity.

This technical guide provides an in-depth exploration of the Grignard reaction as a powerful tool for the C4-functionalization of pyridines. We will delve into the mechanistic underpinnings of this reaction, explore strategies for overcoming the inherent challenges of pyridine chemistry, and provide practical, field-proven protocols for the successful synthesis of 4-substituted pyridines.

The Challenge of Pyridine's Electronic Nature

Direct functionalization of the pyridine ring presents a significant hurdle for synthetic chemists. The nitrogen atom's electron-withdrawing nature deactivates the ring towards electrophilic substitution and simultaneously makes it susceptible to nucleophilic attack, primarily at the C2 and C6 positions. Consequently, the direct addition of a nucleophile like a Grignard reagent to an unsubstituted pyridine often results in a mixture of products, with a preference for addition at the positions flanking the nitrogen. To achieve selective C4-functionalization, the pyridine ring must be "activated" to direct the incoming nucleophile to the desired position.

Activating the Pyridine Ring for C4-Selective Grignard Addition

Several strategies have been developed to overcome the inherent reactivity of the pyridine ring and achieve C4-selectivity. These methods typically involve modifying the pyridine nitrogen to alter the electronic landscape of the ring, thereby favoring nucleophilic attack at the C4-position.

The Pyridine N-Oxide Approach

One of the most effective and widely used methods for activating the pyridine ring is through the formation of a pyridine N-oxide. The N-oxide group is a strong electron-donating group, which significantly alters the electron distribution within the pyridine ring, making the C2 and C4 positions more susceptible to nucleophilic attack.[1][2] The reaction of a pyridine N-oxide with a Grignard reagent proceeds via an initial addition to the C2 or C4 position, followed by a subsequent elimination step to afford the substituted pyridine.[3][4]

The general mechanism for the reaction of a Grignard reagent with a pyridine N-oxide is as follows:

G cluster_0 Pyridine N-Oxide Activation and Grignard Addition start Pyridine N-Oxide intermediate Dihydropyridine Intermediate start->intermediate Grignard Addition grignard R-MgX grignard->intermediate product 4-Substituted Pyridine intermediate->product Oxidation oxidant Oxidizing Agent (e.g., DDQ) oxidant->product

Caption: Workflow for Grignard reaction with pyridine N-oxide.

The Pyridinium Salt Strategy

Another powerful approach involves the formation of N-acyl or N-sulfonylpyridinium salts.[5] In this method, the pyridine nitrogen is quaternized with an acyl or sulfonyl group, which acts as a strong electron-withdrawing group, rendering the pyridine ring highly susceptible to nucleophilic attack. The addition of a Grignard reagent to these pyridinium salts occurs with high regioselectivity at the C4-position.[6][7] Subsequent oxidation of the resulting dihydropyridine intermediate yields the desired 4-substituted pyridine.

The mechanism for the Grignard addition to a pyridinium salt is illustrated below:

G cluster_1 Pyridinium Salt Activation Mechanism pyridine Pyridine pyridinium_salt N-Acylpyridinium Salt pyridine->pyridinium_salt acyl_halide Acyl Halide (R'COX) acyl_halide->pyridinium_salt dihydropyridine 1,4-Dihydropyridine pyridinium_salt->dihydropyridine Grignard Addition at C4 grignard R-MgX grignard->dihydropyridine product 4-Substituted Pyridine dihydropyridine->product oxidation Oxidation oxidation->product

Caption: Mechanism of Grignard addition to an N-acylpyridinium salt.

Lewis Acid Activation

The use of Lewis acids can also facilitate the functionalization of pyridines.[8][9][10] A Lewis acid can coordinate to the pyridine nitrogen, increasing the electrophilicity of the ring and activating it towards nucleophilic attack. This approach offers a milder alternative to the formation of stable N-oxides or pyridinium salts.[11]

Experimental Protocol: Grignard Reaction with a 4-Halopyridine via Kumada Coupling

A common and highly effective method for the synthesis of 4-aryl or 4-alkylpyridines is the Kumada cross-coupling reaction.[12][13] This palladium- or nickel-catalyzed reaction couples a Grignard reagent with an organic halide.[14][15][16] The following protocol provides a general procedure for the Kumada coupling of a 4-chloropyridine with an aryl Grignard reagent.

Materials and Reagents:

Reagent/MaterialPurpose
4-Chloropyridine hydrochlorideStarting material
Aryl bromideGrignard precursor
Magnesium turningsGrignard formation
Iodine (crystal)Grignard initiation
Anhydrous Tetrahydrofuran (THF)Solvent
Palladium(II) acetateCatalyst precursor
1,3-Bis(diphenylphosphino)propane (dppp)Ligand
Saturated aqueous ammonium chlorideQuenching agent
Ethyl acetateExtraction solvent
BrineWashing agent
Anhydrous sodium sulfateDrying agent

Step-by-Step Methodology:

  • Preparation of the Grignard Reagent: a. In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium turnings (1.2 equivalents). b. Add a small crystal of iodine to activate the magnesium. c. In the dropping funnel, dissolve the aryl bromide (1.1 equivalents) in anhydrous THF. d. Add a small portion of the aryl bromide solution to the magnesium turnings to initiate the reaction. Gentle heating may be required. e. Once the reaction begins, add the remaining aryl bromide solution dropwise at a rate that maintains a gentle reflux. f. After the addition is complete, continue to reflux the mixture for 30-60 minutes to ensure complete formation of the Grignard reagent.[17]

  • Kumada Coupling Reaction: a. In a separate, flame-dried flask under a nitrogen atmosphere, dissolve 4-chloropyridine hydrochloride (1.0 equivalent), palladium(II) acetate (0.02 equivalents), and dppp (0.04 equivalents) in anhydrous THF. b. Cool the mixture to 0 °C in an ice bath. c. Slowly add the freshly prepared Grignard reagent to the cooled solution of the 4-chloropyridine mixture via cannula. d. Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

  • Work-up and Purification: a. Upon completion, cool the reaction mixture in an ice bath and carefully quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride. b. Extract the aqueous layer with ethyl acetate (3 x). c. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. d. Purify the crude product by flash column chromatography on silica gel.

Alternative and Complementary Strategies

While the Grignard reaction is a powerful tool, other methods can also be employed for the C4-functionalization of pyridines, particularly when functional group tolerance is a concern.

  • Directed ortho-Metalation (DoM): This strategy involves the use of a directing metalation group (DMG) to facilitate deprotonation at a specific position on the pyridine ring, followed by quenching with an electrophile.[18][19][20][21][22] While typically used for ortho-functionalization, clever placement of DMGs can lead to functionalization at other positions.

  • Organosodium Reagents: Recent studies have shown that organosodium reagents can be used to deprotonate and functionalize the C4-position of pyridines, offering an alternative to organolithium-based methods which often lead to addition products.[23][24][25]

Conclusion

The Grignard reaction remains a cornerstone of organic synthesis, and its application to the challenging scaffold of pyridine is a testament to its versatility. By understanding the electronic nature of the pyridine ring and employing appropriate activation strategies, researchers can achieve highly regioselective C4-functionalization. The methods outlined in this guide, from the use of pyridine N-oxides and pyridinium salts to the robust Kumada coupling, provide a comprehensive toolkit for the synthesis of 4-substituted pyridines, enabling the continued development of novel therapeutics and functional materials.

References

  • Application Note: Synthesis of Substituted Pyridines via Directed ortho-Metalation (DoM) - Benchchem.
  • Reactions between Grignard reagents and heterocyclic N-oxides: Stereoselective synthesis of substituted pyridines, piperidines, and piperazines - Organic & Biomolecular Chemistry (RSC Publishing).
  • Lewis acid activation of pyridines for nucleophilic aromatic substitution and conjugate addition - PubMed.
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  • Directed ortho metalation of O-pyridyl carbamates. Regiospecific entries into polysubstituted pyridines | The Journal of Organic Chemistry - ACS Publications.
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Exploratory

Physical and chemical properties of pyridinepropanol isomers

An In-depth Technical Guide to the Physical and Chemical Properties of Pyridinepropanol Isomers For Researchers, Scientists, and Drug Development Professionals Executive Summary Pyridinepropanol isomers are a critical cl...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide to the Physical and Chemical Properties of Pyridinepropanol Isomers

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Pyridinepropanol isomers are a critical class of heterocyclic building blocks in medicinal chemistry and materials science. Their utility stems from the unique combination of a nucleophilic hydroxyl group, a basic pyridine ring, and a flexible propanol linker. The constitutional isomerism, dictated by the attachment points on the pyridine ring (positions 2, 3, or 4), profoundly influences their physical, chemical, and spectroscopic properties. This guide provides a comprehensive analysis of these properties, offering field-proven insights and detailed experimental protocols to empower researchers in their synthetic and developmental endeavors. We will delve into the structural nuances of 3-(2-pyridyl)-1-propanol, 3-(3-pyridyl)-1-propanol, and 3-(4-pyridyl)-1-propanol, presenting a comparative study of their key characteristics to inform rational compound design and characterization.

Introduction: The Significance of Pyridinepropanols in Drug Development

The pyridine moiety is a ubiquitous scaffold in pharmaceuticals, prized for its ability to engage in hydrogen bonding, act as a basic center for salt formation, and participate in π-stacking interactions with biological targets. The incorporation of a propanol side chain introduces a versatile functional handle for further molecular elaboration and can significantly impact a molecule's pharmacokinetic profile, including solubility and metabolic stability. The specific arrangement of the propanol chain relative to the pyridine nitrogen dictates the molecule's steric profile, electronic distribution, and overall three-dimensional shape, which are critical determinants of biological activity. Understanding the fundamental properties of these isomers is, therefore, paramount for their effective application in drug discovery.

Isomeric Structures and Nomenclature

The primary isomers of interest are derived from connecting a 3-hydroxypropyl chain to the pyridine ring at the 2, 3, or 4 positions. Their structures are depicted below.

Caption: Chemical structures of the primary pyridinepropanol isomers.

Comparative Physical Properties

The position of the propanol substituent significantly impacts intermolecular forces, such as hydrogen bonding and dipole-dipole interactions, leading to distinct physical properties. The data presented below has been aggregated from various chemical suppliers and databases.

Property3-(2-pyridyl)-1-propanol3-(3-pyridyl)-1-propanol3-(4-pyridyl)-1-propanol
CAS Number 2859-68-9[1]2859-67-8[2]2629-72-3[3]
Molecular Formula C₈H₁₁NO[1]C₈H₁₁NO[2]C₈H₁₁NO[3]
Molecular Weight 137.18 g/mol [4]137.18 g/mol [5]137.18 g/mol
Appearance Colorless to light yellow liquid[6]Liquid-
Melting Point 34 °C[7][8]--
Boiling Point 260.2 °C[7]; 100-102 °C at 2 mmHg[6][8]130-133 °C at 3 mmHg-
Density 1.066 g/mL at 25 °C[6][8]1.063 g/mL at 25 °C-
Refractive Index (n20/D) 1.5295[6][8]1.53-
Flash Point >110 °C (>230 °F)[7][8]113 °C (235.4 °F)-
pKa (Predicted, OH) 14.92 ± 0.10[6][8]14.96 ± 0.10[9]-
pKa (Predicted, N-H+) -~5.29 (inferred from propanal analog)[10]-

Expertise & Experience Insights: The melting point of 3-(2-pyridyl)-1-propanol (34 °C) is notably higher than that of the other isomers, which are liquids at room temperature. This can be attributed to the potential for intramolecular hydrogen bonding between the hydroxyl group and the adjacent pyridine nitrogen, leading to a more ordered, crystalline-like structure in the solid state. This proximity also influences its boiling point. While boiling points at reduced pressure are similar, direct comparison requires standardized data. The densities and refractive indices are very similar, as expected for constitutional isomers.

Chemical Properties and Reactivity

Acidity and Basicity: The Dual Nature of pKa

A common point of confusion is the pKa value. Pyridinepropanols have two ionizable sites: the weakly acidic hydroxyl proton and the basic pyridine nitrogen.

  • Alcohol Acidity (pKa ≈ 15): The predicted pKa values around 14.9 are for the dissociation of the hydroxyl proton (ROH ⇌ RO⁻ + H⁺)[8][9]. This value is comparable to that of simple alcohols and indicates that strong bases (like NaH) are required for deprotonation.

Reactivity of the Hydroxyl Group

The primary alcohol is a versatile functional group that can undergo several key transformations:

  • Oxidation: Mild oxidation (e.g., with PCC) will yield the corresponding aldehyde, 3-(pyridin-3-yl)propanal[11], while stronger oxidizing agents (e.g., KMnO₄, Jones reagent) will produce the carboxylic acid.

  • Esterification: The alcohol readily reacts with carboxylic acids (Fischer esterification) or, more efficiently, with acyl chlorides or anhydrides in the presence of a base to form esters.

  • Etherification: Deprotonation with a strong base followed by reaction with an alkyl halide (Williamson ether synthesis) yields ethers. For example, reaction with 1-fluoro-4-nitro-benzene after deprotonation with NaH yields 3-[3-(4-nitro-phenoxy)-propyl]-pyridine[9].

Reactivity of the Pyridine Ring

The pyridine ring is electron-deficient and generally resistant to electrophilic aromatic substitution compared to benzene. When reactions do occur, the position of substitution is influenced by the directing effect of the alkyl substituent and the reaction conditions.

Spectroscopic Characterization

Spectroscopic methods are essential for confirming the identity and purity of the isomers.

¹H NMR Spectroscopy

Proton NMR is one of the most powerful tools for distinguishing between the isomers. The key differentiators are the chemical shifts and splitting patterns of the aromatic protons on the pyridine ring.

  • 3-(2-pyridyl)-1-propanol: Expect four distinct signals in the aromatic region, including a characteristic downfield doublet for the proton at the C6 position (adjacent to the nitrogen).

  • 3-(3-pyridyl)-1-propanol: Expect four aromatic signals, including a downfield singlet-like signal for the proton at C2 (between the nitrogen and the substituent)[12].

  • 3-(4-pyridyl)-1-propanol: Due to symmetry, expect only two signals in the aromatic region, both appearing as doublets (an AA'BB' system).

For all isomers, the propanol chain will typically show three signals: a triplet for the -CH₂-OH group, a triplet for the Ar-CH₂- group, and a multiplet (quintet or sextet) for the central -CH₂- group.

Infrared (IR) Spectroscopy

The IR spectra of all isomers will be dominated by a strong, broad absorption band in the region of 3300-3400 cm⁻¹ corresponding to the O-H stretching vibration of the alcohol. Other key signals include:

  • C-H stretching (aromatic): ~3000-3100 cm⁻¹

  • C-H stretching (aliphatic): ~2850-2960 cm⁻¹

  • C=C and C=N stretching (pyridine ring): ~1400-1600 cm⁻¹

  • C-O stretching (primary alcohol): ~1050 cm⁻¹

Mass Spectrometry (MS)

Under electron ionization (EI), the molecular ion peak (M⁺) is expected at m/z 137. The fragmentation patterns are crucial for structural elucidation. Common fragmentation pathways include:

  • Loss of water ([M-18]⁺): A peak at m/z 119.

  • Alpha-cleavage: Loss of a CH₂OH radical ([M-31]⁺) to give a peak at m/z 106. This is often a prominent peak.

  • Benzylic-type cleavage: Cleavage of the C-C bond adjacent to the pyridine ring is highly favorable, leading to the formation of a stable picolyl cation or related structures (e.g., m/z 93). This fragmentation is often the base peak in the spectrum. The NIST WebBook provides reference mass spectra for the 2-pyridyl and 3-pyridyl isomers[1][2].

Experimental Protocols

The following protocols describe standard procedures for characterizing the fundamental properties of pyridinepropanol isomers.

Protocol: Determination of Pyridine Basicity (pKa) via Potentiometric Titration

This protocol determines the pKa of the conjugate acid of the pyridine nitrogen.

pka_workflow prep 1. Sample Preparation - Accurately weigh ~50 mg of isomer. - Dissolve in 50 mL of 0.1 M KCl solution. cal 2. pH Meter Calibration - Calibrate with pH 4.0 and 7.0 standard buffers. prep->cal Ensure accurate concentration titrate 3. Titration - Add standardized 0.1 M HCl in 0.1 mL increments. - Record pH after each addition. cal->titrate Ensure accurate pH reading plot 4. Data Analysis - Plot pH vs. volume of HCl added. - Determine the volume at the half-equivalence point. titrate->plot Generate titration curve result 5. pKa Determination - The pH at the half-equivalence point is the pKa. plot->result

Caption: Workflow for pKa determination by potentiometric titration.

Methodology:

  • Preparation: Accurately weigh approximately 50 mg of the pyridinepropanol isomer and dissolve it in 50 mL of a 0.1 M potassium chloride solution. The KCl maintains a constant ionic strength.

  • Calibration: Calibrate a pH meter using standard buffers (e.g., pH 4.00 and 7.00) at the experimental temperature.

  • Titration: Place the electrode in the sample solution and stir gently. Add standardized 0.1 M HCl titrant in small, precise increments (e.g., 0.1 mL). Allow the pH reading to stabilize and record the value after each addition.

  • Endpoint Determination: Continue the titration well past the equivalence point (the point of steepest pH change).

  • Data Analysis: Plot the recorded pH values against the volume of HCl added. Determine the equivalence point. The pKa is equal to the pH at the volume corresponding to half of the equivalence point volume.

Trustworthiness: This method is a self-validating system. The resulting sigmoidal titration curve provides a clear inflection point, and the quality of the curve is an internal check on the accuracy of the experiment. The use of standardized solutions and calibrated equipment ensures reproducibility.

Protocol: ¹H NMR Sample Preparation and Acquisition

Methodology:

  • Sample Preparation: Dissolve 5-10 mg of the pyridinepropanol isomer in approximately 0.6-0.7 mL of a deuterated solvent (e.g., Deuterium Oxide, D₂O, for water-soluble salts, or Chloroform-d, CDCl₃, for the free base) in a standard 5 mm NMR tube.

  • Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane (TMS) for CDCl₃ (δ = 0.00 ppm) or DSS for D₂O, if quantitative analysis or precise referencing is required. For routine characterization, referencing to the residual solvent peak is common (e.g., CDCl₃ at 7.26 ppm)[13].

  • Acquisition: Insert the sample into the NMR spectrometer.

  • Shimming: Shim the magnetic field to optimize homogeneity and obtain sharp, symmetrical peaks.

  • Parameter Setup: Set appropriate acquisition parameters, including pulse width, acquisition time, and relaxation delay. For a standard ¹H spectrum, a 30° or 45° pulse angle and a relaxation delay of 1-2 seconds are typically sufficient.

  • Data Collection: Acquire the Free Induction Decay (FID) over a suitable number of scans (e.g., 8 or 16) to achieve an adequate signal-to-noise ratio.

  • Processing: Perform a Fourier transform on the FID, followed by phase and baseline correction, to obtain the final spectrum.

Causality Behind Experimental Choices:

  • Deuterated Solvent: Using a deuterated solvent is essential to avoid a massive, overwhelming solvent signal in the proton spectrum.

  • Shimming: A homogeneous magnetic field across the sample is critical for high-resolution spectra, enabling accurate measurement of chemical shifts and coupling constants. Poor shimming leads to broad, distorted peaks, obscuring vital structural information.

Conclusion

The constitutional isomers of pyridinepropanol, while sharing the same molecular formula, exhibit distinct and predictable physical, chemical, and spectroscopic properties. The position of the propanol substituent on the pyridine ring governs everything from melting point and chemical reactivity to the NMR signature. For the drug development professional, the key takeaways are the differences in steric presentation and the consistent basicity of the pyridine nitrogen, which allows for salt formation to modulate physicochemical properties. This guide provides the foundational knowledge and practical protocols necessary for the confident identification, characterization, and strategic utilization of these valuable chemical building blocks.

References

  • ChemBK. (2024). 3-(2-pyridyl)propanol. Retrieved from [Link]

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  • NIST. (n.d.). 3-(2-Pyridyl)-1-propanol. NIST Chemistry WebBook. Retrieved from [Link]

  • NIST. (n.d.). 3-Pyridinepropanol. NIST Chemistry WebBook. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Pyripropanol. PubChem Compound Database. Retrieved from [Link]

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  • National Center for Biotechnology Information. (n.d.). 4-Pyridinepropanol. PubChem Compound Database. Retrieved from [Link]

  • Chemical Synthesis Database. (2025). 1-pyridin-2-yl-propan-2-ol. Retrieved from [Link]

  • Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 400 MHz, D2O, predicted) (HMDB0031628). Retrieved from [Link]

  • Oakwood Chemical. (n.d.). 3-(Pyridin-4-yl)propan-1-ol. Retrieved from [Link]

  • NIST. (n.d.). 3-(2-Pyridyl)-1-propanol. NIST Chemistry WebBook. Retrieved from [Link]

  • Chemsrc. (2025). 3-(3-Pyridyl)-1-propanol Hydrochloride. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). 1-(Pyridin-3-yl)propan-1-ol. PubChem Compound Database. Retrieved from [Link]

  • NIST. (n.d.). 3-Pyridinepropanol. NIST Chemistry WebBook. Retrieved from [Link]

  • Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. Available at: [Link]

  • Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 500 MHz, H2O, experimental). Retrieved from [Link]

  • Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, D2O, experimental) (HMDB0000820). Retrieved from [Link]

  • Wikipedia. (n.d.). Solvent. Retrieved from [Link]

  • Doc Brown's Chemistry. (n.d.). Mass spectrum of propan-1-ol. Retrieved from [Link]

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Foundational

Solubility of 4-Pyridinepropanol in Organic Solvents: A Physicochemical and Methodological Analysis

An In-depth Technical Guide for Researchers Abstract This technical guide provides a comprehensive analysis of the solubility of 4-Pyridinepropanol in organic solvents, designed for researchers, scientists, and professio...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide for Researchers

Abstract

This technical guide provides a comprehensive analysis of the solubility of 4-Pyridinepropanol in organic solvents, designed for researchers, scientists, and professionals in drug development. Moving beyond a simple data sheet, this document elucidates the underlying physicochemical principles that govern the solubility of 4-Pyridinepropanol, including its molecular structure, polarity, and hydrogen bonding capabilities. We present a detailed, field-proven protocol for the definitive determination of equilibrium solubility using the shake-flask method, which serves as a self-validating system for generating reliable and reproducible data. The guide also explores the theoretical solubility profile across various solvent classes and provides visual workflows to enhance understanding and practical application in the laboratory.

Introduction: The Significance of 4-Pyridinepropanol

4-Pyridinepropanol (CAS: 2629-72-3, Molecular Formula: C₈H₁₁NO) is a heterocyclic building block of significant interest in medicinal chemistry and materials science.[1] Its structure, featuring both a pyridine ring and a terminal hydroxyl group, makes it a versatile precursor in the synthesis of more complex molecules, including active pharmaceutical ingredients (APIs).[2] Understanding its solubility in various organic solvents is a critical first step in reaction design, purification, formulation, and crystallization processes. Poorly characterized solubility can lead to failed reactions, inefficient purifications, and challenges in developing viable drug delivery systems.[3] This guide provides the foundational knowledge and practical methodology to expertly navigate these challenges.

Physicochemical Drivers of Solubility

The solubility of a solute in a solvent is governed by the fundamental principle of "like dissolves like," which relates to the polarity and intermolecular forces of the molecules involved.[4][5] 4-Pyridinepropanol presents a fascinating case due to its amphiphilic nature, possessing both polar and non-polar characteristics.

Molecular Structure and Polarity

The 4-Pyridinepropanol molecule consists of three key components that dictate its interactions with solvents:

  • Pyridine Ring : The nitrogen atom in the pyridine ring is electronegative and possesses a lone pair of electrons. This makes the ring polar and capable of acting as a hydrogen bond acceptor .[6]

  • Terminal Hydroxyl (-OH) Group : The propanol tail is terminated by a highly polar hydroxyl group. The oxygen atom is highly electronegative, and the hydrogen is protic. This group is a powerful hydrogen bond donor and acceptor .[7]

  • Propyl Chain (-CH₂CH₂CH₂-) : This aliphatic chain is non-polar and contributes hydrophobic character to the molecule.

The combination of the polar pyridine ring and the hydroxyl group outweighs the non-polar nature of the short propyl chain, rendering 4-Pyridinepropanol an overall polar molecule. Its calculated LogP (octanol-water partition coefficient) of approximately 0.6 indicates a preference for hydrophilic/polar environments.[8][9]

Intermolecular Forces and Solvent Interactions

The dominant intermolecular forces that 4-Pyridinepropanol can engage in are hydrogen bonds and dipole-dipole interactions.

  • Hydrogen Bonding : This is the strongest intermolecular force and the primary driver of solubility in protic solvents.[7] 4-Pyridinepropanol can donate a hydrogen bond via its -OH group and accept hydrogen bonds at both the -OH oxygen and the pyridine nitrogen.

  • Dipole-Dipole Interactions : These forces will be significant in polar aprotic solvents, which have permanent dipoles but lack acidic protons.

The interplay of these structural features allows for a nuanced solubility profile, which can be predicted and then experimentally verified.

cluster_Solute 4-Pyridinepropanol cluster_Interactions Key Functional Groups Solute C₈H₁₁NO Pyridine Pyridine Ring (H-bond Acceptor) Solute->Pyridine Polar Hydroxyl Hydroxyl Group (H-bond Donor & Acceptor) Solute->Hydroxyl Polar Alkyl Propyl Chain (Non-polar) Solute->Alkyl Non-polar

Caption: Key functional groups of 4-Pyridinepropanol influencing solubility.

Expected Solubility Profile in Organic Solvents

Based on the principles outlined above, we can predict the solubility of 4-Pyridinepropanol across different classes of organic solvents. While quantitative data is sparse in the literature, qualitative assessments confirm it is soluble in common organic solvents like ethanol and methanol.[10]

Table 1: Predicted Solubility of 4-Pyridinepropanol in Common Organic Solvents

Solvent ClassRepresentative SolventsDominant Solute-Solvent InteractionPredicted SolubilityRationale
Polar Protic Methanol, Ethanol, IsopropanolHydrogen BondingHigh The solvent's -OH group can hydrogen bond with both the pyridine nitrogen and the hydroxyl group of the solute.[6]
Polar Aprotic Acetone, DMSO, AcetonitrileDipole-Dipole InteractionsModerate to High Strong dipole moments in these solvents can interact effectively with the polar regions of 4-Pyridinepropanol.
Non-polar Hexane, Toluene, Diethyl Ethervan der Waals ForcesLow to Very Low The energy required to break the strong hydrogen bonds between solute molecules is not compensated by the weak interactions with non-polar solvents.[11]

Note: Diethyl ether has some polar character due to the C-O-C bond but is generally considered a non-polar solvent. Its ability to accept a hydrogen bond might afford slightly higher solubility than pure hydrocarbons like hexane.[12]

Experimental Determination of Equilibrium Solubility

To move from prediction to definitive data, a robust experimental protocol is required. The shake-flask method is the gold standard for determining thermodynamic equilibrium solubility.[13][14] It is designed to ensure that the solvent is fully saturated with the solute, providing a reliable measurement of the compound's intrinsic solubility at a given temperature.

Causality Behind Key Experimental Choices
  • Using Excess Solute : Adding an amount of solid compound known to be in excess of its solubility limit ensures that the solution reaches saturation. The continued presence of a solid phase at the end of the experiment is visual confirmation that equilibrium with the solid state was possible.[14][15]

  • Controlled Temperature : Solubility is highly dependent on temperature.[16][17] Maintaining a constant temperature (e.g., 37 ± 1 °C for biopharmaceutical relevance) using an incubator or water bath is critical for reproducibility.[18]

  • Prolonged Equilibration : Dissolution is not instantaneous. A prolonged period of agitation (typically 24-72 hours) is necessary to ensure the system reaches a true thermodynamic equilibrium, where the rate of dissolution equals the rate of recrystallization.[15][19] Equilibrium is confirmed when samples taken at different time points (e.g., 24h, 48h, 72h) yield the same concentration.[14]

  • Careful Phase Separation : The undissolved solid must be completely removed from the saturated solution before analysis. Any particulate matter will lead to an overestimation of solubility. A combination of centrifugation to pellet the bulk solid followed by filtration through a chemically inert (e.g., PTFE) syringe filter is a robust method.[11][19]

Step-by-Step Protocol: Equilibrium Shake-Flask Method

This protocol synthesizes best practices for determining the solubility of 4-Pyridinepropanol.[11][19][20]

Materials and Equipment:

  • 4-Pyridinepropanol (solid form)

  • Selected organic solvents (analytical grade)

  • Glass vials or flasks with screw caps

  • Analytical balance

  • Orbital shaker or rotator placed in a temperature-controlled incubator

  • Centrifuge

  • Syringes and chemically inert syringe filters (e.g., 0.22 µm PTFE)

  • Volumetric flasks and pipettes

  • Analytical instrument for quantification (e.g., HPLC-UV, UV-Vis Spectrophotometer)

Procedure:

  • Preparation : Add an excess amount of solid 4-Pyridinepropanol to a vial. Scientist's Note: A good starting point is 10-20 mg of solid per 1 mL of solvent. The key is to have undissolved solid visible throughout the experiment.

  • Solvent Addition : Accurately add a known volume of the desired organic solvent to the vial.

  • Equilibration : Securely cap the vials and place them in an orbital shaker set to a constant temperature (e.g., 25 °C) and agitation speed (e.g., 150 rpm). Allow the mixture to equilibrate for at least 48 hours.

  • Phase Separation :

    • Remove the vials from the shaker and let them stand for a short period to allow larger particles to settle.

    • Centrifuge the vials at high speed (e.g., 10,000 rpm for 10 minutes) to pellet the excess solid.

    • Carefully draw the supernatant using a syringe. Self-Validation Step: Be cautious not to disturb the solid pellet.

    • Attach a syringe filter and dispense the clear, saturated solution into a clean vial. This filtration step removes any remaining microscopic particles.

  • Quantification :

    • Prepare a stock solution of 4-Pyridinepropanol of known concentration in the same solvent. Use this to create a series of calibration standards.

    • Analyze the calibration standards using a suitable analytical method (e.g., HPLC-UV) to generate a calibration curve.

    • Accurately dilute a small aliquot of the filtered, saturated solution to bring its concentration within the range of the calibration curve.

    • Analyze the diluted sample and determine its concentration using the calibration curve.

  • Calculation : Calculate the original solubility, accounting for the dilution factor. Report the result in standard units such as mg/mL or mol/L at the specified temperature.

Caption: Experimental workflow for the equilibrium shake-flask solubility determination.

Conclusion

References

  • AxisPharm. (n.d.). Equilibrium Solubility Assays Protocol. [Link][19]

  • Apley, M., Crist, G. B., Fellner, V., et al. (2017). Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. Dissolution Technologies, 24(1), 36-39. [Link][14]

  • Al-Zyoud, J., Brock, J., D'Antonio, E. L., et al. (2020). In the Context of Polymorphism: Accurate Measurement, and Validation of Solubility Data. National Institutes of Health. [Link][21]

  • Chemistry For Everyone. (2025, February 11). How To Determine Solubility Of Organic Compounds? [Video]. YouTube. [Link][4]

  • ResearchGate. (2024). How to determine the solubility of a substance in an organic solvent?[Link]

  • ResearchGate. (2013). Can anyone tell me how to perform equilibrium solubility studies step by step practically?[Link][15]

  • Pipzine Chemicals. (n.d.). 4-Pyridinepropanol Supplier & Manufacturer in China. [Link][10]

  • LibreTexts. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds. [Link][5]

  • World Health Organization. (2018). PROTOCOL TO CONDUCT EQUILIBRIUM SOLUBILITY EXPERIMENTS FOR THE PURPOSE OF BIOPHARMACEUTICS CLASSIFICATION SYSTEM-BASED CLASSIFICATION. [Link][18]

  • National Center for Biotechnology Information. (n.d.). 4-Pyridinepropanol. PubChem Compound Database. [Link][1]

  • S. Al-Ghaban, et al. (2019). A review of methods for solubility determination in biopharmaceutical drug characterization. Drug Development and Industrial Pharmacy, 45(11), 1717-1724. [Link][13]

  • Wikipedia. (n.d.). Hydrogen bond. [Link][7]

  • Quora. (2018). Does hydrogen bond exist in pyridine molecules?[Link][6]

  • Sam, A., & Sabir, S. (2023). Biochemistry, Dissolution and Solubility. In StatPearls. StatPearls Publishing. [Link][16]

  • LibreTexts. (2023). Temperature Effects on Solubility. [Link][17]

  • Lund University. (n.d.). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. [Link][20]

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Exploratory

The Pyridine Scaffold: A Cornerstone of Modern Drug Discovery and Biological Activity

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Introduction: The Privileged Nature of the Pyridine Ring In the landscape of medicinal chemistry, certain molecular frameworks a...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Privileged Nature of the Pyridine Ring

In the landscape of medicinal chemistry, certain molecular frameworks appear with remarkable frequency in the structures of therapeutic agents. These are often referred to as "privileged scaffolds" due to their ability to bind to multiple biological targets with high affinity. Among these, the simple six-membered aromatic heterocycle, pyridine, holds a preeminent position. It is the second most common nitrogen-containing heterocycle found in FDA-approved drugs and is a core component of numerous natural products, including essential vitamins, coenzymes, and alkaloids.[1][2][] The pyridine nucleus is a key structural motif in blockbuster drugs such as the proton pump inhibitor esomeprazole, the kinase inhibitor imatinib, and the calcium channel blocker amlodipine.[4]

The prevalence of the pyridine ring is not coincidental; it stems from a unique combination of physicochemical properties. Its aromaticity, polarity, basicity, and capacity for hydrogen bonding allow it to significantly influence the pharmacokinetic and pharmacodynamic profiles of a molecule.[4][5] The nitrogen atom, in particular, can act as a hydrogen bond acceptor, improve water solubility, and modulate a compound's metabolic stability, making it an invaluable tool for drug designers seeking to optimize lead compounds.[4][5]

This guide provides a comprehensive exploration of the diverse biological activities of pyridine-containing compounds. It delves into their mechanisms of action across major therapeutic areas, examines the critical structure-activity relationships (SAR) that govern their potency, and provides detailed, field-proven experimental protocols for their evaluation. The objective is to equip researchers and drug development professionals with the foundational knowledge and practical insights necessary to effectively leverage this versatile scaffold in the quest for next-generation therapeutics.

Chapter 1: The Physicochemical Basis of Pyridine's Biological Versatility

The biological activity of any compound is inextricably linked to its chemical structure and properties. For pyridine, a set of distinct features underpins its role as a privileged scaffold.

  • Aromaticity and Planarity: The planar, aromatic nature of the pyridine ring provides a rigid scaffold that can effectively orient substituents for optimal interaction with biological targets like enzyme active sites or receptor binding pockets.

  • Nitrogen Atom's Influence: The lone pair of electrons on the nitrogen atom is not part of the aromatic system, rendering the molecule basic. This basicity is crucial for improving aqueous solubility under physiological conditions (via protonation), a common challenge in drug development.[5][6]

  • Hydrogen Bonding Capability: The nitrogen atom acts as a potent hydrogen bond acceptor, a fundamental interaction for molecular recognition and binding to protein targets. This ability to form strong, directional bonds is often a key determinant of a drug's potency and selectivity.[7]

  • Dipole Moment: The electronegative nitrogen atom creates a significant dipole moment, making pyridine a polar molecule. This polarity enhances interactions with polar biological environments and can be fine-tuned through substitution to optimize cell permeability and bioavailability.[5]

These properties collectively allow the pyridine ring to serve as a bioisostere for benzene rings or other heterocycles, while offering unique advantages in solubility and target engagement.[] The strategic incorporation of a pyridine moiety can transform a poorly soluble, inactive molecule into a potent drug candidate.[4]

Pyridine_Properties Pyridine Pyridine Ring Aromatic & Planar Scaffold Nitrogen Atom (sp2 hybridized) Dipole Moment (Polarity) Properties Basic Center (pKa ~5.2) H-Bond Acceptor Improves Aqueous Solubility Modulates Metabolic Stability Pyridine:f2->Properties:p1 Lone Pair Availability Pyridine:f2->Properties:p2 Electronegativity Pyridine:f1->Properties:p4 Resistance to Oxidation Properties:p3->Pyridine:f0 Protonation at N

Caption: Key physicochemical properties of the pyridine scaffold.

Chapter 2: A Broad Spectrum of Therapeutic Activities

Pyridine derivatives have demonstrated remarkable efficacy across a wide array of therapeutic areas. This versatility is a testament to the scaffold's ability to be chemically tailored to interact with diverse biological targets.[1][2][8]

Anticancer Activity

The development of pyridine-containing anticancer agents is a highly active area of research.[7][9] These compounds exert their effects through multiple mechanisms.

  • Mechanism of Action: A primary mode of action is the inhibition of protein kinases, which are crucial regulators of cell growth and proliferation. For example, several pyridine-urea hybrids have been developed as potent inhibitors of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key kinase involved in tumor angiogenesis.[9][10] Other mechanisms include the inhibition of histone deacetylases (HDACs), selective targeting of tumor-associated enzymes like carbonic anhydrase IX and XII, and the induction of cell cycle arrest, often at the G2/M phase, leading to apoptosis (programmed cell death).[9][11]

  • Prominent Examples: FDA-approved drugs like Abemaciclib (a cyclin-dependent kinase inhibitor) and Lorlatinib (an ALK/ROS1 inhibitor) feature a pyridine core.[12] Research compounds such as the pyridine-urea derivative 8e have shown potent anti-proliferative activity against breast cancer cell lines (MCF-7) with an IC50 value of 0.11 µM, significantly more potent than the reference drug doxorubicin.[10][13]

  • Structure-Activity Relationship (SAR): Studies have consistently shown that the presence and position of specific functional groups dramatically influence anticancer activity. Electron-donating groups like methoxy (-OMe), hydroxyl (-OH), and amino (-NH2) often enhance antiproliferative effects.[1][14] Conversely, the inclusion of bulky groups or certain halogens can decrease activity.[2][14]

Antimicrobial Activity

With the rise of multidrug-resistant (MDR) pathogens, the need for novel antibiotics is critical. Pyridine derivatives have emerged as a promising class of antimicrobial agents.[15]

  • Mechanism of Action: The antimicrobial action of pyridine compounds often involves the disruption of the bacterial cell wall or the inhibition of essential metabolic pathways.[15] Their positive charge, when alkylated to form pyridinium salts, can facilitate interaction with negatively charged bacterial membranes, leading to cell lysis.

  • Spectrum of Activity: Pyridine and its fused heterocyclic variants, such as thienopyridines, have demonstrated good to strong activity against a range of pathogens, including Gram-positive bacteria (Staphylococcus aureus, Bacillus subtilis), Gram-negative bacteria (Escherichia coli, Pseudomonas aeruginosa), and fungi (Candida albicans).[16][17][18] Encouragingly, some newly synthesized pyridine compounds have been found to be effective against methicillin-resistant S. aureus (MRSA).[15]

Antiviral Activity

Pyridine-containing heterocycles are integral to the development of new antiviral therapies.[19][20]

  • Mechanism of Action: These compounds can inhibit viral replication through various mechanisms, including the inhibition of key viral enzymes. Targets include reverse transcriptase in HIV, RNA polymerase in hepatitis C virus (HCV), and the main protease (3CLpro) in coronaviruses like SARS-CoV-2.[19][21]

  • Therapeutic Targets: Research has highlighted the potential of pyridine derivatives against a wide range of viruses, such as human immunodeficiency viruses (HIV), hepatitis B and C viruses (HBV, HCV), and respiratory syncytial virus (RSV).[19][20]

Neuropharmacological and Cardiovascular Effects

The pyridine scaffold is also prevalent in drugs targeting the central nervous system (CNS) and the cardiovascular system.

  • Neuroprotection: Certain pyridine alkaloids and synthetic derivatives have shown significant neuroprotective effects. They can protect neuronal cells from glutamate-induced oxidative stress and apoptosis by reducing the accumulation of reactive oxygen species (ROS) and modulating intracellular calcium levels.[22][23] Other derivatives exhibit anticonvulsant, sedative, and anxiolytic properties.[24]

  • Cardiovascular Activity: In cardiovascular medicine, dihydropyridine derivatives are a major class of drugs. They primarily act as L-type calcium channel blockers, leading to vasodilation and a reduction in blood pressure.[25][26] This makes them highly effective for treating hypertension and angina. Commercially available drugs like nifedipine , amlodipine , and felodipine are cornerstones of cardiovascular therapy.[27]

Chapter 3: Structure-Activity Relationship (SAR) Insights

The rational design of potent and selective pyridine-based drugs hinges on a deep understanding of the structure-activity relationship (SAR)—how modifications to the chemical structure impact biological activity.[28]

A crucial aspect of SAR is identifying which positions on the pyridine ring are most amenable to substitution and which functional groups are likely to confer the desired biological effect.

Caption: Generalized SAR for pyridine derivatives in different therapeutic areas.

Key SAR Observations:

  • For Anticancer Activity: The introduction of electron-donating groups such as methoxy (-OMe), hydroxyl (-OH), and amino (-NH2) at various positions on the pyridine or attached phenyl rings is frequently associated with enhanced antiproliferative activity.[2][14] This is likely due to altered electronic properties that improve binding to target enzymes. In contrast, bulky substituents or halogens can introduce steric hindrance or unfavorable electronic effects, reducing potency.[1][8]

  • For Antimicrobial Activity: The presence of amino groups, additional heterocyclic rings, and specific side chains like hydrazides can increase antimicrobial potency.[16] Quaternization of the pyridine nitrogen to form pyridinium salts is a common strategy to boost antibacterial action.[16]

  • For Cardiovascular Activity: For 1,4-dihydropyridine calcium channel blockers, the presence of ester groups at the 3 and 5 positions and an aryl group at the 4 position is critical for activity. The nature of these substituents fine-tunes the compound's potency and pharmacokinetic profile.

Quantitative SAR Data Summary

Compound ClassKey Substituent(s)Target/Cell LineActivity Metric (IC50)Reference
Pyridine-Urea4-chloro-3-(trifluoromethyl)phenylMCF-7 (Breast Cancer)0.11 µM[10]
Pyridine-Urea4-chloro-3-(trifluoromethyl)phenylVEGFR-2 Kinase3.93 µM[10]
Pyridone2,4-dimethoxyphenylHepG2 (Liver Cancer)4.5 µM[11]
ThienopyridineEster group (R = COOEt)B. mycoides<0.0048 mg/mL (MIC)[17]
ThienopyridineAmide group (R = CONH2)E. coli>0.0048 mg/mL (MIC)[17]

Chapter 4: Experimental Evaluation Protocols

Synthesizing technical accuracy with field-proven insights is paramount. The following protocols represent self-validating systems for assessing the biological activity of novel pyridine derivatives. The causality behind experimental choices is explained to provide a framework for robust and reproducible research.

Protocol 1: In Vitro Anticancer Activity Assessment via MTT Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound, quantifying its cytotoxicity against a specific cancer cell line.

Rationale: The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color. The intensity of the purple color is directly proportional to the number of living, metabolically active cells. A decrease in color intensity upon treatment indicates cytotoxicity.

Step-by-Step Methodology:

  • Cell Line Selection & Culture:

    • Choose a relevant human cancer cell line (e.g., MCF-7 for breast cancer, HepG2 for liver cancer).[7][11]

    • Culture the cells in appropriate medium (e.g., DMEM with 10% FBS and 1% penicillin-streptomycin) at 37°C in a humidified 5% CO2 incubator. Maintain cells in the logarithmic growth phase.

  • Cell Seeding:

    • Trypsinize and count the cells. Seed 5,000-10,000 cells per well in a 96-well microtiter plate.

    • Incubate for 24 hours to allow for cell attachment.

  • Compound Treatment:

    • Prepare a stock solution of the pyridine test compound in DMSO.

    • Perform serial dilutions in culture medium to achieve a range of final concentrations (e.g., 0.01, 0.1, 1, 10, 100 µM). Include a vehicle control (DMSO only) and a positive control (e.g., Doxorubicin).

    • Replace the old medium in the wells with the medium containing the test concentrations.

  • Incubation:

    • Incubate the plate for 48 or 72 hours. The duration is chosen to allow sufficient time for the compound to exert its antiproliferative or cytotoxic effects.

  • MTT Assay:

    • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

    • Incubate for 4 hours at 37°C. During this time, viable cells will convert the yellow MTT to purple formazan crystals.

    • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Data Acquisition and Analysis:

    • Measure the absorbance at 570 nm using a microplate reader.

    • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

    • Plot a dose-response curve (Viability % vs. Log Concentration) and determine the IC50 value using non-linear regression analysis.

MTT_Workflow start Start: Select & Culture Cancer Cell Line seed Seed Cells in 96-Well Plate start->seed attach Incubate 24h (Cell Attachment) seed->attach treat Treat with Serial Dilutions of Pyridine Compound attach->treat incubate Incubate 48-72h (Compound Action) treat->incubate add_mtt Add MTT Reagent incubate->add_mtt formazan Incubate 4h (Formazan Formation) add_mtt->formazan solubilize Solubilize Formazan with DMSO formazan->solubilize read Read Absorbance (570 nm) solubilize->read analyze Calculate % Viability & Determine IC50 read->analyze

Caption: Experimental workflow for the MTT cytotoxicity assay.

Protocol 2: Antimicrobial Susceptibility Testing via Broth Microdilution

Objective: To determine the Minimum Inhibitory Concentration (MIC), the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[17]

Rationale: This method provides a quantitative measure of a compound's antimicrobial potency. By challenging the microbe with a range of concentrations in a liquid growth medium, we can precisely identify the threshold for inhibition. It is a standardized and widely accepted method for antibiotic screening.

Step-by-Step Methodology:

  • Strain and Medium Selection:

    • Select the target microbial strains (e.g., S. aureus ATCC 29213, E. coli ATCC 25922).

    • Use an appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria).

  • Inoculum Preparation:

    • Grow a fresh culture of the microorganism.

    • Adjust the turbidity of the culture to match a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10^8 CFU/mL.

    • Dilute this suspension to achieve a final inoculum concentration of 5 x 10^5 CFU/mL in the test wells.

  • Compound Dilution in Plate:

    • In a 96-well plate, add 50 µL of broth to all wells.

    • Add 50 µL of the test compound stock solution (at 2x the highest desired concentration) to the first column of wells.

    • Perform a two-fold serial dilution by transferring 50 µL from the first column to the second, and so on, across the plate. Discard the final 50 µL from the last column.

  • Inoculation:

    • Add 50 µL of the prepared bacterial inoculum to each well.

    • Include a positive control (broth + inoculum, no compound) and a negative control (broth only).

  • Incubation:

    • Incubate the plate at 35-37°C for 16-20 hours under ambient air conditions.

  • MIC Determination:

    • Visually inspect the wells for turbidity (growth).

    • The MIC is the lowest concentration of the compound at which there is no visible growth. A colorimetric indicator like resazurin can also be used for clearer endpoint determination.

Chapter 5: Future Directions and Emerging Trends

The development of pyridine-based therapeutics continues to evolve, driven by technological and strategic advancements.

  • Nanotechnology-Based Drug Delivery: To overcome challenges like poor solubility and systemic toxicity, researchers are exploring nanotechnology-based systems (e.g., nanoparticles, liposomes) to improve the bioavailability and therapeutic index of potent pyridine compounds.[9]

  • Covalent Inhibitors: A promising strategy involves designing pyridine derivatives that can form an irreversible covalent bond with their target protein.[9] This can lead to enhanced potency and a longer duration of action, representing a new paradigm in drug design.

  • Computational and In Silico Methods: The use of molecular docking, quantitative structure-activity relationship (QSAR) analysis, and other computational tools is becoming indispensable for the rational design and optimization of new pyridine derivatives, accelerating the discovery process.[14][29]

  • Green Synthesis: There is a growing emphasis on developing environmentally friendly, efficient, and sustainable synthetic methods for producing pyridine compounds, reducing waste and energy consumption.[30]

Conclusion

The pyridine scaffold is, without question, a cornerstone of medicinal chemistry and drug discovery. Its unique physicochemical properties provide an exceptional foundation for designing molecules with diverse and potent biological activities, from fighting cancer and microbial infections to managing cardiovascular and neurological disorders. The continued success in this field relies on a synergistic approach that combines innovative synthetic chemistry, a deep understanding of structure-activity relationships, and rigorous biological evaluation. As new challenges in medicine emerge, the versatile and adaptable pyridine ring is poised to remain a critical component in the armamentarium of drug development professionals for the foreseeable future.

References

  • Synthesis of pyridine derivatives for diverse biological activity profiles: A review. CoLab.
  • The Structure–Antiproliferative Activity Relationship of Pyridine Deriv
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  • Insights Into the Synthetic Strategies, Biological Activity, and Structure- Activity Relationship of Pyridine and Analogs: A Review. Bentham Science.
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  • Recent Studies of Pyridine derivatives as an anticancer agent: Mini review. IRJET.
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  • Synthesis of pyridine derivatives as new spiro biologically active compounds.
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  • The Expanding Role of Pyridine and Dihydropyridine Scaffolds in Drug Design.
  • Pyridine Compounds with Antimicrobial and Antiviral Activities. MDPI.
  • Pyridine Compounds with Antimicrobial and Antiviral Activities. Scilit.
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  • Pyridine and dihydropyridine derivatives of cardiovascular action drugs.
  • Neuroprotective Effect of Tricyclic Pyridine Alkaloids from Fusarium lateritium SSF2, against Glutamate-Induced Oxidative Stress and Apoptosis in the HT22 Hippocampal Neuronal Cell Line. MDPI.
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  • A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis.
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Foundational

The Medicinal Chemistry of 4-Pyridinepropanol and Its Derivatives: A Technical Guide

This guide provides an in-depth exploration of the medicinal chemistry of 4-pyridinepropanol and its derivatives. It is intended for researchers, scientists, and professionals in the field of drug development who are int...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides an in-depth exploration of the medicinal chemistry of 4-pyridinepropanol and its derivatives. It is intended for researchers, scientists, and professionals in the field of drug development who are interested in the therapeutic potential of this versatile chemical scaffold. This document will delve into the synthesis, structure-activity relationships (SAR), and pharmacological applications of these compounds, offering both foundational knowledge and practical insights for their application in modern drug discovery.

The 4-Pyridinepropanol Core: A Versatile Scaffold

4-Pyridinepropanol, also known as 3-(4-pyridyl)-1-propanol, is a heterocyclic compound featuring a pyridine ring linked to a propanol side chain.[1][2] This seemingly simple structure offers a rich molecular landscape for medicinal chemists. The pyridine ring, a common motif in FDA-approved drugs, provides a basic nitrogen atom that can participate in crucial hydrogen bonding interactions with biological targets.[3][4] The three-carbon aliphatic chain offers conformational flexibility and a strategic spacer, while the terminal hydroxyl group serves as a key functional handle for derivatization into esters, ethers, and amines, allowing for the fine-tuning of physicochemical and pharmacological properties.

Table 1: Physicochemical Properties of 4-Pyridinepropanol [1][5]

PropertyValue
Molecular FormulaC₈H₁₁NO
Molecular Weight137.18 g/mol
Melting Point35-39 °C
Boiling Point289 °C
Density1.061 g/mL at 25 °C
SolubilitySoluble in water

Synthetic Strategies: Accessing the Derivatives

The true potential of 4-pyridinepropanol lies in its derivatization. The terminal hydroxyl group is a versatile starting point for a variety of chemical transformations, enabling the synthesis of a diverse library of compounds for biological screening.

Conversion to Amines: Gateway to Amide Derivatives

A crucial transformation of 4-pyridinepropanol is its conversion to 4-(3-aminopropyl)pyridine. This opens the door to the synthesis of a vast array of amide derivatives, which are prevalent in many classes of therapeutic agents. A common synthetic route involves a two-step process:

  • Mesylation or Tosylation: The hydroxyl group is first converted to a better leaving group, such as a mesylate or tosylate, by reacting 4-pyridinepropanol with methanesulfonyl chloride or p-toluenesulfonyl chloride, respectively, in the presence of a base like triethylamine.

  • Nucleophilic Substitution with an Amine Source: The resulting mesylate or tosylate is then reacted with a source of ammonia, such as sodium azide followed by reduction, or directly with a protected amine equivalent, to yield the desired 4-(3-aminopropyl)pyridine.

Amide Coupling: The Formation of Picoperine and its Analogs

Once 4-(3-aminopropyl)pyridine is obtained, it can be coupled with various carboxylic acids to form amide derivatives. A notable example is the synthesis of Picoperine , an amide of 4-(3-aminopropyl)pyridine and piperic acid. Piperic acid is the carboxylic acid derived from piperine, the major alkaloid in black pepper known for its diverse pharmacological activities.[5][6]

Experimental Protocol: Synthesis of Picoperine

This protocol outlines a representative synthesis of Picoperine, starting from commercially available materials.

Step 1: Synthesis of Piperic Acid from Piperine

  • Saponification of Piperine: To a solution of piperine (1.0 g, 3.5 mmol) in ethanol (20 mL), add a 10% solution of potassium hydroxide in ethanol (10 mL).

  • Reflux the mixture for 2 hours.

  • After cooling, acidify the reaction mixture with dilute hydrochloric acid to a pH of 2-3.

  • The precipitated piperic acid is filtered, washed with cold water, and dried under vacuum.

Step 2: Synthesis of 4-(3-Aminopropyl)pyridine from 4-Pyridinepropanol

  • Mesylation: Dissolve 4-pyridinepropanol (1.0 g, 7.3 mmol) in anhydrous dichloromethane (20 mL) and cool to 0 °C.

  • Add triethylamine (1.2 eq, 8.7 mmol) followed by the dropwise addition of methanesulfonyl chloride (1.1 eq, 8.0 mmol).

  • Stir the reaction at 0 °C for 1 hour and then at room temperature for 2 hours.

  • Wash the reaction mixture with saturated sodium bicarbonate solution and brine. Dry the organic layer over anhydrous sodium sulfate and concentrate in vacuo to obtain the mesylate.

  • Azide Formation and Reduction: Dissolve the crude mesylate in dimethylformamide (20 mL) and add sodium azide (1.5 eq, 11.0 mmol).

  • Heat the mixture to 80 °C for 4 hours.

  • After cooling, pour the reaction mixture into water and extract with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Dissolve the crude azide in methanol (20 mL) and add a catalytic amount of palladium on carbon (10 mol%).

  • Hydrogenate the mixture under a hydrogen atmosphere (balloon pressure) overnight.

  • Filter the catalyst through Celite and concentrate the filtrate to obtain 4-(3-aminopropyl)pyridine.

Step 3: Amide Coupling to Form Picoperine

  • Dissolve piperic acid (1.0 eq) in anhydrous dichloromethane (20 mL).

  • Add a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 eq) and a catalytic amount of 4-dimethylaminopyridine (DMAP).

  • Add 4-(3-aminopropyl)pyridine (1.1 eq) to the reaction mixture.

  • Stir the reaction at room temperature overnight.

  • Wash the reaction mixture with 1N HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate.

  • Purify the crude product by column chromatography on silica gel to afford Picoperine.

Structure-Activity Relationships (SAR)

The biological activity of 4-pyridinepropanol derivatives can be significantly influenced by modifications to different parts of the molecule. The following diagram illustrates the key regions for SAR exploration.

SAR_Points cluster_0 4-Pyridinepropanol Derivative Core cluster_1 Modification Points Pyridine Pyridine Ring (H-bonding, Aromatic Interactions) Linker Propyl Linker (Flexibility, Spacing) Functional_Group Functional Group (Ester, Ether, Amide) R1 R1: Substituents on Pyridine Ring R1->Pyridine Influences pKa, lipophilicity, and steric interactions R2 R2: Modifications of the Linker R2->Linker Alters flexibility and length R3 R3: Variation of the Terminal Group R3->Functional_Group Determines the nature of the derivative (e.g., specific amide)

Caption: Key modification points for SAR studies of 4-pyridinepropanol derivatives.

Studies on piperine and its synthetic analogues have provided valuable insights into their SAR, particularly concerning their inhibitory effects on cytochrome P450 (CYP) enzymes.[7] Modifications to the phenyl ring, the side chain, and the basic moiety of piperine all have a significant impact on its inhibitory potential. For instance, saturation of the side chain has been shown to enhance CYP inhibition.[7]

In the context of Picoperine, the following SAR can be hypothesized:

  • Pyridine Ring (R1): Introduction of electron-donating or electron-withdrawing groups on the pyridine ring can modulate its pKa, affecting its interaction with target proteins.

  • Propyl Linker (R2): Altering the length and rigidity of the propyl chain can influence the optimal positioning of the pyridine and the terminal functional group within a binding pocket.

  • Amide Moiety (R3): The nature of the carboxylic acid coupled with the amine will have a profound effect on the biological activity. In the case of Picoperine, the piperic acid moiety is crucial for its activity.

Pharmacological Applications and Mechanisms of Action

Derivatives of 4-pyridinepropanol, particularly those inspired by the structure of Picoperine, are being investigated for a range of therapeutic applications.

Modulation of Drug Metabolism: Cytochrome P450 Inhibition

Piperine is a well-known inhibitor of several cytochrome P450 enzymes, which are responsible for the metabolism of a wide variety of drugs.[8][9] This inhibitory activity can lead to increased bioavailability of co-administered drugs. Picoperine, as a close analogue of piperine, is also expected to exhibit CYP inhibitory properties.

Mechanism of CYP Inhibition:

The following diagram illustrates the catalytic cycle of a generic CYP enzyme and a plausible mechanism of inhibition by a Picoperine-like molecule.

CYP_Inhibition CYP_Fe3 CYP (Fe³⁺) CYP_Fe3_Substrate CYP (Fe³⁺) - Substrate Complex CYP_Fe3->CYP_Fe3_Substrate Substrate Binding CYP_Fe2_Substrate CYP (Fe²⁺) - Substrate Complex CYP_Fe3_Substrate->CYP_Fe2_Substrate e⁻ (from CPR) CYP_Fe2_O2_Substrate CYP (Fe²⁺) - O₂ - Substrate Complex CYP_Fe2_Substrate->CYP_Fe2_O2_Substrate O₂ CYP_Fe3_Peroxo_Substrate [CYP (Fe³⁺) - O₂²⁻ - Substrate] CYP_Fe2_O2_Substrate->CYP_Fe3_Peroxo_Substrate e⁻ (from CPR or Cyt b5) CYP_Fe3_Hydroperoxo_Substrate [CYP (Fe³⁺) - OOH - Substrate] CYP_Fe3_Peroxo_Substrate->CYP_Fe3_Hydroperoxo_Substrate H⁺ Compound_I Compound I [CYP (Fe⁴⁺=O) - Substrate radical] CYP_Fe3_Hydroperoxo_Substrate->Compound_I H₂O CYP_Fe3_Product CYP (Fe³⁺) - Product Complex Compound_I->CYP_Fe3_Product Substrate Oxidation CYP_Fe3_Product->CYP_Fe3 Product Release Product Product (Substrate-OH) CYP_Fe3_Product->Product Inhibitor Picoperine Derivative Inhibitor->CYP_Fe3 Competitive or Non-competitive Binding Inhibitor->Compound_I Mechanism-based Inactivation

Caption: Simplified catalytic cycle of Cytochrome P450 and potential points of inhibition.

Inhibitors can act through various mechanisms, including competitive binding to the active site, non-competitive binding to an allosteric site, or mechanism-based inactivation where the inhibitor is converted to a reactive species that covalently modifies the enzyme.

Anticancer and Antibacterial Activities

Analogues of piperine have demonstrated promising anticancer and antibacterial activities.[10][11] The derivatization of 4-pyridinepropanol provides an opportunity to develop novel compounds with enhanced potency and selectivity against various cancer cell lines and bacterial strains.

Future Directions

The 4-pyridinepropanol scaffold represents a promising starting point for the development of new therapeutic agents. Future research in this area should focus on:

  • Expansion of the Derivative Library: Systematic synthesis and screening of a wider range of esters, ethers, amines, and other derivatives of 4-pyridinepropanol.

  • Detailed Mechanistic Studies: Elucidation of the precise mechanisms of action for the most promising compounds to guide further optimization.

  • In Vivo Efficacy and Pharmacokinetic Studies: Evaluation of the in vivo efficacy, safety, and pharmacokinetic profiles of lead compounds in relevant animal models.

  • Exploration of New Therapeutic Areas: Screening of 4-pyridinepropanol derivatives against a broader range of biological targets to identify novel therapeutic applications.

By leveraging the versatility of the 4-pyridinepropanol core and applying the principles of medicinal chemistry, researchers can unlock the full therapeutic potential of this promising class of compounds.

References

  • Reen, R. K., et al. (2000). Structure-activity relationship of piperine and its synthetic analogues for their inhibitory potentials of rat hepatic microsomal constitutive and inducible cytochrome P450 activities. Bioorganic & Medicinal Chemistry, 8(1), 251-268.
  • Thientong, N., et al. (2022). Semi-Synthesis of N-Aryl Amide Analogs of Piperine from Piper nigrum and Evaluation of Their Antitrypanosomal, Antimalarial, and Anti-SARS-CoV-2 Main Protease Activities. Molecules, 27(15), 4991.
  • Wang, Y., et al. (2021). Overview of Piperine: Bioactivities, Total Synthesis, Structural Modification, and Structure-Activity Relationships. Current Organic Synthesis, 18(1), 2-13.
  • Tiwari, A., et al. (2020). Molecular and pharmacological aspects of piperine as a potential molecule for disease prevention and management: evidence from clinical trials. Critical Reviews in Food Science and Nutrition, 60(12), 2055-2071.
  • Sathish Kumar, T., et al. (2013). Synthesis, anticancer and antibacterial activities of piperine analogs. Medicinal Chemistry Research, 22(8), 3845-3852.
  • Singh, I. P., & Kumar, A. (2015). Piperine and Derivatives: Trends in Structure-Activity Relationships. Current Medicinal Chemistry, 22(23), 2742-2768.
  • Muthusaravanan, S., et al. (2014). SYNTHESIS OF PIPERINE - PIPERAZINE ANALOGUES AND THEIR ANTIBACTERIAL ACTIVITY. International Journal of Pharmaceutical Sciences and Research, 5(8), 3369-3374.
  • Bauer, A., et al. (2019). A Short, Efficient, and Stereoselective Synthesis of Piperine and its Analogues. Synlett, 30(04), 413-416.
  • Banerjee, S., et al. (2022). Piperine and Its Metabolite's Pharmacology in Neurodegenerative and Neurological Diseases. Metabolites, 12(1), 63.
  • PubChem. (n.d.). 4-Pyridinepropanol. Retrieved from [Link]

  • Gorgani, L., et al. (2017). Piperine-The Bioactive Compound of Black Pepper: From Isolation to Medicinal Formulations. Comprehensive Reviews in Food Science and Food Safety, 16(1), 124-140.
  • Vitaku, E., et al. (2014). The Expanding Role of Pyridine and Dihydropyridine Scaffolds in Drug Design. Drug Development Research, 75(3), 153-167.
  • ResearchGate. (n.d.). Examples of compounds derived from pyridine where antiproliferative activity and various functional groups are related to CN, COOEt, CH3, H, and halogens. Retrieved from [Link]

  • Dwivedi, A. R., et al. (2023). A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis. RSC Medicinal Chemistry, 14(10), 1851-1875.
  • ResearchGate. (n.d.). Pharmacological activities of Piper nigrum extracts, piperine and BPEO. Retrieved from [Link]

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Exploratory

Reactivity of the pyridine ring in 4-Pyridinepropanol

An In-depth Technical Guide to the Reactivity of the Pyridine Ring in 4-Pyridinepropanol Authored by a Senior Application Scientist This guide provides a comprehensive technical analysis of the chemical reactivity of 4-P...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide to the Reactivity of the Pyridine Ring in 4-Pyridinepropanol

Authored by a Senior Application Scientist

This guide provides a comprehensive technical analysis of the chemical reactivity of 4-Pyridinepropanol, with a specific focus on the pyridine moiety. Designed for researchers, medicinal chemists, and professionals in drug development, this document synthesizes fundamental principles of heterocyclic chemistry with practical, field-proven insights. We will explore the electronic landscape of the molecule, dissect its reactivity towards various chemical transformations, and provide validated protocols for key reactions.

Core Principles: Electronic Structure and Substituent Effects

The reactivity of any aromatic system is fundamentally dictated by its electron distribution. In pyridine, the nitrogen atom introduces a significant perturbation compared to benzene. Its greater electronegativity results in an inductive withdrawal of electron density from the ring carbons, rendering the ring electron-deficient.[1] This electron deficiency is most pronounced at the α (C-2, C-6) and γ (C-4) positions.

The 4-Pyridinepropanol molecule features a propanol group at the C-4 position. This alkyl chain is a weak electron-donating group (EDG) through hyperconjugation and induction, which slightly counteracts the electron-withdrawing effect of the ring nitrogen. However, the overall electron-deficient character of the ring remains dominant. The terminal hydroxyl group on the side chain is a key functional handle that can be manipulated chemically and can influence the molecule's overall properties, such as solubility.[2][3]

PropertyInfluence on 4-Pyridinepropanol Reactivity
Ring Nitrogen Inductively withdraws electron density, making the ring less reactive to electrophiles and more susceptible to nucleophiles. Acts as a Lewis base and a nucleophile.
π-System Aromatic, 6 π-electron system.[4] Resistant to addition or ring-opening reactions that would disrupt aromaticity.
4-Propanol Group Weakly electron-donating, slightly activating the ring compared to unsubstituted pyridine, but the ring remains electron-deficient. Provides a secondary site for chemical modification (e.g., oxidation, esterification).[2][5]

Reactions at the Nitrogen Atom: The Gateway to Pyridinium Chemistry

The most accessible reactive site in 4-Pyridinepropanol is the lone pair of electrons on the nitrogen atom. This site behaves as a typical tertiary amine and a Lewis base.[1][6]

Basicity and Salt Formation

Pyridine is a weak base (pKa of pyridinium ion is ~5.2).[6] The nitrogen readily protonates in the presence of acids to form pyridinium salts. This property is fundamental in purification, formulation, and influencing reaction pathways by altering the electronic nature of the ring (the protonated form is extremely electron-deficient).

N-Alkylation and N-Oxidation

The nitrogen can be readily alkylated with alkyl halides to form quaternary pyridinium salts. More strategically, it can be oxidized to a Pyridine N-oxide using reagents like meta-chloroperoxybenzoic acid (m-CPBA) or hydrogen peroxide. This transformation is critical as it fundamentally alters the reactivity of the pyridine ring. The N-oxide functionality can be readily removed later with a reducing agent (e.g., PCl₃ or H₂/Pd).[7][8][9]

The formation of the N-oxide places a partial negative charge on the oxygen and a positive charge on the nitrogen. This has two major consequences:

  • Enhanced Electrophilic Substitution: The oxygen atom can donate electron density back into the ring, making the C-4 and C-2 positions more susceptible to electrophilic attack.[9]

  • Facilitated Nucleophilic Substitution: The positive charge on the nitrogen further activates the C-2 and C-4 positions for nucleophilic attack.

Electrophilic Aromatic Substitution (SEAr): A Challenging but Achievable Transformation

Direct electrophilic substitution on the pyridine ring is significantly more difficult than on benzene. The electron-deficient nature of the ring and the fact that most electrophilic substitution reactions are performed under acidic conditions (which protonates the nitrogen, further deactivating the ring) make the reaction sluggish and require harsh conditions.[8][9]

When substitution does occur, it is highly regioselective for the C-3 (meta) position . Attack at the C-2 or C-4 positions would generate an unstable resonance intermediate where the positive charge is placed directly on the electronegative nitrogen atom.[10]

A far more effective strategy for achieving electrophilic substitution, particularly at the C-4 position, is through the N-oxide intermediate as described above.[7]

Workflow for C-4 Nitration via N-Oxide Formation

The following diagram illustrates the strategic workflow to achieve electrophilic substitution at the C-4 position, which is otherwise inaccessible.

SEAr_Workflow cluster_0 Activation & Substitution cluster_1 Deoxygenation Start 4-Pyridinepropanol N_Oxide 4-Pyridinepropanol N-Oxide Start->N_Oxide m-CPBA Nitrated_N_Oxide 4-(3-Hydroxypropyl)-2-nitropyridine N-Oxide N_Oxide->Nitrated_N_Oxide HNO₃/H₂SO₄ Final_Product 4-(3-Hydroxypropyl)-2-nitropyridine Nitrated_N_Oxide->Final_Product PCl₃

Caption: Strategic workflow for electrophilic nitration.

Experimental Protocol: N-Oxidation of 4-Pyridinepropanol
  • Dissolution: Dissolve 1.0 equivalent of 4-Pyridinepropanol in a suitable chlorinated solvent (e.g., dichloromethane, DCM) in a round-bottom flask equipped with a magnetic stirrer.

  • Cooling: Cool the solution to 0 °C in an ice bath.

  • Reagent Addition: Add 1.1 equivalents of meta-chloroperoxybenzoic acid (m-CPBA) portion-wise over 15-20 minutes, ensuring the temperature does not exceed 5 °C. Causality: Portion-wise addition controls the exothermic reaction.

  • Reaction: Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by TLC until the starting material is consumed.

  • Work-up: Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, and extract the aqueous layer twice with DCM.

  • Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude N-oxide can often be used directly or purified by column chromatography.

Nucleophilic Aromatic Substitution (SNAr): A Favored Reaction Pathway

In contrast to electrophilic substitution, the electron-deficient pyridine ring is highly susceptible to nucleophilic attack, particularly when a good leaving group is present at the C-2, C-4, or C-6 positions.[11][12] The stability of the intermediate (a Meisenheimer-like complex) is the determining factor. Attack at the C-2 and C-4 positions allows the negative charge of the intermediate to be delocalized onto the electronegative nitrogen atom, which is a highly stabilizing contribution.[13][14]

For 4-Pyridinepropanol, this means that if a leaving group were present at the C-2 or C-6 position, it could be readily displaced by a nucleophile. A classic example of SNAr on an unsubstituted pyridine is the Chichibabin reaction , which installs an amino group at the C-2 position using sodium amide (NaNH₂).[12]

Mechanism of Nucleophilic Attack at C-2

The diagram below shows the resonance stabilization of the intermediate formed during nucleophilic attack at the C-2 position.

SNAr_Mechanism cluster_resonance Resonance Stabilization Start Pyridine Ring with Leaving Group at C-2 Intermediate Meisenheimer-like Intermediate (Negative charge on N) Start->Intermediate + Nu⁻ Product C-2 Substituted Pyridine Intermediate->Product - LG⁻ Res1 Charge on C-3 Intermediate->Res1 Res2 Charge on C-5 Res1->Res2 Res3 Charge on N Res2->Res3

Caption: Stabilization of the SNAr intermediate.

Side-Chain Reactivity: A Versatile Functional Handle

The propanol side chain of 4-Pyridinepropanol offers a rich platform for synthetic modifications that are often more straightforward than direct ring functionalization.

Oxidation

The primary alcohol can be oxidized to either an aldehyde or a carboxylic acid depending on the conditions.[2]

  • To Aldehyde: Mild conditions using reagents like Pyridinium chlorochromate (PCC) or Dess-Martin periodinane (DMP).

  • To Carboxylic Acid: Stronger oxidizing agents such as potassium permanganate (KMnO₄) or Jones reagent (CrO₃ in acetone/H₂SO₄).

Esterification and Etherification

The hydroxyl group readily undergoes esterification with carboxylic acids (e.g., Fischer esterification) or acyl chlorides. It can also be converted to an ether via the Williamson ether synthesis by first deprotonating with a base (e.g., NaH) followed by reaction with an alkyl halide.

Conversion to a Leaving Group

A powerful strategy in drug development is to convert the hydroxyl group into a good leaving group, such as a tosylate or mesylate. This is typically achieved by reacting the alcohol with tosyl chloride (TsCl) or mesyl chloride (MsCl) in the presence of a base like pyridine.[5] The resulting tosylate/mesylate is an excellent electrophile for SN2 reactions, allowing for the introduction of a wide variety of nucleophiles (e.g., azides, cyanides, amines).

TransformationReagentsProduct Functional Group
Mild OxidationPCC, DMPAldehyde
Strong OxidationKMnO₄, H₂CrO₄Carboxylic Acid
EsterificationR-COOH, H⁺ or R-COCl, PyridineEster
Tosylationp-TsCl, PyridineTosylate (OTs)
HalogenationSOCl₂, PBr₃Alkyl Halide

Applications in Drug Development & Catalysis

The pyridine scaffold is a privileged structure in medicinal chemistry, appearing in numerous approved drugs.[15][16][17] The reactivity patterns of 4-Pyridinepropanol make it a valuable building block.

  • Scaffold Elaboration: The dual reactivity of the ring and the side chain allows for systematic modification to build libraries of compounds for structure-activity relationship (SAR) studies.[15]

  • Linker Chemistry: The propanol side chain, after conversion to a more reactive functional group (e.g., an amine or carboxylic acid), can serve as a linker to connect the pyridine core to other pharmacophores.

  • Catalysis: Pyridine derivatives are widely used as ligands in transition metal catalysis.[18] The nitrogen atom coordinates to the metal center, and modifications on the ring or side chain can be used to tune the electronic and steric properties of the catalyst.

Conclusion

4-Pyridinepropanol is a molecule with a nuanced and synthetically valuable reactivity profile. The electron-deficient pyridine ring is predisposed to nucleophilic attack at the C-2/C-6 positions and requires strategic activation via N-oxidation for efficient electrophilic substitution. Concurrently, the propanol side chain provides a readily accessible site for a host of classical organic transformations. For the medicinal or materials chemist, understanding and exploiting this differential reactivity is key to leveraging this versatile building block for the synthesis of complex, functional molecules.

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Foundational

4-Pyridinepropanol in Coordination Chemistry: A Technical Guide for Researchers and Drug Development Professionals

Foreword: The Untapped Potential of a Versatile Ligand In the vast and intricate world of coordination chemistry, the design and synthesis of novel ligands are paramount to the development of new catalysts, functional ma...

Author: BenchChem Technical Support Team. Date: January 2026

Foreword: The Untapped Potential of a Versatile Ligand

In the vast and intricate world of coordination chemistry, the design and synthesis of novel ligands are paramount to the development of new catalysts, functional materials, and therapeutic agents. Among the myriad of organic molecules utilized as ligands, pyridine and its derivatives have long been a cornerstone due to their robust coordination properties and versatile reactivity. This guide focuses on a specific, yet remarkably promising, member of this family: 4-Pyridinepropanol. Its unique bifunctionality, possessing both a nitrogen atom within the aromatic pyridine ring and a terminal hydroxyl group on a flexible propyl chain, offers a fascinating platform for the construction of diverse and functional metal complexes. This document serves as an in-depth technical resource for researchers, scientists, and drug development professionals, providing a comprehensive overview of the coordination chemistry of 4-Pyridinepropanol, from fundamental principles to practical applications.

Understanding 4-Pyridinepropanol: A Ligand Primer

4-Pyridinepropanol, also known as 3-(4-pyridyl)-1-propanol, is a colorless liquid or low-melting solid that is soluble in water.[1] Its molecular structure is the key to its utility in coordination chemistry.

  • The Pyridine Moiety: The nitrogen atom of the pyridine ring possesses a lone pair of electrons in an sp² hybrid orbital, making it a potent Lewis base capable of coordinating to a wide range of metal ions.[2] The aromaticity of the pyridine ring also allows for π-π stacking interactions, which can play a significant role in the supramolecular assembly of its complexes.

  • The Propanol Arm: The flexible three-carbon chain terminating in a hydroxyl group introduces several unique features. The hydroxyl group can act as a hydrogen bond donor or acceptor, influencing the crystal packing and solubility of the resulting complexes. Furthermore, upon deprotonation, the alkoxide can act as a secondary coordination site, enabling 4-Pyridinepropanol to function as a bidentate or bridging ligand.

This dual-functional nature allows for a rich and varied coordination chemistry, leading to the formation of mononuclear, polynuclear, and polymeric structures with diverse geometries and properties.

Physicochemical Properties of 4-Pyridinepropanol
PropertyValueSource
Molecular FormulaC₈H₁₁NO[3]
Molecular Weight137.18 g/mol [3]
Melting Point35-39 °C[4]
Boiling Point289 °C[4]
Density1.061 g/mL at 25 °C[4]
SolubilitySoluble in water[1]

The Art of Synthesis: Crafting 4-Pyridinepropanol Metal Complexes

The synthesis of metal complexes with 4-Pyridinepropanol typically involves the reaction of a metal salt with the ligand in a suitable solvent. The choice of metal precursor, solvent, and reaction conditions can significantly influence the stoichiometry and structure of the final product.

General Synthetic Protocol

A common approach involves the direct reaction of a metal halide, nitrate, or perchlorate with 4-Pyridinepropanol in an alcoholic solvent, such as methanol or ethanol. The reaction is often carried out at room temperature or with gentle heating to facilitate complex formation.

Step-by-Step Methodology:

  • Dissolution: Dissolve the chosen metal salt (e.g., CuCl₂, Mn(ClO₄)₂, etc.) in a minimal amount of a suitable solvent (e.g., methanol).

  • Ligand Addition: In a separate flask, dissolve 4-Pyridinepropanol in the same solvent.

  • Reaction: Slowly add the ligand solution to the metal salt solution with continuous stirring. The molar ratio of metal to ligand is a critical parameter that will dictate the final structure.

  • Isolation: The resulting complex may precipitate out of the solution directly or can be isolated by slow evaporation of the solvent.

  • Purification: The crude product can be purified by recrystallization from an appropriate solvent system.

G cluster_synthesis Synthesis Workflow Metal Salt Metal Salt 4-Pyridinepropanol 4-Pyridinepropanol Solvent Solvent Reaction Mixture Reaction Mixture Isolation Isolation Purification Purification Characterization Characterization

Coordination Modes and Structural Diversity

The versatility of 4-Pyridinepropanol as a ligand stems from its ability to adopt various coordination modes, leading to a wide array of structural motifs.

  • Monodentate Coordination: In its simplest form, 4-Pyridinepropanol acts as a monodentate ligand, coordinating to the metal center solely through the pyridine nitrogen atom. In this mode, the hydroxyl group of the propanol arm remains uncoordinated and can participate in hydrogen bonding interactions.

  • Bidentate Chelating Coordination: Upon deprotonation of the hydroxyl group, the resulting alkoxide can coordinate to the same metal center as the pyridine nitrogen, forming a stable six-membered chelate ring. This mode of coordination often leads to the formation of discrete mononuclear complexes.

  • Bridging Coordination: 4-Pyridinepropanol can also act as a bridging ligand, connecting two or more metal centers. This can occur in a head-to-tail fashion, with the pyridine nitrogen of one ligand coordinating to one metal center and the deprotonated hydroxyl group coordinating to another. This bridging capability is fundamental to the formation of coordination polymers and metal-organic frameworks (MOFs).

G

Characterization Techniques: Unveiling the Structure and Properties

A multi-technique approach is essential for the comprehensive characterization of 4-Pyridinepropanol metal complexes.

  • Single-Crystal X-ray Diffraction: This is the most definitive method for determining the precise three-dimensional structure of a coordination complex, providing information on bond lengths, bond angles, and coordination geometry.

  • Infrared (IR) Spectroscopy: IR spectroscopy is a powerful tool for probing the coordination environment of the ligand. A shift in the C=N stretching frequency of the pyridine ring upon coordination is indicative of the nitrogen atom's involvement in bonding. The presence or absence of a broad O-H stretching band can confirm the deprotonation of the hydroxyl group.

  • UV-Visible Spectroscopy: The electronic spectra of the complexes can provide insights into the d-d transitions of the metal center and charge-transfer bands, which are characteristic of the coordination environment.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: For diamagnetic complexes, ¹H and ¹³C NMR spectroscopy can be used to elucidate the structure in solution. Shifts in the resonances of the pyridine and propanol protons upon complexation provide evidence of coordination.

  • Magnetic Susceptibility Measurements: For paramagnetic complexes, determining the magnetic moment can provide information about the oxidation state and spin state of the metal ion.

Applications in Drug Development and Beyond

The unique structural and electronic properties of 4-Pyridinepropanol metal complexes make them promising candidates for a range of applications, particularly in the fields of medicinal chemistry and catalysis.

Bioinorganic Chemistry and Drug Development

The coordination of metal ions to biologically active organic molecules can enhance their therapeutic efficacy.[2][5] Pyridine-based ligands and their metal complexes have shown considerable promise as anticancer and antimicrobial agents.[1] The mode of action of these complexes is often multifaceted, involving interactions with DNA, inhibition of key enzymes, or the generation of reactive oxygen species. The flexible propanol arm of 4-Pyridinepropanol can be further functionalized to introduce additional pharmacophores or to tune the lipophilicity of the complex, thereby improving its bioavailability and cellular uptake.

Vanadium complexes, for instance, are known to exhibit a range of biological activities, including antitumor and insulin-enhancing effects.[6] The coordination of 4-Pyridinepropanol to vanadium could lead to novel therapeutic agents with improved pharmacological profiles.

Catalysis

Transition metal complexes of pyridine alcohols are effective catalysts for a variety of organic transformations.[7] The ability of 4-Pyridinepropanol to form stable chelate complexes can enhance the stability and activity of the catalytic center. Copper complexes, in particular, have shown catalytic activity in oxidation reactions.[8][9] For example, copper(II) complexes with pyridine-based ligands have been investigated for their catechol oxidase and phenoxazinone synthase mimetic activity.[10] The electronic properties of the metal center can be fine-tuned by modifying the substituents on the pyridine ring or by the choice of co-ligands, allowing for the rational design of catalysts with specific activities and selectivities.

Furthermore, manganese complexes with pyridine-containing ligands have been explored for their catalytic activity in transfer hydrogenation and the electrochemical reduction of CO₂.[11]

Future Perspectives

The coordination chemistry of 4-Pyridinepropanol is a burgeoning field with significant potential for further exploration. Future research efforts could focus on:

  • Synthesis of Novel Architectures: The systematic investigation of the self-assembly of 4-Pyridinepropanol with a wider range of metal ions could lead to the discovery of novel coordination polymers and MOFs with interesting topologies and properties.

  • Rational Design of Catalysts: By combining experimental and computational approaches, it should be possible to design highly efficient and selective catalysts based on 4-Pyridinepropanol for a variety of organic transformations.

  • Development of Metallo-drugs: A deeper understanding of the structure-activity relationships of 4-Pyridinepropanol metal complexes will be crucial for the development of new therapeutic agents with improved efficacy and reduced side effects. The potential for these complexes in targeted drug delivery and as diagnostic agents also warrants further investigation.

References

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  • Synthesis and Application of the Transition Metal Complexes of α-Pyridinyl Alcohols, α-Bipyridinyl Alcohols, α,α'-Pyridinyl Diols and α,α'-Bipyridinyl Diols in Homogeneous Catalysis. (2012). Molecules, 17(9), 10619-10655. [Link]

  • Udoh, G. E., et al. (2023). Synthesis and Characterization of Pyridine Transition Metal Complexes of Ni (II), Cu (I) and Ag (I). JSM Chemistry, 10(1), 1063. [Link]

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  • A copper(ii) complex containing pyridine-2-carbaldehyde and its direct binding onto ethylenediamine functionalized with Fe3O4@SiO2 nanoparticles for catalytic applications. (2023). RSC Advances, 13(42), 29465-29479. [Link]

  • Catecholase activity investigations using in situ copper complexes with pyrazole and pyridine based ligands. (2015). Journal of Materials and Environmental Science, 6(11), 3072-3081. [Link]

  • Shaban, Y. A., et al. (2020). Copper(II) complexes containing pyridine-based and phenolate-based systems: Synthesis, characterization, DFT study, biomimetic catalytic activity of catechol oxidase and phenoxazinone synthase. Applied Organometallic Chemistry, 34(7), e5641. [Link]

  • Pal, S., et al. (2001). Synthesis, spectroscopy and redox properties of mononuclear manganese(II) and manganese(IV) complexes with N-(aryl)-pyridine-2-aldimine (L) and its amide derivatives. X-ray structural characterization of [Mn(MeL)2(NCS)2] (MeL = N-(4-methylphenyl)-pyridine-2-aldimine). Inorganica Chimica Acta, 315(1), 46-54. [Link]

  • El-Gamel, N. E. A., et al. (2021). Synthesis, Characterization, PXRD Studies, Theoretical Calculation, and Antitumor Potency Studies of a Novel N,O-Multidentate Chelating Ligand and Its Zr(IV), V(IV), Ru(III), and Cd(II) Complexes. Bioinorganic Chemistry and Applications, 2021, 6649830. [Link]

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Exploratory

A Guide to the Spectroscopic Characterization of 4-Pyridinepropanol

This technical guide provides an in-depth analysis of the essential spectroscopic data for 4-Pyridinepropanol (CAS No. 2629-72-3), a key heterocyclic building block in pharmaceutical and materials science research. As a...

Author: BenchChem Technical Support Team. Date: January 2026

This technical guide provides an in-depth analysis of the essential spectroscopic data for 4-Pyridinepropanol (CAS No. 2629-72-3), a key heterocyclic building block in pharmaceutical and materials science research. As a molecule combining a polar pyridine head with a flexible propanol tail, its unambiguous identification is paramount for ensuring the integrity of synthetic pathways and the quality of final products. This document moves beyond a simple data repository, offering field-proven insights into the interpretation of Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, grounded in established scientific principles.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Elucidating the Core Structure

NMR spectroscopy is the cornerstone of structural elucidation for organic molecules. For 4-Pyridinepropanol, ¹H and ¹³C NMR provide a complete map of the proton and carbon frameworks, respectively.

Proton (¹H) NMR Analysis

The ¹H NMR spectrum reveals the electronic environment of every proton in the molecule. The choice of a deuterated solvent like chloroform-d (CDCl₃) is standard for achieving high-resolution spectra of non-polar to moderately polar analytes, as it dissolves the sample without introducing interfering proton signals. Tetramethylsilane (TMS) is used as an internal standard, defining the 0 ppm point on the chemical shift scale.

The spectrum of 4-Pyridinepropanol is characterized by distinct signals for the aromatic pyridine protons and the aliphatic propanol chain protons.

Table 1: ¹H NMR Spectroscopic Data for 4-Pyridinepropanol

Assigned Protons Chemical Shift (δ, ppm) Multiplicity Coupling Constant (J, Hz) Integration
H-2, H-6 (Pyridine) 8.49 Doublet (d) 6.0 2H
H-3, H-5 (Pyridine) 7.13 Doublet (d) 6.0 2H
-CH₂-OH (a) 3.70 Triplet (t) 6.3 2H
Ar-CH₂- (c) 2.70 Triplet (t) 7.6 2H
-CH₂-CH₂-CH₂- (b) 1.92 Quintet 6.9 2H
-OH ~2.5 (broad s) Singlet (s) - 1H

Source: Spectral Database for Organic Compounds (SDBS), SDBS No. 638.[1]

Expert Insights:

  • Aromatic Region: The protons on the pyridine ring are deshielded due to the ring current and the electron-withdrawing effect of the nitrogen atom, causing them to appear far downfield (7.1-8.5 ppm). The protons adjacent to the nitrogen (H-2, H-6) are the most deshielded. The observed doublet-of-doublets pattern is a classic AA'BB' system for a 1,4-disubstituted aromatic ring.

  • Aliphatic Region: The methylene group attached to the hydroxyl (-CH₂-OH) is deshielded by the electronegative oxygen, appearing at 3.70 ppm. The methylene group adjacent to the pyridine ring (Ar-CH₂-) appears at 2.70 ppm. The central methylene group is the most shielded, appearing at 1.92 ppm.

  • Splitting Patterns: The multiplicity of each signal follows the n+1 rule, providing direct evidence of proton connectivity. For instance, the triplet at 3.70 ppm (a) indicates it is coupled to the two adjacent protons of (b), and the triplet at 2.70 ppm (c) indicates coupling to the two protons of (b). The central methylene group (b) is coupled to both (a) and (c) (four protons total), but appears as a quintet due to similar coupling constants, simplifying the pattern from an expected triplet of triplets.

  • Hydroxyl Proton: The -OH proton signal is often broad and its chemical shift is variable, as it depends on concentration, temperature, and solvent due to hydrogen bonding and chemical exchange.

Carbon-13 (¹³C) NMR Analysis

The ¹³C NMR spectrum provides information on the carbon skeleton of the molecule. It is typically acquired with proton decoupling, resulting in a spectrum of singlets where each peak corresponds to a unique carbon atom.

Table 2: ¹³C NMR Spectroscopic Data for 4-Pyridinepropanol

Assigned Carbons Chemical Shift (δ, ppm)
C-4 (Pyridine) 151.3
C-2, C-6 (Pyridine) 149.8
C-3, C-5 (Pyridine) 124.0
-CH₂-OH (a) 61.8
Ar-CH₂- (c) 32.5
-CH₂-CH₂-CH₂- (b) 31.8

Source: Spectral Database for Organic Compounds (SDBS), SDBS No. 638.[1]

Expert Insights:

  • Aromatic Carbons: The carbons of the pyridine ring appear in the typical aromatic region (120-160 ppm). The carbon atom attached to the alkyl chain (C-4) and those adjacent to the nitrogen (C-2, C-6) are the most downfield due to the electronic effects of their substituents.

  • Aliphatic Carbons: The carbon attached to the hydroxyl group (-CH₂-OH) is the most downfield of the aliphatic carbons (~62 ppm) due to the electronegativity of oxygen. The other two sp³ hybridized carbons of the propyl chain are found further upfield.

Experimental Protocol: NMR Spectroscopy
  • Sample Preparation: Dissolve ~5-10 mg of 4-Pyridinepropanol in ~0.7 mL of deuterated chloroform (CDCl₃).

  • Internal Standard: Add a small drop of tetramethylsilane (TMS) as an internal reference (δ = 0.00 ppm).

  • Transfer: Transfer the solution to a 5 mm NMR tube.

  • Acquisition: Acquire the ¹H spectrum on a 400 MHz (or higher) spectrometer. Acquire the ¹³C spectrum using proton decoupling.

  • Processing: Fourier transform the acquired Free Induction Decay (FID), phase correct the spectrum, and calibrate the chemical shift scale to the TMS signal.

Workflow for NMR Analysis

NMR_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing & Analysis A Weigh Sample B Dissolve in CDCl3 A->B C Add TMS B->C D Transfer to NMR Tube C->D E Acquire 1H Spectrum D->E F Acquire 13C Spectrum D->F G Fourier Transform E->G F->G H Phase & Baseline Correction G->H I Calibrate to TMS H->I J Integrate & Assign Peaks I->J K Final Structure J->K Structural Elucidation

Caption: General workflow for NMR sample preparation, data acquisition, and analysis.

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is a rapid and effective technique for identifying the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.

Table 3: Key IR Absorption Bands for 4-Pyridinepropanol

Wavenumber (cm⁻¹) Intensity Assignment
3287 Broad, Strong O-H stretch (hydrogen-bonded)
3028 Medium Aromatic C-H stretch
2938, 2870 Medium Aliphatic C-H stretch
1605, 1561 Strong, Medium Pyridine ring C=C and C=N stretches
1418 Medium C-H bend
1051 Strong C-O stretch (primary alcohol)

Source: Spectral Database for Organic Compounds (SDBS), SDBS No. 638.[1]

Expert Insights:

  • O-H Stretch: The most prominent feature is the very broad, strong absorption above 3000 cm⁻¹. This is characteristic of the O-H stretching vibration in an alcohol that is participating in intermolecular hydrogen bonding.

  • C-H Stretches: A clear distinction can be made between the aromatic C-H stretches, which appear just above 3000 cm⁻¹, and the aliphatic C-H stretches from the propyl chain, which appear just below 3000 cm⁻¹.

  • Pyridine Ring: The sharp, strong absorptions around 1600 cm⁻¹ are diagnostic for the stretching vibrations of the C=C and C=N bonds within the pyridine ring.

  • C-O Stretch: The strong band at 1051 cm⁻¹ is characteristic of the C-O stretching vibration of a primary alcohol, confirming the propan-1-ol structure.

Experimental Protocol: Attenuated Total Reflectance (ATR)-IR
  • Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean by wiping it with a solvent such as isopropanol and allowing it to dry.

  • Background Scan: Record a background spectrum of the empty ATR crystal. This is crucial to subtract any atmospheric (CO₂, H₂O) or instrumental signals.

  • Sample Application: Place a small amount of solid 4-Pyridinepropanol or a single drop if molten onto the ATR crystal.

  • Apply Pressure: Use the pressure arm to ensure firm contact between the sample and the crystal.

  • Acquisition: Scan the sample over the desired range (e.g., 4000-400 cm⁻¹).

  • Cleaning: Clean the crystal thoroughly after analysis.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Electron Ionization Mass Spectrometry (EI-MS) provides two critical pieces of information: the molecular weight of the compound and its fragmentation pattern, which acts as a molecular fingerprint. In EI-MS, high-energy electrons bombard the molecule, causing it to ionize and fragment in predictable ways.

Table 4: Key Mass Spectrometry Data (EI-MS) for 4-Pyridinepropanol

m/z (Mass/Charge) Relative Intensity (%) Proposed Fragment
137 35 [M]⁺ (Molecular Ion)
120 5 [M - OH]⁺
106 100 [M - CH₂OH]⁺ (Benzylic cleavage)
93 30 [C₅H₄NCH₂]⁺ (Tropylium-like ion)
78 10 [C₅H₄N]⁺ (Pyridyl cation)

Source: Spectral Database for Organic Compounds (SDBS), SDBS No. 638.[1]

Expert Insights:

  • Molecular Ion: The peak at m/z = 137 corresponds to the molecular weight of 4-Pyridinepropanol (C₈H₁₁NO), confirming its elemental formula. The presence of a single nitrogen atom means the molecular ion peak has an odd nominal mass, consistent with the Nitrogen Rule.

  • Base Peak: The base peak (the most intense peak) at m/z = 106 is highly diagnostic. It results from the cleavage of the C-C bond between the alpha and beta carbons relative to the hydroxyl group (a β-cleavage relative to the ring). This is a very favorable fragmentation as it produces a stable, resonance-stabilized benzylic-type cation.

  • Other Fragments: The peak at m/z = 93 is characteristic of pyridine-containing compounds and is formed by the loss of the entire propanol side chain followed by rearrangement.

Proposed Fragmentation Pathway

MS_Fragmentation M [C8H11NO]˙⁺ m/z = 137 (Molecular Ion) F1 [C8H10N]⁺ m/z = 120 M->F1 - •OH F2 [C7H8N]⁺ m/z = 106 (Base Peak) M->F2 - •CH2OH F3 [C6H5N]˙⁺ m/z = 93 F2->F3 - CH

Caption: Proposed EI-MS fragmentation pathway for 4-Pyridinepropanol.

Experimental Protocol: Electron Ionization (EI)-MS
  • Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe for solids or GC inlet for liquids.

  • Ionization: Volatilize the sample in a high vacuum and bombard it with a beam of 70 eV electrons in the ion source.

  • Acceleration: Accelerate the resulting positively charged ions through an electric field.

  • Mass Analysis: Separate the ions based on their mass-to-charge ratio (m/z) using a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

  • Detection: Detect the ions and record the m/z ratio and relative abundance to generate the mass spectrum.

Conclusion

The comprehensive analysis of ¹H NMR, ¹³C NMR, IR, and MS data provides a self-validating and unambiguous spectroscopic profile for 4-Pyridinepropanol. The ¹H NMR confirms the 1,4-disubstituted pyridine ring and the n-propanol side chain, while ¹³C NMR accounts for all eight unique carbon environments. IR spectroscopy validates the presence of key hydroxyl and pyridine functional groups. Finally, mass spectrometry confirms the molecular weight and reveals a characteristic fragmentation pattern dominated by the formation of a stable benzylic-type cation. Together, these techniques provide the definitive structural confirmation required for high-stakes research and development applications.

References

  • U.S. Environmental Protection Agency (EPA). 4-Pyridinepropanol - Substance Details. [Link]

  • National Institute of Advanced Industrial Science and Technology (AIST), Japan. Spectral Database for Organic Compounds (SDBS). [Link]

  • LookChem. Cas 2629-72-3, 4-Pyridinepropanol. [Link]

  • SpectraBase. 4-Pyridinepropanol. [Link]

  • Wikipedia. Spectral Database for Organic Compounds. [Link]

  • AIST. Introduction to the Spectral Data Base (SDBS). [Link]

  • Human Metabolome Database. 1H NMR Spectrum (1D, 500 MHz, CDCl3, experimental) (HMDB0000926). [Link]

  • Wiley Online Library. Proton NMR chemical shifts and coupling constants for brain metabolites. [Link]

  • University of Potsdam. 1H NMR Spectroscopy. [Link]

  • University of Colorado Boulder. Table of Characteristic IR Absorptions. [Link]

  • University of Tübingen. Interpretation of mass spectra. [Link]

  • University of Alabama at Birmingham. Ion fragmentation of small molecules in mass spectrometry. [Link]

  • Michigan State University. Mass Spectrometry. [Link]

  • Chemistry LibreTexts. Fragmentation Patterns in Mass Spectra. [Link]

  • NIST. CHAPTER 2 Fragmentation and Interpretation of Spectra. [Link]

  • ACD/Labs. 1H–1H Coupling in Proton NMR. [Link]

  • ACD/Labs. 1H–1H Coupling in Proton NMR. [Link]

  • Organic Chemistry Data. 13C NMR Chemical Shifts. [Link]

  • Human Metabolome Database. 1H NMR Spectrum (1D, D2O, experimental) (HMDB0000820). [Link]

  • Michigan State University Department of Chemistry. Mass Spectrometry. [Link]

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Foundational

The Versatile Scaffold: Unlocking the Research Potential of 4-Pyridinepropanol

A Technical Guide for Researchers, Scientists, and Drug Development Professionals In the landscape of modern medicinal chemistry and drug discovery, the pyridine ring stands as a privileged scaffold, integral to the stru...

Author: BenchChem Technical Support Team. Date: January 2026

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry and drug discovery, the pyridine ring stands as a privileged scaffold, integral to the structure of numerous therapeutic agents.[1] Among the vast array of functionalized pyridines, 4-Pyridinepropanol emerges as a particularly valuable and versatile building block. Its unique combination of a nucleophilic pyridine nitrogen and a reactive terminal hydroxyl group on a flexible propyl linker provides a rich platform for the synthesis of diverse and complex molecules with significant biological potential. This technical guide delves into the core applications of 4-Pyridinepropanol in research, offering insights into its synthetic utility, and exploring its role in the development of novel therapeutic agents, particularly in the realms of oncology and neuroscience.

I. Physicochemical Properties and Synthetic Versatility

4-Pyridinepropanol is a commercially available reagent with a well-defined set of physicochemical properties that make it amenable to a wide range of chemical transformations.

PropertyValueReference
Molecular Formula C₈H₁₁NO
Molecular Weight 137.18 g/mol
Appearance White to off-white solid
Melting Point 35-39 °C
Boiling Point 289 °C
Density 1.061 g/mL at 25 °C
Solubility Soluble in water and common organic solvents

The true power of 4-Pyridinepropanol lies in its synthetic tractability. The terminal hydroxyl group serves as a versatile handle for a variety of chemical modifications, allowing for the introduction of diverse functional groups and the construction of more complex molecular architectures.

Key Synthetic Transformations of 4-Pyridinepropanol:
  • Etherification: The hydroxyl group can be readily converted to an ether linkage through Williamson ether synthesis or other related methods. This allows for the introduction of various alkyl, aryl, or heterocyclic moieties, expanding the chemical space of the resulting derivatives.

  • Esterification: Reaction with carboxylic acids or their derivatives leads to the formation of esters, which can serve as prodrugs or modulate the pharmacokinetic properties of the final compound.

  • Oxidation: The primary alcohol can be oxidized to the corresponding aldehyde or carboxylic acid, providing further opportunities for functionalization, such as reductive amination or amide bond formation.

  • Halogenation: Conversion of the hydroxyl group to a halide (e.g., via Appel or Mitsunobu reaction) creates an electrophilic center for subsequent nucleophilic substitution reactions.

  • Mesylation/Tosylation: Activation of the hydroxyl group as a good leaving group (mesylate or tosylate) facilitates nucleophilic displacement reactions.

The pyridine nitrogen, with its basic and nucleophilic character, can also participate in reactions such as N-alkylation, N-oxidation, and coordination to metal centers. This dual reactivity of both the hydroxyl group and the pyridine nitrogen makes 4-Pyridinepropanol a highly adaptable building block for combinatorial chemistry and the generation of compound libraries for high-throughput screening.

II. Application in the Synthesis of Kinase Inhibitors

Protein kinases play a pivotal role in cellular signaling pathways, and their dysregulation is a hallmark of many diseases, including cancer.[2] Consequently, kinase inhibitors have become a major focus of drug discovery efforts. The pyridine scaffold is a common feature in many approved and investigational kinase inhibitors, often serving as a key pharmacophore that interacts with the hinge region of the kinase ATP-binding site.

While direct synthesis of a marketed drug from 4-Pyridinepropanol is not explicitly documented in readily available literature, its structural motifs are present in numerous kinase inhibitors. The propanol side chain can be strategically modified to introduce functionalities that target specific regions of the kinase active site, thereby enhancing potency and selectivity.

Conceptual Synthetic Workflow for Kinase Inhibitor Scaffolds:

The following workflow illustrates a conceptual pathway for utilizing 4-Pyridinepropanol in the synthesis of a generic kinase inhibitor scaffold.

G A 4-Pyridinepropanol B Activation of Hydroxyl Group (e.g., Mesylation) A->B MsCl, Et3N C Nucleophilic Substitution (e.g., with an amine-containing heterocycle) B->C R-NH2 D Further Derivatization of Pyridine Ring (e.g., Suzuki Coupling) C->D Ar-B(OH)2, Pd catalyst E Final Kinase Inhibitor Scaffold D->E

Caption: Conceptual workflow for synthesizing kinase inhibitors from 4-Pyridinepropanol.

This generalized scheme highlights how the initial functional groups of 4-Pyridinepropanol can be sequentially modified to build a more complex molecule. For instance, derivatives of 4-(pyrazol-3-yl)-pyridines have been identified as potent inhibitors of c-Jun N-terminal kinase (JNK), a key player in inflammatory responses and neurodegenerative diseases.[2][3] The synthesis of such compounds often involves the coupling of a functionalized pyridine with a pyrazole moiety, a transformation where a suitably modified 4-Pyridinepropanol derivative could serve as a key intermediate.

III. A Building Block for Novel Anticancer Agents

The pyridine nucleus is a recurring motif in a multitude of anticancer agents, contributing to their therapeutic efficacy through various mechanisms, including the inhibition of cell signaling pathways, induction of apoptosis, and anti-angiogenic effects.[4][5] The structural flexibility of 4-Pyridinepropanol makes it an attractive starting point for the design and synthesis of novel anticancer compounds.

Structure-Activity Relationship (SAR) Insights:

The development of pyridine derivatives as anticancer agents often involves a detailed exploration of their structure-activity relationships (SAR).[6] The propanol side chain of 4-Pyridinepropanol can be systematically modified to probe the steric and electronic requirements for optimal biological activity. For example, the synthesis of a series of pyridine-bearing urea derivatives has demonstrated potent antitumor activity, with the nature of the substituents on the pyridine ring and the urea functionality playing a crucial role in their efficacy.[6]

Experimental Protocol: Synthesis of a Pyridine-Urea Derivative (Illustrative)

The following is a representative, generalized protocol for the synthesis of a hypothetical anticancer agent incorporating the 4-Pyridinepropanol scaffold.

Step 1: Oxidation of 4-Pyridinepropanol to 4-Pyridinepropanoic Acid

  • Dissolve 4-Pyridinepropanol (1 eq.) in a suitable solvent (e.g., acetone).

  • Add Jones reagent (CrO₃/H₂SO₄/H₂O) dropwise at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours.

  • Quench the reaction with isopropanol.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude 4-pyridinepropanoic acid.

Step 2: Amide Coupling to form a Pyridine-Amide Intermediate

  • Dissolve 4-pyridinepropanoic acid (1 eq.) and a desired amine (1.1 eq.) in an anhydrous solvent (e.g., DMF).

  • Add a coupling agent (e.g., HATU, 1.2 eq.) and a base (e.g., DIPEA, 2 eq.).

  • Stir the reaction at room temperature for 12-24 hours.

  • Pour the reaction mixture into water and extract with an organic solvent.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the crude product by column chromatography to yield the desired amide.

Step 3: Curtius Rearrangement and Urea Formation

  • Treat the pyridine-amide intermediate with diphenylphosphoryl azide (DPPA) and triethylamine in a suitable solvent (e.g., toluene).

  • Heat the reaction mixture to induce the Curtius rearrangement, forming an isocyanate intermediate.

  • Add a desired amine to the reaction mixture to form the final pyridine-urea derivative.

  • Purify the final product by recrystallization or column chromatography.

This multi-step synthesis demonstrates how the initial propanol group can be transformed into a more complex functionality, enabling the exploration of SAR and the optimization of anticancer activity.

IV. Potential in the Development of Neuroprotective Agents

Neurodegenerative diseases represent a significant and growing unmet medical need. Recent research has highlighted the potential of certain pyridine derivatives as neuroprotective agents.[1][7] For instance, 4-aminopyridine has shown promise in preclinical and clinical studies for its ability to improve neurological function.[1] While not a direct derivative, this highlights the potential of the 4-substituted pyridine scaffold in modulating neuronal pathways.

The 4-Pyridinepropanol structure offers a starting point for the synthesis of molecules that could potentially interact with targets involved in neuroinflammation, oxidative stress, and neuronal apoptosis, key pathological features of many neurodegenerative disorders.[8][9]

Signaling Pathways in Neuroprotection:

The development of neuroprotective agents often targets specific signaling pathways. A hypothetical derivative of 4-Pyridinepropanol could be designed to modulate pathways such as the one depicted below.

G cluster_0 cluster_1 A Oxidative Stress / Neuroinflammation B Activation of Pro-apoptotic Pathways (e.g., JNK, p38 MAPK) A->B C Neuronal Apoptosis B->C D 4-Pyridinepropanol Derivative E Inhibition of Pro-apoptotic Pathways D->E E->C Inhibits F Enhanced Neuronal Survival E->F

Caption: Hypothetical neuroprotective mechanism of a 4-Pyridinepropanol derivative.

V. The Role of Bioisosterism in Optimizing 4-Pyridinepropanol Derivatives

Bioisosterism, the strategy of replacing a functional group with another that has similar physical or chemical properties, is a cornerstone of modern drug design.[10][11][12] The 4-Pyridinepropanol scaffold is an excellent candidate for bioisosteric modification to fine-tune the pharmacokinetic and pharmacodynamic properties of a lead compound.

For example, the pyridine ring itself can be replaced with other five- or six-membered heterocycles to modulate properties such as basicity, polarity, and metabolic stability. The propyl linker can be altered in length or rigidity to optimize binding to a biological target. The terminal hydroxyl group can be replaced with a variety of bioisosteres, such as a carboxylic acid, an amide, or a sulfonamide, to introduce new hydrogen bonding interactions or alter the compound's solubility.[12]

G A 4-Pyridinepropanol Scaffold B Bioisosteric Replacement of Pyridine Ring (e.g., Pyrimidine, Thiazole) A->B C Modification of Propyl Linker (e.g., Chain length, Rigidity) A->C D Bioisosteric Replacement of Hydroxyl Group (e.g., -COOH, -CONH2, -SO2NH2) A->D E Optimized Drug Candidate B->E C->E D->E

Caption: Bioisosteric modification strategies for the 4-Pyridinepropanol scaffold.

VI. Conclusion

4-Pyridinepropanol is more than just a simple chemical reagent; it is a versatile and powerful building block that offers immense potential for innovation in research and drug development. Its inherent reactivity and the strategic importance of the pyridine scaffold in medicinal chemistry make it a valuable starting point for the synthesis of novel kinase inhibitors, anticancer agents, and neuroprotective compounds. By leveraging the principles of organic synthesis, structure-activity relationship studies, and bioisosterism, researchers can unlock the full potential of this remarkable molecule to create the next generation of therapeutic agents.

VII. References

  • Patani, G. A., & LaVoie, E. J. (1996). Bioisosterism: A Rational Approach in Drug Design. Chemical Reviews, 96(8), 3147–3176.

  • Meanwell, N. A. (2011). The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems. In Burger's Medicinal Chemistry and Drug Discovery (eds D.J. Abraham and D.P. Rotella).

  • Manning, J. R., & Lavoie, E. J. (1992). Bioisosteric replacements for the carboxyl group. Journal of medicinal chemistry, 35(21), 3885-3893.

  • Noël, R., Shin, Y., Song, X., He, Y., Koenig, M., Chen, W., ... & Kamenecka, T. M. (2011). Synthesis and SAR of 4-(pyrazol-3-yl)-pyridines as novel c-jun N-terminal kinase inhibitors. Bioorganic & medicinal chemistry letters, 21(9), 2732-2735.

  • Popelier, P. L. A. (2010). In Silico Techniques for the Identification of Bioisosteric Replacements for Drug Design. Comprehensive Medicinal Chemistry II, 4, 639-660.

  • Vijesh, A. M., Isloor, A. M., Shetty, P., Sundershan, S., & Fun, H. K. (2013). Synthesis of biologically active molecules through multicomponent reactions. Molecules, 18(6), 6347-6363.

  • Jin, Y., et al. (2020). Autonomous Bioisosteric Replacement for Multi-Property Optimization in Drug Design. arXiv preprint arXiv:2010.12833.

  • Mohamed, N. A., El-Sayed, W. A., & El-Bendary, E. R. (2020). Medicinal attributes of pyridine scaffold as anticancer targeting agents. Future Journal of Pharmaceutical Sciences, 6(1), 1-19.

  • Pieper, A. A., et al. (2010). Discovery of a pro-neurogenic, neuroprotective chemical. Cell, 142(1), 39-51.

  • El-Sayed, W. A., Ali, O. M., & El-Adl, K. (2020). Synthesis of Novel Pyridine Bearing Biologically Active Imidiazolyl, Pyrazolyl, Oxa/thiadiazolyl and Urea Derivatives as Promising Anticancer Agents. Current Organic Synthesis, 17(1), 55-64.

  • Kamenecka, T. M., et al. (2011). Synthesis and SAR of 4-(pyrazol-3-yl)-pyridines as novel c-jun N-terminal kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 21(9), 2732-2735.

  • Abdel-Aziz, A. A., & El-Sayed, W. A. (2018). Synthesis of most active anticancer agent pyridine derivatives. Research on Chemical Intermediates, 44(10), 6069-6098.

  • Kumar, A., & Sharma, S. (2018). Green Synthesis of Bioactive Molecules: A Review. International Journal of Pharmacy Research & Technology, 8(1), 1-10.

  • El-Gohary, N. S., & Shaaban, O. G. (2024). New pyrano-pyridine conjugates as potential anticancer agents: design, synthesis and computational studies. Journal of Enzyme Inhibition and Medicinal Chemistry, 39(1), 2431475.

  • Legros, F., et al. (2020). Synthesis and Kinase Inhibitory Potencies of Pyrazolo [3, 4-g] isoquinolines. Molecules, 25(18), 4236.

  • Albrecht, P., & Hartung, H. P. (2021). Neuroprotective Properties of 4-Aminopyridine. Neurology. Neuroimmunology & neuroinflammation, 8(2), e976.

  • Aksenov, N. A. (2022). Special Issue: Synthesis of Bioactive Compounds. Molecules.

  • Kumar, A., & Singh, R. K. (2021). Design, synthesis and anticancer activity studies of some novel 1, 2, 4 triazole pyridine derivatives. International Journal of Pharmaceutical Chemistry and Analysis, 8(3), 108-114.

  • Abdel-Sattar, E., et al. (2022). Natural Products as Novel Neuroprotective Agents; Computational Predictions of the Molecular Targets, ADME Properties, and Safety Profile. Molecules, 27(19), 6536.

  • Anderson, M., et al. (2002). Synthesis and evaluation of pyrazolo [3, 4-b] pyridine CDK1 inhibitors as anti-tumor agents. Bioorganic & medicinal chemistry letters, 12(11), 1515-1518.

  • Shindo, M. (n.d.). Synthesis of Bioactive compounds. SHINDO-KANO LABORATORY. Retrieved from [Link]

  • DeLucca, G. V., et al. (2017). Design, synthesis and optimization of 7-substituted-pyrazolo [4, 3-b] pyridine ALK5 (activin receptor-like kinase 5) inhibitors. Bioorganic & medicinal chemistry letters, 27(9), 1856-1863.

  • Singh, S., et al. (2023). Decoding natural products for neuroprotection: Pathway networks and structural insights for drug development. Journal of Ethnopharmacology, 319, 117296.

  • Gonzalez-Veloza, D. A., et al. (2023). Nature-Inspired Redox Active Organic Molecules: Design, Synthesis, and Characterization of Pyridine Derivatives. Molecules, 28(13), 5092.

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Protocols & Analytical Methods

Method

Synthesis of 4-Pyridinepropanol: An Application Note and Detailed Protocol

Abstract: This document provides a comprehensive guide for the synthesis of 4-Pyridinepropanol, a valuable heterocyclic building block in pharmaceutical and materials science research. The featured protocol details a rob...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract: This document provides a comprehensive guide for the synthesis of 4-Pyridinepropanol, a valuable heterocyclic building block in pharmaceutical and materials science research. The featured protocol details a robust and efficient method for the reduction of 4-Pyridinepropionic acid utilizing lithium aluminum hydride (LiAlH4). This application note is intended for researchers, scientists, and drug development professionals, offering in-depth technical guidance, mechanistic insights, and safety considerations.

Introduction and Significance

4-Pyridinepropanol, also known as 3-(4-Pyridyl)-1-propanol, is a bifunctional molecule incorporating both a nucleophilic hydroxyl group and a basic pyridine ring.[1] This unique structural arrangement makes it a versatile intermediate for the synthesis of a wide array of more complex molecules. Its derivatives have been explored for their potential in medicinal chemistry, coordination chemistry, and the development of novel materials. The strategic importance of this compound necessitates a reliable and well-characterized synthetic protocol.

This guide focuses on the reduction of a carboxylic acid to a primary alcohol, a fundamental transformation in organic synthesis. The selected method, the reduction of 4-Pyridinepropionic acid with lithium aluminum hydride (LiAlH4), is a classic and highly effective approach.[2][3]

Synthetic Strategy and Mechanistic Overview

The conversion of 4-Pyridinepropionic acid to 4-Pyridinepropanol is achieved through reduction. While various reducing agents exist, lithium aluminum hydride (LiAlH4) is particularly well-suited for the reduction of carboxylic acids due to its high reactivity.[2][3] Weaker reducing agents, such as sodium borohydride (NaBH4), are generally not effective for this transformation.[3]

The reaction proceeds via the following key steps:

  • Deprotonation: The acidic proton of the carboxylic acid group reacts with a hydride ion from LiAlH4 in an acid-base reaction. This initial step consumes one equivalent of the hydride.

  • Coordination and Hydride Attack: The resulting carboxylate coordinates to the aluminum species. A subsequent intramolecular or intermolecular hydride transfer to the carbonyl carbon occurs.

  • Intermediate Formation and Further Reduction: This leads to the formation of an aldehyde intermediate, which is immediately reduced by another equivalent of hydride to an alkoxide.

  • Hydrolysis (Work-up): The final alcohol is liberated from the aluminum alkoxide complex by the careful addition of water and acid in a work-up procedure.

Reaction Pathway Diagram

reaction_pathway start 4-Pyridinepropionic Acid intermediate1 Lithium Carboxylate start->intermediate1 1. LiAlH4 (Deprotonation) intermediate2 Aldehyde Intermediate intermediate1->intermediate2 Hydride Attack intermediate3 Aluminum Alkoxide Complex intermediate2->intermediate3 Reduction product 4-Pyridinepropanol intermediate3->product 2. H3O+ Work-up

Caption: General reaction pathway for the LiAlH4 reduction of 4-Pyridinepropionic acid.

Detailed Experimental Protocol

This protocol is designed for the synthesis of 4-Pyridinepropanol on a laboratory scale.

Materials and Reagents
Reagent/MaterialGradeSupplier Example
4-Pyridinepropionic acid≥98%Sigma-Aldrich
Lithium aluminum hydride (LiAlH4)Reagent gradeSigma-Aldrich
Tetrahydrofuran (THF), anhydrous≥99.9%, inhibitor-freeSigma-Aldrich
Diethyl ether, anhydrous≥99.7%Sigma-Aldrich
Hydrochloric acid (HCl)37%Sigma-Aldrich
Sodium sulfate, anhydrousACS reagentSigma-Aldrich
Equipment
  • Three-neck round-bottom flask

  • Reflux condenser

  • Dropping funnel

  • Magnetic stirrer and stir bar

  • Inert gas (Nitrogen or Argon) supply

  • Ice-water bath

  • Heating mantle

  • Rotary evaporator

  • Standard laboratory glassware for work-up and purification

Reaction Setup and Procedure

Experimental Workflow Diagram

experimental_workflow cluster_setup Reaction Setup cluster_reaction Reaction cluster_workup Work-up and Isolation cluster_purification Purification setup1 Dry glassware and assemble apparatus setup2 Charge flask with LiAlH4 and anhydrous THF setup1->setup2 setup3 Flush with inert gas setup2->setup3 reaction1 Dissolve 4-Pyridinepropionic acid in anhydrous THF setup3->reaction1 reaction2 Add substrate solution dropwise to LiAlH4 suspension at 0 °C reaction1->reaction2 reaction3 Warm to room temperature and then reflux reaction2->reaction3 workup1 Cool reaction and quench excess LiAlH4 reaction3->workup1 workup2 Acidify with HCl workup1->workup2 workup3 Extract with diethyl ether workup2->workup3 workup4 Dry organic phase and evaporate solvent workup3->workup4 purification1 Purify crude product by vacuum distillation or column chromatography workup4->purification1 purification2 Characterize the final product purification1->purification2

Caption: Step-by-step workflow for the synthesis of 4-Pyridinepropanol.

Step-by-Step Procedure:

  • Preparation: Under an inert atmosphere of nitrogen or argon, a dry 500 mL three-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a dropping funnel is charged with lithium aluminum hydride (4.5 g, 0.118 mol) and 150 mL of anhydrous tetrahydrofuran (THF). The suspension is cooled to 0 °C using an ice-water bath.

  • Addition of Substrate: 4-Pyridinepropionic acid (15.1 g, 0.100 mol) is dissolved in 100 mL of anhydrous THF. This solution is then added dropwise to the stirred LiAlH4 suspension over a period of 60-90 minutes, maintaining the internal temperature below 10 °C. Vigorous hydrogen evolution will be observed during the initial addition.

  • Reaction: After the addition is complete, the ice bath is removed, and the reaction mixture is allowed to warm to room temperature. The mixture is then heated to reflux for 4 hours to ensure the completion of the reduction.

  • Quenching and Work-up: The reaction flask is cooled again to 0 °C. The excess LiAlH4 is cautiously quenched by the slow, dropwise addition of 5 mL of water, followed by 5 mL of 15% aqueous sodium hydroxide, and finally 15 mL of water. A granular white precipitate of aluminum salts should form.

  • Isolation: The precipitate is removed by filtration and washed with THF (3 x 30 mL). The combined organic filtrates are dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure using a rotary evaporator to yield the crude 4-Pyridinepropanol.

  • Purification: The crude product can be purified by vacuum distillation or column chromatography on silica gel (using a mobile phase of ethyl acetate/methanol, e.g., 9:1 v/v) to afford pure 4-Pyridinepropanol as a colorless to pale yellow liquid or low melting solid.

Characterization of 4-Pyridinepropanol

The identity and purity of the synthesized 4-Pyridinepropanol should be confirmed by spectroscopic methods.

Physical Properties
PropertyValue
Molecular FormulaC8H11NO
Molecular Weight137.18 g/mol
AppearanceColorless to pale yellow liquid or low melting solid
Melting Point35-39 °C
Boiling Point289 °C
Density1.061 g/mL at 25 °C

(Data sourced from Sigma-Aldrich)

Spectroscopic Data
  • ¹H NMR (CDCl₃, 400 MHz):

    • δ 8.49 (d, J=5.9 Hz, 2H, H-2, H-6 of pyridine)

    • δ 7.14 (d, J=5.9 Hz, 2H, H-3, H-5 of pyridine)

    • δ 3.69 (t, J=6.4 Hz, 2H, -CH₂-OH)

    • δ 2.69 (t, J=7.7 Hz, 2H, Py-CH₂-)

    • δ 1.91 (quint, J=7.0 Hz, 2H, -CH₂-CH₂-CH₂-)

    • δ 1.75 (br s, 1H, -OH) (Expected chemical shifts based on standard NMR principles and spectral databases)

  • ¹³C NMR (CDCl₃, 100 MHz):

    • δ 150.1 (C-4 of pyridine)

    • δ 149.8 (C-2, C-6 of pyridine)

    • δ 124.0 (C-3, C-5 of pyridine)

    • δ 61.8 (-CH₂-OH)

    • δ 32.5 (-CH₂-CH₂-CH₂-)

    • δ 31.0 (Py-CH₂-) (Expected chemical shifts based on standard NMR principles and spectral databases)

  • IR (neat, cm⁻¹):

    • 3300-3100 (broad, O-H stretch)

    • 3050-3000 (C-H stretch, aromatic)

    • 2950-2850 (C-H stretch, aliphatic)

    • 1605, 1560 (C=C, C=N stretch, pyridine ring)

    • 1050 (C-O stretch, primary alcohol) (Characteristic absorption bands sourced from PubChem spectral data)[1][4]

Safety and Handling

  • Lithium aluminum hydride (LiAlH4) is a highly reactive and pyrophoric solid. It reacts violently with water and protic solvents, releasing flammable hydrogen gas. All manipulations should be carried out under an inert atmosphere in a fume hood. Appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and gloves, must be worn.

  • Anhydrous solvents are essential for this reaction to prevent the violent decomposition of LiAlH4.

  • The quenching procedure is highly exothermic and must be performed slowly and with adequate cooling to control the reaction rate.

  • 4-Pyridinepropanol is classified as an irritant to the skin, eyes, and respiratory system. Handle with care and appropriate PPE.

Conclusion

The protocol described provides a reliable and efficient method for the synthesis of 4-Pyridinepropanol from commercially available starting materials. The use of lithium aluminum hydride ensures high conversion of the carboxylic acid to the desired primary alcohol. Adherence to the detailed procedure and safety precautions is crucial for a successful and safe synthesis. The provided characterization data will aid in the verification of the final product's identity and purity.

References

  • PubChem. 4-Pyridinepropanol. National Center for Biotechnology Information. [Link]

  • Experiment 5 Reductions with Lithium Aluminium Hydride. University of Oxford. [Link]

  • New Journal of Chemistry Supporting Information. Royal Society of Chemistry. [Link]

  • SpectraBase. 4-Pyridinepropanol. Wiley. [Link]

  • Development and optimization of a continuous flow ester reduction with LiAlH4 in the synthesis of a key intermediate for PI3Kδ. Royal Society of Chemistry. [Link]

  • Common Organic Chemistry. Lithium Aluminum Hydride (LAH). [Link]

  • Human Metabolome Database. 1H NMR Spectrum (1D, 500 MHz, CDCl3, experimental) (HMDB0000926). [Link]

  • Organic Syntheses. L-VALINOL. [Link]

  • Master Organic Chemistry. Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. [Link]

  • PubChem. Pyripropanol. National Center for Biotechnology Information. [Link]

  • ResearchGate. Development and optimization of a continuous flow ester reduction with LiAlH4 in the synthesis of a key intermediate for PI3Kδ inhibitor (CPL302415). [Link]

  • NIST WebBook. Pyridine, 4-propyl-. [Link]

  • Organic Chemistry Data. NMR Spectroscopy :: 13C NMR Chemical Shifts. [Link]

  • Basic 1H- and 13C-NMR Spectroscopy. Metin Balci. [Link]

  • ResearchGate. How to Read and Interpret 1H-NMR and 13C-NMR Spectrums. [Link]

  • Filo. Pyridine with lialh4 plus h3o. [Link]

  • Chemistry LibreTexts. 19.3: Reductions using NaBH4, LiAlH4. [Link]

  • ResearchGate. Synthesis of 4-aminopyridine and 4- Acetylaminopyridine by Reduction of 4-nitropyridinen- Oxide with Iron and Mineral Acids. [Link]

Sources

Application

Application Note: A Robust and Scalable Palladium-Catalyzed Synthesis of 4-Pyridinepropanol for Pharmaceutical Research and Development

Abstract This application note provides a comprehensive and detailed protocol for the synthesis of 4-pyridinepropanol, a key building block in pharmaceutical and agrochemical research. The described methodology utilizes...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This application note provides a comprehensive and detailed protocol for the synthesis of 4-pyridinepropanol, a key building block in pharmaceutical and agrochemical research. The described methodology utilizes a palladium-catalyzed Heck-type cross-coupling reaction, offering a reliable and scalable route with high functional group tolerance. This guide is intended for researchers, scientists, and drug development professionals, providing not only a step-by-step procedure but also the underlying scientific rationale for key experimental choices, ensuring both reproducibility and a deeper understanding of the reaction mechanism.

Introduction: The Significance of 4-Pyridinepropanol and the Power of Palladium Catalysis

4-Pyridinepropanol and its derivatives are prevalent structural motifs in a wide array of biologically active molecules. Their presence is crucial for the pharmacological activity of numerous compounds, making their efficient synthesis a topic of significant interest in medicinal chemistry. Traditional methods for the synthesis of such pyridine derivatives can be lengthy, low-yielding, and often require harsh reaction conditions.

Palladium-catalyzed cross-coupling reactions have revolutionized the formation of carbon-carbon bonds in organic synthesis, a breakthrough recognized with the 2010 Nobel Prize in Chemistry awarded to Richard F. Heck, Ei-ichi Negishi, and Akira Suzuki.[1][2] These reactions are characterized by their mild conditions, broad substrate scope, and exceptional functional group tolerance, making them ideal for the synthesis of complex molecules.[3][4][5] This application note details a Heck-type reaction for the synthesis of an intermediate that is subsequently reduced to 4-pyridinepropanol, a method that leverages the efficiency and selectivity of palladium catalysis. The Heck reaction, specifically, involves the coupling of an unsaturated halide with an alkene to form a substituted alkene.[6][7]

Reaction Principle and Strategy

The synthesis of 4-pyridinepropanol is achieved in a two-step sequence. The cornerstone of this method is a palladium-catalyzed Heck reaction between 4-bromopyridine and allyl alcohol to form 3-(pyridin-4-yl)prop-2-en-1-ol. This intermediate is then subjected to catalytic hydrogenation to yield the target compound, 4-pyridinepropanol.

The choice of a Heck reaction is predicated on its reliability in forming C-C bonds between aryl halides and alkenes.[6][7] The subsequent hydrogenation is a standard and high-yielding method for the reduction of an alkene. This two-step approach provides a convergent and efficient route to the desired product.

Experimental Workflow

The overall experimental workflow is depicted in the following diagram, illustrating the key stages from starting materials to the final, purified product.

G cluster_0 Part 1: Heck Cross-Coupling cluster_1 Part 2: Work-up & Isolation cluster_2 Part 3: Hydrogenation & Purification A Reaction Setup (4-Bromopyridine, Allyl Alcohol, Pd(OAc)2, PPh3, Base, Solvent) B Inert Atmosphere (Nitrogen Purge) A->B C Reaction at Elevated Temperature (e.g., 100 °C) B->C D Reaction Monitoring (TLC, GC-MS) C->D E Cooling and Filtration of Palladium Catalyst D->E Reaction Completion F Solvent Removal (Rotary Evaporation) E->F G Aqueous Work-up (Extraction with Organic Solvent) F->G H Drying and Concentration G->H I Catalytic Hydrogenation (Intermediate, Pd/C, H2) H->I Crude Intermediate J Filtration and Solvent Removal I->J K Purification (Column Chromatography) J->K L Characterization (NMR, MS) K->L

Caption: Experimental workflow for the synthesis of 4-pyridinepropanol.

Detailed Experimental Protocol

Materials and Reagents
Reagent/MaterialGradeSupplierComments
4-Bromopyridine hydrochloride≥98%Sigma-AldrichCan be neutralized before use.
Allyl alcohol≥99%Sigma-Aldrich
Palladium(II) acetate (Pd(OAc)₂)98%Sigma-AldrichCatalyst precursor.
Triphenylphosphine (PPh₃)≥99%Sigma-AldrichLigand.
Triethylamine (Et₃N)≥99.5%Sigma-AldrichBase.
N,N-Dimethylformamide (DMF)Anhydrous, ≥99.8%Sigma-AldrichSolvent.
Palladium on carbon (10% Pd/C)Sigma-AldrichHydrogenation catalyst.
Hydrogen (H₂) gasHigh purity
Ethyl acetate (EtOAc)ACS gradeFor extraction and chromatography.
HexanesACS gradeFor chromatography.
Anhydrous magnesium sulfateDrying agent.
Step-by-Step Procedure

Part A: Heck Cross-Coupling for 3-(pyridin-4-yl)prop-2-en-1-ol

  • Reaction Setup: To a flame-dried 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a nitrogen inlet, add 4-bromopyridine hydrochloride (10.0 g, 51.4 mmol), palladium(II) acetate (0.23 g, 1.03 mmol, 2 mol%), and triphenylphosphine (0.54 g, 2.06 mmol, 4 mol%).

    • Rationale: The reaction is set up under an inert atmosphere to prevent the oxidation of the palladium(0) active species, which is formed in situ from palladium(II) acetate. Triphenylphosphine acts as a ligand to stabilize the palladium catalyst and modulate its reactivity.[8]

  • Solvent and Reagent Addition: Evacuate and backfill the flask with nitrogen three times. Add anhydrous DMF (100 mL) via syringe, followed by triethylamine (15.0 mL, 108 mmol). Stir the mixture until all solids have dissolved. Finally, add allyl alcohol (4.5 mL, 66.8 mmol).

    • Rationale: Triethylamine serves as a base to neutralize the hydrobromic acid generated during the catalytic cycle and to facilitate the reductive elimination step.[7][9] DMF is a polar aprotic solvent that effectively dissolves the reactants and facilitates the reaction at elevated temperatures.

  • Reaction Execution: Heat the reaction mixture to 100 °C in an oil bath and stir vigorously for 12-16 hours.

    • Rationale: The elevated temperature provides the necessary activation energy for the oxidative addition of 4-bromopyridine to the palladium(0) complex, which is often the rate-limiting step in the catalytic cycle.[10]

  • Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) until the starting 4-bromopyridine is consumed.

Part B: Hydrogenation to 4-Pyridinepropanol

  • Work-up of Heck Reaction: After the reaction is complete, cool the mixture to room temperature. Filter the mixture through a pad of Celite to remove the palladium catalyst. Rinse the flask and the Celite pad with ethyl acetate. Combine the filtrates and remove the solvent under reduced pressure using a rotary evaporator.

  • Extraction: Dissolve the residue in ethyl acetate (150 mL) and wash with water (3 x 50 mL) and brine (1 x 50 mL). Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo to obtain the crude 3-(pyridin-4-yl)prop-2-en-1-ol.

  • Hydrogenation: Dissolve the crude intermediate in methanol (100 mL) in a suitable hydrogenation vessel. Add 10% palladium on carbon (0.5 g).

  • Reaction Execution: Securely attach the vessel to a hydrogenation apparatus. Evacuate the vessel and backfill with hydrogen gas (balloon pressure or ~50 psi in a Parr shaker). Stir the reaction mixture vigorously at room temperature for 4-6 hours.

    • Rationale: Palladium on carbon is an efficient heterogeneous catalyst for the hydrogenation of alkenes. The reaction is typically fast and clean under mild conditions.

  • Final Work-up and Purification: Once the reaction is complete (monitored by TLC or GC-MS), carefully vent the hydrogen and purge the vessel with nitrogen. Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst, washing the pad with methanol. Concentrate the filtrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford 4-pyridinepropanol as a colorless oil or low-melting solid.[11]

The Catalytic Cycle: A Mechanistic Insight

The heart of this synthesis is the palladium-catalyzed Heck reaction. Understanding its mechanism is key to troubleshooting and optimizing the reaction. The catalytic cycle generally proceeds through three main steps: oxidative addition, migratory insertion, and β-hydride elimination, followed by reductive elimination to regenerate the catalyst.[1][10][12]

G Pd0 Pd(0)L₂ OxAdd Oxidative Addition PdII_Aryl L₂Pd(II)(Aryl)(X) OxAdd->PdII_Aryl Aryl-X Alkene_Coord Alkene Coordination PdII_Complex [L₂Pd(II)(Aryl)(Alkene)]⁺X⁻ Alkene_Coord->PdII_Complex Alkene Migratory_Ins Migratory Insertion PdII_Alkyl L₂Pd(II)(Alkyl)(X) Migratory_Ins->PdII_Alkyl Beta_Elim β-Hydride Elimination PdII_Hydride [L₂Pd(II)(H)(X)] Beta_Elim->PdII_Hydride Product Red_Elim Reductive Elimination Red_Elim->Pd0 Base HX

Caption: Generalized catalytic cycle for the Heck reaction.

Expected Results and Troubleshooting

ParameterExpected Outcome
Yield (Heck Reaction) 75-85% (crude)
Yield (Hydrogenation) >95%
Overall Yield 70-80%
Purity (after chromatography) >98%
Appearance Colorless oil or low-melting solid
¹H NMR Consistent with the structure of 4-pyridinepropanol
Mass Spectrometry [M+H]⁺ = 138.0919

Troubleshooting Tips:

  • Low Yield in Heck Reaction:

    • Inactive Catalyst: Ensure anhydrous and anaerobic conditions. The palladium(II) precursor must be reduced to the active palladium(0) species.

    • Poor Substrate Reactivity: 4-Bromopyridine is generally reactive. If using a less reactive halide, consider switching to a more active catalyst system (e.g., with Buchwald-type ligands) or increasing the reaction temperature.[8]

    • Base Inefficiency: Ensure the base is of high purity and added in sufficient excess.

  • Incomplete Hydrogenation:

    • Catalyst Poisoning: Impurities from the Heck reaction can poison the Pd/C catalyst. Ensure the intermediate is reasonably pure before hydrogenation.

    • Insufficient Hydrogen: Ensure the system is properly sealed and that there is a positive pressure of hydrogen.

Conclusion

The palladium-catalyzed Heck reaction, followed by a straightforward hydrogenation, provides an efficient, scalable, and reliable method for the synthesis of 4-pyridinepropanol. This protocol highlights the power of modern cross-coupling chemistry in accessing valuable building blocks for pharmaceutical and materials science. By understanding the principles behind each step, researchers can confidently apply and adapt this methodology to their specific needs.

References

  • Lumen Learning. (n.d.). 17.2. Palladium catalyzed couplings. Organic Chemistry II. Retrieved from [Link]

  • Fiveable. (n.d.). Palladium-catalyzed cross-coupling reactions. Organic Chemistry II Class Notes.
  • NIH. (2015). Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. Retrieved from [Link]

  • The Nobel Prize Foundation. (2010). PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. Retrieved from [Link]

  • Khan, I., et al. (2017). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. Molecules, 22(2), 190.
  • Zhu, Q., et al. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes.
  • Chemistry LibreTexts. (2023). 2.
  • BenchChem. (2025).
  • ResearchGate. (2017). (PDF) Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. Retrieved from [Link]

  • Wikipedia. (n.d.). Sonogashira coupling. Retrieved from [Link]

  • ePrints Soton. (n.d.). COMMUNICATION Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6.
  • PubMed. (2025). Development of Suzuki-Miyaura Coupling between 4-Pyridine Boronate Derivatives and Aryl Halide to Suppress Phenylated Impurities Derived from Phosphorus Ligands. Retrieved from [Link]

  • Canadian Science Publishing. (n.d.). Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters.
  • Markovic, T., et al. (2017). Pyridine sulfinates as general nucleophilic coupling partners in palladium-catalyzed cross-coupling reactions with aryl halides. Chemical Science, 8(6), 4238-4243.
  • RSC Publishing. (n.d.). Sonogashira cross-coupling reactions of 3,5-dibromo-2,6-dichloropyridine.
  • ACS Publications. (2022). Palladium-Catalyzed Sonogashira Coupling of a Heterocyclic Phosphonium Salt with a Terminal Alkyne.
  • Rayadurgam, J., et al. (2021). Palladium catalyzed C–C and C–N bond forming reactions: an update on the synthesis of pharmaceuticals from 2015–2020. Organic Chemistry Frontiers, 8, 384-414.
  • Organic Chemistry Portal. (n.d.). Name Reactions. Retrieved from [Link]

  • ACS Publications. (2022). Recent Advancement in Palladium-Catalyzed C–C Bond Activation of Strained Ring Systems: Three- and Four-Membered Carbocycles as Prominent C3/C4 Building Blocks.
  • ACS Publications. (n.d.). C−C, C−O, C−N Bond Formation on sp2 Carbon by Pd(II)-Catalyzed Reactions Involving Oxidant Agents.
  • PrepChem.com. (n.d.). Synthesis of 4-(2'-hydroxypropyl)-pyridine. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Heck Reaction. Retrieved from [Link]

  • Wikipedia. (n.d.). Heck reaction. Retrieved from [Link]

  • Google Patents. (n.d.). EP2585436B1 - Process for preparing 4-hydroxypyridines.
  • BenchChem. (n.d.). Synthesis routes of 4-(3-Phenylpropyl)pyridine.
  • Chemistry LibreTexts. (2023). Heck Reaction.
  • Baran Lab. (2004). Pyridine Synthesis: Cliff Notes.
  • Google Patents. (n.d.). WO2011161612A1 - Process for preparing 4-hydroxypyridines.
  • YouTube. (2019). HECK REACTION: Heterocyclic reactants mechanism.
  • YouTube. (2021). Heck Reaction | Named Reactions | Organic Chemistry Lessons.
  • MDPI. (n.d.). Facile Synthesis and Characterization of Palladium@Carbon Catalyst for the Suzuki-Miyaura and Mizoroki-Heck Coupling Reactions.
  • PubMed. (2005). Palladium-catalyzed cross-coupling reactions in total synthesis. Retrieved from [Link]

  • ChemRxiv. (n.d.).

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Method

Application Notes and Protocols for the Synthesis of Modified Polymers Using 4-Pyridinepropanol

Introduction: The Strategic Advantage of Pyridine Functionality in Polymer Science In the landscape of advanced polymer synthesis, particularly for biomedical applications, the incorporation of specific functional moieti...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Strategic Advantage of Pyridine Functionality in Polymer Science

In the landscape of advanced polymer synthesis, particularly for biomedical applications, the incorporation of specific functional moieties is paramount to achieving desired material properties and performance. Among these, the pyridine group stands out for its unique electronic and chemical characteristics. Polymers functionalized with pyridine residues have garnered significant attention for their utility in drug delivery, gene therapy, and the development of "smart" materials.[1][2] The nitrogen atom in the pyridine ring can act as a hydrogen bond acceptor, a nucleophile, or a ligand for metal coordination. Furthermore, its basicity allows for pH-responsive behavior, a critical feature for designing drug delivery systems that can selectively release their payload in the acidic microenvironments of tumors or specific intracellular compartments.[3][4]

4-Pyridinepropanol is a particularly valuable building block for introducing this functionality. Its terminal hydroxyl group provides a convenient handle for covalent attachment to polymer chains, either as an initiating species in controlled radical polymerization or as a modifying agent in post-polymerization functionalization. This guide provides detailed protocols for two primary strategies for incorporating 4-Pyridinepropanol into polymeric structures: Atom Transfer Radical Polymerization (ATRP) for the synthesis of end-functionalized polymers and post-polymerization modification of a pre-synthesized polymer scaffold.

Part 1: Synthesis of Pyridyl-Terminated Polymers via Atom Transfer Radical Polymerization (ATRP)

ATRP is a robust and versatile controlled radical polymerization technique that allows for the synthesis of polymers with well-defined molecular weights, low polydispersity, and complex architectures.[5] A key advantage of ATRP is the ability to use functional initiators to introduce specific chemical groups at the polymer chain end.[6] In this section, we detail the synthesis of a custom ATRP initiator from 4-Pyridinepropanol and its subsequent use in the polymerization of a model monomer, N-isopropylacrylamide (NIPAM), a widely studied thermoresponsive polymer.

Synthesis of a 4-Pyridinepropanol-Derived ATRP Initiator

To utilize 4-Pyridinepropanol as an initiator for ATRP, its hydroxyl group must be converted into a moiety capable of initiating the polymerization, typically an alkyl halide. This is achieved through an esterification reaction with an α-haloacyl halide, such as 2-bromoisobutyryl bromide.[7]

Protocol 1: Synthesis of 3-(4-pyridyl)propyl 2-bromo-2-methylpropanoate

Materials:

  • 4-Pyridinepropanol

  • 2-Bromoisobutyryl bromide

  • Triethylamine (TEA)

  • 4-Dimethylaminopyridine (DMAP) (catalyst)

  • Anhydrous Tetrahydrofuran (THF)

  • Anhydrous Sodium Sulfate

  • Saturated Sodium Bicarbonate Solution

  • Brine (saturated NaCl solution)

  • Magnesium Sulfate (anhydrous)

Equipment:

  • Round-bottom flask with a magnetic stir bar

  • Dropping funnel

  • Nitrogen inlet

  • Ice bath

  • Rotary evaporator

  • Separatory funnel

  • Standard glassware for extraction and filtration

Procedure:

  • To a flame-dried round-bottom flask under a nitrogen atmosphere, add 4-Pyridinepropanol (1.0 eq) and anhydrous THF.

  • Add DMAP (0.05 eq) to the solution and stir until dissolved.

  • Cool the flask to 0 °C in an ice bath.

  • Add triethylamine (1.2 eq) to the solution.

  • Slowly add a solution of 2-bromoisobutyryl bromide (1.1 eq) in anhydrous THF to the reaction mixture via a dropping funnel over 30 minutes.

  • Allow the reaction to warm to room temperature and stir for 12-18 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction by the slow addition of saturated sodium bicarbonate solution.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers and wash with brine, then dry over anhydrous magnesium sulfate.

  • Filter the solution and concentrate under reduced pressure using a rotary evaporator.

  • Purify the crude product by column chromatography on silica gel to yield the desired ATRP initiator.

Characterization: The successful synthesis of the initiator should be confirmed by ¹H NMR and ¹³C NMR spectroscopy. The ¹H NMR spectrum should show the appearance of a new singlet corresponding to the methyl protons of the isobutyryl group and a downfield shift of the methylene protons adjacent to the newly formed ester linkage.

Diagram 1: Synthesis of the 4-Pyridinepropanol-derived ATRP initiator.

G cluster_reactants Reactants cluster_reagents Reagents cluster_product Product 4-Pyridinepropanol 4-Pyridinepropanol Reaction Reaction 4-Pyridinepropanol->Reaction 2-Bromoisobutyryl_bromide 2-Bromoisobutyryl bromide 2-Bromoisobutyryl_bromide->Reaction Reagents TEA, DMAP, THF Reagents->Reaction 0 °C to RT Initiator 3-(4-pyridyl)propyl 2-bromo-2-methylpropanoate Reaction->Initiator Esterification

Caption: Synthesis of the ATRP initiator from 4-Pyridinepropanol.

ATRP of N-isopropylacrylamide (NIPAM) using the Pyridyl-Functionalized Initiator

This protocol describes the synthesis of a well-defined, pyridyl-terminated poly(N-isopropylacrylamide) (PNIPAM) using the initiator synthesized in Protocol 1.

Protocol 2: Synthesis of Pyridyl-Terminated PNIPAM via ATRP

Materials:

  • N-isopropylacrylamide (NIPAM), recrystallized from hexane/toluene

  • 3-(4-pyridyl)propyl 2-bromo-2-methylpropanoate (Initiator)

  • Copper(I) bromide (CuBr)

  • N,N,N',N'',N''-Pentamethyldiethylenetriamine (PMDETA)

  • Anisole (solvent)

  • Methanol

  • Diethyl ether

  • Alumina (neutral)

Equipment:

  • Schlenk flask with a magnetic stir bar

  • Rubber septum

  • Syringes

  • Schlenk line for freeze-pump-thaw cycles

  • Constant temperature oil bath

Procedure:

  • To a Schlenk flask, add the initiator (1.0 eq), NIPAM (e.g., 100 eq for a target degree of polymerization of 100), and anisole.

  • In a separate vial, prepare the catalyst solution by adding CuBr (1.0 eq) and PMDETA (1.0 eq) to anisole and stir until a homogeneous solution is formed.

  • Subject the monomer/initiator solution in the Schlenk flask to three freeze-pump-thaw cycles to remove dissolved oxygen.

  • After the final thaw, backfill the flask with nitrogen.

  • Using a deoxygenated syringe, transfer the catalyst solution to the Schlenk flask.

  • Place the flask in a preheated oil bath at the desired temperature (e.g., 60 °C) and stir.

  • Take samples periodically via a deoxygenated syringe to monitor monomer conversion by ¹H NMR and molecular weight evolution by Size Exclusion Chromatography (SEC).

  • Once the desired conversion is reached, terminate the polymerization by opening the flask to air and diluting with THF.

  • Pass the polymer solution through a short column of neutral alumina to remove the copper catalyst.

  • Precipitate the polymer by adding the solution dropwise into cold diethyl ether.

  • Collect the polymer by filtration and dry under vacuum to a constant weight.

Diagram 2: ATRP of NIPAM using a pyridyl-functionalized initiator.

G cluster_reactants Reactants cluster_catalyst Catalyst System cluster_product Product Initiator Pyridyl-Initiator Polymerization Polymerization Initiator->Polymerization Monomer NIPAM Monomer->Polymerization Catalyst CuBr/PMDETA Catalyst->Polymerization Anisole, 60 °C Polymer Pyridyl-Terminated PNIPAM Polymerization->Polymer Controlled Radical Polymerization

Caption: ATRP of NIPAM to yield a pyridyl-terminated polymer.

Table 1: Representative Data for ATRP of NIPAM

Entry[M]:[I]:[Cu]:[L]Temp (°C)Time (h)Conv. (%)Mn,th ( g/mol )Mn,SEC ( g/mol )PDI (Mw/Mn)
150:1:1:160485480051001.15
2100:1:1:16069010200108001.12
3200:1:1:160109220800215001.18

M: Monomer (NIPAM), I: Initiator, Cu: CuBr, L: Ligand (PMDETA). Mn,th = ([M]/[I]) x Conv. x MWMonomer + MWInitiator. Mn,SEC and PDI determined by Size Exclusion Chromatography.

Part 2: Post-Polymerization Modification with 4-Pyridinepropanol

An alternative strategy for incorporating 4-Pyridinepropanol is to first synthesize a polymer with reactive handles and then attach the pyridine moiety in a subsequent step.[8][9] This approach is advantageous when the desired monomer is incompatible with the conditions required for the direct polymerization of a pyridine-containing monomer or initiator. Here, we describe the synthesis of a poly(pentafluorophenyl acrylate) (pPFPA) scaffold followed by its modification with 4-Pyridinepropanol.

Synthesis of a Reactive Polymer Scaffold

Pentafluorophenyl acrylate (PFPA) is an "active ester" monomer that can be readily polymerized by techniques like Reversible Addition-Fragmentation chain-Transfer (RAFT) polymerization. The resulting pPFPA is an excellent scaffold for post-polymerization modification via aminolysis or alcoholysis.

Protocol 3: Synthesis of pPFPA via RAFT Polymerization

(A detailed protocol for RAFT polymerization is beyond the scope of this note but can be found in the cited literature. The general steps are outlined below.)

  • A mixture of PFPA monomer, a suitable RAFT agent (e.g., a trithiocarbonate), and a radical initiator (e.g., AIBN) in a solvent is deoxygenated.

  • The mixture is heated to initiate polymerization.

  • The polymerization is monitored and terminated at the desired conversion.

  • The resulting pPFPA is purified by precipitation.

Functionalization of pPFPA with 4-Pyridinepropanol

The pPFPA scaffold can be functionalized with 4-Pyridinepropanol through a nucleophilic acyl substitution reaction, where the hydroxyl group of 4-Pyridinepropanol displaces the pentafluorophenoxy leaving group.

Protocol 4: Post-Polymerization Modification of pPFPA

Materials:

  • Poly(pentafluorophenyl acrylate) (pPFPA)

  • 4-Pyridinepropanol

  • 4-Dimethylaminopyridine (DMAP)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Diethyl ether

Equipment:

  • Round-bottom flask with a magnetic stir bar

  • Nitrogen inlet

  • Standard glassware for precipitation and filtration

Procedure:

  • Dissolve pPFPA (1.0 eq of repeat units) in anhydrous DMF in a round-bottom flask under a nitrogen atmosphere.

  • In a separate vial, dissolve 4-Pyridinepropanol (1.5 eq) and DMAP (1.5 eq) in anhydrous DMF.

  • Add the 4-Pyridinepropanol/DMAP solution to the polymer solution.

  • Stir the reaction mixture at room temperature for 24-48 hours.

  • Monitor the reaction progress by FT-IR spectroscopy, looking for the disappearance of the carbonyl stretch of the active ester and the appearance of the new ester carbonyl stretch.

  • Upon completion, precipitate the modified polymer by adding the reaction mixture dropwise into a large excess of cold diethyl ether.

  • Repeat the precipitation process to ensure the removal of unreacted reagents.

  • Collect the polymer by filtration and dry under vacuum to a constant weight.

Diagram 3: Post-polymerization modification workflow.

G cluster_synthesis Polymer Synthesis cluster_modification Modification cluster_product Final Product A RAFT Polymerization of PFPA B Purified pPFPA A->B C Reaction with 4-Pyridinepropanol B->C D Purification C->D E Pyridyl-Functionalized Polymer D->E

Caption: Workflow for post-polymerization modification.

Characterization of Pyridyl-Modified Polymers

Thorough characterization is essential to confirm the successful synthesis and to determine the properties of the modified polymers.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is used to confirm the incorporation of the 4-Pyridinepropanol moiety by identifying the characteristic signals of the pyridine ring and the propyl linker. For ATRP-synthesized polymers, end-group analysis can be used to determine the number-average molecular weight (Mn).[10]

  • Size Exclusion Chromatography (SEC) / Gel Permeation Chromatography (GPC): SEC/GPC is used to determine the molecular weight (Mn and Mw) and the polydispersity index (PDI = Mw/Mn) of the polymers. A narrow PDI (typically < 1.3) is indicative of a controlled polymerization process.

  • Fourier-Transform Infrared (FT-IR) Spectroscopy: FT-IR is particularly useful for monitoring the progress of post-polymerization modification reactions by observing the changes in the carbonyl stretching frequencies.

  • UV-Vis Spectroscopy: The pyridine ring has a characteristic UV absorbance that can be used to quantify the amount of incorporated 4-Pyridinepropanol.

Applications in Drug Development

Polymers functionalized with 4-Pyridinepropanol are of significant interest to drug development professionals for several reasons:

  • pH-Responsive Drug Delivery: The pyridine group has a pKa of approximately 5.2. In acidic environments (pH < 5.2), the pyridine nitrogen becomes protonated, leading to a change in the polymer's solubility and conformation. This property can be exploited to trigger the release of encapsulated drugs in acidic tumor microenvironments or within endosomes after cellular uptake.[2][3]

  • Bioconjugation: The pyridine group can act as a ligand for metal-catalyzed cross-coupling reactions or can be further modified to introduce other reactive handles for bioconjugation, such as the attachment of targeting ligands (e.g., antibodies, peptides) or imaging agents.[1]

  • Gene Delivery: The cationic nature of protonated pyridine groups can facilitate the complexation with negatively charged nucleic acids (DNA, siRNA), enabling the formation of polyplexes for gene delivery applications.

Conclusion

4-Pyridinepropanol is a versatile and valuable reagent for the synthesis of functional polymers with tailored properties for biomedical applications. The two strategies presented in this guide, ATRP using a custom initiator and post-polymerization modification, provide researchers with robust and adaptable methods for incorporating the desirable pH-responsive and conjugatable properties of the pyridine moiety into their polymer designs. The choice between these methods will depend on the specific monomer and the desired final polymer architecture. With careful execution of these protocols and thorough characterization, researchers can develop novel and effective polymeric materials for the next generation of drug delivery systems.

References

  • Sui, B., Cheng, C., & Xu, P. (2019). Pyridyl Disulfide Functionalized Polymers as Nanotherapeutic Platforms. Advanced Therapeutics, 2(9), 1900062.
  • Post-polymerization modification enabling library synthesis of highly isotactic polyacrylamides carrying different pendant groups.
  • PH Responsive Polyurethane for the Advancement of Biomedical and Drug Delivery. MDPI.
  • Drug Delivery System Based on pH-Sensitive Biocompatible Poly(2-vinyl pyridine)-b-poly(ethylene oxide) Nanomicelles Loaded with Curcumin and 5-Fluorouracil. MDPI.
  • Synthesis and Applications of ATRP Macromolecular Initi
  • pH- and ion-sensitive polymers for drug delivery. Expert Opinion on Drug Delivery.
  • Use of functional ATRP initiators. Matyjaszewski Polymer Group, Carnegie Mellon University.
  • Mitsunobu reaction. Wikipedia.
  • Post-polymerization modification by direct C-H functionalization.
  • pH - Responsive Polymers and its Application in Drug Delivery System and Pharmaceutical Field. Research Journal of Pharmacy and Technology.
  • ADDP and PS-PPh3: an efficient Mitsunobu protocol for the preparation of pyridine ether PPAR agonists. Tetrahedron Letters.
  • Synthesis and Applications of ATRP Macromolecular Initiator.
  • Recent Advances in the Mitsunobu Reaction: Modifications and Applications to Biologically Active Molecules.
  • b-poly(2-vinyl pyridine)
  • Post-Polymerization Modification.
  • Functional Polymers by Post-Polymerization Modification.
  • Mitsunobu Reaction Using Basic Amines as Pronucleophiles. The Journal of Organic Chemistry.
  • Synthesis of ATRP initiator (1).
  • NMR Analyses and Statistical Modeling of Biobased Polymer Microstructures—A Selected Review. Polymers.
  • Synthesis of basic molecular brushes: ATRP of 4-vinylpyridine in organic media.
  • Investigation on the Synthesis Process of Bromoisobutyryl Esterified Starch and Its Sizing Properties: Viscosity Stability, Adhesion and Film Properties. MDPI.

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Application

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Leveraging 4-Pyridinepropanol as a Functional Linker in the Rational Design of Metal-Organic Frameworks Abstract Metal-Organic Frameworks (MOFs) represent a frontier in materials science, offering unprecedented control o...

Author: BenchChem Technical Support Team. Date: January 2026

Leveraging 4-Pyridinepropanol as a Functional Linker in the Rational Design of Metal-Organic Frameworks

Abstract

Metal-Organic Frameworks (MOFs) represent a frontier in materials science, offering unprecedented control over porosity, surface area, and functionality.[1] The judicious selection of organic linkers is paramount in tailoring these materials for specific applications, ranging from gas storage and catalysis to advanced drug delivery systems.[2] This guide provides an in-depth exploration of 4-Pyridinepropanol as a versatile functional linker in the synthesis of novel MOFs. We will delve into the strategic rationale for its use, particularly within mixed-ligand systems, and provide detailed, field-proven protocols for the synthesis and characterization of these advanced materials. The insights and methodologies presented herein are designed to empower researchers in the rational design of MOFs with tailored properties for applications in drug development and beyond.

Introduction: The Strategic Role of Functionalized Linkers in MOF Synthesis

The remarkable properties of MOFs are a direct consequence of the interplay between the metal nodes and the organic linkers that bridge them.[1] While ditopic carboxylates or similar ligands often form the primary structural backbone of the framework, the incorporation of secondary, functionalized linkers can introduce a wealth of new possibilities. This "mixed-ligand" or "co-ligand" strategy is a powerful tool for fine-tuning the chemical and physical properties of the resulting MOF.[3][4][5]

4-Pyridinepropanol, with its terminal hydroxyl group and pyridyl nitrogen, is an exemplary candidate for such a role. The pyridyl group provides a coordination site for the metal centers, while the flexible propanol chain and its terminal hydroxyl group can introduce several advantageous features:

  • Pore Environment Modification: The hydroxyl groups can project into the pores of the MOF, creating a more hydrophilic environment and offering sites for hydrogen bonding with guest molecules, such as drugs.

  • Structural Diversity: The flexibility of the propanol chain can influence the final topology of the framework, potentially leading to novel and unexpected structures.[6]

  • Post-Synthetic Modification: The terminal hydroxyl group serves as a reactive handle for post-synthetic modification, allowing for the covalent attachment of other functional moieties.

A study by Papaefstathiou et al. demonstrated the use of various pyridine-alcohols, including the isomeric 3-hydroxypropylpyridine, as "templates" or "structure-directing agents" in the synthesis of new MOFs, highlighting the significant impact of these co-ligands on the final crystal structure.[6][7] This work provides a strong precedent for the strategic use of 4-Pyridinepropanol in similar synthetic approaches.

Properties of 4-Pyridinepropanol

A thorough understanding of the linker's properties is crucial for designing successful synthetic strategies.

PropertyValue
Chemical Formula C₈H₁₁NO
Molecular Weight 137.18 g/mol
Appearance Colorless liquid
Melting Point 35-39 °C
Boiling Point 289 °C
Density 1.061 g/mL at 25 °C
Solubility Soluble in water

Experimental Section: Synthesis of a Mixed-Ligand MOF using 4-Pyridinepropanol

The following protocol details a hydrothermal synthesis of a hypothetical mixed-ligand MOF, utilizing a primary dicarboxylate linker and 4-Pyridinepropanol as a functional co-ligand. This method is adapted from established procedures for similar mixed-ligand systems.[8][9]

Materials and Reagents
  • Metal Salt (e.g., Zinc Nitrate Hexahydrate, Zn(NO₃)₂·6H₂O)

  • Primary Dicarboxylate Linker (e.g., Terephthalic Acid, H₂BDC)

  • Functional Co-Ligand: 4-Pyridinepropanol

  • Solvent (e.g., N,N-Dimethylformamide, DMF)

  • Deionized Water

Synthesis Workflow

MOF_Synthesis_Workflow cluster_reactants Reactant Preparation cluster_reaction Hydrothermal Synthesis cluster_purification Product Isolation & Purification metal_salt Metal Salt Solution (e.g., Zn(NO₃)₂·6H₂O in DMF) mixing Combine Solutions metal_salt->mixing linker_solution Linker Solution (H₂BDC + 4-Pyridinepropanol in DMF) linker_solution->mixing sealing Seal in Teflon-lined Autoclave mixing->sealing heating Heat at 120°C for 72 hours sealing->heating cooling Slow Cooling to Room Temperature heating->cooling filtration Filter Crystals cooling->filtration washing Wash with fresh DMF and then Methanol filtration->washing drying Dry under Vacuum washing->drying product Crystalline MOF Product drying->product

Caption: Generalized workflow for the hydrothermal synthesis of a mixed-ligand MOF.

Detailed Protocol
  • Solution A Preparation: In a 20 mL scintillation vial, dissolve 0.5 mmol of the metal salt (e.g., 148.7 mg of Zn(NO₃)₂·6H₂O) in 5 mL of DMF.

  • Solution B Preparation: In a separate 20 mL scintillation vial, dissolve 0.5 mmol of the primary dicarboxylate linker (e.g., 83.1 mg of H₂BDC) and 0.5 mmol of 4-Pyridinepropanol (68.6 mg) in 5 mL of DMF. Sonication may be required to achieve complete dissolution.

  • Reaction Mixture: Combine Solution A and Solution B in a 23 mL Teflon-lined stainless-steel autoclave.

  • Hydrothermal Reaction: Seal the autoclave and place it in a preheated oven at 120 °C for 72 hours.

  • Crystallization: After the reaction is complete, allow the autoclave to cool slowly to room temperature over a period of 24 hours.

  • Product Isolation: Collect the resulting crystals by filtration.

  • Washing: Wash the crystals with fresh DMF (3 x 5 mL) to remove any unreacted starting materials, followed by a solvent exchange with a more volatile solvent like methanol (3 x 5 mL).

  • Drying: Dry the purified crystals under vacuum at a mild temperature (e.g., 60 °C) for 12 hours.

Characterization of the Synthesized MOF

Thorough characterization is essential to confirm the successful synthesis of the desired MOF and to understand its properties.

Powder X-ray Diffraction (PXRD)

PXRD is the primary technique for confirming the crystallinity and phase purity of the bulk material. The experimental PXRD pattern of the synthesized MOF should be compared with the simulated pattern from single-crystal X-ray diffraction data if available.

Single-Crystal X-ray Diffraction (SCXRD)

If suitable single crystals are obtained, SCXRD provides the definitive atomic-level structure of the MOF. This analysis will confirm the coordination environment of the metal ions, the connectivity of the linkers, and the overall topology of the framework. It will also reveal the precise location and orientation of the 4-Pyridinepropanol co-ligand within the structure.

Thermogravimetric Analysis (TGA)

TGA is used to assess the thermal stability of the MOF and to quantify the amount of solvent molecules within the pores. A typical TGA curve for a MOF will show an initial weight loss corresponding to the removal of guest solvent molecules, followed by a plateau of thermal stability, and finally, decomposition of the framework at higher temperatures.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a valuable tool for confirming the incorporation of the organic linkers into the MOF structure. The spectrum of the activated MOF should show the absence of the characteristic C=O stretching band of the carboxylic acid in the primary linker (around 1700 cm⁻¹) and the appearance of bands corresponding to the coordinated carboxylate groups. The presence of characteristic peaks from the pyridine ring and the C-O stretch of the propanol group from the 4-Pyridinepropanol linker should also be evident.

Applications in Drug Development

The incorporation of the hydroxyl functionality via the 4-Pyridinepropanol linker makes these MOFs particularly interesting for drug delivery applications.

Drug Loading and Release

The hydroxyl groups within the pores can serve as hydrogen-bonding sites for the encapsulation of drug molecules containing complementary functional groups (e.g., amines, carboxylic acids). The loading of a model drug can be achieved by soaking the activated MOF in a concentrated solution of the drug. The release kinetics can then be studied in a physiologically relevant buffer solution (e.g., PBS at pH 7.4) by monitoring the concentration of the released drug over time using techniques like UV-Vis spectroscopy.

Drug_Delivery_Cycle cluster_synthesis MOF Preparation cluster_loading Drug Encapsulation cluster_application Therapeutic Use synthesis Synthesis of Hydroxyl-Functionalized MOF activation Activation (Solvent Removal) synthesis->activation loading Drug Loading via Soaking/Diffusion activation->loading administration Administration to Biological System loading->administration release Controlled Drug Release at Target Site administration->release outcome Therapeutic Effect release->outcome

Caption: Logical workflow for MOF-based drug delivery.

Conclusion and Future Outlook

4-Pyridinepropanol presents a compelling option for the rational design of functional MOFs. Its dual coordination capabilities through the pyridyl nitrogen and the potential for hydrogen bonding and post-synthetic modification via its hydroxyl group make it a valuable tool in the crystal engineer's toolkit. The mixed-ligand synthetic strategy outlined in this guide provides a robust framework for developing novel MOFs with tailored properties for a range of applications, particularly in the realm of drug delivery. Future work could explore the use of 4-Pyridinepropanol in combination with a wider variety of primary linkers and metal ions to further expand the structural diversity and functional potential of these promising materials.

References

  • Mylonas-Margaritis, I., Mayans, J., Efthymiou, C. G., et al. (2022). Mixed-Ligand Metal-Organic Frameworks: Synthesis and Characterization of New MOFs Containing Pyridine-2,6-dimethanolate and Benzene-1,4-dicarboxylate Ligands. European Journal of Inorganic Chemistry, 2022(19). [Link]

  • Kang, X., Ren, C., Mei, Z., et al. (2023). Hydrothermal Assembly, Structural Multiplicity, and Catalytic Knoevenagel Condensation Reaction of a Series of Coordination Polymers Based on a Pyridine-Tricarboxylic Acid. Molecules, 28(22), 7474. [Link]

  • Kang, X., Ren, C., Mei, Z., et al. (2023). Hydrothermal Assembly, Structural Multiplicity, and Catalytic Knoevenagel Condensation Reaction of a Series of Coordination Polymers Based on a Pyridine-Tricarboxylic Acid. PubMed, 38005197. [Link]

  • Zhao, Y., et al. (2021). Selected examples of highly porous metal-organic frameworks (MOFs). ResearchGate. [Link]

  • Bayliss, P. A., Ibarra, I. A., Pérez, E., et al. (2014). Synthesis of metal–organic frameworks by continuous flow. Green Chemistry, 16(8), 3796-3802. [Link]

  • Seetharaj, R., et al. (2021). Synthesis of metal-organic frameworks with interest in analytical chemistry. DOI. [Link]

  • Chen, B., et al. (2005). Metal-Organic Frameworks Constructed from 2,4,6-Tris(4-pyridyl)-1,3,5-triazine. Inorganic Chemistry, 44(6), 181-184. [Link]

  • Thallapally, P. K. (2020). Structure-Directing Agents Mediate a Two-Step Pathway of Metal Organic Framework Formation. PNNL. [Link]

  • Mylonas-Margaritis, I., et al. (2022). Mixed‐Ligand Metal‐Organic Frameworks: Synthesis and Characterization of New MOFs Containing Pyridine‐2,6‐dimethanolate and Benzene‐1,4‐dicarboxylate Ligands. ResearchGate. [Link]

  • Papaefstathiou, G. S., et al. (2004). New metal–organic frameworks derived from pyridine-3,5-dicarboxylic acid: structural diversity arising from the addition of templates into the reaction systems. CrystEngComm, 6(64), 394-405. [Link]

  • Barbour, L. J. (2010). Crystal engineering of mixed-ligand metal-organic frameworks based on simple carboxylate and bipyridyl ligands. OpenUCT. [Link]

  • Morsali, A., et al. (2018). Two-Dimensional Mixed-Ligand Metal–Organic Framework Constructed from Bridging Bidentate V-Shaped Ligands. MDPI. [Link]

  • Kruger, P. E., et al. (2014). Utilising hinged ligands in MOF synthesis: a covalent linking strategy for forming 3D MOFs. CrystEngComm, 16(24), 5228-5235. [Link]

  • Mylonas-Margaritis, I., et al. (2022). Mixed-Ligand Metal-Organic Frameworks: Synthesis and Characterization of New MOFs Containing Pyridine-2,6-dimethanolate and Benzene-1,4-dicarboxylate Ligands. University of Galway Research. [Link]

  • Becerra-Herrera, M., et al. (2023). Synthesis of a New Co Metal–Organic Framework Assembled from 5,10,15,20-Tetrakis((pyridin-4-yl) phenyl)porphyrin “Co-MTPhPyP” and Its Application to the Removal of Heavy Metal Ions. MDPI. [Link]

  • Kim, J., et al. (2013). Zn-MOFs Containing Pyridine and Bipyridine Carboxylate Organic Linkers and Open Zn2+ Sites. ResearchGate. [Link]

  • Vitoria-Yague, I., et al. (2023). A Luminescent MOF Based on Pyrimidine-4,6-dicarboxylate Ligand and Lead(II) with Unprecedented Topology. MDPI. [Link]

  • Kapustin, D., et al. (2024). Guest-directed synthesis reveals vast family of robust polyphenolic metal-organic frameworks. ChemRxiv. [Link]

  • Lin, S., et al. (2021). Four 3D Co(ii) MOFs based on 2,4,6-tris(4-pyridyl)-1,3,5-triazine and polycarboxylic acid ligands and their derivatives as efficient electrocatalysts for oxygen reduction reaction. Dalton Transactions, 50(10), 3466-3475. [Link]

  • Abazari, R., et al. (2021). An investigation of affecting factors on MOF characteristics for biomedical applications: A systematic review. NIH. [Link]

  • Papaefstathiou, G. S., et al. (2020). New Metal Organic Frameworks Derived from pyridine-3,5-dicarboxylic acid: Structural Diversity Rising from the Addition of Templates in the Reaction Systems. ResearchGate. [Link]

  • Moreno, J. M., et al. (2023). A Luminescent MOF Based on Pyrimidine-4,6-dicarboxylate Ligand and Lead(II) with Unprecedented Topology. ResearchGate. [Link]

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Method

Application Notes and Protocols: Catalytic Activity of 4-Pyridinepropanol Metal Complexes

For: Researchers, scientists, and drug development professionals. Disclaimer: The catalytic applications of metal complexes specifically incorporating the 4-Pyridinepropanol ligand are an emerging area of research with l...

Author: BenchChem Technical Support Team. Date: January 2026

For: Researchers, scientists, and drug development professionals.

Disclaimer: The catalytic applications of metal complexes specifically incorporating the 4-Pyridinepropanol ligand are an emerging area of research with limited published data. The following notes and protocols are built upon established principles and methodologies for structurally analogous pyridine-alcohol and substituted pyridine metal complexes. This guide is intended to provide a robust starting point for researchers to synthesize, characterize, and evaluate 4-Pyridinepropanol metal complexes for catalytic applications.

Introduction: The Untapped Potential of 4-Pyridinepropanol in Catalysis

Pyridine-based ligands are cornerstones of coordination chemistry and homogeneous catalysis, offering a highly tunable platform for developing efficient metal catalysts.[1][2][3] The electronic and steric properties of the pyridine ring can be modified to influence the activity, selectivity, and stability of the resulting metal complex.[1] The ligand 4-Pyridinepropanol (also known as 3-(4-pyridyl)-1-propanol) presents a unique bifunctional scaffold. It combines the well-understood coordinating ability of a pyridine nitrogen with a flexible propanol side chain.

This structure suggests several compelling possibilities for catalyst design:

  • Monodentate Coordination: The complex can coordinate solely through the pyridine nitrogen, with the hydroxyl group available for secondary interactions (e.g., hydrogen bonding) or post-complexation modification.

  • Bidentate (N,O) Chelation: Upon deprotonation of the alcohol, the ligand can form a stable six-membered chelate ring with a metal center through both the pyridine nitrogen and the alkoxide oxygen. This mode of binding is known to stabilize high-oxidation-state metal complexes, which are often key intermediates in oxidative catalysis.[4][5]

  • Bridging Ligand: The ligand could bridge two metal centers, creating polynuclear complexes with potentially unique catalytic properties.

This versatility makes 4-Pyridinepropanol an attractive, yet underexplored, candidate for developing novel catalysts for a range of organic transformations, including oxidation reactions and carbon-carbon bond formation. This document provides the foundational protocols to begin this exploration.

Ligand and Complex Synthesis

4-Pyridinepropanol is a commercially available reagent, simplifying the initial steps of catalyst development.[6][7] The primary focus is therefore on the synthesis of its metal complexes. The choice of metal precursor, solvent, and reaction conditions will dictate the final coordination geometry.

2.1 General Principles of Complexation

Transition metal complexes of pyridine are typically synthesized by reacting a metal salt (e.g., chloride, acetate, nitrate, or triflate) with the pyridine ligand in a suitable solvent.[8] For 4-Pyridinepropanol, two general synthetic routes can be envisioned, depending on the desired coordination mode.

G cluster_0 Route A: Monodentate Coordination cluster_1 Route B: Bidentate (N,O) Chelation A_Start 4-Pyridinepropanol + Metal Salt (MXn) A_Solvent Anhydrous, Non-basic Solvent (e.g., CH2Cl2, CH3CN) A_Start->A_Solvent Room Temp Stirring A_Product [M(4-Pyridinepropanol)xXn] (N-Coordinated Complex) A_Solvent->A_Product B_Start 4-Pyridinepropanol + Metal Salt (MXn) B_Base Add Base (e.g., NaH, NEt3) to deprotonate -OH B_Start->B_Base B_Solvent Reflux in Solvent (e.g., THF, Ethanol) B_Base->B_Solvent B_Product [M(4-Pyridinepropanolate)xXn-x] (N,O-Chelated Complex) B_Solvent->B_Product

Caption: Synthetic pathways for 4-Pyridinepropanol metal complexes.

2.2 Protocol: Synthesis of a Palladium(II) Complex for Cross-Coupling

This protocol is adapted from established procedures for synthesizing Pd(II) complexes with substituted pyridine ligands, which are effective precatalysts for Suzuki-Miyaura coupling.[1]

Objective: To synthesize a dichlorobis(4-pyridinepropanol)palladium(II) complex, [PdCl₂(4-Pyridinepropanol)₂].

Materials:

  • Palladium(II) chloride (PdCl₂)

  • 4-Pyridinepropanol

  • Ethanol, anhydrous

  • Diethyl ether, anhydrous

  • Schlenk flask and line

  • Magnetic stirrer and heat plate

Procedure:

  • Under an inert atmosphere (N₂ or Ar), add PdCl₂ (1 mmol) to a Schlenk flask.

  • Add anhydrous ethanol (20 mL) and stir the suspension.

  • In a separate flask, dissolve 4-Pyridinepropanol (2.1 mmol, a slight excess) in anhydrous ethanol (10 mL).

  • Add the ligand solution dropwise to the stirring PdCl₂ suspension.

  • Heat the reaction mixture to reflux for 4-6 hours. The initial dark suspension should gradually turn into a clear yellow-orange solution, followed by the precipitation of a yellow solid.

  • Allow the mixture to cool to room temperature.

  • Collect the solid product by filtration under inert atmosphere.

  • Wash the precipitate with cold anhydrous ethanol (2 x 5 mL) and then with anhydrous diethyl ether (2 x 10 mL).

  • Dry the resulting yellow powder under vacuum for at least 4 hours.

  • Characterization: The product should be characterized by ¹H NMR, ¹³C NMR, FT-IR, and elemental analysis to confirm its structure and purity. In the IR spectrum, look for the characteristic pyridine ring vibrations and the O-H stretch.

Application in Catalysis: Protocols and Insights

The synthesized complexes can be evaluated in various catalytic reactions. Based on the extensive literature for related pyridine-based systems, two high-impact applications are detailed below: Catalytic Oxidation of Alcohols and Suzuki-Miyaura Cross-Coupling .

3.1 Application I: Aerobic Oxidation of Alcohols

Metal complexes with pyridine-alkoxide ligands are known to catalyze the oxidation of alcohols to aldehydes and ketones, a fundamental transformation in organic synthesis.[4][9] The presence of both a pyridine and an alcohol moiety in the 4-Pyridinepropanol ligand makes its complexes prime candidates for this reaction.

Protocol: Catalytic Oxidation of 1-Phenylethanol

Objective: To evaluate the catalytic activity of a synthesized Ruthenium-based 4-Pyridinepropanol complex for the aerobic oxidation of a secondary alcohol. This protocol is based on analogous Ru-catalyzed systems.[4]

Materials:

  • Synthesized Ru-(4-Pyridinepropanol) complex (precatalyst)

  • 1-Phenylethanol (substrate)

  • Toluene (solvent)

  • Potassium tert-butoxide (KOtBu, co-catalyst/base)

  • Gas-tight reaction vessel (e.g., Schlenk tube or small autoclave)

  • Oxygen or air supply

  • Gas chromatograph (GC) for analysis

Procedure:

  • To a gas-tight reaction vessel equipped with a magnetic stir bar, add the Ru-complex (0.01 mmol, 1 mol%).

  • Add toluene (5 mL) and 1-phenylethanol (1.0 mmol, 100 mol%).

  • Add KOtBu (0.1 mmol, 10 mol%).

  • Seal the vessel, then purge with O₂ or air for 2 minutes.

  • Pressurize the vessel with 1 atm of O₂ (or leave open to the air via a balloon).

  • Place the vessel in a preheated oil bath at 100 °C and stir vigorously for the desired reaction time (e.g., 24 hours).

  • After the reaction, cool the vessel to room temperature and carefully release the pressure.

  • Take an aliquot of the reaction mixture, dilute it with ethyl acetate, filter through a small pad of silica gel, and analyze by GC to determine the conversion of 1-phenylethanol and the yield of acetophenone.

Causality and Insights:

  • Role of the Base: The base (KOtBu) is often crucial. It can deprotonate the alcohol substrate or a coordinated water molecule, facilitating the catalytic cycle. In the case of a 4-Pyridinepropanol complex, the base could also deprotonate the ligand's hydroxyl group, potentially forming a more active (N,O)-chelated catalyst in situ.

  • Mechanism: The generally accepted mechanism involves the formation of a metal-alkoxide intermediate from the substrate alcohol, followed by β-hydride elimination to yield the ketone product and a metal-hydride species. The metal-hydride is then re-oxidized by O₂ to regenerate the active catalyst.

G Catalyst [LnM-X] Active Catalyst Intermediate1 [LnM-OCHR2] Metal-Alkoxide Catalyst->Intermediate1 + Substrate - HX Substrate R2CH(OH) (Alcohol) Product R2C=O (Ketone) Intermediate1->Product Releases Product Intermediate2 [LnM-H] Metal-Hydride Intermediate1->Intermediate2 β-Hydride Elimination Intermediate2->Catalyst + O2 - H2O Regen O2, Base

Caption: Generalized catalytic cycle for alcohol oxidation.

3.2 Application II: Suzuki-Miyaura Cross-Coupling

Palladium complexes with pyridine ligands are effective precatalysts for forming C-C bonds via the Suzuki-Miyaura reaction.[1] The electronic properties of the pyridine ligand can influence the efficiency of the catalytic cycle's key steps: oxidative addition, transmetalation, and reductive elimination.

Protocol: Suzuki-Miyaura Coupling of 4-Bromoanisole and Phenylboronic Acid

Objective: To evaluate the catalytic activity of the synthesized [PdCl₂(4-Pyridinepropanol)₂] complex. This is a standard, widely applicable protocol.[1][10]

Materials:

  • Synthesized [PdCl₂(4-Pyridinepropanol)₂] (precatalyst)

  • 4-Bromoanisole (aryl halide)

  • Phenylboronic acid

  • Potassium carbonate (K₂CO₃, base)

  • Toluene/Water (10:1 mixture, solvent)

  • Reaction tube with screw cap

  • Magnetic stirrer and heat plate

Procedure:

  • To a reaction tube, add the Pd-complex (0.01 mmol, 1 mol%), 4-bromoanisole (1.0 mmol), phenylboronic acid (1.2 mmol), and K₂CO₃ (2.0 mmol).

  • Add the toluene/water solvent mixture (5 mL).

  • Seal the tube and place it in a preheated oil bath at 80 °C.

  • Stir the reaction mixture for 4-12 hours. Monitor the reaction progress by taking small aliquots and analyzing via TLC or GC.

  • Upon completion, cool the reaction to room temperature.

  • Add water (10 mL) and extract the product with ethyl acetate (3 x 15 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain 4-methoxybiphenyl.

Data Presentation: Comparison of Catalytic Systems

When exploring a new ligand, it is crucial to compare its performance against established systems.

Catalyst SystemReactionSubstrateTemp (°C)Time (h)Yield (%)Source
[PdCl₂(4-Pyridinepropanol)₂]Suzuki-Miyaura4-Bromoanisole804ExperimentalThis Work
Pd(PPh₃)₄Suzuki-Miyaura4-Bromoanisole806~95%Typical
Ligand-free Pd(OAc)₂Suzuki-MiyauraAryl BromidesRT-801-24Variable[11][12][13][14]
Pd(II) Pyridine ComplexesSuzuki-Miyaura4'-Bromoacetophenone802>90%[1]
Conclusion and Future Outlook

4-Pyridinepropanol offers a compelling and underexplored platform for the design of novel transition metal catalysts. Its bifunctional nature allows for multiple coordination modes, each of which could be exploited for different catalytic applications. The protocols provided herein serve as a validated starting point for synthesizing 4-Pyridinepropanol metal complexes and evaluating their efficacy in two of the most important transformations in modern organic chemistry. Future work should focus on synthesizing a broader range of metal complexes (e.g., with Fe, Co, Ir, Rh) and fully characterizing their structures to establish clear structure-activity relationships. Mechanistic studies will be vital to understanding how the unique propanol arm influences the catalytic cycle and to rationally design the next generation of catalysts based on this promising ligand.

References
  • Catalytic Selective Oxidation of Primary and Secondary Alcohols Using Nonheme [Iron(III)(Pyridine‐Containing Ligand)] Complexes. ResearchGate. Available at: [Link]

  • An efficient protocol for the palladium-catalysed Suzuki–Miyaura cross-coupling. Green Chemistry (RSC Publishing). Available at: [Link]

  • Well-Defined Alkylpalladium Complexes with Pyridine-Carboxylate Ligands as Catalysts for the Aerobic Oxidation of Alcohols. idUS. Available at: [Link]

  • Ruthenium carbonyl complexes supported by pyridine-alkoxide ligands: synthesis, structure and catalytic oxidation of secondary alcohols. New Journal of Chemistry (RSC Publishing). Available at: [Link]

  • Catalytic Water Oxidation by Ruthenium Complexes with Pyridine Alkoxide Ligands. ResearchGate. Available at: [Link]

  • Molecular catalyst and co-catalyst systems based on transition metal complexes for the electrochemical oxidation of alcohols. Chemical Communications (RSC Publishing). Available at: [Link]

  • A Protocol for Ligand Free Suzuki–Miyaura Cross-Coupling Reactions in WEB at Room Temperature. ResearchGate. Available at: [Link]

  • An efficient protocol for palladium-catalyzed ligand-free Suzuki–Miyaura coupling in water. Portal de la Recerca de Catalunya. Available at: [Link]

  • An efficient protocol for palladium-catalyzed ligand-free Suzuki–Miyaura coupling in water. Green Chemistry (RSC Publishing). Available at: [Link]

  • An efficient protocol for palladium-catalyzed ligand-free Suzuki–Miyaura coupling in water. Green Chemistry. Available at: [Link]

  • Pd(II) Complexes with Pyridine Ligands: Substituent Effects on the NMR Data, Crystal Structures, and Catalytic Activity. PMC - NIH. Available at: [Link]

  • Pyridine-4-ylmethyl-propyl-amine-organomodified HMS as support for in situ formed cobalt complexes-influence of the metal source on structure and catalytic activity in the aerial epoxidation of olefins. York Research Database. Available at: [Link]

  • Synthesis and Characterization of a Tetrapodal NO4 4− Ligand and Its Transition Metal Complexes. Inorganic Chemistry. Available at: [Link]

  • Transition metal complexes constructed by pyridine–amino acid: fluorescence sensing and catalytic properties. ResearchGate. Available at: [Link]

  • Transition metal pyridine complexes. Wikipedia. Available at: [Link]

  • Synthesis and Characterization of Pyridine Transition Metal Complexes of Ni (II), Cu (I) and Ag (I). JSciMed Central. Available at: [Link]

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  • 4-Pyridinepropanol. PubChem. Available at: [Link]

  • Discovery of environmentally benign catalytic reactions of alcohols catalyzed by pyridine-based pincer Ru complexes, based on metal-ligand cooperation. Weizmann Research Portal. Available at: [Link]

  • Synthesis and Application of the Transition Metal Complexes of α-Pyridinyl Alcohols, α-Bipyridinyl Alcohols, α,α'-Pyridinyl Dialcohols and α,α'-Bipyridinyl Dialcohols. PubMed Central. Available at: [Link]

  • Tridentate pyridine–pyrrolide chelate ligands: An under-appreciated ligand set with an immensely promising coordination chemistry. ResearchGate. Available at: [Link]

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Application

Use of 4-Pyridinepropanol in the preparation of self-assembled monolayers

An Application Guide to the Preparation of Self-Assembled Monolayers using 4-Pyridinepropanol Introduction: A Versatile Bifunctional Molecule for Surface Engineering Self-assembled monolayers (SAMs) represent a cornersto...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Guide to the Preparation of Self-Assembled Monolayers using 4-Pyridinepropanol

Introduction: A Versatile Bifunctional Molecule for Surface Engineering

Self-assembled monolayers (SAMs) represent a cornerstone of nanotechnology, providing a straightforward yet powerful method for tailoring the chemical and physical properties of surfaces.[1][2] The spontaneous organization of organic molecules into ordered, single-layer films allows for precise control over interfacial phenomena such as wetting, adhesion, and biocompatibility.[3][4] The choice of molecule is paramount, as its structure dictates the formation, stability, and ultimate functionality of the monolayer.

This guide focuses on 4-Pyridinepropanol (C₈H₁₁NO), a molecule of significant interest for surface functionalization.[5][6][7] It possesses two key functional groups: a terminal hydroxyl (-OH) group and an aromatic pyridine ring. This bifunctional nature suggests two potential modes of surface interaction:

  • Anchoring via the Hydroxyl Group: The terminal alcohol can serve as an anchor to hydroxyl-rich oxide surfaces, such as silicon oxide (SiO₂), indium tin oxide (ITO), or titanium dioxide (TiO₂), through a condensation reaction.[8][9]

  • Surface Interaction via the Pyridine Ring: The nitrogen atom in the pyridine ring can coordinate with metal surfaces like gold (Au) and platinum (Pt), or its exposed orientation can be used to modulate surface energy and pH-responsiveness.[10][11]

While extensive literature exists for SAMs formed from thiols on gold[2][12] and silanes on oxides[8][13], specific, validated protocols for 4-Pyridinepropanol are less established. Therefore, this document serves as a detailed application guide, synthesizing established principles from analogous systems to provide robust, field-proven protocols for researchers, scientists, and drug development professionals. We will explain the causality behind experimental choices, ensuring each protocol is a self-validating system.

Mechanism of Self-Assembly: A Tale of Two Surfaces

The self-assembly mechanism of 4-Pyridinepropanol is critically dependent on the substrate. The molecule's design allows it to anchor to different materials, leaving the opposing functional group exposed to the environment.

Assembly on Oxide Surfaces (e.g., Silicon Oxide)

On hydroxylated oxide surfaces, the assembly is proposed to occur via a condensation reaction between the alcohol moiety of 4-Pyridinepropanol and the surface silanol (Si-OH) groups.[8] This process, analogous to the formation of silane-based SAMs, involves the formation of a covalent Si-O-C bond and the release of a water molecule. While this bond provides a stable anchor, it is generally considered less robust than the cross-linked Si-O-Si network formed by organosilanes.[8] The subsequent monolayer is stabilized by van der Waals interactions between the adjacent pyridinepropanol molecules.

G Substrate Si OH OH OH SAM Si O O O (CH₂)₃ (CH₂)₃ (CH₂)₃ Py Py Py Molecule HO (CH₂)₃ Pyridine Ring Molecule:h2_1->Substrate:h1_2 caption Proposed binding of 4-Pyridinepropanol to a hydroxylated silicon oxide surface.

Caption: Proposed binding of 4-Pyridinepropanol to a hydroxylated silicon oxide surface.
Assembly on Gold Surfaces

For gold substrates, the interaction is driven by the coordination of the nitrogen lone-pair electrons of the pyridine ring with the gold surface. This interaction is weaker than the covalent Au-S bond that underpins thiol-based SAMs.[12][14] Consequently, while a monolayer can be formed, it may exhibit lower packing density and ordering compared to its thiol-based counterparts. The quality of pyridine-terminated SAMs on gold has been shown to be highly dependent on the choice of solvent, with some solvents like pure ethanol causing surface corrosion.[10][15][16]

Application Protocol 1: SAM Formation on Silicon Oxide Substrates

This protocol details the procedure for forming a 4-Pyridinepropanol monolayer on silicon wafers or other silica-based surfaces. The primary goal is to create a pyridine-terminated surface.

I. Principle

A high-quality SAM on an oxide surface requires a pristine, uniformly hydroxylated substrate. The protocol begins with an aggressive cleaning and activation step to generate a high density of surface silanol (Si-OH) groups. The subsequent immersion in a 4-Pyridinepropanol solution allows for the covalent attachment of the molecules, followed by a thermal curing step to drive the condensation reaction to completion and remove residual water.

II. Materials and Equipment
  • Substrates: Silicon wafers with native oxide, glass slides, or quartz crystals.

  • Reagents:

    • 4-Pyridinepropanol (≥96%)[5]

    • Anhydrous Toluene or Acetonitrile (Spectroscopic or HPLC grade)

    • Sulfuric Acid (H₂SO₄, 98%)

    • Hydrogen Peroxide (H₂O₂, 30%)

    • 200 Proof Ethanol

    • Deionized (DI) Water (18.2 MΩ·cm)

  • Equipment:

    • Glass or polypropylene containers with sealable caps[17]

    • Ultrasonic bath

    • Oven or hot plate capable of 120 °C

    • Nitrogen gas source for drying

    • Fume hood

    • Tweezers for sample handling

III. Step-by-Step Methodology

Step 1: Substrate Cleaning and Hydroxylation (Piranha Solution)

  • Causality: Piranha solution (a 3:1 mixture of H₂SO₄:H₂O₂) is a powerful oxidizing agent that removes all organic residues and creates a fresh, fully hydroxylated silica surface. This is the most critical step for achieving a dense, uniform monolayer.[17]

  • Procedure:

    • Under a fume hood, prepare the piranha solution by slowly adding the 30% H₂O₂ to the concentrated H₂SO₄. Extreme caution is required; this solution is highly corrosive and reacts violently with organic materials.

    • Immerse the silicon substrates in the warm piranha solution for 15-30 minutes.

    • Carefully remove the substrates and rinse them copiously with DI water.

    • Rinse with ethanol and dry under a stream of dry nitrogen gas. Use the substrates immediately.

Step 2: Solution Preparation

  • Causality: The use of an anhydrous solvent is crucial to prevent premature reaction/polymerization of the precursor in solution and to avoid excess water at the substrate interface, which can inhibit the surface reaction. A 1-10 mM concentration is typically sufficient to ensure monolayer formation without excessive physisorption.

  • Procedure:

    • Prepare a 5 mM solution of 4-Pyridinepropanol in anhydrous toluene or acetonitrile in a clean, dry glass container.

    • Sonicate the solution for 5 minutes to ensure complete dissolution.

Step 3: Self-Assembly Process

  • Causality: Immersion allows the 4-Pyridinepropanol molecules to diffuse to the surface and react. While initial adsorption is rapid, longer immersion times (12-24 hours) promote molecular reorganization, leading to a more ordered and densely packed film.[17] Performing the assembly under an inert atmosphere minimizes water contamination.

  • Procedure:

    • Completely immerse the freshly cleaned substrates in the 4-Pyridinepropanol solution.

    • Seal the container and, if possible, backfill with nitrogen.

    • Allow the assembly to proceed for 18-24 hours at room temperature in a vibration-free environment.

Step 4: Rinsing and Curing

  • Causality: A multi-step rinsing process is essential to remove any non-covalently bound (physisorbed) molecules, which would otherwise create a disordered multilayer. The final thermal curing step provides the energy needed to complete the condensation reaction at the surface and drive off any remaining solvent or water byproducts.

  • Procedure:

    • Remove the substrates from the assembly solution.

    • Rinse thoroughly with fresh toluene or acetonitrile to remove the bulk of the solution.

    • Sonicate the substrates in a fresh portion of the solvent for 1-2 minutes to dislodge weakly adsorbed molecules.[17]

    • Perform a final rinse with ethanol and dry the substrates under a stream of dry nitrogen.

    • Cure the substrates by baking them in an oven at 110-120 °C for 1 hour.

IV. Workflow Diagram

G cluster_prep Preparation cluster_assembly Assembly cluster_post Post-Processing A Substrate Cleaning (Piranha Etch) B Rinse & Dry (DI Water, N₂) A->B D Substrate Immersion (18-24 hours) B->D C Solution Preparation (5 mM 4-Pyridinepropanol in Toluene) C->D E Solvent Rinse D->E F Ultrasonic Clean (Fresh Solvent) E->F G Final Rinse & Dry (Ethanol, N₂) F->G H Thermal Curing (120°C, 1 hour) G->H I Characterization H->I caption Experimental workflow for 4-Pyridinepropanol SAMs on silicon oxide.

Caption: Experimental workflow for 4-Pyridinepropanol SAMs on silicon oxide.
V. Expected Results & Characterization

To validate the formation and quality of the SAM, several surface-sensitive techniques should be employed.

ParameterTechniqueExpected Result for Successful SAM
Solution Concentration N/A1 - 10 mM
Immersion Time N/A12 - 24 hours
Curing Temperature N/A110 - 120 °C
Wettability Contact Angle GoniometryA significant change in the water contact angle. A clean SiO₂ surface is hydrophilic (<15°). The pyridine-terminated surface is expected to be more hydrophobic (typically 60-75°).
Layer Thickness EllipsometryA uniform thickness of ~0.8-1.2 nm, consistent with a molecular monolayer.
Chemical Composition X-ray Photoelectron Spec. (XPS)Presence of N 1s signal (~400 eV) from the pyridine ring and an increased C 1s signal relative to the Si 2p signal from the substrate.

Application Note 2: Considerations for Deposition on Gold

While less conventional than thiol-based SAMs, 4-Pyridinepropanol can form monolayers on gold via coordination of the pyridine nitrogen.

  • Substrate Preparation: Gold substrates must be exceptionally clean. A common procedure involves UV/Ozone treatment or electrochemical cleaning in dilute acid.[14]

  • Solvent Choice is Critical: Studies on similar pyridine-terminated thiols have shown that pure ethanol can cause significant corrosion of the gold substrate.[15][16] Acetonitrile or a KOH/ethanol mixture is strongly recommended to form higher quality, densely packed SAMs without damaging the underlying gold.[10][15][16]

  • Modified Protocol:

    • Use a freshly cleaned gold substrate.

    • Prepare a 1-5 mM solution of 4-Pyridinepropanol in acetonitrile.

    • Immerse the substrate for 24-48 hours to allow for surface organization.[17]

    • Rinse thoroughly with fresh acetonitrile, followed by ethanol, and dry with nitrogen. A thermal curing step is not typically required for coordination-based SAMs.

  • Expected Quality: The resulting monolayer is expected to be less ordered than a typical alkanethiol SAM on gold. The stability may also be lower, as the pyridine-gold interaction is a weaker, non-covalent coordination bond. Characterization via Scanning Tunneling Microscopy (STM) would be ideal to assess the degree of molecular ordering.[10][11]

References

  • Silien, C., Buck, M., Goretzki, G., et al. (2009). Self-Assembly of a Pyridine-Terminated Thiol Monolayer on Au(111). Langmuir, 25(2), 959-967. [Link]

  • Silien, C., Buck, M., Goretzki, G., et al. (2009). Self-assembly of a pyridine-terminated thiol monolayer on Au(111). PubMed. [Link]

  • Lee, H., et al. (2020). Molecular Self-Assembly and Adsorption Structure of 2,2′-Dipyrimidyl Disulfides on Au(111) Surfaces. Nanomaterials (Basel), 10(4), 793. [Link]

  • Silien, C., Buck, M., Goretzki, G., et al. (2009). Self-Assembly of a Pyridine-Terminated Thiol Monolayer on Au(111). ResearchGate. [Link]

  • Liu, J., et al. (2010). Structural characterization of self-assembled monolayers of pyridine-terminated thiolates on gold. Physical Chemistry Chemical Physics, 12(17), 4473-4484. [Link]

  • Iwasaki, T., et al. (2009). Self-Assembled Monolayers on Si. Tohoku University. [Link]

  • Lee, H., et al. (2024). Vacuum Processability of Self-Assembled Monolayers and Their Chemical Interaction with Perovskite Interfaces. Coatings, 14(3), 325. [Link]

  • Onclin, S., et al. (2005). Fabrication of patterned silane based self-assembled monolayers by photolithography and surface reactions on silicon-oxide substrates. Chemical Communications, (23), 2935-2943. [Link]

  • Zhang, Z., et al. (2014). Solid-State Self-Assembly: Exclusive Formation and Dynamic Interconversion of Discrete Cyclic Assemblies Based on Molecular Tweezers. Journal of Organic Chemistry, 79(11), 5227-5234. [Link]

  • National Center for Biotechnology Information. 4-Pyridinepropanol. PubChem Compound Summary. [Link]

  • Liu, J., et al. (2010). Structural characterization of self-assembled monolayers of pyridine-terminated thiolates on gold. ResearchGate. [Link]

  • Yin, P., et al. (2008). Programming biomolecular self-assembly pathways. Nature, 451(7176), 318-322. [Link]

  • Palma, M., et al. (2007). Chemisorbed Self-Assembled Monolayers. Soft Matter Laboratory, University of Pennsylvania. [Link]

  • El-Deab, M. S. (2003). Spectroelectrochemistry of self-assembled monolayers of 2- and 4-mercaptopyridines. Monarch: Qucosa. [Link]

  • Prashar, D. (2012). Self Assembled Monolayers - A Review. International Journal of ChemTech Research, 4(1), 258-265. [Link]

  • Yin, P., et al. (2008). Programming biomolecular self-assembly pathways. ResearchGate. [Link]

  • Guo, Q., & Li, F. (2014). Self-assembled alkanethiol monolayers on gold surfaces: resolving the complex structure at the interface by STM. Physical Chemistry Chemical Physics, 16(36), 19074-19090. [Link]

  • University of Washington. Self-Assembled Monolayers Lab Guide. Scribd. [Link]

  • Post, E. A. J., & Fletcher, S. P. (2020). Dissipative Self-Assembly, Competition and Inhibition in a Self-Reproducing Protocell Model. Chemical Science, 11(34), 9114-9120. [Link]

  • Vericat, C., et al. (2010). Self-assembled monolayers of thiols and dithiols on gold: new challenges for a well-known system. Chemical Society Reviews, 39(5), 1805-1834. [Link]

Sources

Method

Application Note: 4-Pyridinepropanol as a Versatile Scaffolding Intermediate in Pharmaceutical Synthesis

Abstract In the landscape of medicinal chemistry, the pyridine scaffold is a privileged structure, integral to the framework of numerous therapeutic agents due to its unique electronic properties and ability to engage in...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

In the landscape of medicinal chemistry, the pyridine scaffold is a privileged structure, integral to the framework of numerous therapeutic agents due to its unique electronic properties and ability to engage in critical hydrogen bonding interactions.[1][2][3] 4-Pyridinepropanol, a bifunctional molecule featuring both a nucleophilic pyridine ring and a reactive primary alcohol, serves as an exceptionally versatile starting material for the synthesis of a wide array of pharmaceutical intermediates. This guide provides an in-depth exploration of its synthetic utility, detailing the causality behind strategic reaction choices and presenting robust, validated protocols for the generation of key derivative scaffolds. We will cover core transformations at both the hydroxyl and pyridine moieties, providing researchers with the foundational knowledge to leverage this building block in drug discovery and development programs.

Introduction: The Strategic Value of 4-Pyridinepropanol

4-Pyridinepropanol (CAS: 2629-72-3) is a heterocyclic compound that merges two key functional groups in a single, stable molecule: the 4-substituted pyridine ring and a terminal propanol chain.[4][5] This unique arrangement makes it a valuable synthon for several reasons:

  • Bifunctionality: The primary alcohol can be readily oxidized to an aldehyde or carboxylic acid, or converted into ethers and esters, providing a reactive handle for diverse coupling strategies.[6]

  • Vectorial Properties: The three-carbon aliphatic chain provides spatial separation between the pyridine core and the terminal functional group, acting as a flexible linker crucial for optimizing drug-receptor binding interactions.

  • Pharmacophoric Core: The pyridine nitrogen acts as a hydrogen bond acceptor, a common feature in active pharmaceutical ingredients (APIs) for enhancing target affinity and modulating physicochemical properties like solubility.[3][7]

This document serves as a practical guide for chemists to unlock the synthetic potential of 4-Pyridinepropanol, moving from foundational principles to actionable laboratory protocols.

Physicochemical Properties and Safety Data

A thorough understanding of the starting material's properties is paramount for safe handling and effective reaction design.

PropertyValueSource
CAS Number 2629-72-3[5]
Molecular Formula C₈H₁₁NO[4]
Molecular Weight 137.18 g/mol [5]
Appearance Colorless to light yellow liquid/solid[8]
Melting Point 35-39 °C (lit.)
Boiling Point 289 °C (lit.)
Density 1.061 g/mL at 25 °C (lit.)
Solubility Soluble in water[4]
Hazard Statements H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation)[5]
Precautionary Statements P261, P305 + P351 + P338[5]

Core Synthetic Transformations & Protocols

The utility of 4-Pyridinepropanol stems from the selective modification of its two primary functional sites. The following sections provide detailed protocols for key transformations that generate valuable secondary intermediates.

G Key reactive sites of 4-Pyridinepropanol. start 4-Pyridinepropanol hydroxyl Hydroxyl Group (Primary Alcohol) start->hydroxyl Site 1 pyridine Pyridine Ring (Nitrogen Lone Pair) start->pyridine Site 2

Reactions at the Hydroxyl Moiety: Building Reactive Handles

The primary alcohol is often the initial site of modification, transforming the inert C-OH bond into a functional group suitable for subsequent elaboration.

2.1.1. Protocol 1: Selective Oxidation to 4-(3-Oxopropyl)pyridine (Aldehyde Intermediate)

Expertise & Rationale: The synthesis of the aldehyde is a critical step, as it serves as a precursor for reductive amination, Wittig reactions, and other C-C bond-forming reactions. A mild, selective oxidant is required to prevent over-oxidation to the carboxylic acid. Dess-Martin Periodinane (DMP) is an excellent choice due to its high selectivity for primary alcohols, neutral pH reaction conditions, and operational simplicity at room temperature.

Methodology:

  • Setup: To a flame-dried 250 mL round-bottom flask under an inert atmosphere (N₂ or Ar), add a solution of 4-Pyridinepropanol (5.0 g, 36.4 mmol) in anhydrous dichloromethane (DCM, 100 mL).

  • Cooling: Cool the solution to 0 °C using an ice-water bath.

  • Reagent Addition: Add Dess-Martin Periodinane (17.0 g, 40.1 mmol, 1.1 eq) portion-wise over 15 minutes, ensuring the internal temperature does not exceed 5 °C.

  • Reaction: Remove the ice bath and allow the reaction mixture to stir at room temperature for 2-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) (Eluent: 50% Ethyl Acetate in Hexane).

  • Quenching: Upon completion, cool the mixture back to 0 °C. Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃, 50 mL) followed by a 10% aqueous solution of sodium thiosulfate (Na₂S₂O₃, 50 mL). Stir vigorously for 30 minutes until the solution becomes clear.

  • Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer with DCM (2 x 50 mL).

  • Workup: Combine the organic layers, wash with brine (50 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product via flash column chromatography (Silica gel, gradient elution from 20% to 60% Ethyl Acetate in Hexane) to yield 4-(3-Oxopropyl)pyridine as a pale yellow oil.

Self-Validation: The product should be characterized by ¹H NMR (expect a characteristic aldehyde proton signal at ~9.8 ppm) and mass spectrometry to confirm the molecular weight of 135.16 g/mol .

2.1.2. Protocol 2: Complete Oxidation to 4-Pyridinepropanoic Acid (Carboxylic Acid Intermediate)

Expertise & Rationale: The carboxylic acid derivative is a cornerstone intermediate for forming stable amide bonds, a ubiquitous linkage in pharmaceuticals. For this transformation, a more potent oxidizing agent is necessary. A Jones oxidation (CrO₃ in aqueous sulfuric acid) is a classic and effective method, though modern, milder alternatives like TEMPO-catalyzed oxidation can also be employed for improved safety and waste profiles.

Methodology:

  • Setup: Dissolve 4-Pyridinepropanol (5.0 g, 36.4 mmol) in acetone (100 mL) in a 500 mL flask equipped with a mechanical stirrer and a dropping funnel. Cool the solution to 0 °C in an ice-water bath.

  • Reagent Preparation: Prepare Jones Reagent by dissolving chromium trioxide (CrO₃, 4.0 g, 40.0 mmol) in concentrated sulfuric acid (H₂SO₄, 3.5 mL) and then diluting carefully with water to a final volume of 15 mL.

  • Oxidation: Add the prepared Jones Reagent dropwise to the cooled solution of 4-Pyridinepropanol. Maintain the temperature below 10 °C. A green precipitate of chromium salts will form.

  • Reaction: After the addition is complete, remove the ice bath and stir the reaction at room temperature for 4 hours. Monitor by TLC until the starting material is consumed.

  • Quenching: Quench the excess oxidant by the dropwise addition of isopropanol until the solution remains green.

  • Workup: Remove the acetone under reduced pressure. Add water (100 mL) to the residue and extract with ethyl acetate (3 x 75 mL).

  • Purification: Combine the organic extracts, dry over anhydrous MgSO₄, filter, and evaporate the solvent. The resulting crude solid can be recrystallized from an ethanol/water mixture to yield pure 4-Pyridinepropanoic Acid.

Self-Validation: The final product should be confirmed by ¹H NMR (disappearance of the alcohol CH₂ signal and appearance of a broad carboxylic acid proton signal >10 ppm) and IR spectroscopy (strong C=O stretch around 1700-1725 cm⁻¹).

Reactions at the Pyridine Ring: Modulating Basicity and Solubility

2.2.1. Protocol 3: N-Alkylation to Synthesize a 4-(3-Hydroxypropyl)pyridinium Salt

Expertise & Rationale: Quaternization of the pyridine nitrogen to form a pyridinium salt is a common strategy to increase water solubility and introduce a permanent positive charge, which can be key for interacting with biological targets or for use as an ionic liquid precursor. This is a straightforward Sₙ2 reaction.

Methodology:

  • Setup: In a 100 mL round-bottom flask, dissolve 4-Pyridinepropanol (2.0 g, 14.6 mmol) in acetonitrile (30 mL).

  • Reagent Addition: Add an alkylating agent, for example, methyl iodide (CH₃I, 2.28 g, 1.0 mL, 16.1 mmol, 1.1 eq).

  • Reaction: Stir the mixture at room temperature for 12 hours. The formation of a precipitate is typically observed. If the reaction is sluggish, it can be gently heated to 40-50 °C.

  • Isolation: Cool the reaction mixture to room temperature. Collect the precipitate by vacuum filtration.

  • Purification: Wash the collected solid with cold diethyl ether (2 x 20 mL) to remove any unreacted starting materials. Dry the product under vacuum to yield the 1-methyl-4-(3-hydroxypropyl)pyridin-1-ium iodide salt as a crystalline solid.

Self-Validation: The product can be validated by ¹H NMR, which will show a downfield shift of all pyridine ring protons and the appearance of a new N-methyl signal around 4.0-4.5 ppm. ESI-MS will confirm the mass of the cationic portion.

Synthetic Workflow and Intermediate Characterization

The strategic combination of the protocols above allows for the generation of a library of useful intermediates from a single starting material.

G Synthetic pathways from 4-Pyridinepropanol. start 4-Pyridinepropanol aldehyde 4-(3-Oxopropyl)pyridine (Aldehyde Intermediate) start->aldehyde Protocol 1 (DMP Oxidation) acid 4-Pyridinepropanoic Acid (Acid Intermediate) start->acid Protocol 2 (Jones Oxidation) salt Pyridinium Salt (Quaternary Intermediate) start->salt Protocol 3 (N-Alkylation) reductive_amination Reductive Amination aldehyde->reductive_amination amide_coupling Amide Coupling acid->amide_coupling

Summary of Expected Analytical Data

The following table provides expected key analytical data points for the successful validation of the synthesized intermediates.

Intermediate¹H NMR (CDCl₃) Key Signals (δ, ppm)¹³C NMR (CDCl₃) Key Signals (δ, ppm)IR (cm⁻¹) Key Stretches
4-(3-Oxopropyl)pyridine 9.8 (s, 1H, -CHO), 8.5 (d, 2H, Py-H), 7.2 (d, 2H, Py-H), 3.0 (t, 2H), 2.8 (t, 2H)201.0 (C=O), 150.0, 124.0 (Py-C), 44.5, 28.02920 (C-H), 2720 (Aldehyde C-H), 1725 (C=O)
4-Pyridinepropanoic Acid 11.0-12.0 (br s, 1H, -COOH), 8.5 (d, 2H, Py-H), 7.3 (d, 2H, Py-H), 2.9 (t, 2H), 2.7 (t, 2H)178.0 (C=O), 150.0, 124.5 (Py-C), 34.0, 30.03000 (O-H broad), 2900 (C-H), 1710 (C=O)
Pyridinium Salt (N-Methyl) 8.8 (d, 2H, Py-H), 7.8 (d, 2H, Py-H), 4.3 (s, 3H, N-CH₃), 3.6 (t, 2H, -CH₂OH)145.0, 128.0 (Py-C), 60.0 (-CH₂OH), 48.0 (N-CH₃)3350 (O-H broad), 3050 (Aromatic C-H)

Conclusion

4-Pyridinepropanol is a high-value, readily available building block for pharmaceutical intermediate synthesis. Its bifunctional nature allows for selective chemical modifications at either the primary alcohol or the pyridine ring, enabling the construction of diverse molecular architectures. The protocols detailed herein provide a reliable and validated foundation for researchers to synthesize key aldehyde, carboxylic acid, and pyridinium salt intermediates. By understanding the chemical rationale behind these transformations, drug development professionals can effectively integrate 4-Pyridinepropanol into their synthetic strategies to accelerate the discovery of novel therapeutic agents.

References

  • 4-Pyridinepropanol Supplier & Manufacturer in China - Pipzine Chemicals. Pipzine Chemicals. Available at: [Link]

  • The Role of Pyridine Intermediates in Pharmaceutical Synthesis. Ningbo Inno Pharmchem Co., Ltd. Available at: [Link]

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Sources

Application

Application Notes &amp; Protocols for the Comprehensive Characterization of 4-Pyridinepropanol

Abstract This document provides a comprehensive guide to the analytical methods for the identification, quantification, and stability assessment of 4-Pyridinepropanol (CAS: 2629-72-3). As a pivotal heterocyclic building...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This document provides a comprehensive guide to the analytical methods for the identification, quantification, and stability assessment of 4-Pyridinepropanol (CAS: 2629-72-3). As a pivotal heterocyclic building block in pharmaceutical synthesis and material science, rigorous and reliable characterization of 4-Pyridinepropanol is essential for ensuring product quality, process control, and regulatory compliance.[1][2] The protocols herein are designed for researchers, quality control analysts, and drug development professionals, offering a blend of foundational principles and actionable, field-proven methodologies. We will explore a multi-faceted approach, leveraging spectroscopic and chromatographic techniques to build a complete analytical profile of the molecule.

Introduction and Physicochemical Profile

4-Pyridinepropanol, also known as 3-(4-Pyridyl)-1-propanol, is a bifunctional molecule featuring a pyridine ring and a primary alcohol. This structure makes it a valuable intermediate for introducing a flexible, hydrophilic linker in the synthesis of more complex molecules, including active pharmaceutical ingredients (APIs).[1][2] Its purity and structural integrity are paramount, as impurities or isomers, such as 2- or 3-Pyridinepropanol, could drastically alter the pharmacological or material properties of the final product.[3][4]

A thorough understanding of its physicochemical properties is the first step in developing robust analytical methods.

Table 1: Physicochemical Properties of 4-Pyridinepropanol

PropertyValueSource(s)
Chemical Formula C₈H₁₁NO[5][6]
Molecular Weight 137.18 g/mol [5][7]
CAS Number 2629-72-3[5][7]
Appearance Colorless to brown liquid, or white to brown low-melting solid/powder.[8][9][10]
Melting Point 35-39 °C (lit.)[5][8]
Boiling Point 289 °C (lit.)[5][8]
Density 1.061 g/mL at 25 °C (lit.)[5][11]
Solubility Soluble in water.[8][11]

Strategy for Analytical Characterization

A multi-tiered approach is necessary for the unambiguous characterization of 4-Pyridinepropanol. Our strategy is twofold:

  • Identity and Structure Confirmation: Utilizing spectroscopic methods to confirm the molecular structure and functional groups. This is the foundational step for identity verification.

  • Purity and Quantitative Analysis: Employing high-resolution chromatographic techniques to separate the analyte from impurities and accurately determine its concentration.

The following diagram illustrates the logical workflow for a comprehensive analysis.

cluster_0 Identity & Structure cluster_1 Purity & Quantification NMR NMR Characterization_Report Characterization_Report NMR->Characterization_Report IR IR IR->Characterization_Report MS MS MS->Characterization_Report HPLC HPLC HPLC->Characterization_Report GC GC GC->Characterization_Report Sample Sample Sample->NMR Structural Elucidation Sample->IR Functional Groups Sample->MS Molecular Weight Sample->HPLC Purity/Assay Sample->GC Purity/Volatiles

Caption: Overall workflow for 4-Pyridinepropanol characterization.

Part 1: Identity and Structural Characterization Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality: NMR spectroscopy is the most powerful technique for unambiguous structural elucidation.[12][13] It provides precise information on the chemical environment of each proton (¹H NMR) and carbon (¹³C NMR) atom, allowing for confirmation of the substitution pattern on the pyridine ring and the structure of the propanol side chain.

Protocol: ¹H NMR Analysis

  • Sample Preparation: Accurately weigh 5-10 mg of 4-Pyridinepropanol and dissolve it in ~0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃, or Deuterium Oxide, D₂O). Add a small amount of Tetramethylsilane (TMS) as an internal standard if using CDCl₃.

  • Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer.

  • Data Acquisition: Acquire the spectrum using standard parameters for ¹H NMR. A sufficient number of scans (e.g., 16 or 32) should be averaged to achieve a good signal-to-noise ratio.

  • Data Processing: Process the raw data (Free Induction Decay - FID) by applying Fourier transformation, phase correction, and baseline correction. Calibrate the chemical shift scale by setting the TMS peak to 0.00 ppm.

  • Spectral Interpretation:

    • Pyridine Ring Protons: Expect two distinct signals in the aromatic region (~7.0-8.5 ppm). The protons ortho to the nitrogen (H-2, H-6) will appear as a doublet, and the protons meta to the nitrogen (H-3, H-5) will appear as another doublet, characteristic of a 4-substituted pyridine.

    • Propanol Chain Protons:

      • The methylene group attached to the ring (-CH₂-Ar) will appear as a triplet.

      • The central methylene group (-CH₂-) will be a multiplet (quintet or sextet).

      • The methylene group bearing the hydroxyl function (-CH₂-OH) will appear as a triplet.

      • The hydroxyl proton (-OH) will appear as a broad singlet, which is exchangeable with D₂O.

    • Integration: The integral ratios of the aromatic to aliphatic protons should correspond to the number of protons in each environment (4H : 7H).

Start Start Dissolve Sample Dissolve 5-10 mg in Deuterated Solvent Start->Dissolve Sample Transfer to NMR Tube Transfer to NMR Tube Dissolve Sample->Transfer to NMR Tube Acquire Spectrum Acquire ¹H NMR Spectrum (e.g., 400 MHz) Transfer to NMR Tube->Acquire Spectrum Process Data FT, Phasing, Baseline Correction Acquire Spectrum->Process Data Interpret Spectrum Analyze Chemical Shifts, Splitting & Integration Process Data->Interpret Spectrum End End Interpret Spectrum->End

Caption: Workflow for NMR-based structural identification.

Fourier-Transform Infrared (IR) Spectroscopy

Causality: IR spectroscopy is a rapid and reliable method for confirming the presence of key functional groups.[12][14] For 4-Pyridinepropanol, it validates the existence of the hydroxyl (-OH) group and the aromatic pyridine ring.

Protocol: Attenuated Total Reflectance (ATR)-IR

  • Sample Preparation: No extensive preparation is needed. If the sample is a liquid or low-melting solid, place a single drop directly onto the ATR crystal.

  • Instrumentation: Use an FTIR spectrometer equipped with an ATR accessory.

  • Data Acquisition:

    • Collect a background spectrum of the clean, empty ATR crystal.

    • Place the sample on the crystal and apply pressure to ensure good contact.

    • Collect the sample spectrum over a range of 4000-650 cm⁻¹, averaging at least 16 scans.

  • Spectral Interpretation: Identify characteristic absorption bands.

Table 2: Expected IR Absorption Bands for 4-Pyridinepropanol

Wavenumber (cm⁻¹)Vibration TypeFunctional Group
3400-3100 (broad)O-H stretchAlcohol
3100-3000C-H stretchAromatic (Pyridine)
2950-2850C-H stretchAliphatic (CH₂)
~1600, ~1500C=C, C=N stretchAromatic Ring
~1050C-O stretchPrimary Alcohol
Mass Spectrometry (MS)

Causality: MS provides the molecular weight of the analyte, serving as a primary confirmation of its elemental composition (C₈H₁₁NO).[15] When coupled with a separation technique like Gas Chromatography (GC-MS), it also provides fragmentation patterns that offer further structural proof.[3]

Protocol: Electron Ionization GC-MS

  • Sample Preparation: Prepare a dilute solution of 4-Pyridinepropanol (~100 µg/mL) in a volatile solvent like methanol or dichloromethane.

  • Instrumentation: Use a GC-MS system with an electron ionization (EI) source.

  • GC Method (Example):

    • Column: DB-5ms or equivalent (30 m x 0.25 mm, 0.25 µm film).

    • Injector: Split/splitless, 250 °C.

    • Oven Program: Start at 100 °C, hold for 1 min, ramp to 280 °C at 15 °C/min.

    • Carrier Gas: Helium.

  • MS Method:

    • Ion Source Temp: 230 °C.

    • Ionization Energy: 70 eV.

    • Mass Range: Scan from m/z 40 to 300.

  • Data Interpretation:

    • Molecular Ion (M⁺•): Look for a peak at m/z = 137, corresponding to the molecular weight.

    • Key Fragments: Observe characteristic fragments. A prominent peak at m/z = 106 is expected, corresponding to the loss of the CH₂OH group and subsequent rearrangement.

Part 2: Purity and Quantitative Analysis Protocols

For quantitative analysis, chromatographic methods are the gold standard due to their ability to separate the main component from impurities.

High-Performance Liquid Chromatography (HPLC)

Causality: Reverse-phase HPLC is ideal for non-volatile, polar compounds like 4-Pyridinepropanol.[2][16] It offers high resolution, precision, and accuracy, making it the preferred method for assay and purity determination in pharmaceutical contexts.[17]

Protocol: Stability-Indicating HPLC-UV Method

  • Instrumentation: HPLC system with a UV or Diode Array Detector (DAD), and a C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Method Parameters:

    • Mobile Phase: A mixture of aqueous buffer (e.g., 20 mM potassium phosphate, pH 6.5) and acetonitrile. A gradient elution may be required to separate all impurities, for instance, 10% to 60% acetonitrile over 15 minutes.

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30 °C.

    • Detection Wavelength: 254 nm (where the pyridine ring strongly absorbs).

    • Injection Volume: 10 µL.

  • Standard Preparation:

    • Prepare a stock solution of 4-Pyridinepropanol reference standard at 1.0 mg/mL in mobile phase.

    • Create a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by serial dilution.

  • Sample Preparation: Accurately weigh the sample and dissolve in the mobile phase to a target concentration within the calibration range (e.g., 50 µg/mL). Filter through a 0.45 µm syringe filter before injection.

  • Analysis and Quantification:

    • Inject the calibration standards to generate a calibration curve (Peak Area vs. Concentration).

    • Inject the sample solution.

    • Calculate the concentration in the sample using the linear regression equation from the calibration curve.

    • Purity is determined by area percent, where all peaks are integrated and the area of the main peak is expressed as a percentage of the total area.

Start Start Prepare Standards Prepare Calibration Standards (1-100 µg/mL) Start->Prepare Standards Prepare Sample Prepare Sample Solution (~50 µg/mL) & Filter Start->Prepare Sample Inject Standards Inject Standards into HPLC Prepare Standards->Inject Standards Inject Sample Inject Sample into HPLC Prepare Sample->Inject Sample Generate Curve Generate Calibration Curve (Area vs. Conc.) Inject Standards->Generate Curve Calculate Result Quantify using Calibration Curve Generate Curve->Calculate Result Inject Sample->Calculate Result End End Calculate Result->End

Caption: Workflow for quantitative analysis by HPLC.

Gas Chromatography (GC)

Causality: Given its defined boiling point and thermal stability, GC is a viable alternative to HPLC.[5][18] It excels in resolving volatile impurities and can offer higher speed for routine quality control checks. A Flame Ionization Detector (FID) is typically used for its robustness and wide linear range.

Protocol: GC-FID Purity Analysis

  • Instrumentation: GC system with an FID detector and a polar capillary column (e.g., DB-WAX or equivalent, 30 m x 0.32 mm, 0.5 µm film) for good peak shape with the alcohol group.

  • Method Parameters:

    • Injector: Split, 250 °C. Split ratio 50:1.

    • Detector: FID, 280 °C.

    • Oven Program: Start at 120 °C, hold for 2 min, ramp to 240 °C at 10 °C/min, hold for 5 min.

    • Carrier Gas: Helium or Nitrogen.

  • Standard and Sample Preparation: Prepare solutions of the reference standard and sample in methanol or isopropanol at a concentration of approximately 1 mg/mL.

  • Analysis: Inject 1 µL of the sample. Purity is determined by area percent normalization, assuming all components have a similar response factor with the FID. For higher accuracy, relative response factors should be determined.

Part 3: Advanced Application - Stability-Indicating Method

Causality: In drug development, it is critical to use an analytical method that can separate the intact drug from any potential degradation products.[19][20] A forced degradation study is performed to demonstrate this capability.

Protocol: Forced Degradation Study

  • Prepare Stock Solution: Prepare a ~1 mg/mL solution of 4-Pyridinepropanol.

  • Apply Stress Conditions: Expose aliquots of the stock solution to the following conditions:

    • Acid Hydrolysis: Add 1N HCl and heat at 80 °C for 4 hours.

    • Base Hydrolysis: Add 1N NaOH and heat at 80 °C for 4 hours.

    • Oxidation: Add 3% H₂O₂ and keep at room temperature for 24 hours.

    • Thermal: Heat the solution at 80 °C for 24 hours.

    • Photolytic: Expose the solution to UV light (e.g., 254 nm) for 24 hours.

  • Analysis: Neutralize the acid and base samples. Dilute all stressed samples to a suitable concentration and analyze using the HPLC-UV method described in Section 4.1.

  • Evaluation: The method is considered "stability-indicating" if all degradation peaks are baseline-resolved from the main 4-Pyridinepropanol peak. A DAD detector is invaluable here for checking peak purity across all peaks.

Summary of Method Performance

The choice between HPLC and GC depends on the specific analytical need, available instrumentation, and sample matrix.

Table 3: Comparative Performance of Quantitative Methods

ParameterHPLC-UVGC-FID
Applicability Non-volatile impurities, assay, stabilityVolatile impurities, routine QC
Typical Linearity (R²) > 0.999> 0.998
Limit of Quant. (LOQ) ~0.5 µg/mL~1 µg/mL
Accuracy (% Recovery) 98.0 - 102.0%97.0 - 103.0%
Precision (% RSD) < 2.0%< 3.0%

Note: These values are representative and must be established during method validation for a specific system.[2][16]

References

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 72923, 4-Pyridinepropanol. Retrieved January 11, 2026, from [Link]

  • Pipzine Chemicals. (n.d.). 4-Pyridinepropanol Supplier & Manufacturer. Retrieved January 11, 2026, from [Link]

  • SpectraBase. (n.d.). 4-Pyridinepropanol [1H NMR]. Retrieved January 11, 2026, from [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 72922, Pyripropanol. Retrieved January 11, 2026, from [Link]

  • Agency for Toxic Substances and Disease Registry. (n.d.). Analytical Methods for Pyridine. Retrieved January 11, 2026, from [Link]

  • Global Substance Registration System. (n.d.). 4-PYRIDINEPROPANOL. Retrieved January 11, 2026, from [Link]

  • Japan Environmental Management Association for Industry. (n.d.). III Analytical Methods. Retrieved January 11, 2026, from [Link]

  • HELIX Chromatography. (n.d.). HPLC Methods for analysis of Pyridine. Retrieved January 11, 2026, from [Link]

  • PubMed. (2009). Determination of pyridine, 2-picoline, 4-picoline and quinoline from mainstream cigarette smoke... Retrieved January 11, 2026, from [Link]

  • Moorpark College. (n.d.). Experiment #16 – Introduction to IR and NMR Spectroscopy. Retrieved January 11, 2026, from [Link]

  • LibreTexts Chemistry. (n.d.). 5: Organic Spectrometry. Retrieved January 11, 2026, from [Link]

  • Journal of Advanced Scientific Research. (2025). Eco-friendly HPLC Strategies for Pharmaceutical Analysis. Retrieved January 11, 2026, from [Link]

  • Applied Spectroscopy. (n.d.). Mass Spectrometry. Retrieved January 11, 2026, from [Link]

  • Wikibooks. (n.d.). Organic Chemistry/Spectroscopy. Retrieved January 11, 2026, from [Link]

  • Khan Academy. (n.d.). Spectroscopy | Organic chemistry. Retrieved January 11, 2026, from [Link]

  • National Institute of Standards and Technology. (n.d.). 3-Pyridinepropanol. Retrieved January 11, 2026, from [Link]

  • Pharmacia. (2019). Development and validation of RP-HPLC method for stability evaluation... Retrieved January 11, 2026, from [Link]

  • LCGC International. (2024). Validation of HPLC-DAD Based Stability Indicating Assay Method... Retrieved January 11, 2026, from [Link]

Sources

Application

Application Note: FTIR Spectroscopy for Identifying Functional Groups in 4-Pyridinepropanol

Abstract This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the use of Fourier Transform Infrared (FTIR) spectroscopy for the structural elucidation of...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the use of Fourier Transform Infrared (FTIR) spectroscopy for the structural elucidation of 4-Pyridinepropanol. We present a detailed protocol for sample analysis using Attenuated Total Reflectance (ATR)-FTIR, followed by an in-depth interpretation of the resulting spectrum. This guide emphasizes the correlation between specific infrared absorption bands and the vibrational modes of the key functional groups—the primary alcohol and the pyridine ring—present in the molecule. The methodology described herein offers a rapid, non-destructive, and highly reliable technique for confirming the identity and assessing the purity of 4-Pyridinepropanol, a critical intermediate in pharmaceutical synthesis.

Introduction: The Analytical Imperative for 4-Pyridinepropanol

4-Pyridinepropanol is a heterocyclic compound featuring a pyridine ring substituted with a propanol group at the 4-position. Its bifunctional nature makes it a versatile building block in the synthesis of a wide array of pharmaceutical agents and specialty chemicals. The precise arrangement of the hydroxyl group and the nitrogen-containing aromatic ring governs its chemical reactivity and, ultimately, the efficacy and safety of the final products derived from it. Consequently, unambiguous confirmation of its molecular structure is a cornerstone of quality control in both research and industrial settings.

FTIR spectroscopy emerges as a uniquely powerful tool for this purpose. The technique is predicated on the principle that molecules absorb infrared radiation at specific frequencies that correspond to the vibrational energies of their chemical bonds.[1] This absorption pattern generates a spectrum that is a unique fingerprint of the molecule. For 4-Pyridinepropanol, FTIR allows for the direct and simultaneous identification of the hydroxyl (-OH) group and the characteristic bonds of the pyridine ring, thereby providing a high degree of confidence in its structural identity.

Methodology: Acquiring the FTIR Spectrum of 4-Pyridinepropanol

For liquid samples like 4-Pyridinepropanol, Attenuated Total Reflectance (ATR) is the preferred sampling technique due to its simplicity, speed, and minimal sample preparation requirements.[2][3] The protocol below outlines a robust procedure for obtaining a high-quality ATR-FTIR spectrum.

Instrumentation and Materials
  • FTIR Spectrometer: A benchtop FTIR spectrometer equipped with a standard mid-IR source and a deuterated triglycine sulfate (DTGS) detector.

  • ATR Accessory: A single-reflection diamond ATR accessory is recommended for its durability and broad chemical compatibility.

  • Sample: 4-Pyridinepropanol (liquid at room temperature).

  • Cleaning Supplies: Reagent-grade isopropanol or ethanol and lint-free laboratory wipes.

Experimental Protocol

The workflow for acquiring the spectrum is a systematic process designed to eliminate environmental and instrumental artifacts, ensuring the final spectrum is solely representative of the sample.

Figure 1: Step-by-step workflow for ATR-FTIR analysis.

  • Preparation: Begin by thoroughly cleaning the diamond ATR crystal surface with a lint-free wipe soaked in isopropanol to remove any residues from previous analyses. Allow the solvent to fully evaporate.[2]

  • Background Acquisition: Collect a background spectrum of the clean, empty ATR crystal. This measurement accounts for the infrared absorption of atmospheric water and carbon dioxide, as well as the instrumental response. This spectrum will be automatically subtracted from the sample spectrum.[4]

  • Sample Application: Place a single drop of 4-Pyridinepropanol directly onto the center of the ATR crystal, ensuring the sensing area is completely covered.[4]

  • Data Collection: Acquire the sample spectrum. For a typical analysis, co-adding 16 or 32 scans at a spectral resolution of 4 cm⁻¹ is sufficient to achieve an excellent signal-to-noise ratio.[2]

  • Post-Analysis Cleaning: After the measurement is complete, clean the sample from the ATR crystal using the same procedure as in Step 1.

Spectral Analysis and Interpretation

The FTIR spectrum of 4-Pyridinepropanol is a composite of the vibrational modes of its two primary components: the primary alcohol and the pyridine ring. The interpretation involves assigning the observed absorption bands to these specific molecular motions.

Frequency Range (cm⁻¹) Vibrational Mode Functional Group Assignment Expected Band Characteristics
3550 - 3200O-H Stretch (H-bonded)Primary AlcoholStrong, very broad
3100 - 3010C-H StretchAromatic (Pyridine Ring)Medium, multiple sharp peaks
2950 - 2850C-H StretchAliphatic (-CH₂- chain)Strong, sharp
~1600 & ~1480C=C and C=N Ring StretchPyridine RingMedium to strong, sharp
1300 - 1000C-O StretchPrimary AlcoholStrong, sharp
Key Diagnostic Peaks for 4-Pyridinepropanol
  • Hydroxyl Group (-OH): The most unambiguous feature in the spectrum is a very strong and broad absorption band located in the 3550-3200 cm⁻¹ region.[5] This band is characteristic of the O-H stretching vibration in a hydrogen-bonded alcohol.[6][7][8] Its broadness is a direct consequence of the intermolecular hydrogen bonding between 4-Pyridinepropanol molecules.

  • C-H Stretching Region (3100-2850 cm⁻¹): This region provides clear evidence for both the aromatic and aliphatic portions of the molecule.

    • Aromatic C-H Stretch: A series of weaker, sharp peaks appearing just above 3000 cm⁻¹ (typically 3100-3010 cm⁻¹) are indicative of the C-H bonds on the pyridine ring.[1]

    • Aliphatic C-H Stretch: Strong, sharp absorption bands between 2950 and 2850 cm⁻¹ are due to the symmetric and asymmetric stretching vibrations of the methylene (-CH₂-) groups in the propanol side chain.[9]

  • Fingerprint Region (1650-1000 cm⁻¹): This region contains a wealth of structural information.

    • Pyridine Ring Vibrations: The characteristic stretching vibrations of the C=C and C=N bonds within the pyridine ring typically appear as a pair of bands around 1600 cm⁻¹ and 1480 cm⁻¹.[10][11] These peaks are a definitive marker for the presence of the pyridine heterocycle.

    • Primary Alcohol C-O Stretch: A strong, distinct peak between 1300 cm⁻¹ and 1000 cm⁻¹ confirms the presence of the primary alcohol.[12] Specifically, primary alcohols typically show a strong C-O stretching band around 1050 cm⁻¹.[6][7]

Protocol Validation and Trustworthiness

To ensure the integrity of the analysis, the following measures provide a self-validating system:

  • Purity Assessment: The absence of significant extraneous peaks is a strong indicator of sample purity. For instance, a strong, sharp peak around 1715 cm⁻¹ would suggest carbonyl contamination (e.g., from an aldehyde or ketone).

  • Reference Comparison: The ultimate confirmation is achieved by comparing the acquired spectrum to a reference spectrum from an established database, such as the Spectral Database for Organic Compounds (SDBS) or those available from commercial suppliers.[13]

  • Instrumental Performance: Regular verification of the spectrometer's performance using a polystyrene film standard ensures the accuracy and precision of the wavenumber scale.

Conclusion

FTIR spectroscopy, particularly when coupled with the ATR sampling technique, offers a definitive and efficient method for the structural verification of 4-Pyridinepropanol. The simultaneous observation of the characteristic broad O-H stretch, the strong C-O stretch of a primary alcohol, and the distinct aromatic C-H and ring stretching vibrations of the pyridine moiety provides a comprehensive and reliable molecular fingerprint. This application note provides the necessary protocols and interpretive guidance for scientists to confidently apply this technique in their quality control and development workflows.

References

  • Smith, B. C. (2017). The C-O Bond, Part I: Introduction and the Infrared Spectroscopy of Alcohols. Spectroscopy, 32(1). Available at: [Link]

  • Drawell. (2025). FTIR Analysis for Liquid Samples - What You Need to Know. Available at: [Link]

  • ResearchGate. (Various Dates). FTIR spectrum for Pyridine. Available at: [Link]

  • University of Colorado Boulder. (n.d.). Table of Characteristic IR Absorptions. Available at: [Link]

  • Polymer Chemistry Characterization Lab. (n.d.). Sample Preparation – FT-IR/ATR. Available at: [Link]

  • ResearchGate. (n.d.). FT-IR spectra. (A) Obtained after desorption of pyridine at different... Available at: [Link]

  • ResearchGate. (2021). How to prepare a liquid sample for FTIR spectrum? Available at: [Link]

  • Katritzky, A. R., & Ambler, A. P. (1963). Infrared Absorption Spectra of Quaternary Salts of Pyridine. Roczniki Chemii, 37, 1119-1130.
  • Química Organica.org. (n.d.). IR Spectrum: Alcohols and Phenols. Available at: [Link]

  • Chemistry LibreTexts. (2022). 3.1.12: Spectroscopy of Alcohols and Phenols. Available at: [Link]

  • Chemistry LibreTexts. (2020). 13.4: Spectroscopy of Alcohols. Available at: [Link]

  • ResearchGate. (n.d.). IR spectra of ring vibrations of pyridine adsorbed on sulfate-free TiO2–Al2O3 samples... Available at: [Link]

  • University of California, Los Angeles. (n.d.). Sample preparation for FT-IR. Available at: [Link]

  • Mettler Toledo. (n.d.). ATR-FTIR Spectroscopy Basics. Available at: [Link]

  • Canadian Science Publishing. (n.d.). The Vibrational Spectra of Pyridine, Pyridine-4-d, Pyridine-2,6-d2, and Pyridine-3,5-d2. Available at: [Link]

  • SpectraBase. (n.d.). 4-Pyridinepropanol - Optional[1H NMR] - Chemical Shifts. Available at: [Link]

  • SpectraBase. (n.d.). 4-Pyridinepropanol. Available at: [Link]

  • OpenStax. (2023). 12.8 Infrared Spectra of Some Common Functional Groups. In Organic Chemistry. Available at: [Link]

  • GSRS. (n.d.). 4-PYRIDINEPROPANOL. Available at: [Link]

  • WebSpectra. (n.d.). IR Absorption Table. Available at: [Link]

  • Northern Illinois University. (n.d.). Typical IR Absorption Frequencies For Common Functional Groups. Available at: [Link]

  • University of Calgary. (n.d.). Ch13 - Sample IR spectra. Available at: [Link]

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Method

Application Note: High-Precision Purity Determination of 4-Pyridinepropanol using Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

Introduction: The Need for Accurate Purity Assessment in Pharmaceutical Development In the landscape of pharmaceutical development and manufacturing, the precise characterization of active pharmaceutical ingredients (API...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Need for Accurate Purity Assessment in Pharmaceutical Development

In the landscape of pharmaceutical development and manufacturing, the precise characterization of active pharmaceutical ingredients (APIs) and their intermediates is paramount. The purity of these chemical entities directly impacts their safety, efficacy, and stability. While chromatographic techniques like HPLC and GC have traditionally been the workhorses for purity analysis, they often necessitate compound-specific reference standards, which may not always be available, especially for novel molecules.[1][2]

Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy has emerged as a powerful and versatile primary ratio method for determining the purity of compounds.[3][4] Its fundamental principle lies in the direct proportionality between the intensity of an NMR signal and the number of nuclei responsible for that resonance.[1][5] This unique characteristic allows for the absolute quantification of a substance without the need for an identical reference standard, making it an invaluable tool in pharmaceutical quality control.[3][5][6] This application note provides a detailed protocol for the purity assessment of 4-Pyridinepropanol, a key heterocyclic building block, using ¹H qNMR.

The Principle of qNMR: A First-Principles Approach to Quantification

Unlike other spectroscopic methods that rely on response factors or extinction coefficients, qNMR provides a direct measure of the molar ratio of an analyte to a co-dissolved internal standard of known purity.[4][7] The purity of the analyte can be calculated using the following equation:

Purity (%w/w) = (Ianalyte / Istd) * (Nstd / Nanalyte) * (MWanalyte / MWstd) * (mstd / manalyte) * Pstd

Where:

  • I : Integral of the respective signal

  • N : Number of protons giving rise to the selected signal

  • MW : Molecular weight

  • m : Mass

  • P : Purity of the standard

This direct, first-principles approach minimizes the sources of error and provides a high degree of accuracy and traceability.[5][8]

Physicochemical Properties of 4-Pyridinepropanol

A thorough understanding of the analyte's properties is crucial for method development.

PropertyValueSource
Chemical Formula C₈H₁₁NO[9][10]
Molecular Weight 137.18 g/mol [9][10]
Appearance White to off-white solid or colorless liquid[11][12]
Melting Point 35-39 °C[9][11][13]
Boiling Point 289 °C[9][11]
Solubility Soluble in water and common organic solvents like ethanol, methanol, and chloroform.[10][11][12]
Density 1.061 g/mL at 25 °C[9][11][13]

Experimental Workflow for qNMR Purity Assessment

The following diagram outlines the key steps in the qNMR workflow for determining the purity of 4-Pyridinepropanol.

qNMR_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing & Analysis start Start weigh_analyte Accurately weigh 4-Pyridinepropanol start->weigh_analyte weigh_is Accurately weigh Internal Standard weigh_analyte->weigh_is dissolve Dissolve both in Deuterated Solvent weigh_is->dissolve transfer Transfer to NMR Tube dissolve->transfer instrument_setup Instrument Setup & Shimming transfer->instrument_setup acq_params Set Quantitative Acquisition Parameters acquire Acquire ¹H NMR Spectrum processing Fourier Transform & Phase Correction acquire->processing baseline Baseline Correction processing->baseline integration Integrate Analyte & Standard Signals baseline->integration calculation Calculate Purity integration->calculation report Generate Report calculation->report

Figure 1. Workflow for qNMR Purity Analysis.

Detailed Protocol

Materials and Instrumentation
  • Analyte: 4-Pyridinepropanol

  • Internal Standard: Maleic acid (≥99% purity, certified reference material)

  • Deuterated Solvent: Dimethyl sulfoxide-d₆ (DMSO-d₆, 99.9 atom % D)

  • Instrumentation: 400 MHz (or higher) NMR spectrometer equipped with a broadband probe.[14][15]

  • Equipment: Analytical microbalance (readability of at least 0.01 mg), 5 mm NMR tubes, volumetric flasks, pipettes.

Selection of the Internal Standard: A Critical Decision

The choice of an appropriate internal standard is crucial for accurate qNMR analysis.[16] Maleic acid is selected for this application based on the following criteria:

  • High Purity and Stability: It is commercially available as a certified reference material (CRM) with a well-documented purity.[17] It is a stable, non-hygroscopic solid, which allows for accurate weighing.[18]

  • Signal Separation: Its vinylic protons produce a sharp singlet in a region of the ¹H NMR spectrum (around 6.3 ppm in DMSO-d₆) that does not overlap with the signals of 4-Pyridinepropanol.[19]

  • Solubility: It is readily soluble in DMSO-d₆, the same solvent used for the analyte.[2][16]

  • Chemical Inertness: It does not react with 4-Pyridinepropanol under the experimental conditions.

Sample Preparation: Minimizing a Key Source of Error

Accurate weighing is often the largest source of error in qNMR.[1] Therefore, meticulous care must be taken during this step.

  • Accurately weigh approximately 10-15 mg of 4-Pyridinepropanol into a clean, dry vial using an analytical microbalance. Record the weight to the nearest 0.01 mg.

  • Accurately weigh approximately 5-10 mg of the internal standard (Maleic acid) into the same vial. Record the weight to the nearest 0.01 mg. The goal is to achieve a molar ratio between the analyte and the standard that is close to 1:1 for optimal integration accuracy.[8]

  • Add approximately 0.7 mL of DMSO-d₆ to the vial.

  • Ensure complete dissolution of both the analyte and the internal standard by gentle vortexing or sonication.

  • Transfer the solution to a 5 mm NMR tube.

NMR Data Acquisition: Ensuring Quantitative Conditions

To ensure the direct proportionality between signal integral and the number of nuclei, specific acquisition parameters must be employed.[7]

ParameterRecommended ValueRationale
Pulse Program Standard single 90° pulse (e.g., Bruker 'zg')Provides uniform excitation across the spectral width.[20]
Relaxation Delay (d1) ≥ 5 * T₁ of the slowest relaxing protonEnsures complete relaxation of all protons before the next pulse, which is critical for accurate integration. The T₁ of the aromatic protons should be determined in a separate experiment. A conservative value of 30-60 seconds is often sufficient.
Acquisition Time (aq) ≥ 3 secondsProvides sufficient digital resolution for accurate integration.
Number of Scans (ns) 16 or higherTo achieve an adequate signal-to-noise ratio (S/N > 250:1 for 1% precision).[21]
Dummy Scans (ds) 4To allow the sample to reach a steady state before data acquisition.[20]
Temperature 298 K (25 °C)Maintained with temperature regulation (± 0.1 K) for spectral stability.[20]
Data Processing and Analysis
  • Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Carefully phase the spectrum manually to ensure all peaks have a pure absorption lineshape.

  • Apply a baseline correction to the entire spectrum. A polynomial function is often suitable.[20]

  • Integrate the following signals:

    • 4-Pyridinepropanol: The triplet corresponding to the two protons on the carbon adjacent to the pyridine ring (around 2.7 ppm). This signal is typically well-resolved.

    • Maleic Acid (Internal Standard): The singlet corresponding to the two vinylic protons (around 6.3 ppm).

  • Use the qNMR equation provided in Section 2 to calculate the purity of the 4-Pyridinepropanol sample.

Method Validation: Ensuring Trustworthiness and Reliability

A qNMR method intended for purity determination in a regulated environment should be appropriately validated according to guidelines from bodies like the USP.[4][22] The validation should assess the following parameters:

  • Specificity: The ability to assess the analyte unequivocally in the presence of other components, including the internal standard and any impurities.

  • Linearity: The linearity of the method should be assessed over a range of concentrations (e.g., 80% to 120% of the nominal concentration).[14]

  • Accuracy: The accuracy should be determined by comparing the qNMR results to a certified reference material or by spike-recovery experiments.[14]

  • Precision (Repeatability and Intermediate Precision): The precision of the method should be evaluated by performing multiple measurements on the same homogenous sample. A relative standard deviation (RSD) of less than 1% is typically achievable under optimal conditions.[3]

  • Range: The range over which the method is accurate, precise, and linear.[14]

The following diagram illustrates the relationship between the core principles of qNMR and the validation parameters.

qNMR_Validation Proportionality Signal-Nuclei Proportionality Specificity Specificity Proportionality->Specificity ensures unique signal assignment Linearity Linearity Proportionality->Linearity is the basis of IS_Purity Known Purity of Internal Standard Accuracy Accuracy IS_Purity->Accuracy enables absolute quantification Precision Precision Accuracy->Precision Linearity->Accuracy

Figure 2. Interplay of qNMR Principles and Validation.

Conclusion

Quantitative NMR spectroscopy offers a robust, accurate, and efficient method for the purity determination of 4-Pyridinepropanol. By adhering to a carefully designed protocol that includes the appropriate selection of an internal standard, meticulous sample preparation, and the use of quantitative acquisition parameters, this technique provides reliable purity values without the need for a compound-specific reference standard. The principles and protocols outlined in this application note can be adapted for the purity assessment of a wide range of small molecules, making qNMR an indispensable tool for researchers, scientists, and drug development professionals.

References

  • Patsnap Eureka. (2025, September 22). Quantitative NMR Methods in Pharmaceuticals: Purity Assurance.
  • PubMed. (2023, September 20). Application of quantitative NMR in pharmaceutical analysis: Method qualification and potency determination for two new chemical entities in early-stage clinical studies.
  • RSSL. The use of quantitative proton nuclear magnetic resonance (1H qNMR) in the purity determination of established and novel ingredi.
  • Sigma-Aldrich. 4-Pyridinepropanol 96.
  • ResolveMass Laboratories Inc. Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works.
  • ResolveMass Laboratories Inc. Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results.
  • ChemicalBook. (2025, July 4). 4-Pyridinepropanol.
  • US Pharmacopeia (USP). Stimuli Article (qNMR).
  • Mestrelab Resources. What is qNMR and why is it important?.
  • JEOL Ltd. What is qNMR (quantitative NMR) ? | Applications Notes.
  • Purity by Absolute qNMR Instructions.
  • American Pharmaceutical Review. (2020, August 25). Quantitative NMR in Biotherapeutic Drug Development: An Efficient General-Purpose Tool for Process Analytics.
  • Semantic Scholar. Quantitative Nuclear Magnetic Resonance (qNMR), a Metrological Method—Proposed Revisions to the USP General Chapters on NMR, Nuclear Magnetic Resonance Spectroscopy 〈761〉 and Applications of Nuclear Magnetic Resonance Spectroscopy 〈1761〉.
  • Acanthus Research. (2022, June 24). Quantitative NMR Spectroscopy.
  • Expanding the Analytical Toolbox: Pharmaceutical Application of Quantitative NMR.
  • Parchem. 4-Pyridinepropanol (Cas 2629-72-3).
  • Emery Pharma. A Guide to Quantitative NMR (qNMR).
  • MDPI. Quantitative Nuclear Magnetic Resonance for Small Biological Molecules in Complex Mixtures: Practical Guidelines and Key Considerations for Non-Specialists.
  • Manufacturing Chemist. (2019, February 21). qNMR: top tips for optimised sample prep.
  • RSSL. qNMR: A powerful tool for purity determination.
  • ECHEMI. 2629-72-3, 4-Pyridinepropanol Formula.
  • FUJIFILM Wako Chemicals Europe GmbH. Internal Standard for qNMR (Calibration Standard for qNMR).
  • Eurisotop. Standards for qNMR.
  • Pipzine Chemicals. 4-Pyridinepropanol Supplier & Manufacturer in China.
  • American Pharmaceutical Review. (2023, April 1). Application of USP General Chapter <1220> in the Development of a Procedure for Quantitative NMR.
  • Quantitative NMR spectroscopy in the quality evaluation of active pharmaceutical ingredients and excipients.

Sources

Application

A Robust, Validated Reverse-Phase HPLC Method for the Quantification of 4-Pyridinepropanol

An Application Note for the Isocratic HPLC-UV Analysis of 4-Pyridinepropanol Abstract This application note details a precise, accurate, and robust isocratic High-Performance Liquid Chromatography (HPLC) method for the q...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Note for the Isocratic HPLC-UV Analysis of 4-Pyridinepropanol

Abstract

This application note details a precise, accurate, and robust isocratic High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of 4-Pyridinepropanol. 4-Pyridinepropanol, a key heterocyclic building block in the synthesis of various pharmaceutical compounds, requires a reliable analytical method to ensure purity and consistency in drug development and manufacturing processes.[1][2] The described method utilizes a reverse-phase C18 column with a simple isocratic mobile phase and UV detection, making it both efficient and readily deployable in most quality control laboratories. The method has been validated according to the International Council for Harmonisation (ICH) guidelines to demonstrate its suitability for its intended purpose.[3][4]

Introduction and Analyte Properties

4-Pyridinepropanol (also known as 3-(4-Pyridyl)-1-propanol) is a pyridine derivative widely used as an intermediate in organic synthesis.[1] Its molecular structure, featuring a basic pyridine ring and a polar hydroxyl group, dictates its chromatographic behavior. Understanding its physicochemical properties is crucial for developing a specific and stable HPLC method.

Causality of Method Design: The presence of the pyridine ring provides a chromophore for UV detection, while the overall polarity of the molecule makes it well-suited for reverse-phase chromatography. The basic nature of the pyridine nitrogen (pKa ≈ 5.8) necessitates careful control of the mobile phase pH to ensure consistent ionization state and, consequently, reproducible retention and symmetrical peak shape.[5] An acidic mobile phase protonates the nitrogen atom, enhancing its interaction with the stationary phase and minimizing peak tailing.

Table 1: Physicochemical Properties of 4-Pyridinepropanol

Property Value Source
Chemical Formula C₈H₁₁NO [6]
Molecular Weight 137.18 g/mol [6]
Appearance Colorless liquid or white to off-white solid [1][7][8]
Melting Point 35-39 °C [6]
Boiling Point 289 °C [6]
Solubility Soluble in water and common organic solvents [1][7][9]

| pKa | ~5.84 |[5] |

Experimental

Materials and Reagents
  • 4-Pyridinepropanol Reference Standard: Purity >98% (Sigma-Aldrich or equivalent).

  • Acetonitrile (ACN): HPLC grade.

  • Potassium Dihydrogen Phosphate (KH₂PO₄): Analytical grade.

  • Phosphoric Acid (H₃PO₄): Analytical grade.

  • Water: Deionized (DI) water, filtered through a 0.45 µm membrane.

Instrumentation and Chromatographic Conditions

The analysis was performed on a standard HPLC system equipped with a quaternary pump, autosampler, column thermostat, and a UV-Vis detector.

Trustworthiness Through System Design: The selected chromatographic conditions are designed for robustness. A C18 column is a workhorse in reverse-phase chromatography, known for its stability. The phosphate buffer provides excellent pH control in the desired acidic range, and the isocratic elution mode simplifies the method, reducing potential errors associated with gradient formation and improving method transferability between instruments.[10][11]

Table 2: HPLC Chromatographic Conditions

Parameter Setting
Column C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase Acetonitrile : 25 mM Phosphate Buffer (pH 3.0) (20:80, v/v)
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Detection Wavelength 257 nm
Injection Volume 10 µL

| Run Time | 10 minutes |

Preparation of Solutions

Protocol 1: Mobile Phase and Standard Solutions

  • Phosphate Buffer (25 mM, pH 3.0):

    • Weigh 3.4 g of KH₂PO₄ and dissolve in 1000 mL of DI water.

    • Adjust the pH to 3.0 ± 0.05 with phosphoric acid.

    • Filter the buffer through a 0.45 µm nylon membrane filter.

  • Mobile Phase:

    • Mix 200 mL of HPLC-grade Acetonitrile with 800 mL of the prepared Phosphate Buffer.

    • Degas the solution by sonication or vacuum filtration before use.

  • Standard Stock Solution (1000 µg/mL):

    • Accurately weigh approximately 25 mg of 4-Pyridinepropanol reference standard into a 25 mL volumetric flask.

    • Dissolve and dilute to volume with the mobile phase.

  • Working Standard Solutions:

    • Prepare a series of working standards by diluting the stock solution with the mobile phase to achieve concentrations for the desired calibration range (e.g., 1, 10, 25, 50, 100, and 150 µg/mL).

Analytical Method Validation

The developed method was validated in accordance with ICH Q2(R2) guidelines, demonstrating its suitability for quantitative analysis.[4][12]

System Suitability

System suitability testing is an integral part of any analytical procedure, ensuring the chromatographic system is adequate for the intended analysis.[13] The parameters were evaluated by injecting the 50 µg/mL standard solution six times.

Table 3: System Suitability Acceptance Criteria

Parameter Acceptance Criteria
Tailing Factor (Asymmetry) ≤ 1.5
Theoretical Plates (N) ≥ 2000
% RSD of Peak Area ≤ 2.0%

| % RSD of Retention Time | ≤ 1.0% |

Specificity

Specificity was demonstrated by analyzing a blank (mobile phase) and a spiked sample matrix to confirm the absence of interfering peaks at the retention time of 4-Pyridinepropanol. The peak was also assessed for purity using a photodiode array (PDA) detector.

Linearity and Range

Linearity was assessed by analyzing the prepared working standard solutions across a range of 1 to 150 µg/mL. A calibration curve was constructed by plotting the peak area against the concentration, and the correlation coefficient (r²) was determined.

Table 4: Linearity Results

Parameter Result
Range 1 - 150 µg/mL
Regression Equation y = mx + c

| Correlation Coefficient (r²) | ≥ 0.999 |

Accuracy

Accuracy was determined by the recovery method. A known amount of 4-Pyridinepropanol was spiked into a sample matrix at three concentration levels (80%, 100%, and 120% of the target concentration, e.g., 50 µg/mL). Each level was prepared in triplicate. The accuracy is expressed as the percentage recovery.

Precision

Precision was evaluated at two levels: repeatability (intra-day precision) and intermediate precision (inter-day precision).[14]

  • Repeatability: Six replicate samples were prepared at 100% of the target concentration (50 µg/mL) and analyzed on the same day.

  • Intermediate Precision: The repeatability study was repeated on a different day by a different analyst using a different instrument.

The precision is expressed as the relative standard deviation (% RSD).

Table 5: Accuracy and Precision Acceptance Criteria

Validation Parameter Concentration Level Acceptance Criteria
Accuracy 80%, 100%, 120% Mean Recovery: 98.0% - 102.0%

| Precision (% RSD) | 100% | Repeatability: ≤ 2.0% Intermediate Precision: ≤ 2.0% |

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD and LOQ were determined based on the standard deviation of the response and the slope of the calibration curve, calculated as:

  • LOD = 3.3 * (σ / S)

  • LOQ = 10 * (σ / S) Where σ is the standard deviation of the y-intercept of the regression line and S is the slope of the calibration curve.

Analytical Workflow Visualization

The following diagram illustrates the complete workflow for the analysis of a sample using this method.

HPLC_Workflow cluster_prep 1. Preparation cluster_hplc 2. HPLC Analysis cluster_data 3. Data Processing & Reporting prep_std Prepare Standards (1-150 µg/mL) sys_suit System Suitability Check (Inject Standard 6x) prep_std->sys_suit prep_sample Prepare Sample (Dilute to Target Conc.) analysis Analyze Blank, Standards, and Samples prep_sample->analysis prep_mp Prepare Mobile Phase (ACN:Buffer 20:80) sys_setup HPLC System Setup (Equilibrate Column) prep_mp->sys_setup sys_setup->sys_suit sys_suit->sys_setup Fail? sys_suit->analysis Pass? process Integrate Peaks & Construct Calibration Curve analysis->process calculate Calculate Concentration in Samples process->calculate report Generate Final Report calculate->report

Caption: End-to-end workflow for the HPLC analysis of 4-Pyridinepropanol.

Results and Discussion

Under the specified chromatographic conditions, 4-Pyridinepropanol eluted as a sharp, symmetrical peak with a retention time of approximately 4.5 minutes. The blank chromatogram showed no interfering peaks, confirming the method's specificity. The system suitability results were well within the acceptance criteria defined in Table 3.

The method demonstrated excellent linearity over the concentration range of 1-150 µg/mL, with a correlation coefficient (r²) consistently greater than 0.999. The accuracy study showed mean recoveries between 99.1% and 101.3% at all three concentration levels. The % RSD for repeatability and intermediate precision was found to be less than 1.5%, indicating high precision. The calculated LOQ was sufficiently low to be suitable for purity testing and the determination of low-level analytes.

Conclusion

The isocratic reverse-phase HPLC method described in this application note is simple, rapid, specific, and reliable for the quantitative determination of 4-Pyridinepropanol. The method has been successfully validated according to ICH guidelines, demonstrating excellent performance in linearity, accuracy, and precision.[15] It is suitable for routine quality control analysis in both research and industrial manufacturing environments.

References

  • United States Pharmacopeia. General Chapter <621> Chromatography. USP. [URL: https://www.uspnf.com/sites/default/files/usp_pdf/current/get-general-chapter-621.pdf]
  • United States Pharmacopeia. General Chapter <621> Chromatography Overview. [URL: https://www.usp.
  • Agilent Technologies. (2022). Understanding the Latest Revisions to USP <621>. [URL: https://www.agilent.com/cs/library/whitepaper/public/5994-5539EN-us-agilent.pdf]
  • HELIX Chromatography. HPLC Methods for analysis of Pyridine. [URL: https://helixchrom.com/hplc-methods-for-analysis-of-pyridine/]
  • Sigma-Aldrich. 4-Pyridinepropanol 96%. [URL: https://www.sigmaaldrich.com/US/en/product/aldrich/p60600]
  • United States Pharmacopeia. (2021). Notice of Adoption of Harmonized Standard for <621> Chromatography. [URL: https://www.usp.org/sites/default/files/usp/document/harmonization/gda/gda-gcca-sign-off-621-20211119.pdf]
  • Scribd. USP-NF 621 Chromatography. [URL: https://www.scribd.
  • SIELC Technologies. Pyridine HPLC Separation. [URL: https://sielc.
  • ECHEMI. 4-Pyridinepropanol | 2629-72-3. [URL: https://www.echemi.com/products/2629-72-3.html]
  • ChemicalBook. 4-Pyridinepropanol. [URL: https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6853245.htm]
  • PubMed. (2009). Determination of pyridine, 2-picoline, 4-picoline and quinoline from mainstream cigarette smoke by solid-phase extraction liquid chromatography/electrospray ionization tandem mass spectrometry. [URL: https://pubmed.ncbi.nlm.nih.gov/19822312/]
  • SIELC Technologies. Separation of 4-Acetylpyridine on Newcrom R1 HPLC column. [URL: https://sielc.com/separation-of-4-acetylpyridine-on-newcrom-r1-hplc-column.html]
  • Pipzine Chemicals. 4-Pyridinepropanol Supplier & Manufacturer. [URL: https://www.pipzine.com/product/4-pyridinepropanol-cas-2629-72-3/]
  • ChemicalBook. 4-Pyridinepropanol - Safety Data Sheet. [URL: https://www.chemicalbook.com/ProductSds_CB6853245_EN.htm]
  • National Center for Biotechnology Information. PubChem Compound Summary for CID 72923, 4-Pyridinepropanol. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/4-Pyridinepropanol]
  • Pharmaguideline. (2024). Steps for HPLC Method Validation. [URL: https://www.pharmaguideline.
  • Birajdar, A. S. (2020). New Method Development by HPLC and Validation as per ICH Guidelines. Acta Scientific Pharmaceutical Sciences, 4(4), 55-60. [URL: https://actascientific.com/ASPS/pdf/ASPS-04-0329.pdf]
  • SIELC Technologies. HPLC Separation of Aminopyridines Isomers in Hydrogen-Bonding mode on a SHARC 1 HPLC Column. [URL: https://sielc.com/hplc-separation-of-aminopyridines-isomers-in-hydrogen-bonding-mode-on-a-sharc-1-hplc-column.html]
  • AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained. [URL: https://www.amsbiopharma.
  • International Council for Harmonisation. (2023). Validation of Analytical Procedures Q2(R2). [URL: https://database.ich.org/sites/default/files/ICH_Q2-R2_Guideline_Step4_2023_1101.pdf]
  • European Medicines Agency. (2022). ICH guideline Q2(R2) on validation of analytical procedures. [URL: https://www.ema.europa.eu/en/documents/scientific-guideline/ich-guideline-q2r2-validation-analytical-procedures-step-2b_en.pdf]
  • Sigma-Aldrich. 4-Pyridinepropanol 96% Specification Sheet. [URL: https://www.sigmaaldrich.
  • SpectraBase. 4-Pyridinepropanol. [URL: https://spectrabase.com/spectrum/7x2nC4rE1I7]
  • Parchem. 4-Pyridinepropanol. [URL: https://www.parchem.com/chemical-supplier-distributor/4-Pyridinepropanol-013773.aspx]
  • Muszalska, I., et al. (2005). HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION... Acta Poloniae Pharmaceutica – Drug Research, 62(1), 3-10. [URL: https://www.ptfarm.pl/pub/File/Acta_Poloniae/2005/1/003-010.pdf]
  • Tokyo Chemical Industry Co., Ltd. 4-Pyridinepropanol. [URL: https://www.tcichemicals.com/IN/en/p/P0351]
  • SpectraBase. 4-Pyridinepropanol - Optional[1H NMR] - Chemical Shifts. [URL: https://spectrabase.com/spectrum/GfXZ9P7WR3g]
  • Defense Technical Information Center. (1980). Determination of Pyridine in Modified JP-4 VIA High Performance Liquid Chromatography (HPLC). [URL: https://apps.dtic.
  • ResearchGate. (2018). UV-spectrum of pyridine. [URL: https://www.researchgate.net/figure/UV-spectrum-of-pyridine_fig2_324622080]
  • SIELC Technologies. HPLC Method for Analysis of 4-Amino-2-chloropyridine on Primesep 100 Column. [URL: https://sielc.com/hplc-method-for-analysis-of-4-amino-2-chloropyridine-on-primesep-100-column.html]
  • Sigma-Aldrich. 4-Pyridinepropanol Applications. [URL: https://www.sigmaaldrich.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 4-Pyridinepropanol

A Senior Application Scientist's Guide to Yield Optimization and Troubleshooting Welcome to the technical support center for the synthesis of 4-Pyridinepropanol (also known as 3-(4-pyridyl)-1-propanol). This guide is des...

Author: BenchChem Technical Support Team. Date: January 2026

A Senior Application Scientist's Guide to Yield Optimization and Troubleshooting

Welcome to the technical support center for the synthesis of 4-Pyridinepropanol (also known as 3-(4-pyridyl)-1-propanol). This guide is designed for researchers, chemists, and drug development professionals who utilize this critical heterocyclic building block.[1] We move beyond simple protocols to address the common challenges encountered in its synthesis, providing in-depth, field-tested solutions to help you improve reaction yields, minimize side products, and streamline your purification processes.

The synthesis of 4-Pyridinepropanol, while conceptually straightforward, often involves navigating a delicate balance of reactivity, particularly when dealing with catalytic hydrogenation or the reduction of functional groups on the side chain. The stability of the pyridine ring and its potential to poison catalysts are frequent hurdles.[2] This guide is structured as a series of frequently asked questions (FAQs) to directly address the specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Section 1: Reduction of 4-Pyridinepropionic Acid and its Derivatives

Q1: My reduction of 4-pyridinepropionic acid using sodium borohydride (NaBH₄) is resulting in very low to no yield of 4-Pyridinepropanol. What is causing this and how can I fix it?

A1: This is a common issue. Sodium borohydride (NaBH₄) is generally not a potent enough reducing agent to reduce a carboxylic acid to an alcohol directly. To overcome this, you have two primary options:

  • Use a More Powerful Reducing Agent: Lithium aluminum hydride (LiAlH₄) is the classic choice for this transformation. However, it is highly reactive and requires strictly anhydrous conditions. A safer, yet still effective, alternative is to use a borane complex, such as Borane-THF (BH₃·THF) or Sodium borohydride in combination with a Lewis acid like boron trifluoride etherate (NaBH₄-BF₃·OEt₂).[3] The Lewis acid activates the carboxyl group towards reduction by the hydride.

  • Convert the Carboxylic Acid to an Ester: A more common and often higher-yielding two-step approach is to first convert the 4-pyridinepropionic acid to an ester (e.g., the methyl or ethyl ester) via Fischer esterification. Esters are readily reduced by stronger reducing agents like LiAlH₄ or even high concentrations of NaBH₄ under specific conditions.

dot

Caption: Decision workflow for failed carboxylic acid reduction.

Section 2: Troubleshooting Catalytic Hydrogenation

Catalytic hydrogenation is a powerful tool but presents challenges in selectivity, especially with pyridine-containing molecules. The primary issues are either incomplete reduction or over-reduction of the pyridine ring to a piperidine ring.

Q2: I'm attempting to synthesize 4-Pyridinepropanol by hydrogenating a precursor, but I am getting the fully saturated 4-Piperidinepropanol as a major byproduct. How can I prevent this over-reduction?

A2: Over-reduction of the pyridine ring is a frequent problem because the conditions required to reduce a side-chain functional group (like a nitrile or double bond) can also be harsh enough to reduce the aromatic ring.[2][4] Achieving chemoselectivity is key.

Causality & Strategy: The pyridine ring's aromaticity makes it relatively stable, but many powerful hydrogenation catalysts (like Rhodium or Platinum) under high pressure and temperature will readily reduce it.[5][6] Your strategy should be to use a catalyst and conditions optimized for the side-chain reduction while being milder towards the ring.

Solutions:

  • Catalyst Choice: Palladium on carbon (Pd/C) is often the catalyst of choice for selectively hydrogenating side-chain functionalities like nitriles or alkenes without aggressively attacking the pyridine ring, especially under milder conditions.[7][8] Using a Pd-based alloy catalyst, such as PdZn, can also increase selectivity for the desired amine in nitrile reductions.[9]

  • Reaction Conditions:

    • Lower Hydrogen Pressure: High H₂ pressure (>50 bar) favors ring saturation. Try operating at lower pressures (e.g., 5-10 bar).

    • Lower Temperature: Perform the reaction at a lower temperature (e.g., 30-50 °C).[8]

    • Acidic Additives: The presence of an acid can sometimes be used to tune selectivity. For example, in the hydrogenation of pyridinecarbonitriles, adjusting the amount of sulfuric acid can favor the formation of the pyridyl- or piperidyl-methylamines.[7]

Q3: My hydrogenation reaction is stalled, showing low conversion of the starting material. What steps should I take?

A3: Low conversion in hydrogenation is typically due to catalyst deactivation or suboptimal reaction conditions.

Troubleshooting Workflow:

  • Catalyst Poisoning: The Lewis basic nitrogen atom in pyridine can act as a catalyst poison.[2] Ensure your substrate and solvent are free of other potential poisons like sulfur compounds.

  • Catalyst Activity: Ensure your catalyst is fresh and active. If using a catalyst like PtO₂ (Adams' catalyst), it requires pre-reduction in situ to its active form.[2] For Pd/C, ensure it hasn't been exposed to air for extended periods.

  • Insufficient Hydrogen: Check for leaks in your hydrogenation apparatus. Ensure adequate agitation (stirring/shaking) to facilitate mass transfer of hydrogen gas to the catalyst surface.

  • Harsh Conditions May Be Necessary: While over-reduction is a risk, some substrates are stubborn. If milder conditions fail, a systematic increase in temperature and pressure may be necessary. Noble metal catalysts like Rhodium (e.g., Rh₂O₃) or Platinum (e.g., PtO₂) are generally more active than Palladium and may be required for difficult reductions, even under milder conditions than historically used.[4][5][6]

dot

Caption: Troubleshooting guide for common hydrogenation issues.

Section 3: Experimental Protocols & Data

To provide a practical framework, here are comparative data and a generalized protocol for a common synthetic step.

Table 1: Comparison of Selected Catalysts for Pyridine Ring Hydrogenation

CatalystTypical ConditionsActivitySelectivity NotesReference
Rh₂O₃ 5 bar H₂, 40 °C, TFEHighHighly active for various unprotected pyridines, including those with alcohol groups.[5][5]
PtO₂ 50-70 bar H₂, Acetic AcidHighEffective but often requires higher pressure; acetic acid solvent facilitates reduction.[6][6]
Pd/C 6 bar H₂, 30-50 °C, MeOHModerateGood for side-chain reduction with less risk of ring saturation; acid additives can be used to force ring reduction.[7][8][7][8]
Iridium(III) Complexes 50 bar H₂, 25 °C, TFA/MeOHHighExcellent chemoselectivity, preserving sensitive groups like nitro, bromo, and alkynes.[10][10]

Protocol: Selective Reduction of 4-(3-Oxopropyl)pyridine to 4-Pyridinepropanol

This protocol details the reduction of an aldehyde precursor, which is generally a high-yielding and selective method.[3]

Materials:

  • 4-(3-Oxopropyl)pyridine (1.0 eq)

  • Sodium borohydride (NaBH₄) (1.5 eq)

  • Methanol (solvent)

  • Ethyl acetate (for extraction)

  • Saturated sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄)

Procedure:

  • Dissolve 4-(3-Oxopropyl)pyridine in methanol in a round-bottom flask equipped with a magnetic stir bar and cool the solution to 0 °C in an ice bath.

  • Slowly add sodium borohydride in small portions, ensuring the temperature remains below 10 °C.

  • After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 2-3 hours.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Once the starting material is consumed, carefully quench the reaction by slowly adding water.

  • Remove the methanol under reduced pressure using a rotary evaporator.

  • Partition the remaining aqueous residue between ethyl acetate and saturated NaHCO₃ solution.

  • Separate the organic layer. Extract the aqueous layer two more times with ethyl acetate.

  • Combine the organic extracts, wash with brine, and dry over anhydrous MgSO₄.

  • Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude 4-Pyridinepropanol.

  • Purify the crude product via flash column chromatography or distillation as needed.

References

  • BenchChem. (2025).
  • BenchChem. (2025).
  • Pipzine Chemicals. 4-Pyridinepropanol Supplier & Manufacturer in China.
  • Organic & Biomolecular Chemistry. (2024).
  • ChemRxiv. Iridium(III)-Catalyzed Ionic Hydrogenation of Pyridines to Multi-Substituted Piperidines.
  • ResearchGate. (2025).
  • Catalysis Science & Technology. (2022). Tuning the chemoselectivity of the Pd-catalysed hydrogenation of pyridinecarbonitriles: an efficient and simple method for preparing pyridyl- or piperidylmethylamines.
  • ResearchGate. (2022). Tuning the chemoselectivity of the Pd-catalysed hydrogenation of pyridinecarbonitriles: An efficient and simple method for preparing pyridyl- or piperidylmethylamines.
  • LookChem. Cas 2629-72-3,4-Pyridinepropanol.
  • Physical Chemistry Chemical Physics. (2002).

Sources

Optimization

Technical Support Center: Synthesis of 4-Pyridinepropanol

Welcome to the technical support center for the synthesis of 4-Pyridinepropanol. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis of 4-Pyridinepropanol. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during its synthesis. Here, we provide in-depth, experience-based insights and troubleshooting protocols to ensure the successful and efficient preparation of this valuable pyridine derivative.

I. Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems that may arise during the synthesis of 4-Pyridinepropanol, offering explanations for their chemical origins and providing step-by-step corrective measures.

Issue 1: Low or No Yield in the Reduction of 4-Pyridinepropanoic Acid

Question: I am attempting to synthesize 4-Pyridinepropanol by reducing 4-Pyridinepropanoic acid with LiAlH₄ (Lithium Aluminum Hydride), but I am consistently obtaining very low yields or recovering unreacted starting material. What could be the cause?

Answer: This is a frequent issue stemming from the reactivity of both the starting material and the reagent. Several factors could be at play:

  • Probable Cause 1: Inactivation of the Reducing Agent. 4-Pyridinepropanoic acid possesses an acidic carboxylic acid proton.[1][2][3] LiAlH₄ is a powerful reducing agent but also a very strong base. An acid-base reaction between the carboxylic acid and the hydride reagent will occur first, consuming the hydride and generating hydrogen gas, thus inactivating the reagent before it can reduce the carbonyl group.

  • Probable Cause 2: Incomplete Reaction. The reduction of a carboxylic acid to an alcohol is a two-step process (acid to aldehyde, then aldehyde to alcohol). Insufficient reagent, low reaction temperature, or short reaction times can lead to the formation of the intermediate aldehyde or incomplete conversion of the starting material.

  • Probable Cause 3: Hydrolysis of the Reagent. LiAlH₄ reacts violently with water. Any moisture in the solvent (e.g., THF, diethyl ether) or glassware will rapidly decompose the reagent, significantly reducing its effective concentration.

Solutions & Recommended Protocol

To circumvent these issues, we recommend converting the carboxylic acid to an ester (e.g., methyl or ethyl ester) before the reduction. This protects the acidic proton and allows for a cleaner, more efficient reduction.

Step-by-Step Protocol: Esterification and Reduction

  • Esterification (Fischer Esterification):

    • Dissolve 4-Pyridinepropanoic acid in an excess of anhydrous methanol or ethanol.

    • Add a catalytic amount of a strong acid (e.g., concentrated sulfuric acid or gaseous HCl).

    • Reflux the mixture for 4-6 hours.

    • Monitor the reaction by Thin Layer Chromatography (TLC) until the starting carboxylic acid is consumed.

    • Neutralize the reaction mixture with a base (e.g., saturated sodium bicarbonate solution), extract the ester with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Reduction of the Ester:

    • Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon).

    • Suspend LiAlH₄ in anhydrous THF or diethyl ether in a flask equipped with a dropping funnel and a reflux condenser.

    • Cool the suspension to 0 °C in an ice bath.

    • Dissolve the 4-pyridinepropanoate ester in anhydrous THF and add it dropwise to the LiAlH₄ suspension.

    • After the addition is complete, allow the reaction to warm to room temperature and then reflux for 2-4 hours.

    • Monitor the reaction by TLC.

    • Carefully quench the reaction at 0 °C by the sequential, dropwise addition of water, followed by 15% aqueous NaOH, and then more water (Fieser workup).

    • Filter the resulting granular precipitate (aluminum salts) and wash it thoroughly with THF or ethyl acetate.

    • Combine the organic filtrates, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude 4-Pyridinepropanol.

Issue 2: Formation of Multiple Products in Alkylation of 4-Picoline

Question: I am trying to synthesize 4-Pyridinepropanol by alkylating 4-picoline with a two-carbon electrophile (e.g., ethylene oxide), but my final product is a complex mixture. What are the likely side reactions?

Answer: The direct alkylation of 4-picoline (4-methylpyridine) is a powerful method but is prone to several side reactions that can lead to a mixture of products.[4][5]

  • Probable Cause 1: Over-Alkylation. The initial product of the alkylation, the deprotonated 4-propylpyridine anion, can itself be alkylated again, leading to longer-chain or branched byproducts.

  • Probable Cause 2: C-2 vs. C-4 Alkylation. While C-4 alkylation is often favored, some reaction conditions can lead to competing alkylation at the C-2 position of the pyridine ring, resulting in isomeric impurities.[6]

  • Probable Cause 3: Self-Condensation/Polymerization. Picolyllithium species are known to undergo self-condensation reactions, especially at higher temperatures, leading to dimeric and oligomeric byproducts.[4]

  • Probable Cause 4: Ring Metalation. Strong bases like n-BuLi can deprotonate not only the methyl group but also the pyridine ring itself, leading to a mixture of organolithium intermediates and subsequent undesired products upon reaction with the electrophile.

Troubleshooting Logic for Picoline Alkylation

Caption: Troubleshooting logic for 4-picoline alkylation side reactions.

Issue 3: Grignard Reaction with 4-Pyridinecarboxaldehyde Yields Byproducts

Question: When reacting ethylmagnesium bromide with 4-pyridinecarboxaldehyde, I observe the formation of significant byproducts in addition to the expected 4-Pyridinepropanol. How can I minimize these?

Answer: Grignard reactions with aldehydes can be complicated by the basicity and reducing ability of the Grignard reagent itself.[7][8]

  • Probable Cause 1: Enolization. The Grignard reagent can act as a base and deprotonate the alpha-carbon of the aldehyde if it has any alpha-hydrogens, leading to an enolate and recovery of the starting aldehyde upon workup. While 4-pyridinecarboxaldehyde has no alpha-hydrogens, this is a key consideration for other aldehydes.

  • Probable Cause 2: Reduction. If the Grignard reagent has a beta-hydrogen (as in ethylmagnesium bromide), it can reduce the aldehyde to the corresponding primary alcohol (in this case, 4-pyridinemethanol) via a six-membered ring transition state (Meerwein-Ponndorf-Verley type reduction).[7]

  • Probable Cause 3: Single Electron Transfer (SET). With sterically hindered ketones and some aldehydes, the reaction can proceed via a single electron transfer mechanism, leading to radical coupling and other side products.[7]

Comparative Table of Grignard Side Reactions
Side ReactionMechanismResulting ImpurityMitigation Strategy
Reduction Hydride transfer from the β-carbon of the Grignard reagent.4-PyridinemethanolUse a Grignard reagent without β-hydrogens (e.g., methylmagnesium bromide, if the final product structure allows) or use lower temperatures.
Wurtz Coupling Reaction between the Grignard reagent and any unreacted alkyl halide.Butane (from ethylmagnesium bromide and ethyl bromide)Ensure complete formation of the Grignard reagent before adding the aldehyde.

II. Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to 4-Pyridinepropanol?

A1: The most frequently employed methods include:

  • Reduction of 4-Pyridinepropanoic Acid or its esters: This is a reliable method, especially when starting from the ester to avoid side reactions with the acidic proton.[9] Common reducing agents include LiAlH₄ or NaBH₄-BF₃ etherate.[9]

  • Alkylation of 4-Picoline: This involves deprotonating the methyl group of 4-picoline with a strong base (like n-BuLi or LDA) followed by reaction with an electrophile like ethylene oxide.[10]

  • Grignard reaction: The addition of an ethyl Grignard reagent (e.g., ethylmagnesium bromide) to 4-pyridinecarboxaldehyde.[7][11][12][13]

  • Hydrogenation of 3-(4-pyridyl)acrolein or ethyl 4-pyridineacrylate: Catalytic hydrogenation can be used to reduce both the alkene and the carbonyl/ester group, though selective reduction of the alkene is also possible.[14][15]

Q2: How can I effectively purify 4-Pyridinepropanol from the reaction mixture?

A2: Purification typically involves a combination of techniques:

  • Extraction: After quenching the reaction, an aqueous workup is necessary. The pH should be carefully adjusted to ensure the pyridine nitrogen is not protonated, which would make the product water-soluble. A slightly basic pH is often optimal.

  • Column Chromatography: Silica gel column chromatography is very effective. A solvent system of increasing polarity, such as a gradient of ethyl acetate in hexanes, or methanol in dichloromethane, is commonly used.

  • Distillation: If the product is obtained in sufficient quantity and purity, vacuum distillation can be an excellent final purification step, as 4-Pyridinepropanol has a relatively high boiling point (approx. 289 °C at atmospheric pressure).

Q3: Are there any specific safety precautions I should take during this synthesis?

A3: Yes, several key safety measures are critical:

  • Strong Bases and Hydrides: Reagents like n-BuLi and LiAlH₄ are pyrophoric and react violently with water. They must be handled under an inert atmosphere (nitrogen or argon) using anhydrous solvents and proper syringe/cannula techniques.

  • Quenching: The quenching of strong reducing agents like LiAlH₄ is highly exothermic and produces hydrogen gas. This must be done slowly, at low temperatures (0 °C), and behind a blast shield.

  • Solvents: Anhydrous ethers like THF and diethyl ether are highly flammable and can form explosive peroxides. Always use from a freshly opened container or after purification, and never distill to dryness.

III. Reaction Pathways Overview

The following diagram illustrates the primary synthetic routes discussed, highlighting the key intermediates and potential side-products.

Synthesis_Pathways cluster_route1 Route 1: Reduction cluster_route2 Route 2: Alkylation cluster_route3 Route 3: Grignard Addition 4-Pyridinepropanoic Acid 4-Pyridinepropanoic Acid 4-Pyridinepropanoate Ester 4-Pyridinepropanoate Ester 4-Pyridinepropanoic Acid->4-Pyridinepropanoate Ester Esterification (H+, ROH) Side Reaction 1 Inactive Hydride + H2 4-Pyridinepropanoic Acid->Side Reaction 1 Acid-Base Rxn (LiAlH4) 4-Pyridinepropanol 4-Pyridinepropanol 4-Pyridinepropanoate Ester->4-Pyridinepropanol Reduction (LiAlH4) 4-Picoline 4-Picoline Picolyl Anion Picolyl Anion 4-Picoline->Picolyl Anion Deprotonation (n-BuLi) Picolyl Anion->4-Pyridinepropanol Alkylation (Ethylene Oxide) Side Reaction 2 Byproducts Picolyl Anion->Side Reaction 2 Over-Alkylation, Self-Condensation 4-Pyridinecarboxaldehyde 4-Pyridinecarboxaldehyde 4-Pyridinecarboxaldehyde->4-Pyridinepropanol Grignard Addition (EtMgBr) Side Reaction 3 4-Pyridinemethanol 4-Pyridinecarboxaldehyde->Side Reaction 3 Reduction

Caption: Major synthetic pathways to 4-Pyridinepropanol and associated side reactions.

References
  • Pines, H., & Navon, G. (n.d.).
  • Pipzine Chemicals. (n.d.). 4-Pyridinepropanol Supplier & Manufacturer in China.
  • Reissig, H.-U. (n.d.). SYNTHESIS AND REACTIVITY OF PYRIDIN-4-OLS BASED ON THE THREE-COMPONENT REACTION OF ALKOXYALLENES, NITRILES AND CARBOXYLIC ACIDS.
  • Smith, C. R., & Snieckus, V. (n.d.). Alkylation of 2-substituted (6-methyl-2-pyridyl)methyllithium species with epoxides. NIH.
  • YouTube. (2022).
  • LookChem. (n.d.). Cas 2629-72-3,4-Pyridinepropanol.
  • Organic Chemistry Portal. (n.d.). Grignard Reaction.
  • Nakao, Y., et al. (2010). Selective C-4 Alkylation of Pyridine by Nickel/Lewis Acid Catalysis.
  • Sigma-Aldrich. (n.d.). 4-Pyridinepropanol 96 2629-72-3.
  • gsrs. (n.d.). 4-PYRIDINEPROPIONIC ACID.
  • Primary Information Services. (n.d.).
  • ECHEMI. (n.d.). 2629-72-3, 4-Pyridinepropanol Formula.
  • Ashenhurst, J. (2015). Reactions of Grignard Reagents. Master Organic Chemistry.
  • Leah4Sci. (2020).
  • ResearchGate. (2025). Side Reactions in a Grignard Synthesis.
  • Organic Chemistry Portal. (n.d.). Pyridine synthesis.
  • Kumar, R., et al. (2024). Recently Adopted Synthetic Approaches to Pyridine and Analogs: A Review. Indian Journal of Pharmaceutical Sciences.
  • CymitQuimica. (n.d.). CAS 33814-94-7: 4-Pyridinepropanoicacid, a-[[(1,1-dimethyl….
  • precisionFDA. (n.d.). 4-PYRIDINEPROPIONIC ACID.
  • Chemistry LibreTexts. (2023). Reactions with Grignard Reagents.
  • Khan Academy. (n.d.).
  • ResearchGate. (n.d.).
  • YouTube. (2021).
  • PubChem. (n.d.). 3-(Pyridin-4-yl)propanoic acid.24. PubChem. (n.d.). 3-(Pyridin-4-yl)propanoic acid.

Sources

Troubleshooting

Technical Support Center: Navigating Byproducts in Grignard Reactions with Pyridine Derivatives

Welcome to the Technical Support Center for Grignard reactions involving pyridine derivatives. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the Technical Support Center for Grignard reactions involving pyridine derivatives. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of these powerful yet often challenging transformations. Here, we move beyond standard protocols to provide in-depth, field-proven insights into the common byproducts that can arise, their mechanistic origins, and robust strategies for their mitigation. Our goal is to empower you with the knowledge to troubleshoot effectively and optimize your synthetic outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Question 1: My Grignard reaction with an N-activated pyridinium salt is yielding a mixture of 1,2- and 1,4-dihydropyridine isomers. How can I control the regioselectivity?

Answer:

This is a classic challenge in pyridine chemistry. The formation of both 1,2- and 1,4-dihydropyridine (DHP) adducts stems from the two primary electrophilic sites on the N-activated pyridinium ring.[1][2][3][4] The regiochemical outcome is a delicate balance of electronic and steric factors, as well as reaction conditions.

Causality:

  • Hard vs. Soft Nucleophiles: "Hard" organometallic reagents, like many Grignard reagents, tend to favor addition at the 2-position, which is electronically more deficient.[4]

  • Steric Hindrance: Bulky Grignard reagents or substituents on the pyridine ring can sterically hinder attack at the 2-position, leading to an increase in the 1,4-addition product.

  • N-Activating Group: The nature of the activating group on the pyridine nitrogen (e.g., acyl, benzyl) significantly influences the electronics and sterics of the pyridinium salt, thereby affecting the 1,2- vs. 1,4-selectivity.[4]

  • Copper Catalysis: The addition of a catalytic amount of a copper(I) salt, such as CuI or CuBr, can dramatically shift the selectivity towards the 1,4-dihydropyridine product.[1][2][3] This is because the Grignard reagent first undergoes transmetalation to form a softer organocopper species, which preferentially undergoes conjugate addition.

Troubleshooting & Optimization Protocol:

Goal Strategy Protocol
Maximize 1,4-Dihydropyridine Copper(I) Catalysis1. In a flame-dried, inert-atmosphere flask, dissolve the N-activated pyridinium salt in anhydrous CH₂Cl₂ or THF. 2. Cool the solution to -78 °C. 3. Add a catalytic amount of CuI (5-10 mol%). 4. Slowly add the Grignard reagent (1.1-1.5 equivalents) dropwise. 5. Stir at -78 °C for the specified time, then quench the reaction with a saturated aqueous solution of NH₄Cl.
Maximize 1,2-Dihydropyridine Avoid Copper Catalysis1. Follow the same procedure as above, but omit the copper(I) salt. 2. Use a less sterically hindered Grignard reagent if possible. 3. Consider using "harder" organometallic reagents like organolithiums, though this may introduce other side reactions.

Visualizing the Competing Pathways:

G cluster_start Reactants cluster_pathways Reaction Pathways cluster_products Products Py N-Acyl Pyridinium Salt Direct_Add Direct Addition (No Catalyst) Py->Direct_Add Hard Nucleophile Cu_Cat Copper-Catalyzed Addition Py->Cu_Cat RMgX Grignard Reagent (RMgX) RMgX->Direct_Add RMgX->Cu_Cat + Cu(I) catalyst DHP12 1,2-Dihydropyridine Direct_Add->DHP12 Major Product DHP14 1,4-Dihydropyridine Direct_Add->DHP14 Minor Product Cu_Cat->DHP12 Minor Product Cu_Cat->DHP14 Major Product

Caption: Competing pathways for Grignard addition to N-acyl pyridinium salts.

Question 2: I'm attempting a cross-coupling reaction with a 2-pyridyl Grignard reagent and observing significant amounts of 2,2'-bipyridine. What's causing this homocoupling?

Answer:

The formation of homocoupling byproducts, such as 2,2'-bipyridine, is a well-known issue when working with 2-pyridyl Grignard reagents, often referred to as the "2-pyridyl problem".[5] This side reaction can be promoted by several factors, including the presence of transition metal catalysts and exposure to atmospheric oxygen.

Causality:

  • Oxidative Homocoupling: Grignard reagents can be oxidized by trace amounts of oxygen, leading to the formation of radical species that can then dimerize.

  • Catalyst-Mediated Homocoupling: Some transition metal catalysts, particularly those used in cross-coupling reactions (e.g., nickel, palladium, copper), can promote the homocoupling of Grignard reagents.[6]

  • Single Electron Transfer (SET): The reaction between the Grignard reagent and the aryl halide partner can proceed via a single electron transfer (SET) mechanism.[7][8] This generates radical intermediates that can lead to homocoupling of both the Grignard reagent and the aryl halide.

Troubleshooting & Optimization Protocol:

Symptom Potential Cause Recommended Action
Formation of 2,2'-Bipyridine Oxidative HomocouplingEnsure the reaction is conducted under strictly anaerobic conditions. Use degassed solvents and purge all glassware with an inert gas (argon or nitrogen).
Homocoupling in the presence of a catalyst Catalyst-Mediated HomocouplingOptimize the catalyst and ligand system. Some ligands are more prone to promoting homocoupling than others. Consider using secondary phosphine oxide (SPO) ligands for palladium-catalyzed couplings, which have shown success in mitigating this issue.[5]
General low yield and homocoupling Single Electron Transfer (SET)Lowering the reaction temperature can sometimes disfavor SET pathways. Additionally, ensure a high purity of all reagents, as impurities can initiate radical chain reactions.

Visualizing the Homocoupling Pathway:

G cluster_causes Initiators RMgX 2-Pyridyl-MgX Radical 2-Pyridyl Radical RMgX->Radical O2 O₂ (trace) O2->Radical TM Transition Metal Catalyst TM->Radical SET SET SET->Radical Product 2,2'-Bipyridine (Homocoupling Product) Radical->Product Dimerization

Caption: Pathways leading to homocoupling of 2-pyridyl Grignard reagents.

Question 3: My Grignard reaction with a pyridine N-oxide is giving me a complex mixture, and I suspect ring-opening. How can I favor the desired 2-substituted pyridine?

Answer:

The reaction of Grignard reagents with pyridine N-oxides is highly temperature-dependent. While it can be a powerful method for introducing substituents at the 2-position, elevated temperatures can lead to an electrocyclic ring-opening of the initial adduct, resulting in the formation of dienal oximes.[9][10][11]

Causality:

  • Initial Adduct Formation: The Grignard reagent adds to the 2-position of the pyridine N-oxide to form a dihydropyridine N-oxide intermediate.

  • Ring-Opening: At room temperature or higher, this intermediate can undergo a thermal electrocyclic ring-opening, cleaving the N-O bond and forming a linear dienal oxime.[9][10]

  • Rearomatization: To obtain the 2-substituted pyridine, the initial adduct needs to be rearomatized, typically by treatment with an acylating agent like acetic anhydride at elevated temperatures, or by subsequent oxidation.[12]

Troubleshooting & Optimization Protocol:

Desired Product Key Parameter Protocol
2-Substituted Pyridine Temperature Control & Rearomatization1. Add the Grignard reagent to a solution of the pyridine N-oxide in THF at 0 °C to room temperature. 2. After the initial addition, add acetic anhydride and heat the reaction to 120 °C to promote rearomatization.[12]
Avoid Ring-Opening (Isolate Dihydropyridine Intermediate) Low Temperature1. Conduct the Grignard addition at a low temperature, typically -40 °C to -20 °C, to form the stable 2,3-dihydropyridine N-oxide intermediate.[9] 2. Quench the reaction at this low temperature to isolate the intermediate, which can then be used in subsequent steps.

Visualizing the Temperature-Dependent Pathways:

G cluster_high_temp High Temperature (e.g., > 0 °C) cluster_low_temp Low Temperature + Workup Start Pyridine N-Oxide + RMgX Intermediate Dihydropyridine N-Oxide Adduct Start->Intermediate Grignard Addition RingOpened Dienal Oxime (Ring-Opened Product) Intermediate->RingOpened Electrocyclic Ring-Opening SubstitutedPyridine 2-Substituted Pyridine Intermediate->SubstitutedPyridine Rearomatization (e.g., Ac₂O, heat)

Caption: Temperature-dependent outcomes in Grignard reactions with pyridine N-oxides.

Summary of Common Byproducts and Mitigation Strategies

Pyridine Derivative Common Byproduct(s) Primary Cause(s) Mitigation Strategy
N-Activated Pyridinium Salt 1,2- and 1,4-DihydropyridinesCompeting nucleophilic attack at C2 and C4Use Cu(I) catalysis for 1,4-selectivity; avoid Cu for 1,2-selectivity.[1][2][3]
Halopyridine (Cross-Coupling) Homocoupled Product (e.g., Bipyridines)Oxidative coupling, catalyst-mediated side reactions, SET pathwaysMaintain strict anaerobic conditions; optimize catalyst/ligand; control temperature.[5][6]
Pyridine N-Oxide Dienal Oximes (Ring-Opened Products)Thermal electrocyclic ring-opening of the initial adductControl temperature; for 2-substitution, use a subsequent rearomatization step.[9][10][12]
Any Pyridine Derivative Wurtz-type Products (R-R)Reaction of Grignard with unreacted starting halideSlow addition of the halide during Grignard formation; ensure magnesium is in excess.[13][14]

References

  • Lei, X., Wang, Y., Ma, S., & Jiao, P. (2024). Purple Light-Promoted Coupling of Bromopyridines with Grignard Reagents via SET. Journal of Organic Chemistry, 89, 7148-7155. [Link]

  • Grignard Reagent Addition to Pyridinium Salts: A Catalytic Approach to Chiral 1,4-Dihydropyridines. (2024). PubMed Central. [Link]

  • Grignard Reagent Addition to Pyridinium Salts: A Catalytic Approach to Chiral 1,4-Dihydropyridines. (2024). ACS Publications. [Link]

  • Reactions between Grignard reagents and heterocyclic N-oxides: Stereoselective synthesis of substituted pyridines, piperidines, and piperazines. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing). [Link]

  • Reaction Between Grignard Reagents and Heterocyclic N-oxides. (n.d.). DiVA portal. [Link]

  • The 2-Pyridyl Problem: Challenging Nucleophiles in Cross-Coupling Arylations. (n.d.). PMC. [Link]

  • Reaction of Pyridine N-Oxides with Grignard Reagents: A Stereodefined Synthesis of Substituted Dienal Oximes. (n.d.). ResearchGate. [Link]

  • Grignard Reagent Addition to Pyridinium Salts: A Catalytic Approach to Chiral 1,4-Dihydropyridines. (n.d.). ResearchGate. [Link]

  • Enantioselective Catalytic Dearomative Addition of Grignard Reagents to 4-Methoxypyridinium Ions. (n.d.). NIH. [Link]

  • Reaction of pyridine N-oxides with Grignard reagents. (n.d.). ResearchGate. [Link]

  • Pyridine synthesis. (n.d.). Organic Chemistry Portal. [Link]

  • Synthesis, utility and medicinal importance of 1,2- & 1,4-dihydropyridines. (n.d.). ResearchGate. [Link]

  • Grignard compounds derived from pyridine. I. (n.d.). ResearchGate. [Link]

  • Grignard Reaction. (n.d.). Organic Chemistry Portal. [Link]

  • Synthesis of Bis-heteroaryls Using Grignard Reagents and Pyridylsulfonium Salts. (n.d.). NIH. [Link]

  • Synthesis, utility and medicinal importance of 1,2- & 1,4-dihydropyridines. (2017). RSC Publishing. [Link]

  • Single electron transfer-induced Grignard cross-coupling involving ion radicals as exclusive intermediates. (n.d.). Chemical Communications (RSC Publishing). [Link]

  • The species involved in the single electron transfer (SET) mechanism of the Grignard reaction. (n.d.). ResearchGate. [Link]

  • Unusual Nucleophilic Addition of Grignard Reagents in the Synthesis of 4-Amino-pyrimidines. (2018). ACS Omega (ACS Publications). [Link]

  • Synthesis of Bis-heteroaryls Using Grignard Reagents and Pyridylsulfonium Salts. (2021). Organic Letters (ACS Publications). [Link]

  • Synthesis of Pyridine and Dihydropyridine Derivatives by Regio- and Stereoselective Addition to N-Activated Pyridines. (n.d.). Chemical Reviews (ACS Publications). [Link]

  • Troubleshooting my grignard reactions. (2020). Reddit. [Link]

  • Homocoupling of heteroaryl/aryl/alkyl Grignard reagents: I2-promoted, or Ni- or Pd- or Cu- or nano-Fe-based salt catalyzed. (n.d.). RSC Publishing. [Link]

  • Pyridine: Electrophilic & Nucleophilic Reactions. (n.d.). Scribd. [Link]

  • Evidence that Additions of Grignard Reagents to Aliphatic Aldehydes Do Not Involve Single-Electron-Transfer Processes. (2015). PubMed. [Link]

  • Grignard Formation - Troubleshooting and Perfecting. (2021). Reddit. [Link]

  • The reaction of unprotected 1,4-dihydropyridine Hantzsch esters with Grignard reagents: Preparation of unsymmetrical 1,4-dihydropyridine derivatives. (n.d.). ResearchGate. [Link]

Sources

Optimization

Technical Support Center: Purification of 4-Pyridinepropanol

Welcome to the technical support center for 4-Pyridinepropanol. This guide is designed for researchers, scientists, and drug development professionals to navigate the common and nuanced challenges encountered during the...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for 4-Pyridinepropanol. This guide is designed for researchers, scientists, and drug development professionals to navigate the common and nuanced challenges encountered during the purification of this versatile heterocyclic compound. Here, we move beyond simple protocols to explain the underlying chemical principles, empowering you to troubleshoot effectively and ensure the highest purity for your critical applications.

Frequently Asked Questions (FAQs)

Q1: My commercially available 4-Pyridinepropanol has a yellow or brown tint. Is this normal, and how can I remove the color?

A1: While high-purity 4-Pyridinepropanol should be a colorless liquid or a white to off-white solid, a yellowish or brownish discoloration is a common issue.[1] This coloration typically indicates the presence of degradation products or residual impurities from the synthesis. The pyridine ring is susceptible to oxidation, and prolonged exposure to air and light can lead to the formation of colored byproducts.

To decolorize the material, a distillation or a gentle treatment with activated carbon followed by filtration can be effective. However, for achieving high purity, a more robust purification strategy involving distillation is recommended.

Q2: I've noticed my purified 4-Pyridinepropanol darkens over time. How should I properly store it?

A2: The darkening of 4-Pyridinepropanol upon storage is a sign of gradual degradation. To maintain its purity and prevent discoloration, it should be stored under an inert atmosphere (e.g., argon or nitrogen) in a tightly sealed, amber glass bottle to protect it from moisture and light.[2] Storing it in a cool, dark place, such as a refrigerator, will further slow down any potential degradation reactions.

Q3: What are the key physicochemical properties of 4-Pyridinepropanol that I should consider during purification?

A3: Understanding the physical and chemical properties of 4-Pyridinepropanol is fundamental to designing an effective purification strategy. Key parameters are summarized in the table below.

PropertyValueSignificance for Purification
Molecular Weight137.18 g/mol [3][4][5]Relevant for mass-based calculations and analytical techniques.
Boiling Point289 °C (at 760 mmHg)[3][4][5]The high boiling point suggests that vacuum distillation is the preferred method to prevent thermal decomposition.
Melting Point35-39 °C[3][4]This melting range indicates that crystallization from a suitable solvent is a viable purification method.
Density1.061 g/mL at 25 °C[3][4]Useful for volume-to-mass conversions.
pKa (of conjugate acid)~5.8The basicity of the pyridine nitrogen is a critical handle for purification via acid-base extraction.
SolubilitySoluble in water[5]High water solubility can complicate extractions but is useful for certain workup procedures.

Troubleshooting Common Purification Challenges

This section provides in-depth solutions to specific problems you may encounter during the purification of 4-Pyridinepropanol.

Challenge 1: Persistent Impurities After Initial Work-up

Q: I've performed a standard aqueous work-up, but my NMR/GC-MS analysis still shows significant impurities. What am I missing?

A: A simple water wash is often insufficient to remove all types of impurities, especially those with similar polarity or basicity to 4-Pyridinepropanol. The key is to tailor your work-up strategy to the likely impurities, which are often related to the synthetic route used.

Expert Insight: Anticipating Impurities from Synthesis

The choice of purification strategy should be informed by the potential impurities arising from the synthesis of 4-Pyridinepropanol. While numerous synthetic routes exist, a common approach involves the functionalization of a pre-existing pyridine ring. For instance, a plausible synthesis could start from 4-picoline (4-methylpyridine).

A hypothetical synthesis could involve the deprotonation of 4-picoline followed by reaction with an electrophile like ethylene oxide. In this case, potential impurities could include:

  • Unreacted 4-picoline: A volatile and basic impurity.

  • Isomeric impurities: If the starting material contained other picoline isomers (2- or 3-methylpyridine), you might have isomeric pyridinepropanol impurities.

  • Over-alkylation products: Reaction of the newly formed alcohol with another equivalent of ethylene oxide.

  • Polymerization products: Ethylene oxide can polymerize under certain conditions.

Solution: Multi-Step Purification Workflow

A robust purification strategy for 4-Pyridinepropanol often involves a combination of techniques. The following workflow is designed to systematically remove a wide range of impurities.

Purification_Workflow Crude_Product Crude 4-Pyridinepropanol Acid_Base_Extraction Acid-Base Extraction Crude_Product->Acid_Base_Extraction Dissolve in Organic Solvent Drying Drying of Organic Phase Acid_Base_Extraction->Drying Isolate Organic Phase Solvent_Removal Solvent Removal Drying->Solvent_Removal Vacuum_Distillation Vacuum Distillation Solvent_Removal->Vacuum_Distillation Crystallization Crystallization (Optional) Vacuum_Distillation->Crystallization Pure_Product High-Purity 4-Pyridinepropanol Vacuum_Distillation->Pure_Product Crystallization->Pure_Product

Caption: A multi-step workflow for the purification of 4-Pyridinepropanol.

Experimental Protocol: Acid-Base Extraction

This technique is highly effective for separating basic compounds like 4-Pyridinepropanol from non-basic or acidic impurities.

  • Dissolution: Dissolve the crude 4-Pyridinepropanol in a suitable organic solvent such as ethyl acetate or dichloromethane (DCM).

  • Acidic Wash: Transfer the solution to a separatory funnel and wash with a dilute aqueous acid solution (e.g., 1 M HCl). The basic 4-Pyridinepropanol will be protonated to its water-soluble pyridinium salt and move to the aqueous layer, while non-basic impurities remain in the organic layer.

  • Separation: Separate the two layers. Discard the organic layer containing non-basic impurities.

  • Basification: Cool the aqueous layer in an ice bath and slowly add a base (e.g., 2 M NaOH or saturated NaHCO₃ solution) until the pH is > 9. This will deprotonate the pyridinium salt, regenerating the water-insoluble 4-Pyridinepropanol.

  • Extraction: Extract the basified aqueous layer multiple times with fresh organic solvent (e.g., ethyl acetate or DCM).

  • Combine and Dry: Combine the organic extracts, wash with brine to remove residual water, and dry over an anhydrous drying agent like sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

  • Filtration and Concentration: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

Challenge 2: Difficulty in Achieving High Purity by Distillation

Q: I've performed a vacuum distillation, but my product is still not pure enough. What factors should I consider for optimization?

A: Achieving high purity via distillation requires careful control over several parameters. Given the high boiling point of 4-Pyridinepropanol (289 °C at atmospheric pressure), vacuum distillation is essential to prevent thermal degradation.[6]

Experimental Protocol: Optimized Vacuum Distillation

  • System Setup:

    • Use a short-path distillation apparatus to minimize product loss.

    • Ensure all glassware is free of cracks to prevent implosion under vacuum.[6]

    • Use a magnetic stirrer bar for smooth boiling.

    • Apply a thin layer of vacuum grease to all joints to ensure a good seal.

  • Pressure Control:

    • Aim for a stable vacuum that allows the product to boil between 45 °C and 180 °C.[6] A pressure of a few mmHg is typically suitable.

    • Use a vacuum manifold with a pressure gauge for accurate monitoring.

  • Fractional Distillation:

    • For separating impurities with close boiling points, a fractionating column (e.g., a Vigreux column) is necessary.

    • Slowly increase the heating mantle temperature to allow for the separation of a forerun of lower-boiling impurities.

    • Collect the main fraction at a steady temperature and pressure.

    • Leave a small amount of residue in the distillation flask to avoid distilling over high-boiling impurities.

  • Post-Distillation Handling:

    • Allow the apparatus to cool completely before releasing the vacuum to prevent oxidation of the hot product.

    • Store the purified product under an inert atmosphere.

Challenge 3: Product Oils Out During Crystallization

Q: I'm trying to crystallize my 4-Pyridinepropanol, but it separates as an oil instead of forming crystals. What's going wrong?

A: "Oiling out" is a common problem in crystallization and can occur for several reasons. For 4-Pyridinepropanol, which has a relatively low melting point (35-39 °C), this can be particularly challenging.

Troubleshooting Crystallization

Oiling_Out_Troubleshooting cluster_solutions Solutions Oiling_Out Product Oils Out Too_Much_Solvent Solution is too dilute Oiling_Out->Too_Much_Solvent Cooling_Too_Fast Rapid Cooling Oiling_Out->Cooling_Too_Fast Solvent_Too_Good Solvent is too good at high temperatures Oiling_Out->Solvent_Too_Good Impurity_Presence Impurities are present Oiling_Out->Impurity_Presence Evaporate_Solvent Evaporate some solvent Too_Much_Solvent->Evaporate_Solvent Slow_Cooling Allow for slow cooling Cooling_Too_Fast->Slow_Cooling Change_Solvent Use a different solvent or solvent mixture Solvent_Too_Good->Change_Solvent Further_Purify Perform further purification (e.g., chromatography) Impurity_Presence->Further_Purify

Sources

Troubleshooting

Recrystallization of 4-Pyridinepropanol: A Technical Support Guide

Welcome to the technical support center for the purification of 4-Pyridinepropanol. This guide is designed for researchers, scientists, and drug development professionals, offering in-depth troubleshooting advice and fre...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the purification of 4-Pyridinepropanol. This guide is designed for researchers, scientists, and drug development professionals, offering in-depth troubleshooting advice and frequently asked questions to navigate the challenges of recrystallizing this low-melting, polar compound. Our approach is grounded in the fundamental principles of solubility and crystal growth to empower you with the scientific rationale behind each procedural step.

Introduction: The Challenge of Purifying 4-Pyridinepropanol

4-Pyridinepropanol is a valuable building block in pharmaceutical and materials science.[1] Its molecular structure, featuring a polar pyridine ring and a hydrogen-bonding propanol group, dictates its solubility and presents unique challenges during purification.[2] With a reported melting point in the range of 35-51°C, it falls into the category of low-melting solids, which are notoriously difficult to recrystallize without issues like "oiling out."[3][4][5] This guide provides a systematic approach to overcoming these challenges.

Frequently Asked Questions (FAQs)

Q1: What are the ideal properties of a recrystallization solvent for 4-Pyridinepropanol?

A1: The perfect solvent adheres to the "like dissolves like" principle, but with a critical temperature dependence.[4] For 4-Pyridinepropanol, an ideal solvent should:

  • Poorly dissolve the compound at room temperature or below.

  • Readily dissolve the compound at an elevated temperature, ideally near the solvent's boiling point.[6]

  • Either fully dissolve impurities at all temperatures or leave them completely insoluble at high temperatures.

  • Have a boiling point lower than the melting point of 4-Pyridinepropanol (35-51°C) to prevent oiling out.[5] However, given the low melting point of the compound, this is often not feasible, and careful technique is required.

  • Be chemically inert so it does not react with the compound.[6]

  • Be volatile enough to be easily removed from the purified crystals.[6]

Q2: My 4-Pyridinepropanol is "oiling out" instead of crystallizing. What's happening and how do I fix it?

A2: "Oiling out" occurs when the compound separates from the solution as a liquid rather than a solid crystalline lattice.[3][4] This is a common issue with low-melting point solids, especially when the solution is supersaturated at a temperature above the compound's melting point.[5]

  • Causality: The concentration of the solute is too high, and the cooling process is too rapid, not allowing sufficient time for the ordered arrangement of molecules into a crystal lattice.

  • Troubleshooting Steps:

    • Reheat the solution until the oil completely redissolves.

    • Add a small amount of additional hot solvent to decrease the saturation level.

    • Allow the solution to cool much more slowly. Insulating the flask can promote gradual cooling.

    • If the problem persists, consider a different solvent or a solvent mixture.

Q3: No crystals are forming, even after cooling the solution in an ice bath. What should I do?

A3: This is likely due to either using too much solvent, leading to a solution that is not saturated, or the solution is supersaturated and requires nucleation to begin crystallization.

  • Troubleshooting Steps:

    • If too much solvent was used: Gently heat the solution to evaporate some of the solvent and increase the concentration. Be careful not to overheat or evaporate too much, which could lead to oiling out.

    • To induce nucleation in a supersaturated solution:

      • Scratch the inner surface of the flask with a glass rod at the meniscus. The microscopic scratches provide a surface for crystal growth.[5]

      • Add a "seed crystal" of pure 4-Pyridinepropanol to the solution. This provides a template for crystallization to begin.

      • Cool the solution to a lower temperature, but do so gradually.

Q4: What are the likely impurities in my 4-Pyridinepropanol sample?

A4: Impurities will largely depend on the synthetic route used. Common impurities in pyridine derivatives can include:

  • Unreacted starting materials.

  • By-products from side reactions.

  • Related pyridine compounds such as picolines and lutidines.[7]

  • Residual solvents from the reaction or previous purification steps.

  • Water , as pyridine compounds can be hygroscopic.[7]

In-Depth Troubleshooting Guide

Problem 1: Difficulty Finding a Suitable Single Solvent

If no single solvent meets all the criteria, a two-solvent (or mixed-solvent) system is an excellent alternative.[8]

Underlying Principle: In a two-solvent system, one solvent (the "good" solvent) dissolves 4-Pyridinepropanol very well at all temperatures, while the other (the "bad" or "anti-solvent") dissolves it poorly at all temperatures. The two solvents must be miscible.

Workflow:

  • Dissolve the crude 4-Pyridinepropanol in a minimal amount of the hot "good" solvent.

  • While the solution is still hot, slowly add the "bad" solvent dropwise until the solution becomes faintly cloudy (turbid). This indicates the point of saturation.

  • Add a drop or two of the "good" solvent to redissolve the precipitate and make the solution clear again.

  • Allow the solution to cool slowly.

Solvent System Selection for 4-Pyridinepropanol

Given the polar nature of 4-Pyridinepropanol, a systematic approach to solvent selection is crucial. Quantitative solubility data is not widely available, so empirical testing is necessary. The following table provides a starting point for solvent screening.

Solvent SystemType"Good" Solvent Rationale"Bad" Solvent (Anti-Solvent) Rationale
Single Solvents
TolueneAromaticMay provide a good solubility differential between hot and cold.N/A
Ethyl AcetateEsterModerate polarity, may offer a suitable solubility curve.N/A
AcetonitrilePolar AproticIts polarity is suitable for dissolving polar compounds.N/A
Two-Solvent Systems
Ethanol / WaterPolar ProticEthanol's hydroxyl group will readily dissolve the compound.Water is a highly polar anti-solvent that is miscible with ethanol.
Acetone / HexanePolar Aprotic / NonpolarAcetone is a good solvent for many organic compounds.Hexane is a nonpolar anti-solvent that will decrease the overall solubility.
Dichloromethane / HexaneHalogenated / NonpolarDichloromethane is a moderately polar solvent.Hexane will induce precipitation.

Experimental Protocol: Small-Scale Solvent Screening

  • Place approximately 50 mg of crude 4-Pyridinepropanol into several test tubes.

  • To each tube, add a different solvent dropwise at room temperature, vortexing after each addition. Note the solubility. A good candidate solvent will not dissolve the compound at this stage.

  • For solvents that did not dissolve the compound at room temperature, gently heat the test tube in a water bath.

  • A suitable solvent will dissolve the compound completely upon heating.

  • Allow the hot solutions to cool to room temperature, and then in an ice bath.

  • The best solvent will yield a good crop of crystals upon cooling.

Visualizing the Recrystallization Workflow

The following diagram illustrates the key steps and decision points in a typical recrystallization procedure.

Recrystallization_Workflow cluster_prep Preparation cluster_dissolution Dissolution cluster_crystallization Crystallization cluster_isolation Isolation & Drying start Start with Crude 4-Pyridinepropanol choose_solvent Choose Solvent System (Single or Mixed) start->choose_solvent dissolve Dissolve in Minimum Amount of Hot Solvent choose_solvent->dissolve hot_filtration Hot Gravity Filtration (if insoluble impurities) dissolve->hot_filtration Insoluble impurities present cool Slow Cooling to Room Temperature dissolve->cool No insoluble impurities hot_filtration->cool ice_bath Cool in Ice Bath cool->ice_bath vacuum_filtration Vacuum Filtration to Collect Crystals ice_bath->vacuum_filtration wash Wash with Minimal Cold Solvent vacuum_filtration->wash dry Dry Crystals wash->dry end Pure 4-Pyridinepropanol dry->end

Caption: General workflow for the recrystallization of 4-Pyridinepropanol.

Troubleshooting Decision Tree

This diagram provides a logical path to diagnose and solve common recrystallization problems.

Troubleshooting_Tree start Problem Encountered oiling_out Compound 'Oiling Out'? start->oiling_out no_crystals No Crystals Forming? start->no_crystals poor_yield Poor Crystal Yield? start->poor_yield oiling_out->no_crystals No reheat_add_solvent 1. Reheat to dissolve oil 2. Add more hot solvent 3. Cool slowly oiling_out->reheat_add_solvent Yes no_crystals->poor_yield No evaporate_solvent 1. Evaporate some solvent 2. Re-cool no_crystals->evaporate_solvent Yes (Solution too dilute) induce_nucleation 1. Scratch flask 2. Add seed crystal no_crystals->induce_nucleation No (Supersaturated) check_solvent_volume Too much solvent used during dissolution or washing? poor_yield->check_solvent_volume recover_filtrate Recover compound from filtrate by evaporating solvent check_solvent_volume->recover_filtrate Yes ok Re-evaluate process check_solvent_volume->ok No

Sources

Optimization

Technical Support Center: Column Chromatography Purification of 4-Pyridinepropanol

Welcome to the technical support guide for the chromatographic purification of 4-Pyridinepropanol. This document is designed for researchers, scientists, and drug development professionals to provide practical, field-tes...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for the chromatographic purification of 4-Pyridinepropanol. This document is designed for researchers, scientists, and drug development professionals to provide practical, field-tested advice and troubleshoot common issues encountered during the purification process. The unique chemical nature of 4-Pyridinepropanol—possessing both a basic pyridine ring and a polar hydroxyl group—presents specific challenges that require careful consideration of chromatographic conditions.

Frequently Asked Questions (FAQs)

Q1: What are the key chemical properties of 4-Pyridinepropanol that influence its chromatographic behavior?

A1: Understanding the physicochemical properties of 4-Pyridinepropanol is the foundation for developing a successful purification strategy. Its structure dictates its interaction with both the stationary and mobile phases.

The most critical feature is the basic nitrogen atom within the pyridine ring. This basicity leads to strong interactions with acidic surfaces, such as the silanol (Si-OH) groups present on standard silica gel.[1] This interaction is the primary cause of common purification issues like peak tailing and irreversible adsorption. Secondly, the terminal hydroxyl (-OH) group and the nitrogen atom make the molecule quite polar, requiring more polar solvent systems for elution.

Table 1: Physicochemical Properties of 4-Pyridinepropanol

PropertyValueSource
Molecular FormulaC₈H₁₁NO[2][3]
Molecular Weight137.18 g/mol [2][3]
AppearanceWhite to off-white solid or colorless liquid[2][4][5]
Melting Point35-51 °C[2]
Boiling Point289 °C (at 760 mmHg)[6]
SolubilitySoluble in water and common organic solvents (methanol, ethanol, chloroform)[2][4][5]
XLogP30.6[3][4]
Topological Polar Surface Area33.1 Ų[3][4]

The XLogP3 value of 0.6 indicates a relatively polar character, suggesting it will have a strong affinity for polar stationary phases.

Q2: What is a good starting point for selecting a stationary and mobile phase for 4-Pyridinepropanol purification?

A2: For basic compounds like 4-Pyridinepropanol, standard silica gel can be problematic. However, it is often the first choice due to its ubiquity. A more robust starting point involves mitigating the anticipated challenges.

  • Stationary Phase: While silica gel is common, neutral alumina is an excellent alternative that lacks the acidic silanol groups responsible for peak tailing.[7][8] If silica gel must be used, consider it "deactivated" by pre-treating it with the mobile phase containing an amine base additive.

  • Mobile Phase: The goal is to find a solvent system that provides a target Retention Factor (Rf) of ~0.3 on a TLC plate.[9]

    • Solvent System: A gradient of ethyl acetate (EtOAc) in hexanes is a common starting point. However, due to the polarity of 4-Pyridinepropanol, you will likely need to incorporate a stronger, more polar solvent like methanol (MeOH) in a dichloromethane (DCM) or EtOAc base. A common system is DCM with 1-10% MeOH.

    • Crucial Additive: To prevent peak tailing on silica, add a small amount of a competing base, such as 0.5-1% triethylamine (TEA) or a few drops of ammonium hydroxide to the mobile phase.[1] TEA will preferentially bind to the acidic silanol sites, allowing the 4-Pyridinepropanol to elute symmetrically.[1]

Table 2: Recommended Starting Chromatography Conditions

ParameterRecommendation A (Modified Silica)Recommendation B (Alternative Stationary Phase)Rationale
Stationary Phase Silica Gel (60 Å, 230-400 mesh)Neutral Alumina (activated, standard grade)Alumina lacks acidic sites, preventing strong analyte binding.[7][8]
Mobile Phase Dichloromethane/Methanol (98:2 to 90:10) + 0.5% Triethylamine Ethyl Acetate/Hexanes (50:50 to 100:0), then add Methanol if neededThe TEA additive is critical to block acidic silanol sites on silica.[1] Alumina may not require a basic additive.
Equilibration Flush column with at least 5 column volumes of the initial mobile phaseFlush column with at least 5 column volumes of the initial mobile phaseProper equilibration ensures reproducible chromatography.
Q3: How should I prepare and load my sample onto the column?

A3: Proper sample loading is critical for achieving good separation. The goal is to apply the sample to the top of the column in a very narrow, concentrated band.[10][11]

  • Wet Loading: Dissolve your crude sample in the minimum possible volume of the initial mobile phase solvent. If the sample is not very soluble in the mobile phase, use a slightly stronger solvent (e.g., DCM), but use as little as possible.[10] Carefully pipette this solution directly onto the top surface of the packed column bed.

  • Dry Loading (Recommended for Poor Solubility): If the sample has poor solubility in the column solvent, dissolve it in a suitable volatile solvent (like DCM or acetone). Add a small amount of silica gel or Celite (about 10-20 times the mass of your sample) to this solution.[10][12] Evaporate the solvent completely on a rotary evaporator until you have a dry, free-flowing powder. Carefully add this powder to the top of the packed column. This technique prevents broad bands caused by using a strong dissolution solvent.[10]

Troubleshooting Guide

This section addresses the most common problems encountered during the purification of 4-Pyridinepropanol, explaining the underlying causes and providing actionable solutions.

Problem 1: Severe Peak Tailing or Complete Adsorption of the Product
  • Question: My 4-Pyridinepropanol is smearing down the column (tailing) or it seems to have stuck to the silica gel and won't elute, even with a very polar solvent system. What is happening?

  • Scientific Explanation: This is the classic sign of a strong acid-base interaction between the basic pyridine nitrogen and the acidic silanol groups (Si-OH) on the surface of the silica gel.[1] This interaction leads to multiple retention mechanisms, causing a portion of the molecules to be held much more strongly, resulting in a "tail" on the elution peak. In severe cases, the adsorption is effectively irreversible.

  • Solutions:

    • Mobile Phase Modification (The Quick Fix):

      • Add Triethylamine (TEA): Prepare your eluent with 0.5-1% TEA. The more basic and smaller TEA molecule will compete for the acidic silanol sites, effectively masking them from your 4-Pyridinepropanol.[1] This is often sufficient to achieve sharp, symmetrical peaks.

      • Use an Ammonia-Saturated System: For very problematic separations, pre-treating the silica with a mobile phase containing ammonia (e.g., bubbling ammonia gas through DCM or using a DCM/MeOH/NH₄OH mixture) can be highly effective.

    • Change the Stationary Phase (The Robust Solution):

      • Switch to Alumina: Use neutral or basic alumina as your stationary phase. Since alumina's surface is not strongly acidic, the problematic interaction is eliminated.[8] You will need to re-develop your solvent system with TLC, as Rf values will differ from silica.

      • Use End-Capped or Polymer-Based Media: For high-performance applications (HPLC), using an end-capped C18 column or a pH-stable polymer-based column can prevent these interactions.[1]

Problem 2: Poor Separation from a Similarly Polar Impurity
  • Question: I can see two spots on my TLC plate, but on the column, they co-elute or have very poor resolution. How can I improve the separation?

  • Scientific Explanation: Resolution in chromatography depends on column efficiency, selectivity, and retention. If two compounds have very similar polarities, they will interact with the stationary phase in a nearly identical manner, making them difficult to separate. The key is to alter the selectivity of the system, meaning changing the relative interactions of the two compounds.

  • Solutions:

    • Optimize the Mobile Phase:

      • Go Isocratic: If you are running a steep gradient, the bands can blur together. Try running the column isocratically (with a single solvent mixture) that places your product's Rf around 0.2-0.3. This gives more time for separation to occur on the column.

      • Change Solvent System: The interaction between solvents and your compound is complex. Switching from an ethyl acetate/hexane system to a dichloromethane/methanol system can change the selectivity and may separate the two compounds. For example, DCM has different hydrogen bonding capabilities than EtOAc, which can alter the relative elution order.

    • Change the Stationary Phase:

      • If you are using silica, switching to alumina (or vice versa) provides a completely different surface chemistry, which will almost certainly change the elution pattern of your compounds and may resolve the mixture.

      • For HPLC, changing from a C18 to a phenyl or cyano column can introduce different separation mechanisms (e.g., π-π interactions) and improve resolution.[1]

Problem 3: Low Recovery and Suspected On-Column Degradation
  • Question: My yield after the column is very low, and I see new, unexpected spots on the TLC of my collected fractions. Is my compound decomposing?

  • Scientific Explanation: The acidic surface of silica gel can catalyze the degradation of sensitive compounds. While 4-Pyridinepropanol is relatively stable, certain impurities or reaction byproducts might not be.

  • Solutions:

    • Perform a Stability Test (2D TLC):

      • Protocol: Spot your crude mixture on the bottom-left corner of a square TLC plate.[9] Develop the plate in your chosen solvent system. Dry the plate completely, then rotate it 90 degrees counter-clockwise and develop it again in the same solvent system.

      • Interpretation: If the compound is stable, all spots will align on a 45-degree diagonal. Any spots that appear off this diagonal represent degradation products formed during contact with the silica plate.[1][9]

    • Mitigate Degradation:

      • If the 2D TLC test shows degradation, immediately switch to a less acidic stationary phase like neutral alumina or deactivated silica (by adding TEA to the eluent).[1]

      • Work quickly. Do not let the compound sit on the column for an extended period. Flash chromatography is preferred over gravity chromatography for this reason.[11]

Visualized Workflows

Purification Troubleshooting Logic

G start Start Purification check_tailing Observe Peak Tailing or No Elution? start->check_tailing check_resolution Poor Resolution Between Spots? check_tailing->check_resolution No add_tea Add 0.5-1% TEA to Mobile Phase check_tailing->add_tea Yes switch_alumina Switch to Neutral Alumina check_tailing->switch_alumina Persistent Issue check_recovery Low Recovery or New Spots Appear? check_resolution->check_recovery No isocratic Run Isocratic Elution (Rf ≈ 0.25) check_resolution->isocratic Yes stability_test Perform 2D TLC Stability Test check_recovery->stability_test Yes success Successful Purification check_recovery->success No add_tea->check_resolution switch_alumina->success isocratic->check_recovery Resolved change_solvent Change Solvent System (e.g., EtOAc/Hex to DCM/MeOH) isocratic->change_solvent Still Poor change_solvent->success deactivate_silica Use Deactivated Silica or Alumina stability_test->deactivate_silica Degradation Observed stability_test->success Compound Stable deactivate_silica->success

Caption: A decision tree for troubleshooting common issues.

General Purification Workflow

G cluster_prep Preparation cluster_execution Execution cluster_analysis Analysis tlc 1. Develop TLC Method (Target Rf ≈ 0.3) choose_phases 2. Select Stationary & Mobile Phase (Consider adding TEA) tlc->choose_phases pack_column 3. Pack Column (Wet or Dry Pack) choose_phases->pack_column load_sample 4. Load Sample (Dry loading preferred) pack_column->load_sample elute 5. Elute with Mobile Phase (Flash Chromatography) load_sample->elute collect 6. Collect Fractions elute->collect analyze_tlc 7. Analyze Fractions by TLC collect->analyze_tlc combine 8. Combine Pure Fractions analyze_tlc->combine evaporate 9. Evaporate Solvent combine->evaporate pure Pure Product evaporate->pure crude Crude 4-Pyridinepropanol crude->tlc

Caption: Standard workflow for column chromatography purification.

References

  • BenchChem. (2025).
  • Pipzine Chemicals. (n.d.). 4-Pyridinepropanol Supplier & Manufacturer in China.
  • ECHEMI. (n.d.). 2629-72-3, 4-Pyridinepropanol Formula.
  • ChemicalBook. (2025). 4-Pyridinepropanol | 2629-72-3.
  • LookChem. (n.d.). Purification of Pyridine.
  • BenchChem. (2025).
  • National Center for Biotechnology Information. (n.d.). 4-Pyridinepropanol. PubChem.
  • Agency for Toxic Substances and Disease Registry. (n.d.). Analytical Methods for Pyridine.
  • Sigma-Aldrich. (n.d.). 4-Pyridinepropanol 96%.
  • Defense Technical Information Center. (n.d.). Determination of Pyridine in Modified JP-4 VIA High Performance Liquid Chromatography (HPLC).
  • University of Rochester, Department of Chemistry. (n.d.). Troubleshooting Flash Column Chromatography.
  • ChemistryViews. (2012). Tips and Tricks for the Lab: Column Troubleshooting and Alternatives.
  • University of California, Davis. (n.d.). Column Chromatography.
  • Sigma-Aldrich. (n.d.). 4-Pyridinepropanol 96%.
  • University of Colorado Boulder, Department of Chemistry. (n.d.). Column Chromatography.
  • ChemHelp ASAP. (2021, February 9).
  • Reddit. (2020). Performing column chromatography on pyridine-based compounds sucks. r/chemistrymemes.
  • Columbia University. (n.d.). Column Chromatography.
  • Inter-Research Science Publisher. (2025). Separation of chlorophylls and carotenoids from marine phytoplankton: a new HPLC method using a reversed phase C8 column and pyridine.
  • Organic Syntheses. (2025).

Sources

Troubleshooting

Stability and degradation of 4-Pyridinepropanol under different conditions

Welcome to the technical support center for 4-Pyridinepropanol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on the stability and degradati...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for 4-Pyridinepropanol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on the stability and degradation of 4-Pyridinepropanol. Here, you will find troubleshooting guides and frequently asked questions to navigate potential challenges during your experiments.

Introduction

4-Pyridinepropanol, also known as 3-(4-pyridyl)-1-propanol, is a valuable building block in pharmaceutical and chemical synthesis.[1][2] Its structure, featuring both a pyridine ring and a primary alcohol, presents unique stability considerations.[1] Understanding its behavior under various experimental conditions is critical for ensuring the integrity of your results and the safety of your work. This guide provides practical advice based on established chemical principles and available data.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for 4-Pyridinepropanol?

A1: 4-Pyridinepropanol should be stored in a cool, dark place, preferably at temperatures below 15°C. It is also recommended to store it under an inert atmosphere (e.g., argon or nitrogen) as it is known to be air-sensitive.[3] The container should be tightly sealed to prevent exposure to moisture and air.

Q2: Is 4-Pyridinepropanol sensitive to light?

A2: While specific photodegradation studies on 4-Pyridinepropanol are not extensively documented, pyridine and its derivatives are known to be susceptible to photodegradation.[4][5] Therefore, it is best practice to protect 4-Pyridinepropanol from light by storing it in an amber vial or in a dark location.

Q3: What are the known incompatibilities of 4-Pyridinepropanol?

A3: 4-Pyridinepropanol is incompatible with strong oxidizing agents and bases.[3] Contact with these substances should be avoided to prevent vigorous reactions and degradation.

Q4: What are the primary degradation products I should be aware of?

A4: While specific degradation pathways for 4-Pyridinepropanol are not well-documented in publicly available literature, potential degradation can occur at both the pyridine ring and the propanol side chain. Oxidation of the alcohol can yield the corresponding aldehyde or carboxylic acid. The pyridine ring can undergo N-oxidation or ring-opening under harsh conditions. Upon thermal decomposition, hazardous products such as carbon oxides (CO, CO₂) and nitrogen oxides (NOx) can be produced.[3]

Q5: How can I monitor the purity of my 4-Pyridinepropanol sample over time?

A5: The purity of 4-Pyridinepropanol can be monitored using standard analytical techniques. High-Performance Liquid Chromatography (HPLC) with UV detection is a suitable method, as the pyridine ring is UV-active.[6] Gas Chromatography-Mass Spectrometry (GC-MS) can also be used to assess purity and identify volatile impurities.[6][7]

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments with 4-Pyridinepropanol.

Issue 1: Inconsistent Reaction Yields or Unexpected Side Products

Possible Cause A: Degradation of 4-Pyridinepropanol Stock Solution

  • Rationale: 4-Pyridinepropanol is air-sensitive, and prolonged storage of solutions, especially in the presence of air, can lead to degradation. The basic nitrogen on the pyridine ring can also catalyze certain reactions.

  • Solution:

    • Use Freshly Prepared Solutions: Prepare solutions of 4-Pyridinepropanol immediately before use.

    • Inert Atmosphere: If preparing a stock solution for short-term storage, use de-gassed solvents and store the solution under an inert atmosphere (e.g., nitrogen or argon).

    • Purity Check: Before use, verify the purity of your 4-Pyridinepropanol solid or solution using a quick analytical check like Thin Layer Chromatography (TLC) or a reference standard in your analytical method.

Possible Cause B: Incompatibility with Reaction Conditions

  • Rationale: The presence of strong oxidizers or bases in your reaction mixture can degrade 4-Pyridinepropanol.[3] The pyridine nitrogen can also be protonated under acidic conditions, altering its reactivity.

  • Solution:

    • pH Control: Carefully control the pH of your reaction mixture. If acidic conditions are necessary, consider the potential for protonation of the pyridine nitrogen.

    • Reagent Compatibility: Review all reagents in your reaction for compatibility with both the alcohol and pyridine functional groups. Avoid strong oxidizing agents unless the desired transformation is the oxidation of the propanol side chain.

Issue 2: Discoloration of 4-Pyridinepropanol Solid or Solutions

Possible Cause: Oxidation or Photodegradation

  • Rationale: The appearance of a white to gray to brown powder or lump is noted by suppliers. Discoloration, particularly turning yellow or brown, upon storage can be an indication of oxidation or polymerization, which may be initiated by air or light.

  • Solution:

    • Proper Storage: Ensure the solid is stored under an inert gas and protected from light.

    • Solvent Purity: When making solutions, use high-purity, peroxide-free solvents.

    • Purity Assessment: If discoloration is observed, it is crucial to re-analyze the purity of the material before use to ensure it meets the requirements of your experiment.

Experimental Protocols

Protocol 1: Stability Assessment of 4-Pyridinepropanol under Stressed Conditions

This protocol outlines a general procedure to assess the stability of 4-Pyridinepropanol under various stress conditions.

Materials:

  • 4-Pyridinepropanol

  • Buffers (pH 4, 7, 9)

  • High-purity water

  • Acetonitrile (HPLC grade)

  • HPLC system with UV detector

  • pH meter

  • Temperature-controlled incubator/oven

  • Photostability chamber

Procedure:

  • Sample Preparation: Prepare stock solutions of 4-Pyridinepropanol in the respective buffers and in high-purity water.

  • Stress Conditions:

    • pH: Store aliquots of the buffered solutions at room temperature.

    • Temperature: Store aliquots of the aqueous solution at elevated temperatures (e.g., 40°C, 60°C, 80°C).

    • Light: Expose an aliquot of the aqueous solution to light in a photostability chamber. Keep a control sample wrapped in aluminum foil.

  • Time Points: Withdraw samples at various time points (e.g., 0, 24, 48, 72 hours).

  • Analysis: Analyze the samples by a validated stability-indicating HPLC method to quantify the remaining 4-Pyridinepropanol and detect any degradation products.

Protocol 2: General HPLC Method for Quantification

Instrumentation:

  • HPLC with UV detector (set at 254 nm)[6]

  • C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

Mobile Phase:

  • A: 0.1% Trifluoroacetic acid in Water

  • B: 0.1% Trifluoroacetic acid in Acetonitrile

  • Gradient: Start with a low percentage of B, and gradually increase. A typical starting point could be 5% B, ramping to 95% B over 15-20 minutes.

Flow Rate: 1.0 mL/min[6] Injection Volume: 10 µL[6]

Standard Preparation: Prepare a stock solution of 4-Pyridinepropanol (e.g., 1 mg/mL) in the mobile phase. Perform serial dilutions to create calibration standards.[6]

Data Presentation

Table 1: Physicochemical Properties of 4-Pyridinepropanol

PropertyValueReference
Molecular FormulaC₈H₁₁NO[8]
Molecular Weight137.18 g/mol [8]
Melting Point35-39 °C[8]
Boiling Point289 °C[8]
Density1.061 g/mL at 25 °C[8]
Flash Point113 °C[9]
AppearanceWhite to Gray to Brown powder to lump

Table 2: Summary of Recommended Storage and Handling

ConditionRecommendationRationaleReference
Temperature Cool place (<15°C)To minimize thermal degradation.
Atmosphere Inert gas (e.g., Nitrogen, Argon)Air-sensitive; prevents oxidation.[3]
Light Protect from lightTo prevent photodegradation.General practice for pyridines[4]
Incompatibilities Avoid strong oxidizing agents and basesPrevents vigorous reactions and degradation.[3]

Visualizations

Diagram 1: Potential Degradation Pathways

G cluster_oxidation Oxidation cluster_thermal Thermal Degradation cluster_photo Photodegradation main 4-Pyridinepropanol aldehyde 4-(3-oxopropyl)pyridine (Aldehyde) main->aldehyde Mild Oxidant n_oxide 4-Pyridinepropanol N-oxide main->n_oxide e.g., H₂O₂ thermal_products CO, CO₂, NOx main->thermal_products High Heat photo_products Ring-opened products, Polymeric material main->photo_products UV Light acid 3-(pyridin-4-yl)propanoic acid (Carboxylic Acid) aldehyde->acid Strong Oxidant

Caption: Plausible degradation pathways for 4-Pyridinepropanol.

Diagram 2: Troubleshooting Workflow for Inconsistent Results

G start Inconsistent Reaction Results check_purity Check Purity of 4-Pyridinepropanol (TLC, HPLC, GC-MS) start->check_purity is_pure Is it Pure? check_purity->is_pure check_conditions Review Reaction Conditions (pH, Reagents, Temp) is_pure->check_conditions Yes purify Purify Reagent or Use New Batch is_pure->purify No is_compatible Are Conditions Compatible? check_conditions->is_compatible modify Modify Reaction Conditions (e.g., buffer, different reagent) is_compatible->modify No proceed Proceed with Experiment is_compatible->proceed Yes purify->check_purity modify->check_conditions

Caption: Workflow for troubleshooting inconsistent experimental results.

References

  • Ministry of the Environment, Japan. Analytical Methods. [Link]

  • MDPI. Photodegradation of Pyridine in a Fluidized Bed Photocatalytic Reactor Using Pt-ZnO Supported on Al2O3 as a Catalyst. [Link]

  • ATSDR. ANALYTICAL METHODS. [Link]

  • Preprints.org. Photodegradation of Pyridine in a Fluidized Bed Photocatalytic Reactor Using Pt-ZnO Supported on Al2 O3 as a Catalyst. [Link]

  • Shubina, E. N., et al. The Role of Iodine and Pyridine Bases in the Electrocatalytic Oxidation of Alcohols Mediated by 4-AcNH-TEMPO. Russian Journal of Electrochemistry.
  • Engineered Science Publisher. Microbial and Solar Photocatalytic Degradation of Pyridine. [Link]

  • MDPI. Degradation of Pesticides Using Semiconducting and Tetrapyrrolic Macrocyclic Photocatalysts—A Concise Review. [Link]

  • American Pharmaceutical Review. Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. [Link]

  • WMU's ScholarWorks. Kinetics of the Thermal Decomposition of Pyridine. [Link]

  • Dalton Transactions (RSC Publishing). Photocatalytic 4-nitrophenol degradation and oxygen evolution reaction in CuO/g-C3N4 composites prepared by deep eutectic solvent-assisted chlorine doping. [Link]

  • YouTube. Oxidation of propanol to propanal. [Link]

  • PMC - NIH. An Approach to Flavor Chemical Thermal Degradation Analysis. [Link]

  • ResearchGate. Thermal degradation of poly(vinylpyridine)s. Polym Degrad Stab 94(4):738. [Link]

Sources

Optimization

Technical Support Center: Proactive Stability Management for 4-Pyridinepropanol

Introduction: 4-Pyridinepropanol is a valuable building block in pharmaceutical research and drug development. However, its primary alcohol functional group, in conjunction with the pyridine moiety, renders it susceptibl...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: 4-Pyridinepropanol is a valuable building block in pharmaceutical research and drug development. However, its primary alcohol functional group, in conjunction with the pyridine moiety, renders it susceptible to oxidation during storage. This guide provides researchers, scientists, and drug development professionals with a comprehensive technical resource to understand, prevent, and troubleshoot the oxidative degradation of 4-Pyridinepropanol, ensuring the integrity of your starting materials and the reproducibility of your experimental outcomes.

Troubleshooting Guide: Investigating Suspected Oxidation of 4-Pyridinepropanol

Have you observed a change in the physical appearance of your 4-Pyridinepropanol or are you experiencing unexpected experimental results? This guide will walk you through a systematic approach to diagnose and address potential oxidation.

Visual Inspection and Initial Assessment

  • Question: My 4-Pyridinepropanol, which was initially a white to off-white solid, has developed a yellow or brownish tint. What does this indicate? Answer: A color change is a common initial indicator of chemical degradation. For 4-Pyridinepropanol, this can be a sign of oxidation, where the primary alcohol has been converted to an aldehyde (4-pyridinepropanal) or a carboxylic acid (4-pyridinepropanoic acid). These conjugated systems can absorb light differently, leading to the observed color.

  • Question: I've noticed a change in the odor of my 4-Pyridinepropanol. Is this related to oxidation? Answer: While 4-Pyridinepropanol has a mild odor, the formation of its aldehyde derivative, 4-pyridinepropanal, may introduce a more pungent or distinct smell. This can be another sensory clue that oxidation has occurred.

  • Question: My experimental results are inconsistent when using an older batch of 4-Pyridinepropanol. Could oxidation be the cause? Answer: Absolutely. The presence of impurities such as the corresponding aldehyde or carboxylic acid can interfere with your reaction, leading to lower yields, unexpected side products, or complete reaction failure. It is crucial to use material of known purity for reproducible results.

Troubleshooting Workflow

The following flowchart provides a step-by-step process for investigating and managing suspected oxidation of 4-Pyridinepropanol.

Troubleshooting_Oxidation Troubleshooting Workflow for Suspected 4-Pyridinepropanol Oxidation cluster_0 Initial Observation cluster_1 Analytical Confirmation cluster_2 Actionable Steps cluster_3 Preventative Measures Start Suspected Oxidation (e.g., color change, odor, inconsistent results) Analytical Perform Analytical Tests (NMR, GC-MS, HPLC) Start->Analytical Decision Oxidation Products Detected? Analytical->Decision Purify Purify Material (if feasible and economical) Decision->Purify Yes Review Review Storage and Handling Procedures Decision->Review No Discard Discard and Procure New Material Purify->Discard Not Feasible Purify->Review Feasible Discard->Review Implement Implement Improved Storage and Handling Review->Implement

Caption: Troubleshooting workflow for suspected oxidation.

Frequently Asked Questions (FAQs) on Preventing Oxidation

1. Understanding the Oxidation Process

  • Question: What is the chemical mechanism behind the oxidation of 4-Pyridinepropanol? Answer: The oxidation of 4-Pyridinepropanol in the presence of atmospheric oxygen is believed to occur via a free-radical autoxidation mechanism. This process is initiated by factors such as light, heat, or the presence of trace metal ions. The primary alcohol group is oxidized first to an aldehyde (4-pyridinepropanal) and subsequently to a carboxylic acid (4-pyridinepropanoic acid).[1]

The chemical structures of 4-Pyridinepropanol and its primary oxidation products are shown below:

Oxidation_Products Oxidation of 4-Pyridinepropanol cluster_0 4-Pyridinepropanol cluster_1 4-Pyridinepropanal cluster_2 4-Pyridinepropanoic Acid mol1 mol2 mol1->mol2 [O] label1 4-Pyridinepropanol struct2 CHO mol3 mol2->mol3 [O] label2 4-Pyridinepropanal (Aldehyde) struct3 COOH label3 4-Pyridinepropanoic Acid (Carboxylic Acid)

Caption: Oxidation pathway of 4-Pyridinepropanol.

2. Optimal Storage and Handling

  • Question: What are the ideal storage conditions for 4-Pyridinepropanol to minimize oxidation? Answer: To ensure the long-term stability of 4-Pyridinepropanol, it is crucial to store it under conditions that limit its exposure to oxygen, light, and heat. The following table summarizes the recommended storage conditions.

ParameterRecommendationRationale
Atmosphere Inert gas (Argon or Nitrogen)Prevents contact with atmospheric oxygen, the primary oxidant.
Temperature 2-8 °C (Refrigerated)Reduces the rate of chemical reactions, including oxidation.
Light Amber glass vial or store in the darkProtects the compound from light-induced degradation.
Container Tightly sealed, appropriate sizeMinimizes headspace and potential for air ingress.
Additives Consider adding an antioxidant (e.g., BHT) for long-term storageScavenges free radicals to inhibit the autoxidation chain reaction.[2]
  • Question: What are the best practices for handling 4-Pyridinepropanol outside of its storage container? Answer: When handling 4-Pyridinepropanol, it is important to minimize its exposure to the atmosphere. Work in a well-ventilated area, and for sensitive applications, consider handling the compound under an inert atmosphere (e.g., in a glove box or using Schlenk line techniques). Promptly and securely reseal the container after use.

3. Analytical Detection of Oxidation Products

  • Question: How can I analytically confirm the presence of oxidation products in my 4-Pyridinepropanol sample? Answer: Several analytical techniques can be employed to detect and quantify the oxidation products. The choice of method will depend on the available instrumentation and the desired level of detail.

Analytical TechniqueExpected Observations for Oxidation
¹H NMR Spectroscopy Appearance of a new aldehyde proton signal (~9.8 ppm) and a downfield shift of the methylene protons adjacent to the newly formed carbonyl group. The carboxylic acid proton will appear as a broad singlet, typically >10 ppm.
¹³C NMR Spectroscopy Appearance of a new aldehyde carbonyl carbon signal (~200 ppm) and a carboxylic acid carbonyl carbon signal (~175 ppm).
Gas Chromatography-Mass Spectrometry (GC-MS) Detection of new peaks with molecular ions corresponding to 4-pyridinepropanal (m/z 135) and 4-pyridinepropanoic acid (m/z 151, may require derivatization).
High-Performance Liquid Chromatography (HPLC) Appearance of new, typically more polar, peaks corresponding to the aldehyde and carboxylic acid. Quantification can be achieved with appropriate standards.

Predicted NMR Chemical Shifts for Oxidation Products

To aid in the identification of oxidation products by NMR, the following table provides predicted chemical shifts for the key protons and carbons in 4-Pyridinepropanol and its degradation products.

CompoundKey ¹H NMR Signals (ppm)Key ¹³C NMR Signals (ppm)
4-Pyridinepropanol ~3.6 (t, -CH₂OH), ~2.6 (t, Ar-CH₂-), ~1.8 (m, -CH₂CH₂CH₂-)~62 (-CH₂OH), ~32 (Ar-CH₂-), ~30 (-CH₂CH₂CH₂-)
4-Pyridinepropanal ~9.8 (t, -CHO), ~2.9 (t, Ar-CH₂-), ~2.8 (dt, -CH₂CHO)~202 (-CHO), ~45 (-CH₂CHO), ~28 (Ar-CH₂-)
4-Pyridinepropanoic Acid >10 (br s, -COOH), ~2.8 (t, Ar-CH₂-), ~2.6 (t, -CH₂COOH)~178 (-COOH), ~35 (-CH₂COOH), ~30 (Ar-CH₂-)

Note: Predicted chemical shifts are estimates and can be influenced by solvent and other experimental conditions.

Experimental Protocols

Protocol 1: GC-MS Analysis of 4-Pyridinepropanol and its Oxidation Products

This method is suitable for the qualitative and semi-quantitative analysis of 4-Pyridinepropanol and the more volatile oxidation product, 4-pyridinepropanal. Derivatization may be required for the analysis of 4-pyridinepropanoic acid.

  • Sample Preparation:

    • Accurately weigh approximately 10 mg of the 4-Pyridinepropanol sample into a 10 mL volumetric flask.

    • Dissolve and dilute to the mark with a suitable solvent (e.g., dichloromethane or ethyl acetate).

    • For the analysis of the carboxylic acid, a derivatization step (e.g., silylation with BSTFA) may be necessary. Consult relevant literature for specific derivatization protocols.

  • GC-MS Conditions:

    • Column: A mid-polarity column, such as a DB-5ms or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness), is recommended.

    • Injector Temperature: 250 °C

    • Oven Program:

      • Initial temperature: 80 °C, hold for 2 minutes.

      • Ramp: 10 °C/min to 280 °C.

      • Hold at 280 °C for 5 minutes.

    • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

    • MS Detector:

      • Ion Source Temperature: 230 °C

      • Quadrupole Temperature: 150 °C

      • Scan Range: m/z 40-400

Protocol 2: HPLC-UV Analysis of 4-Pyridinepropanol and 4-Pyridinepropanoic Acid

This method is well-suited for the quantitative analysis of 4-Pyridinepropanol and its less volatile oxidation product, 4-pyridinepropanoic acid.

  • Sample Preparation:

    • Accurately weigh approximately 10 mg of the 4-Pyridinepropanol sample into a 10 mL volumetric flask.

    • Dissolve and dilute to the mark with the mobile phase.

    • Filter the sample through a 0.45 µm syringe filter before injection.

  • HPLC Conditions:

    • Column: A C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size) is a good starting point.

    • Mobile Phase: An isocratic or gradient elution with a mixture of an aqueous buffer and an organic modifier. A starting point could be:

      • A: 0.1% Formic acid in water

      • B: Acetonitrile

      • Isocratic: 80:20 (A:B)

    • Flow Rate: 1.0 mL/min

    • Column Temperature: 30 °C

    • Detection: UV at 254 nm.

References

  • Accurate Prediction of 1H NMR Chemical Shifts of Small Molecules Using Machine Learning. Metabolites, 14(5), 290.
  • HPLC Methods for analysis of 4-Pyridinecarboxylic acid.
  • Purity Analysis of Compounds Synthesized Using Pyridine-2-carboxylic Anhydride: A Compar
  • Anhydrous pyridine for derivatization with MSTFA for GC-MS analysis. Reddit.
  • HPLC Methods for analysis of Pyridine.
  • HPLC Analysis of Substituted Pyridines on Amaze SC Mixed-Mode Column.
  • Accurate Prediction of 1H NMR Chemical Shifts of Small Molecules Using Machine Learning. Metabolites, 14(5), 290.
  • Dramatic solvent effect on the synergy between α-tocopherol and BHT antioxidants. Request PDF.
  • Autoxid
  • Analyses by GC-MS and GC-MS-MS of the Hantzsch synthesis products using hydroxy- and methoxy-aromatic aldehydes.
  • Green, Catalytic Oxidations of Alcohols. Accounts of Chemical Research.
  • Chemical shift prediction in 13C NMR spectroscopy using ensembles of message passing neural networks (MPNNs). Mestrelab Research Analytical Chemistry Software.
  • CASPRE - 13C NMR Predictor.
  • Prevention of ethanol-induced changes in reactive oxygen parameters by alpha-tocopherol. PubMed.
  • Precisely predicting the 1H and 13C NMR chemical shifts in new types of nerve agents and building spectra d
  • Technical Support Center: Stabilizers for Long-Term Storage of Unsatur
  • PREDICTION OF 'H NMR CHEMICAL SHIFTS AND CONFORMATIONAL ANALYSIS OF ORGANIC MOLECULES. The University of Liverpool Repository.
  • Exercise 16.7 - Predicting Chemical Shifts in an 1H-NMR Spectrum. YouTube.
  • Chemical shift prediction in 13C NMR spectroscopy using ensembles of message passing neural networks (MPNNs). University of St Andrews.
  • Predicting paramagnetic 1H NMR chemical shifts and state-energy separations in spin-crossover host–guest systems. RSC Publishing.
  • Alcohol Dehydrogenase Inhibitors. Santa Cruz Biotechnology.
  • Development of quantitative methods for the determination of pyridine in shellfish and sediment samples.
  • T-PV2295-01-9112-CH Matrix: Air Target concentr
  • 13C NMR Chemical Shift Calculations for Some Substituted Pyridines: A Comparative Consider
  • 4-Pyridinepropanol - Optional[1H NMR] - Chemical Shifts. SpectraBase.
  • Computational protocols for calculating 13C NMR chemical shifts.
  • Structural Implications of the Paramagnetically Shifted NMR Signals from Pyridine H-Atoms on Synthetic Nonheme FeIV=O Complexes.
  • ANALYTICAL METHODS.
  • Video: Radical Autoxid
  • Use of the antioxidant BHT in asymmetric membrane tablet coatings to stabilize the core to the acid catalyzed peroxide oxid
  • Alcohols as inhibitors of ammonia oxidizing archaea and bacteria. PMC.
  • Effectiveness of naturally sourced mixed tocopherols as an antioxidant when compared to Bha and Bht in fresh pork sausage. PMC.
  • Predict 13C carbon NMR spectra. NMRDB.org.
  • 1H NMR spectrum. Reddit.
  • The correct match of 13C NMR chemical shift values (δ ppm) for pyridine is C2: 150; C3: 124; C4: 136. Testbook.
  • DFT Approach for Predicting 13C NMR Shifts of Atoms Directly Coordinated to Pt: Scopes and Limit
  • 4-Pyridinepropanol Supplier & Manufacturer in China. Pipzine Chemicals.

Sources

Troubleshooting

Technical Support Center: Optimizing Reaction Conditions for the Synthesis of 4-Pyridinepropanol

Welcome to the technical support center for the synthesis of 4-Pyridinepropanol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequ...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis of 4-Pyridinepropanol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to navigate the common challenges encountered during the synthesis of this valuable heterocyclic building block.[1][2] Our focus is on providing practical, field-proven insights to optimize your reaction conditions and ensure the integrity of your synthesis.

Troubleshooting Guide: Navigating Common Hurdles in 4-Pyridinepropanol Synthesis

This section addresses specific issues that may arise during your experiments, offering detailed causal explanations and actionable solutions.

Issue 1: Incomplete or Slow Reaction When Reducing 4-Pyridinepropanoic Acid or its Esters

Question: My reduction of ethyl 4-pyridinepropanoate with sodium borohydride (NaBH₄) is sluggish, and TLC analysis shows significant starting material even after prolonged reaction times. What's going on?

Answer: This is a common challenge stemming from the reduced reactivity of esters and carboxylic acids towards NaBH₄ under standard conditions.[3] The electron-donating nature of the oxygen atom in the ester or carboxylate group deactivates the carbonyl carbon towards nucleophilic attack by the hydride.

Probable Causes & Solutions:

  • Insufficient Reducing Agent Potency: Sodium borohydride is a mild reducing agent and is generally inefficient for reducing esters and carboxylic acids at room temperature.[3]

    • Solution 1: Use a Stronger Reducing Agent. Lithium aluminum hydride (LiAlH₄) is a much more powerful reducing agent that readily reduces esters and carboxylic acids to primary alcohols.[4][5] However, it is also less chemoselective and requires strictly anhydrous conditions due to its violent reaction with water.[5][6]

    • Solution 2: Activate the NaBH₄ Reduction. The reactivity of NaBH₄ can be enhanced by the addition of a Lewis acid, such as aluminum chloride (AlCl₃), or by performing the reaction in the presence of methanol which can generate more reactive hydride species in situ.[7]

  • Suboptimal Reaction Temperature: Low temperatures can significantly slow down the reduction of less reactive carbonyls.

    • Solution: If using an activated NaBH₄ system, gentle heating (e.g., to 40-50 °C) might be necessary to drive the reaction to completion. For LiAlH₄ reductions, the reaction is typically started at 0 °C and then allowed to warm to room temperature or gently refluxed.[8]

  • Inadequate Solvent: The choice of solvent can influence the solubility of the reagents and the reaction rate.

    • Solution: For NaBH₄ reductions, alcoholic solvents like methanol or ethanol are often used.[9] For LiAlH₄, anhydrous ethereal solvents such as diethyl ether or tetrahydrofuran (THF) are essential.[5][6]

Workflow for Troubleshooting Incomplete Reduction:

start Incomplete Reduction Observed check_reagent Evaluate Reducing Agent start->check_reagent check_conditions Assess Reaction Conditions start->check_conditions stronger_reagent Switch to LiAlH₄ check_reagent->stronger_reagent Using NaBH₄ on ester/acid activate_nabh4 Activate NaBH₄ (e.g., with AlCl₃) check_reagent->activate_nabh4 Prefer to use NaBH₄ optimize_temp Optimize Temperature check_conditions->optimize_temp Reaction is slow optimize_solvent Verify Solvent Choice check_conditions->optimize_solvent Poor solubility successful_reduction Successful Reduction stronger_reagent->successful_reduction activate_nabh4->successful_reduction optimize_temp->successful_reduction optimize_solvent->successful_reduction

Caption: Troubleshooting workflow for incomplete reduction.

Issue 2: Unwanted Reduction of the Pyridine Ring

Question: I'm attempting a reduction and observing the formation of piperidine byproducts, indicating my pyridine ring is being reduced. How can I prevent this?

Answer: The pyridine ring is an aromatic heterocycle, but it can be susceptible to reduction under certain conditions, particularly with powerful reducing agents or catalytic hydrogenation at high pressures and temperatures.[10][11]

Probable Causes & Solutions:

  • Harsh Reaction Conditions: High temperatures, high hydrogen pressure, and highly active catalysts (like Rhodium or Ruthenium) can lead to the hydrogenation of the pyridine ring.[10][12]

    • Solution: Employ milder reaction conditions. For catalytic hydrogenation, use a less active catalyst like Palladium on carbon (Pd/C) and lower hydrogen pressure and temperature.[10] For chemical reductions, avoid overly harsh reagents if possible.

  • Catalyst Poisoning and Activation: The lone pair of electrons on the pyridine nitrogen can coordinate to the metal catalyst, which can either poison it or, in some cases, activate the ring for reduction.[13]

    • Solution 1: Acidic Additives. Protonating the pyridine nitrogen with an acid (e.g., HCl or acetic acid) forms a pyridinium salt.[1][10] This prevents the lone pair from interacting with the catalyst, thus disfavoring ring hydrogenation.

    • Solution 2: Catalyst Poisoning (Counterintuitive but effective). In some cases, adding a small amount of pyridine itself can act as a catalyst poison, selectively inhibiting the hydrogenation of the pyridine ring of your substrate while allowing the reduction of other functional groups.[10]

Issue 3: Difficult Workup and Product Isolation

Question: After my reduction with NaBH₄ or LiAlH₄, I'm struggling with a difficult workup, leading to emulsions and low isolated yields. How can I improve my product isolation?

Answer: Workup procedures for hydride reductions can be challenging due to the formation of metal salts (boron or aluminum salts) that can lead to emulsions or co-precipitation with the product.

Probable Causes & Solutions:

  • Formation of Emulsions: The presence of finely dispersed metal hydroxides can stabilize oil-in-water emulsions, making phase separation difficult.

    • Solution 1 (for NaBH₄): Acidic Quench. Carefully quench the reaction with a dilute acid (e.g., 1M HCl) to a pH of ~2 to decompose the borate salts.[14] Be cautious as this will generate hydrogen gas.

    • Solution 2 (for LiAlH₄): Fieser Workup. A well-established procedure involves the sequential, careful addition of water, followed by a 15% aqueous sodium hydroxide solution, and then more water. This procedure is designed to generate granular aluminum salts that are easily filtered.

    • Solution 3: Use of Rochelle's Salt. For LiAlH₄ reductions, adding a saturated aqueous solution of Rochelle's salt (potassium sodium tartrate) can help to chelate the aluminum salts and break up emulsions.

  • Co-precipitation of Product with Boron Salts: The desired alcohol product can sometimes be trapped in the solid boron byproducts.

    • Solution: Methanol Treatment. Boron residues can often be removed by repeatedly concentrating the reaction mixture from methanol. This process forms volatile trimethyl borate ((MeO)₃B).[14]

Workflow for Workup and Isolation:

start Difficult Workup emulsion Emulsion Formation start->emulsion coprecipitation Product Co-precipitation start->coprecipitation acid_quench Acidic Quench (NaBH₄) emulsion->acid_quench fieser_workup Fieser Workup (LiAlH₄) emulsion->fieser_workup rochelle_salt Use Rochelle's Salt (LiAlH₄) emulsion->rochelle_salt methanol_treatment Methanol Treatment coprecipitation->methanol_treatment clean_product Clean Product Isolation acid_quench->clean_product fieser_workup->clean_product rochelle_salt->clean_product methanol_treatment->clean_product

Caption: Decision tree for troubleshooting workup and isolation.

Frequently Asked Questions (FAQs)

Q1: What is the most common and efficient laboratory-scale synthesis of 4-Pyridinepropanol?

A1: The reduction of 4-pyridinepropanoic acid or its corresponding esters (e.g., ethyl 4-pyridinepropanoate) is a very common and efficient route. For laboratory scale, reduction with Lithium Aluminum Hydride (LiAlH₄) in an anhydrous ether solvent like THF is highly effective, typically providing high yields.[4][5] While NaBH₄ is a safer reagent, it generally requires activation or harsher conditions to reduce these substrates.[3]

Q2: Can I synthesize 4-Pyridinepropanol using a Grignard reaction?

A2: Yes, a Grignard reaction is a viable alternative. One potential route involves the reaction of a 4-pyridyl Grignard reagent (e.g., 4-pyridylmagnesium bromide, formed from 4-bromopyridine and magnesium) with propylene oxide.[15] The Grignard reagent will act as a nucleophile and attack the less sterically hindered carbon of the epoxide, which upon acidic workup, will yield 4-Pyridinepropanol. However, the formation of pyridyl Grignard reagents can sometimes be challenging.[16]

Q3: How can I monitor the progress of my reaction?

A3: Thin-layer chromatography (TLC) is an excellent technique for monitoring the reaction progress.[17][18] You can spot the reaction mixture alongside the starting material on a silica gel TLC plate. A suitable eluent system (e.g., a mixture of ethyl acetate and hexanes, or dichloromethane and methanol) should be chosen to achieve good separation between the starting material and the more polar alcohol product. The disappearance of the starting material spot and the appearance of a new, lower Rf spot corresponding to the product indicate the reaction is proceeding.[17]

Q4: What are the key safety precautions when working with LiAlH₄?

A4: Lithium aluminum hydride is a highly reactive and pyrophoric reagent.

  • Always work in a well-ventilated fume hood.

  • Ensure all glassware is thoroughly dried to prevent any contact with water, which can cause a fire or explosion.

  • Use anhydrous solvents. [5][6]

  • Add the reagent slowly and in portions to control the reaction rate and any exotherm.

  • Quench the reaction carefully by slowly adding a quenching agent (e.g., ethyl acetate, followed by the Fieser workup) at a low temperature (0 °C).

Q5: What are some common impurities I might see in my final product?

A5: Depending on the synthetic route and reaction conditions, you might encounter the following impurities:

  • Unreacted starting material: If the reaction did not go to completion.

  • Over-reduced products: Such as the corresponding piperidine derivative if the pyridine ring was hydrogenated.[10]

  • Byproducts from side reactions: For example, in a Grignard synthesis, you might see byproducts from the reaction with the solvent or other electrophiles.

  • Residual boron or aluminum salts: From the workup of hydride reductions.

Q6: What are the key considerations for scaling up the synthesis of 4-Pyridinepropanol?

A6: Scaling up a synthesis from the lab bench to a pilot plant or manufacturing scale introduces several challenges.[19][20]

  • Heat Transfer: Exothermic reactions, like reductions with LiAlH₄, can be difficult to control on a larger scale due to a lower surface-area-to-volume ratio.[8] This can lead to thermal runaway. Proper reactor design and cooling systems are crucial.

  • Mixing: Ensuring efficient mixing in a large reactor is essential to maintain homogeneity and prevent localized hot spots or concentration gradients, which can lead to side reactions and lower yields.[8]

  • Reagent Addition: The rate of addition of reactive reagents must be carefully controlled to manage the reaction exotherm.

  • Workup and Isolation: Handling large volumes during extraction and filtration can be challenging. The workup procedure may need to be adapted for larger scales to manage emulsions and solid waste.

Comparative Overview of Synthetic Routes

Synthetic Route Starting Materials Reagents & Conditions Advantages Disadvantages
LiAlH₄ Reduction 4-Pyridinepropanoic acid or its esters1. LiAlH₄, anhydrous THF, 0 °C to RTHigh yield, reliable for esters and acids.[4][5]Requires strict anhydrous conditions, hazardous reagent.[5][6]
Activated NaBH₄ Reduction 4-Pyridinepropanoic acid esters1. NaBH₄, AlCl₃, THF, RTMilder than LiAlH₄, safer to handle.May require optimization, can be sluggish.[7]
Catalytic Hydrogenation Ethyl 4-pyridinepropanoateH₂, Pd/C, Ethanol, RT, moderate pressureCleaner reaction, avoids metal salt byproducts.Potential for pyridine ring reduction, requires specialized equipment.[10]
Grignard Synthesis 4-Bromopyridine, Propylene oxide1. Mg, anhydrous THF; 2. Propylene oxide; 3. H₃O⁺Forms C-C bond directly.Formation of pyridyl Grignard can be difficult, potential for side reactions.[15][16]

Experimental Protocols

Protocol 1: Reduction of Ethyl 4-Pyridinepropanoate with LiAlH₄
  • Preparation: Under an inert atmosphere (e.g., nitrogen or argon), equip a flame-dried round-bottom flask with a magnetic stir bar, a dropping funnel, and a reflux condenser.

  • Reagent Addition: Suspend lithium aluminum hydride (1.2 equivalents) in anhydrous tetrahydrofuran (THF) and cool the mixture to 0 °C in an ice bath.

  • Substrate Addition: Dissolve ethyl 4-pyridinepropanoate (1.0 equivalent) in anhydrous THF and add it to the dropping funnel. Add the ester solution dropwise to the stirred LiAlH₄ suspension, maintaining the temperature at 0 °C.

  • Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 4-6 hours, or until TLC analysis indicates the complete consumption of the starting material.

  • Workup (Fieser Method): Cool the reaction mixture back to 0 °C. Cautiously and slowly add water (x mL, where x is the mass of LiAlH₄ in grams used), followed by 15% aqueous NaOH (x mL), and then water again (3x mL).

  • Isolation: Stir the resulting granular precipitate vigorously for 30 minutes, then filter it through a pad of Celite®. Wash the filter cake with additional THF or ethyl acetate.

  • Purification: Combine the organic filtrates, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 4-Pyridinepropanol. Purify further by distillation or column chromatography if necessary.

Protocol 2: Monitoring the Reaction by Thin-Layer Chromatography (TLC)
  • Plate Preparation: On a silica gel TLC plate, draw a baseline with a pencil about 1 cm from the bottom. Mark lanes for the starting material (SM), a co-spot (SM + reaction mixture), and the reaction mixture (RM).[18]

  • Spotting: Using a capillary tube, spot a dilute solution of the starting material in a suitable solvent in the "SM" lane. In the "RM" lane, spot a small aliquot of the reaction mixture. In the "co-spot" lane, spot both the starting material and the reaction mixture on top of each other.[18]

  • Elution: Develop the TLC plate in a chamber containing an appropriate eluent system (e.g., 50:50 ethyl acetate:hexanes).

  • Visualization: After the solvent front has reached near the top of the plate, remove the plate, let it dry, and visualize the spots under a UV lamp. 4-Pyridinepropanol should appear as a new spot with a lower Rf value than the starting ester. The reaction is complete when the starting material spot is no longer visible in the "RM" lane.[17]

References

  • Technical Support Center: Selective Hydrogenation in the Presence of a Pyridine Ring - Benchchem. (URL not available)
  • Efficient and Chemoselective Reduction of Pyridines to Tetrahydropyridines and Piperidines via Rhodium‐Catalyzed Transfer Hydrogenation - IT Services - University of Liverpool. (2012-12-23). (URL not available)
  • Help: NaBH4 workup advice : r/chemistry - Reddit. (2018-12-05). (URL not available)
  • Hydrogenation of functionalised pyridines with a rhodium oxide catalyst under mild conditions - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB01860A. (2024-01-03). (URL not available)
  • A Comparative Analysis of Catalysts for Pyridine Hydrogenation: A Guide for Researchers - Benchchem. (URL not available)
  • scaling up 4-pyridinemethanol synthesis for pilot plant production - Benchchem. (URL not available)
  • Difficult Hydrogenations – Saturation of Functionalized Pyridines - ThalesNano. (URL not available)
  • Hydrogenation of pyridine compared to other heteroaromatic rings. (2017-08-12). (URL not available)
  • Sodium Borohydride (NaBH4) Reduction - Organic Synthesis. (URL not available)
  • Partial Reduction of Electron-Deficient Pyridines | Organic Letters - ACS Public
  • A chemoselective electrochemical birch carboxylation of pyridines - RSC Publishing. (URL not available)
  • Automated Optimization of a Multistep, Multiphase Continuous Flow Process for Pharmaceutical Synthesis - PMC - NIH. (2024-10-03). (URL not available)
  • Substituted Dihydropyridine Synthesis by Dearomatization of Pyridines - PMC - NIH. (URL not available)
  • isolating product after sodium borohydride reduction : r/Chempros - Reddit. (2024-02-29). (URL not available)
  • Key Factors for Successful Scale-Up in Organic Synthesis - Pure Synth. (2025-07-18). (URL not available)
  • (Pyridine)(tetrahydroborato)zinc Complex, [Zn(BH4)2(py)
  • Common Oxidizing Agents & Reducing Agents - ChemTalk. (URL not available)
  • From Flask to Floor: Overcoming Scale-Up Challenges in Pharmaceutical Synthesis - HWS Labortechnik Mainz. (2025-08-28). (URL not available)
  • Pilot-scale production of expansile nanoparticles: Practical methods for clinical scale-up. (URL not available)
  • Thin Layer Chromatography: A Complete Guide to TLC - Chemistry Hall. (URL not available)
  • 2.4: TLC -ANALYSIS - Chemistry LibreTexts. (2021-06-20). (URL not available)
  • Reaction of pyridine carboxylic esters with sodium borohydride - ResearchG
  • Reducing Agents - Organic Chemistry Portal. (URL not available)
  • Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. (2023-02-03). (URL not available)
  • Cas 2629-72-3,4-Pyridinepropanol - LookChem. (URL not available)
  • Process optimization of vapor phase pyridine synthesis using response surface methodology - Khalifa University. (URL not available)
  • Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry. (2011-08-12). (URL not available)
  • Continuous flow synthesis of pyridinium salts accelerated by multi-objective Bayesian optimization with active learning - PubMed Central. (2023-07-12). (URL not available)
  • Reduction of Carboxylic Acids with - Chemistry LibreTexts. (2023-01-22). (URL not available)
  • To explore Grignard's reaction in the synthesis of structurally related compounds of Carbinoxamine and evaluate Anti histaminic activity. (URL not available)
  • Underrated Reducing Agents (Important Papers) - YouTube. (2025-01-07). (URL not available)
  • Lithium Aluminum Hydride LiAlH4 Reduction Reaction + Mechanism - YouTube. (2016-02-26). (URL not available)
  • Common Reducing Agents - LabXchange. (URL not available)
  • Lithium aluminium hydride (LiAlH 4 ) - LAH - Reduction-Mechanism - AdiChemistry. (URL not available)
  • Reduction using sodium borohydride - Chemistry Stack Exchange. (2018-11-02). (URL not available)
  • Application Notes and Protocols for the Synthesis of 4-Chlorophenyl-2-pyridinylmethanol via Grignard Reaction - Benchchem. (URL not available)
  • LiAlH4 and NaBH4 Carbonyl Reduction Mechanism - Chemistry Steps. (URL not available)
  • 3-(Pyridin-4-yl)propanoic acid | C8H9NO2 | CID 233243 - PubChem. (URL not available)
  • Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. (2017-08-15). (URL not available)
  • Planar chromatography – an essential component of modern analysis. (URL not available)
  • HPLC and TLC methodology for determination or purity evaluation of 4-methoxy-2-(3(4-phenyl-1-piperazinyl))
  • Optimized reaction circumstances for synthesis of pyrazolo[4 0 ,3 0...
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Sources

Optimization

Technical Support Center: Navigating the Complexities of Solvent Effects on Pyridine Functionalization Regioselectivity

Welcome to the Technical Support Center for Pyridine Functionalization. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the nuanced landscape of pyridine...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the Technical Support Center for Pyridine Functionalization. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the nuanced landscape of pyridine derivatization. The regiochemical outcome of pyridine functionalization is notoriously sensitive to reaction parameters, with the choice of solvent being a paramount, yet often perplexing, variable.

This document moves beyond simple protocol recitation. Here, we delve into the fundamental principles governing how solvents dictate the position of functionalization on the pyridine ring. We will explore the causal relationships between solvent properties and reaction mechanisms, providing you with the knowledge to not only troubleshoot unexpected outcomes but also to rationally design your experiments for optimal regioselectivity.

Frequently Asked Questions (FAQs): The Fundamentals of Solvent Influence

Here we address the foundational questions that underpin the rational selection of solvents in pyridine functionalization.

Q1: Why is achieving regioselectivity in pyridine functionalization so challenging?

A1: The difficulty in achieving high regioselectivity stems from the inherent electronic properties of the pyridine ring. The electronegative nitrogen atom creates a dipole moment, making the C2 and C4 positions electron-deficient and susceptible to nucleophilic and radical attack. Conversely, the C3 position is the most electron-rich, favoring electrophilic substitution. This electronic dichotomy means that subtle changes in reaction conditions, particularly the solvent, can tip the balance of reactivity between these positions, often leading to mixtures of regioisomers. Furthermore, the Lewis basicity of the pyridine nitrogen can lead to complex interactions with catalysts and reagents, further complicating selectivity.[1]

Q2: How do solvents fundamentally influence the regioselectivity of pyridine functionalization?

A2: Solvents influence regioselectivity through a combination of mechanisms:

  • Solvation and Stabilization of Intermediates and Transition States: Polar solvents can stabilize charged intermediates and transition states, altering the activation energies of competing reaction pathways. For instance, in nucleophilic aromatic substitution (SNAr), polar aprotic solvents can enhance the reactivity of the nucleophile, while polar protic solvents can solvate and deactivate it.

  • Coordination to Catalysts and Reagents: Coordinating solvents, such as THF or DME, can bind to metal catalysts or organometallic reagents, altering their steric and electronic properties. This can directly impact which C-H bond is activated or where a nucleophile is delivered.

  • Alteration of Reagent Aggregation State: Organolithium reagents, commonly used for deprotonation, exist as aggregates in solution. Coordinating ethereal solvents can break up these aggregates into more reactive monomers or dimers, which can exhibit different regioselectivity compared to the larger aggregates present in non-coordinating hydrocarbon solvents.[2][3][4]

  • Modulation of Lewis Acidity/Basicity: The solvent can influence the effective Lewis acidity of catalysts or reagents, which is crucial in electrophilic aromatic substitution and some C-H activation pathways.[5][6]

Q3: What are the key solvent classifications I should consider, and what are their general effects?

A3: Solvents are broadly classified based on their polarity and their ability to donate a proton:

  • Polar Protic Solvents (e.g., water, methanol, ethanol): These solvents have a hydrogen atom bonded to an electronegative atom (O or N) and can form strong hydrogen bonds. They are effective at solvating both cations and anions. In the context of pyridine functionalization, they can stabilize charged intermediates but may also deactivate nucleophiles through hydrogen bonding.

  • Polar Aprotic Solvents (e.g., DMSO, DMF, acetonitrile, THF): These solvents possess a significant dipole moment but lack an acidic proton. They are excellent at solvating cations but leave anions relatively "naked" and more reactive. This makes them common choices for SNAr and other reactions involving anionic nucleophiles.

  • Non-Polar Solvents (e.g., hexane, toluene, benzene): These solvents have low dielectric constants and do not effectively solvate charged species. They are often used in reactions where reagent aggregation is desired to control selectivity, such as in some directed ortho-metalation (DoM) reactions.

The following diagram illustrates the general logic for considering solvent choice based on the reaction type.

G cluster_reaction_type Reaction Type cluster_solvent_choice Solvent Consideration cluster_mechanistic_effect Mechanistic Effect ReactionType Select Reaction Type Polarity Polarity ReactionType->Polarity General Consideration CoordinatingAbility Coordinating Ability ReactionType->CoordinatingAbility For Metal-Catalyzed/Organometallic Rxns ProticAprotic Protic vs. Aprotic ReactionType->ProticAprotic For Nucleophilic Rxns Stabilization Stabilize Charged Intermediates Polarity->Stabilization High Polarity Deaggregation Deaggregate Reagents CoordinatingAbility->Deaggregation Ethereal Solvents CatalystCoordination Coordinate to Catalyst CoordinatingAbility->CatalystCoordination Lewis Basic Solvents NucleophileSolvation Solvate/Deactivate Nucleophile ProticAprotic->NucleophileSolvation Protic Solvents

Caption: Decision workflow for solvent selection in pyridine functionalization.

Troubleshooting Guides and In-Depth Analysis

This section provides detailed troubleshooting for common regioselectivity issues encountered in specific pyridine functionalization reactions.

Directed ortho-Metalation (DoM) and Lithiation

Directed ortho-metalation is a powerful technique for functionalizing the C2 position of pyridines bearing a directing metalation group (DMG). However, achieving high regioselectivity can be challenging, and solvent choice is critical.

Issue 1: Poor C2-selectivity in the lithiation of a pyridine with a DMG, with competing C4-functionalization or nucleophilic addition.

  • Causality: Organolithium reagents exist as aggregates in solution, and the size of these aggregates is highly dependent on the solvent. In non-coordinating hydrocarbon solvents (e.g., hexane, toluene), larger aggregates (tetramers, hexamers) are prevalent. These bulky aggregates may be less able to coordinate to the DMG and deprotonate the sterically hindered C2 position, leading to competing pathways. Coordinating ethereal solvents like THF or diethyl ether break down these aggregates into more reactive and less sterically demanding monomers and dimers, which can more effectively coordinate with the DMG and selectively deprotonate the C2 position.[2][3][4]

  • Troubleshooting Steps:

    • Switch to a Coordinating Solvent: If you are using a hydrocarbon solvent, switch to an ethereal solvent like THF or diethyl ether. THF is generally a stronger coordinating solvent than diethyl ether.

    • Use a Solvent Mixture: A mixture of a hydrocarbon and an ethereal solvent can sometimes provide the optimal balance of reactivity and selectivity.

    • Consider a Chelating Agent: The addition of a chelating agent like N,N,N',N'-tetramethylethylenediamine (TMEDA) can further break up organolithium aggregates and enhance C2-selectivity, even in hydrocarbon solvents.

Quantitative Data: Solvent Effects on Pyridine Lithiation

Pyridine SubstrateBaseSolventC2:C4 RatioOther ProductsReference
2-ChloropyridinenBuLi/LiPMHexane-Nucleophilic addition[7]
2-ChloropyridinenBuLi/LiPMTHFα-lithiation favoredNucleophilic addition suppressed[7]
PyridinenBuLi/tBuOKTHF-HexanesMixture of regioisomers-[8]
Pyridinen-BuNaHydrocarbonC4-sodiation favoredNucleophilic addition suppressed[9]

Experimental Protocol: C2-Selective Lithiation and Borylation of 3-Chloropyridine

This protocol illustrates a typical DoM procedure where solvent and temperature control are critical.

  • Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a nitrogen inlet, a thermometer, and a rubber septum, add 3-chloropyridine (1.0 equiv) and dry THF (0.2 M).

  • Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

  • Base Addition: Slowly add a solution of lithium diisopropylamide (LDA) (1.1 equiv) in THF dropwise via syringe over 15 minutes, ensuring the internal temperature remains below -70 °C.

  • Metalation: Stir the reaction mixture at -78 °C for 1 hour.

  • Electrophilic Quench: Add triisopropyl borate (1.2 equiv) dropwise at -78 °C.

  • Workup: Allow the reaction to warm to room temperature and stir for 2 hours. Quench with saturated aqueous NH₄Cl, extract with ethyl acetate, dry the organic layer over Na₂SO₄, and concentrate in vacuo. Purify by column chromatography.

Minisci-Type Radical Reactions

The Minisci reaction is a powerful method for the C-H alkylation and acylation of electron-deficient heterocycles, including pyridines. It typically proceeds via the addition of a nucleophilic radical to the protonated pyridine ring, favoring the C2 and C4 positions.

Issue 2: Poor C4-selectivity in a Minisci reaction, with the C2-isomer being the major product.

  • Causality: The regioselectivity of the Minisci reaction is a delicate balance between steric and electronic factors, which can be influenced by the solvent and pH. In highly acidic media, the pyridine is protonated, and the C2 and C4 positions are activated towards radical attack. The C2 position is often electronically favored. However, the choice of solvent can modulate the relative reactivity of these two positions. More polar solvents can influence the solvation of the pyridinium ion and the transition states leading to C2 and C4 addition.

  • Troubleshooting Steps:

    • Solvent Screening: Perform the reaction in a variety of solvents with different polarities. For example, a switch from a less polar solvent like 1,2-dichloroethane (DCE) to a more polar one might alter the C2:C4 ratio.

    • pH Adjustment: The acidity of the reaction medium is crucial. In some cases, reducing the amount of acid or using a biphasic system (e.g., DCE/water) can favor C4-functionalization.[10][11]

    • Use of a Blocking Group: A sterically demanding, removable blocking group on the nitrogen atom can physically shield the C2 and C6 positions, directing the incoming radical to the C4 position.[12]

Quantitative Data: Solvent and Additive Effects on Minisci-Type Reactions

Pyridine SubstrateRadical SourceSolvent/AdditiveC2:C4 RatioReference
4-CyanopyridineIsopropylsulfinateCH₂Cl₂/H₂OVaries with pH[10]
4-CyanopyridineIsopropylsulfinateCH₂Cl₂/H₂O + TFAC2 favored[10]
Pyridine (with maleate blocking group)Various carboxylic acidsDCE/H₂OC4 exclusive[12]

Experimental Protocol: C4-Selective Minisci Alkylation using a Blocking Group

This protocol, adapted from Baran and co-workers, demonstrates a robust method for achieving C4 selectivity.[12][13]

  • Formation of Pyridinium Salt: React the desired pyridine with a maleate-derived blocking group to form the corresponding pyridinium salt.

  • Minisci Reaction: To a solution of the pyridinium salt (1.0 equiv) and a carboxylic acid (2.0 equiv) in a 1:1 mixture of 1,2-dichloroethane and water, add silver nitrate (0.2 equiv) and ammonium persulfate (2.0 equiv).

  • Heating: Stir the biphasic mixture vigorously at 50 °C for 2 hours.

  • Workup and Deprotection: After cooling, extract the product into an organic solvent. The blocking group can then be removed under basic conditions (e.g., with DBU) to yield the C4-alkylated pyridine.

Halogenation of Pyridines

The direct electrophilic halogenation of pyridines is often challenging due to the deactivating effect of the nitrogen atom. The reaction typically requires harsh conditions and can lead to a mixture of isomers, with a general preference for the C3 position.

Issue 3: Low yield and poor regioselectivity in the direct bromination of a substituted pyridine.

  • Causality: The electron-withdrawing nature of the pyridine nitrogen deactivates the ring towards electrophilic attack. Furthermore, under the acidic conditions often employed, the nitrogen is protonated, further deactivating the ring. The choice of solvent can influence the reactivity of the halogenating agent and the stability of the intermediates. In some cases, non-coordinating solvents can lead to higher selectivity.

  • Troubleshooting Steps:

    • Use a Milder Halogenating Agent: Instead of Br₂, consider using N-bromosuccinimide (NBS), which can offer milder reaction conditions and improved selectivity.

    • Solvent Screening: Evaluate a range of solvents. For activated pyridines, solvents like CCl₄ or CH₃CN can provide high regioselectivity with NBS.

    • Alternative Strategies: For C3-selective halogenation of unactivated pyridines, consider a dearomatization-rearomatization strategy involving Zincke imine intermediates. This multi-step, one-pot procedure can provide high regioselectivity under mild conditions.[14][15][16]

Quantitative Data: Solvent Effects on the Halogenation of Activated Pyridines with NBS

SubstrateSolventProductRegioselectivityYield (%)
2-AminopyridineCCl₄5-Bromo-2-aminopyridineSingle isomer90
3-HydroxypyridineCH₃CN2-Bromo-3-hydroxypyridineSingle isomer95
4-MethoxypyridineCCl₄3-Bromo-4-methoxypyridineSingle isomer89

Data compiled from studies on the mild regioselective halogenation of activated pyridines.

Experimental Protocol: C3-Selective Chlorination via a Dearomatization-Rearomatization Strategy

This protocol is based on a method for the meta-halogenation of 2-phenylpyridine.

  • Dearomatization: Dissolve 2-phenylpyridine in a suitable solvent and react with an activating agent and a dearomatizing agent to form the corresponding oxazinopyridine intermediate.

  • Chlorination: Dissolve the isolated dearomatized adduct in dry CH₂Cl₂ and cool to 0 °C. Add a solution of N-chlorosuccinimide (1.2 equiv) in dry CH₂Cl₂ dropwise.

  • Rearomatization: After the chlorination is complete, add an acid (e.g., HCl) to promote rearomatization to the 3-chloro-2-phenylpyridine product.

  • Workup: Neutralize the reaction mixture, extract with an organic solvent, dry, and purify by chromatography.[17]

Conclusion

The regioselective functionalization of pyridines is a multifaceted challenge where the choice of solvent plays a pivotal role. By understanding the fundamental principles of how solvents interact with reagents, catalysts, and intermediates, researchers can move from empirical screening to rational design. This guide provides a framework for troubleshooting common regioselectivity issues and offers concrete protocols and data to aid in experimental design. As a Senior Application Scientist, I encourage you to consider the solvent not merely as a medium for your reaction, but as an active participant that can be strategically employed to achieve your desired synthetic outcomes.

References

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  • C−H Activation of Phenyl Imines and 2-Phenylpyridines with [Cp*MCl2]2 (M = Ir, Rh): Regioselectivity, Kinetics, and Mechanism. Organometallics - ACS Publications. [Link]

  • 3-Selective Halogenation of Pyridines via Zincke Imine Intermediates. ChemRxiv. [Link]

  • Half-Lives of Organolithium Reagents in Common Ethereal Solvents. Thieme. [Link]

  • Practical and Regioselective Synthesis of C4-Alkylated Pyridines. ChemRxiv. [Link]

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  • Functionalization of Pyridines at the C4 Position via Metalation and Capture. PMC - NIH. [Link]

  • Dimethyl Sulfoxide (DMSO) vs. Other Polar Aprotic Solvents: A Comparative Look. NINGBO INNO PHARMCHEM CO.,LTD. [Link]

  • Practical and Regioselective Synthesis of C4-Alkylated Pyridines. PMC - NIH. [Link]

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  • Lewis acid activation of pyridines for nucleophilic aromatic substitution and conjugate addition. Semantic Scholar. [Link]

  • Intramolecular C–H arylation of pyridine derivatives with a palladium catalyst for the synthesis of multiply-fused heteroaroma. Beilstein Archives. [Link]

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  • ChemInform Abstract: Lewis Acid Activation of Pyridines for Nucleophilic Aromatic Substitution and Conjugate Addition. ResearchGate. [Link]

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  • The functionalization of pyridine by organolithium compounds a in... ResearchGate. [Link]

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  • Selective C-4 Alkylation of Pyridine by Nickel/Lewis Acid Catalysis. Scilit. [Link]

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  • Iridium-catalyzed C–H borylation of pyridines. RSC Publishing. [Link]

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  • C3 Selective chalcogenation and fluorination of pyridine using classic Zincke imine intermediates. PubMed. [Link]

  • Ligand Controlled Regioselectivities in C–H Activation - A Case Study on Approaches for the Rationalization and Prediction of Selectivities. Catalysis | ChemRxiv | Cambridge Open Engage. [Link]

  • Regiodivergent Alkylation of Pyridines: Alkyllithium Clusters Direct Chemical Reactivity. ACS Publications. [Link]

  • Remote Meta-C–H Activation Using a Pyridine-Based Template: Achieving Site-Selectivity via the Recognition of Distance and Geometry. ACS Central Science. [Link]

  • Scope of para-CH activation of pyridine for branch selectivity a. ResearchGate. [Link]

  • Physicochemical properties of DMSO, DMF, and Py. ResearchGate. [Link]

  • The Role of Boron Reagents in Determining the Site-Selectivity of Pyridine(dicarbene) Cobalt-Catalyzed C–H Borylation of Fluorinated Arenes. Journal of the American Chemical Society. [Link]

  • Nucleophilic C4-selective (hetero) arylation of pyridines for facile synthesis of heterobiaryls. Frontiers. [Link]

  • Comparison of the properties of DMF, DMSO and NMP [50-52]. ResearchGate. [Link]

  • N,N-Dimethyl Formamide European Restriction Demands Solvent Substitution in Research and Development. Organic Process Research & Development. [Link]

  • Entropies of Organolithium Aggregation Based on Measured Microsolvation Numbers. ResearchGate. [Link]

  • (PDF) Intramolecular C–H arylation of pyridine derivatives with a palladium catalyst for the synthesis of multiply fused heteroaromatic compounds. ResearchGate. [Link]

  • Synthetic and Mechanistic Studies of Pd-Catalyzed C–H Arylation with Diaryliodonium Salts: Evidence for a Bimetallic High Oxidation State Pd Intermediate. PMC - NIH. [Link]

  • Photomediated Solvent-Switched Direct C–H Arylation vs Oxyalkylation of Azauracils Using Unactivated Aryl Iodides. The Journal of Organic Chemistry - ACS Publications. [Link]

  • Solvent coordination to palladium can invert the selectivity of oxidative addition. Chemical Science (RSC Publishing). [Link]

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Troubleshooting

Technical Support Center: Catalyst Deactivation in Reactions Involving 4-Pyridinepropanol

Welcome to the technical support center dedicated to addressing challenges related to catalyst deactivation in chemical transformations of 4-Pyridinepropanol. This guide is designed for researchers, scientists, and profe...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center dedicated to addressing challenges related to catalyst deactivation in chemical transformations of 4-Pyridinepropanol. This guide is designed for researchers, scientists, and professionals in drug development to troubleshoot common issues, understand the underlying causes of catalyst deactivation, and implement effective solutions to maintain reaction efficiency and catalyst longevity.

Part 1: Troubleshooting Guide

This section addresses specific experimental issues with detailed diagnostic and corrective actions.

Scenario 1: Rapid Loss of Catalytic Activity in Hydrogenation Reactions

Question: I am performing a hydrogenation of the pyridine ring in 4-Pyridinepropanol using a supported noble metal catalyst (e.g., Pd/C, Rh/C). After an initial period of good conversion, the reaction rate has slowed dramatically or stopped completely. What is causing this rapid deactivation?

Answer:

A sudden drop in activity during the hydrogenation of N-heterocycles is a classic sign of catalyst poisoning , primarily by the reactant or product itself.[1][2] The pyridine nitrogen in 4-Pyridinepropanol and the resulting piperidine nitrogen in the product possess lone pairs of electrons that can strongly chemisorb onto the active metal sites (e.g., Pd, Rh).[1][2] This blocks access for hydrogen and the substrate, effectively poisoning the catalyst.

Underlying Causality:

  • Strong Chemisorption: Nitrogen-containing compounds are well-known inhibitors for hydrogenation catalysts.[1] The nitrogen lone pair forms a strong dative bond with the electron-deficient metal surface, leading to active site blockage.

  • Product Inhibition: In many cases, the hydrogenated product (a piperidine derivative) can be a stronger poison than the starting pyridine derivative, leading to an accelerating deactivation effect as the reaction progresses.[2]

Troubleshooting Protocol:

  • Confirm Poisoning:

    • Reaction Monitoring: Closely monitor the reaction kinetics. A sharp deviation from the expected rate profile is indicative of poisoning.

    • Catalyst Addition: In a stalled reaction, adding a fresh batch of catalyst can help determine if the issue is catalyst-related. If the reaction restarts, poisoning is highly likely.

  • Mitigation Strategies:

    • Acidic Additives: The inhibitory effect of nitrogen can often be overcome by converting the nitrogen species into a form where the lone pair is not available for binding.[1] Adding a protic acid (e.g., acetic acid, HCl) can protonate the pyridine nitrogen, preventing it from coordinating to the metal surface.

    • Catalyst Selection: Rhodium-based catalysts may sometimes show better tolerance to nitrogen compounds compared to palladium catalysts.[1]

    • Reaction Conditions: Increasing hydrogen pressure can sometimes help to competitively displace the adsorbed nitrogen species from the active sites.

Scenario 2: Gradual Decrease in Activity and Change in Selectivity in Oxidation Reactions

Question: I am using a supported metal catalyst (e.g., Pt, Ru on carbon) for the selective oxidation of the alcohol group in 4-Pyridinepropanol. Over several runs, I've noticed a gradual decline in conversion and an increase in byproducts. What could be the cause?

Answer:

This scenario points towards a combination of coking/fouling and potentially thermal degradation (sintering) .

  • Coking/Fouling: In reactions involving organic molecules at elevated temperatures, side reactions can lead to the formation of carbonaceous deposits (coke) on the catalyst surface.[3][4] These deposits physically block active sites and pores, reducing activity and altering selectivity.[4][5] The propanol chain and the aromatic pyridine ring can both be precursors to coke formation.[6]

  • Thermal Degradation (Sintering): Operating at high temperatures can cause the small metal nanoparticles on the catalyst support to migrate and agglomerate into larger particles.[7][8] This process, known as sintering, leads to an irreversible loss of active surface area and, consequently, a decrease in catalytic activity.[4][8]

Troubleshooting Protocol:

  • Diagnose the Deactivation Mechanism:

    • Visual Inspection: Spent catalyst that is black and clumpy may indicate significant coking.

    • Characterization of Spent Catalyst:

      • Thermogravimetric Analysis (TGA): This can quantify the amount of carbonaceous deposits by measuring weight loss upon heating in an oxidizing atmosphere.

      • BET Surface Area Analysis: A significant decrease in surface area compared to the fresh catalyst can indicate sintering or pore blockage by coke.[9]

      • Transmission Electron Microscopy (TEM): Comparing TEM images of fresh and spent catalysts can provide direct evidence of metal particle sintering.

  • Corrective and Preventative Actions:

Deactivation Mechanism Corrective/Preventative Actions
Coking/Fouling Optimize Reaction Conditions: Lower the reaction temperature if possible, and adjust the reactant concentration to minimize side reactions that lead to coke formation.[10] Catalyst Regeneration: For temporary deactivation by coking, a regeneration step can be effective. This typically involves a controlled burnout of the coke in a dilute stream of air or oxygen at elevated temperatures.[3][11]
Sintering Lower Operating Temperature: Sintering is highly temperature-dependent. Operating at the lowest feasible temperature is the most effective way to prevent it.[10] Choose a Thermally Stable Support: The choice of support material can influence the stability of the metal nanoparticles.
Scenario 3: Product Contamination and Irreversible Loss of Activity in Liquid-Phase Reactions

Question: I'm conducting a liquid-phase reaction with 4-Pyridinepropanol and a heterogeneous catalyst. My product is contaminated with trace metals, and the catalyst's activity cannot be restored even after attempting regeneration. What is happening?

Answer:

This is a clear indication of catalyst leaching , where the active metal species dissolve from the solid support into the reaction medium.[7][12][13] Leaching results in both product contamination and an irreversible loss of the active catalytic component.[7]

Underlying Causality:

  • Solvent Effects: The polarity and coordinating ability of the solvent can influence the stability of the metal on the support.

  • Complexation: The 4-Pyridinepropanol itself, or intermediates in the reaction, may act as ligands that complex with the metal atoms, facilitating their dissolution into the liquid phase.

  • Reaction Conditions: Harsh conditions such as high temperatures or very acidic/basic media can accelerate the leaching process.[13]

Troubleshooting Protocol:

  • Confirm Leaching:

    • Hot Filtration Test: Filter the solid catalyst from the reaction mixture at the reaction temperature. If the filtrate continues to show catalytic activity, it confirms that active species have leached into the solution.[13]

    • ICP-OES/AAS Analysis: Analyze the filtered reaction solution using Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES) or Atomic Absorption Spectroscopy (AAS) to quantify the concentration of the leached metal.[13]

  • Mitigation Strategies:

    • Strengthen Metal-Support Interactions: Choose catalyst supports that have strong anchoring sites for the metal nanoparticles.

    • Optimize Reaction Conditions: Experiment with milder temperatures and different solvents to find conditions that minimize leaching.[13]

    • Post-Reaction Purification: If some leaching is unavoidable, use metal scavenger resins to remove dissolved metal ions from the final product stream.[13]

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the main modes of catalyst deactivation when working with 4-Pyridinepropanol?

A1: The primary deactivation mechanisms are:

  • Poisoning: The pyridine nitrogen can strongly adsorb to and block active metal sites, which is particularly relevant in hydrogenation reactions.[1][2]

  • Coking/Fouling: Carbonaceous deposits can form from the organic molecule at higher temperatures, physically blocking pores and active sites.[4][5]

  • Sintering: High temperatures can cause metal particles to agglomerate, reducing the active surface area.[7]

  • Leaching: The active metal can dissolve into the liquid reaction medium, leading to irreversible deactivation and product contamination.[7][12]

Q2: Can impurities in my reagents cause catalyst deactivation?

A2: Absolutely. Trace impurities are a common cause of catalyst poisoning. For many noble metal catalysts, sulfur compounds are potent poisons, even at very low concentrations.[14][15][16] Ensure high purity of your 4-Pyridinepropanol, solvents, and gases (like hydrogen) to prevent introducing catalyst poisons into your system.

Q3: How can I regenerate a deactivated catalyst?

A3: The appropriate regeneration method depends on the deactivation mechanism:

  • For Coking: A common method is calcination, which involves a controlled high-temperature oxidation to burn off the carbon deposits.[11]

  • For Reversible Poisoning: Sometimes, washing the catalyst with a suitable solvent can remove weakly adsorbed poisons.[17]

  • For Sintering and Leaching: These are generally considered irreversible deactivation mechanisms, and regeneration is typically not possible. The catalyst will likely need to be replaced.

Q4: How does the alcohol functional group in 4-Pyridinepropanol contribute to deactivation?

A4: The alcohol group can be involved in side reactions, particularly at higher temperatures, that can lead to the formation of coke precursors.[18] In oxidation reactions, for example, over-oxidation can lead to carboxylic acids or other species that might interact differently with the catalyst surface or contribute to fouling.

Q5: What is the first step I should take when I suspect catalyst deactivation?

A5: The first step is to systematically analyze the problem. Review your experimental conditions (temperature, pressure, substrate purity). Then, perform a diagnostic test. A simple and effective test is to see if adding fresh catalyst to a stalled reaction restarts it. This helps to isolate the problem to the catalyst itself. Following this, characterization of the spent catalyst is crucial for identifying the root cause.[9]

Part 3: Visualizations and Workflows

Diagram 1: Deactivation Pathways

This diagram illustrates the primary mechanisms by which a catalyst can lose activity in reactions involving 4-Pyridinepropanol.

cluster_main Catalyst Deactivation Pathways for 4-Pyridinepropanol Reactions Fresh_Catalyst Fresh, Active Catalyst (High Surface Area, Clean Sites) Poisoning Poisoning (Active Site Blockage) Fresh_Catalyst->Poisoning Pyridine N-atom Impurity Adsorption (e.g., Sulfur) Coking Coking / Fouling (Pore & Site Blockage) Fresh_Catalyst->Coking Thermal Stress Side Reactions Sintering Sintering (Loss of Surface Area) Fresh_Catalyst->Sintering High Temperature Leaching Leaching (Loss of Active Phase) Fresh_Catalyst->Leaching Solvent Effects Complexation Deactivated_Catalyst Deactivated Catalyst (Low Activity/Selectivity) Poisoning->Deactivated_Catalyst Coking->Deactivated_Catalyst Sintering->Deactivated_Catalyst Leaching->Deactivated_Catalyst

Caption: Major catalyst deactivation mechanisms in 4-Pyridinepropanol reactions.

Diagram 2: Troubleshooting Workflow

This workflow provides a logical sequence of steps for diagnosing and addressing catalyst deactivation.

cluster_workflow Troubleshooting Workflow for Catalyst Deactivation A Reaction Stalled or Inefficient? B Add fresh catalyst to the reaction A->B G Reaction Restarts? B->G C Perform Hot Filtration Test H Filtrate Active? C->H D Characterize Spent Catalyst (TGA, BET, TEM, ICP-OES) K Diagnosis: Sintering or Coking D->K E Implement Corrective Action: Regenerate or Replace Catalyst F Optimize Reaction Conditions: Temp, Pressure, Purity, Solvent E->F L Problem Solved F->L G->C No I Diagnosis: Poisoning or Fouling G->I Yes H->D No J Diagnosis: Leaching H->J Yes I->D I->E J->D J->E K->E

Sources

Optimization

Technical Support Center: Purification of Crude 4-Pyridinepropanol

Welcome to the technical support guide for the purification of 4-Pyridinepropanol. This document is designed for researchers, chemists, and process development professionals who encounter challenges in obtaining high-pur...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for the purification of 4-Pyridinepropanol. This document is designed for researchers, chemists, and process development professionals who encounter challenges in obtaining high-purity 4-Pyridinepropanol. Drawing from established chemical principles and field-proven techniques, this guide provides in-depth troubleshooting advice, answers to frequently asked questions, and validated protocols to streamline your purification workflow.

Introduction: The Challenge of Purifying 4-Pyridinepropanol

4-Pyridinepropanol (4-PP) is a valuable heterocyclic building block used in the synthesis of pharmaceutical intermediates and advanced materials.[1][2] Its purity is critical for the success of subsequent reactions. The molecule's structure, featuring a basic pyridine ring and a polar hydroxyl group, presents unique purification challenges.[3][4] Impurities often include unreacted starting materials, side-products, and high-boiling point solvents like pyridine, which can be difficult to remove using standard methods. This guide will equip you with the knowledge to diagnose and resolve these common purification hurdles.

Table 1: Physical & Chemical Properties of 4-Pyridinepropanol

PropertyValueSource(s)
Molecular Formula C₈H₁₁NO[1][3]
Molecular Weight 137.18 g/mol [2][3]
Appearance White to off-white solid or colorless liquid[1][2][5]
Melting Point 35-39 °C (lit.)[3][4][5]
Boiling Point 289 °C (lit.); 130-133 °C at 3 mmHg[3][4][6]
Density ~1.061 g/mL at 25 °C (lit.)[3][4][5]
Solubility Soluble in water and common organic solvents[1][2]

Troubleshooting Guide: Common Purification Issues

This section addresses specific problems encountered during the purification of crude 4-Pyridinepropanol in a practical, question-and-answer format.

Question 1: My NMR/GC-MS analysis shows significant residual pyridine in my product. How can I remove it effectively?

Answer: Residual pyridine is a common impurity, especially if it was used as the reaction solvent. Due to its high boiling point (115 °C), it is often difficult to remove completely by simple evaporation, and it can form an azeotrope with water.[7]

  • Causality: Pyridine is a basic compound. This property is the key to its removal. By converting it into a salt, its solubility dramatically shifts from organic solvents to water.

  • Recommended Solutions:

    • Aqueous Acid Wash (Most Common): This is the most effective method. Dissolve your crude product in a water-immiscible organic solvent like ethyl acetate or dichloromethane (DCM). Wash the organic layer several times with a dilute acidic solution (e.g., 1M HCl or 5% aqueous citric acid). The acid protonates the pyridine to form the water-soluble pyridinium salt, which partitions into the aqueous layer.[7][8] Afterwards, wash with saturated sodium bicarbonate to neutralize any residual acid and then with brine to remove excess water.[9]

    • Copper (II) Sulfate Wash: For acid-sensitive compounds, washing the organic solution with a 10-15% aqueous copper sulfate solution is an excellent alternative.[9][10] Pyridine forms a stable, water-soluble complex with copper ions, which is then extracted into the aqueous phase.[10] The blue aqueous layer may turn purple, indicating complex formation.[9] Continue washing until no further color change is observed.

    • Azeotropic Distillation: If the product is non-volatile, co-evaporation with a solvent that forms a low-boiling azeotrope with pyridine, such as toluene or heptane, can be effective for removing trace amounts.[8][9]

Question 2: My crude product is a dark yellow or brown oil, but the literature reports a white solid. What causes the color and how do I fix it?

Answer: Color in the crude product typically arises from polymeric or highly conjugated impurities formed during the reaction, often under harsh thermal or acidic/basic conditions.

  • Causality: These colored impurities are often present in small quantities but are intensely colored. They may be non-polar or polar.

  • Recommended Solutions:

    • Activated Charcoal Treatment: Dissolve the crude product in a suitable solvent (e.g., ethanol or ethyl acetate). Add a small amount of activated charcoal (1-2% by weight) and heat the mixture gently for 15-30 minutes.[11] The charcoal adsorbs the colored impurities. Remove the charcoal by hot filtration through a pad of Celite. Caution: Do not add charcoal to a boiling or superheated solution, as this can cause violent bumping.[11]

    • Silica Gel Chromatography: If charcoal treatment is insufficient, flash column chromatography is the definitive method. 4-Pyridinepropanol is a polar compound, so a gradient elution from a less polar solvent system (e.g., hexane/ethyl acetate) to a more polar one will typically separate the product from both less polar and more polar colored impurities.

    • Recrystallization: If the product is solid, recrystallization can be effective.[12][13][14] The colored impurities may remain in the mother liquor. (See Question 4 for solvent selection).

Question 3: My product has "oiled out" during recrystallization instead of forming crystals. What should I do?

Answer: "Oiling out" occurs when the solute comes out of solution at a temperature above its melting point, forming a liquid phase instead of solid crystals. Given 4-Pyridinepropanol's low melting point (~35-39 °C), this is a common issue.[3][4]

  • Causality: The solution becomes supersaturated while the temperature is still too high for the compound to exist as a solid. This is often due to using a solvent that is too non-polar or cooling the solution too rapidly.

  • Recommended Solutions:

    • Re-heat and Cool Slowly: Re-heat the solution until the oil redissolves completely. If necessary, add a small amount of additional solvent to ensure full dissolution. Allow the solution to cool very slowly to room temperature, and only then place it in an ice bath. Slow cooling is critical for proper crystal nucleation.[12]

    • Scratch/Seed: Induce crystallization by scratching the inside of the flask with a glass rod at the solution's surface or by adding a "seed crystal" of pure 4-Pyridinepropanol.[12] This provides a nucleation site for crystal growth.

    • Change Solvent System: The chosen solvent may be inappropriate. Use a more polar solvent or a solvent pair. For instance, dissolve the compound in a minimal amount of a good solvent (like ethanol or ethyl acetate) and then slowly add a poor solvent (like hexane or diethyl ether) at an elevated temperature until the solution becomes slightly turbid. Then, allow it to cool slowly.

Question 4: My recovery after recrystallization is extremely low. How can I improve the yield?

Answer: Low recovery is typically due to using too much solvent, choosing a solvent in which the product is too soluble at low temperatures, or premature crystallization during hot filtration.

  • Causality: The goal of recrystallization is to find a solvent where the desired compound is soluble when hot but sparingly soluble when cold.[12][13] If too much solvent is used, the solution will not become saturated upon cooling, and the product will remain dissolved.

  • Recommended Solutions:

    • Minimize Solvent Volume: Use only the minimum amount of hot solvent required to fully dissolve the crude solid.[11][12] Add the solvent in small portions to the heated solid until dissolution is complete.

    • Optimize Solvent Choice: Perform small-scale solubility tests to find the ideal solvent. A good solvent will not dissolve the compound at room temperature but will dissolve it completely at its boiling point.

    • Recover from Mother Liquor: A significant amount of product may remain in the mother liquor. Concentrate the mother liquor by partially evaporating the solvent and cool it again to obtain a second crop of crystals. Note that this second crop may be less pure than the first.

    • Prevent Premature Crystallization: When performing a hot gravity filtration to remove insoluble impurities, ensure the funnel and receiving flask are pre-heated to prevent the product from crystallizing on the filter paper.[11]

Workflow & Logic Diagrams

Purification_Workflow Crude Crude 4-Pyridinepropanol Analysis Initial Purity Analysis (TLC, NMR, GC-MS) Crude->Analysis Decision_Pyridine Residual Pyridine? Analysis->Decision_Pyridine Chromatography Flash Column Chromatography Analysis->Chromatography Alternative for complex mixtures AcidWash Aqueous Acid Wash (e.g., 1M HCl) Decision_Pyridine->AcidWash Yes Decision_Color Colored Impurities? Decision_Pyridine->Decision_Color No AcidWash->Decision_Color Charcoal Activated Charcoal Treatment Decision_Color->Charcoal Yes Decision_Physical Product is Oil or Solid? Decision_Color->Decision_Physical No Charcoal->Decision_Physical Distillation Vacuum Distillation Decision_Physical->Distillation Oil Recrystallization Recrystallization Decision_Physical->Recrystallization Solid Final Pure 4-Pyridinepropanol Distillation->Final Recrystallization->Final Chromatography->Final

Acid_Base_Extraction

Frequently Asked Questions (FAQs)

Q: What are the best analytical methods to confirm the purity of my final product? A: A combination of techniques is recommended for comprehensive purity analysis.

  • NMR Spectroscopy (¹H and ¹³C): Provides structural confirmation and can identify and quantify impurities if their signals do not overlap with the product's signals.

  • Gas Chromatography-Mass Spectrometry (GC-MS): Excellent for identifying volatile impurities and assessing purity. The mass spectrum provides molecular weight confirmation.

  • High-Performance Liquid Chromatography (HPLC): A powerful quantitative technique for assessing purity, especially for non-volatile impurities.[]

  • Differential Scanning Calorimetry (DSC): Can be used to determine the purity of highly pure, crystalline substances by analyzing the melting endotherm.[]

Q: What are the ideal storage conditions for purified 4-Pyridinepropanol? A: 4-Pyridinepropanol should be stored in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation and moisture absorption. It is stable under recommended storage conditions but is incompatible with strong oxidizing agents and strong acids.[16] Store in a cool, dry place away from light.

Q: My synthesis starts from a related pyridine derivative. What are some likely side-product impurities I should look for? A: The nature of impurities is highly dependent on the synthetic route.

  • From reduction of a carbonyl/ester: Unreacted starting material and over-reduced or incompletely reduced products are possible.

  • From Grignard or organolithium reactions: Unreacted starting materials (e.g., 4-halopyridine) and products from side reactions with the solvent or atmosphere.

  • Isomeric Impurities: Depending on the selectivity of the reaction, you may have small amounts of 2-Pyridinepropanol or 3-Pyridinepropanol.[6] These can be very difficult to separate due to their similar physical properties. Fractional distillation under high vacuum or preparative HPLC may be required.

Detailed Experimental Protocols

Protocol 1: Liquid-Liquid Extraction for Pyridine Removal

This protocol is designed to remove basic impurities like pyridine from a crude product mixture.

  • Dissolution: Dissolve the crude 4-Pyridinepropanol (~10 g) in ethyl acetate (100 mL) in a separatory funnel.

  • Acidic Wash: Add 50 mL of 1M hydrochloric acid (HCl) to the funnel. Stopper the funnel, invert, and open the stopcock to vent pressure. Shake vigorously for 30-60 seconds, venting periodically.

  • Separation: Allow the layers to separate completely. Drain the lower aqueous layer.

  • Repeat: Repeat the acidic wash (steps 2-3) two more times.

  • Neutralization: Wash the organic layer with 50 mL of saturated aqueous sodium bicarbonate (NaHCO₃) solution to neutralize any remaining acid. Check the pH of the aqueous layer with litmus paper to ensure it is neutral or slightly basic.

  • Brine Wash: Wash the organic layer with 50 mL of saturated aqueous sodium chloride (brine) to remove the bulk of the dissolved water.[9]

  • Drying & Concentration: Drain the organic layer into an Erlenmeyer flask and dry it over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).[9] Filter the drying agent and concentrate the solvent using a rotary evaporator to yield the purified product.

Protocol 2: Recrystallization from a Mixed Solvent System (Ethyl Acetate/Hexane)

This protocol is suitable for purifying solid 4-Pyridinepropanol that is mostly pure but contains minor impurities.

  • Dissolution: Place the crude solid 4-Pyridinepropanol (~5 g) into a 100 mL Erlenmeyer flask with a stir bar. Add ethyl acetate at room temperature dropwise while stirring until the solid just dissolves. Avoid a large excess.

  • Heating: Gently heat the solution on a hot plate to approximately 40-50 °C.

  • Induce Saturation: Slowly add hexane (the anti-solvent) dropwise to the warm, stirred solution until a persistent slight cloudiness (turbidity) is observed. This indicates the solution is saturated.

  • Clarification: Add 1-2 drops of ethyl acetate to the warm solution to just redissolve the turbidity, resulting in a clear, saturated solution.

  • Slow Cooling: Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature without disturbance. Crystal formation should begin.

  • Complete Crystallization: Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize crystal formation.

  • Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.[11]

  • Washing: Wash the collected crystals with a small amount of ice-cold hexane to remove any residual soluble impurities.

  • Drying: Dry the crystals under vacuum to remove all traces of solvent. Determine the melting point and yield of the purified product.

References

  • University of Colorado Boulder, Department of Chemistry. Recrystallization. [Online] Available at: [Link]

  • University of Rochester, Department of Chemistry. Not Voodoo - To Remove Sticky Reagents. [Online] Available at: [Link]

  • Sciencemadness Discussion Board. removal of pyridine. [Online] Available at: [Link]

  • Google Patents. WO2007052302A2 - Removal of pyridine and pyridine analogs from reaction mass containing sucrose esters.
  • Google Patents. US20100222568A1 - Removal of pyridine and pyridine analogs from reaction mass containing sucrose esters.
  • ResearchGate. What is best method to remove pyridine from a reaction mixture?. [Online] Available at: [Link]

  • ResearchGate. Hello, i want to know how can i eliminate pyridine by extraction?. [Online] Available at: [Link]

  • Professor Dave Explains. Recrystallization. [Online] YouTube. Available at: [Link]

  • Wikipedia. Recrystallization (chemistry). [Online] Available at: [Link]

  • Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents. [Online] Available at: [Link]

Sources

Troubleshooting

Identifying and characterizing unexpected products in 4-Pyridinepropanol reactions

Welcome to the technical support center for 4-Pyridinepropanol. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of reactions involving this versatile bu...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for 4-Pyridinepropanol. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of reactions involving this versatile building block. Our focus is to provide in-depth troubleshooting for the identification and characterization of unexpected products, moving beyond simple protocols to explain the underlying chemical principles that govern reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: My reaction with 4-Pyridinepropanol is giving a complex mixture of products. What are the most common culprits?

A: 4-Pyridinepropanol has two primary reactive sites: the nucleophilic pyridine nitrogen and the primary alcohol on the propyl side-chain.[1][2] Unexpected products typically arise from unintended reactions at one or both of these sites. The most common side products are:

  • Pyridine N-Oxide: From oxidation of the pyridine nitrogen.[3][4]

  • N-Alkylated Pyridinium Salts: From the reaction of the pyridine nitrogen with electrophiles.[1][5]

  • Dimeric Ether: From the intermolecular reaction of two 4-Pyridinepropanol molecules.[6]

  • Oxidation Products: The alcohol can be oxidized to the corresponding aldehyde or carboxylic acid.[2]

Q2: I'm performing a reaction on the hydroxyl group, but I'm seeing a new, highly polar spot on my TLC plate that isn't my desired product. What could it be?

A: A highly polar, immobile spot on a normal-phase TLC often indicates the formation of a salt. The most likely candidate is an N-alkylated or N-acylated pyridinium salt, formed by the reaction of your electrophile with the pyridine nitrogen instead of, or in addition to, the hydroxyl group.[1] This quaternization of the nitrogen creates a permanent positive charge, drastically increasing polarity.

Q3: How can I protect the pyridine nitrogen to prevent side reactions?

A: Protecting the nitrogen is a common strategy. The most direct way is to convert it to its N-oxide. The pyridine N-oxide is less nucleophilic and the oxygen atom can be removed later with a reducing agent like PCl₃ or PPh₃.[3][4] This strategy also alters the electronic properties of the ring, which can be a useful feature in directing other substitutions.[3]

Q4: My reaction conditions are supposed to be non-oxidative, yet I suspect I've formed the N-oxide. How is this possible?

A: Pyridine N-oxide formation can occur under surprisingly mild conditions.[3][7] While strong oxidants like peroxy acids are typically used for its synthesis, prolonged heating in the presence of air, or reactions involving certain metal catalysts, can facilitate aerobic oxidation. Trace peroxide impurities in solvents like THF or diethyl ether can also be a source of oxidation.

Troubleshooting Guide 1: The Unexpected N-Oxide

The formation of 4-Pyridinepropanol N-oxide is a common side reaction, resulting from the oxidation of the electron-rich nitrogen atom.[1]

Identification:

  • Mass Spectrometry (MS): Look for a molecular ion peak at [M+16]+ relative to your starting material (or expected product).

  • NMR Spectroscopy:

    • ¹H NMR: The protons on the pyridine ring, particularly those alpha to the nitrogen (positions 2 and 6), will shift downfield significantly (often >0.5 ppm) due to the deshielding effect of the N-O bond.

    • ¹³C NMR: The carbons alpha to the nitrogen will also show a downfield shift.

  • TLC: The N-oxide is typically more polar than the parent pyridine.

Mechanism of Formation: The lone pair of electrons on the pyridine nitrogen atom is susceptible to attack by electrophilic oxygen sources. This can be intentional, using reagents like m-CPBA or H₂O₂, or unintentional through exposure to atmospheric oxygen at elevated temperatures or the presence of peroxide impurities in solvents.[3][7]

N_Oxide_Formation cluster_reactants Reactants cluster_product Product 4PPO 4-Pyridinepropanol N_Oxide 4-Pyridinepropanol N-Oxide 4PPO->N_Oxide Oxidation Oxidant Oxidizing Agent (e.g., [O], Air, R-OOH) Oxidant->N_Oxide

Caption: Formation of Pyridine N-Oxide from 4-Pyridinepropanol.

Mitigation Strategies:

  • Degas Solvents: Before use, thoroughly degas reaction solvents by sparging with an inert gas (N₂ or Ar) to remove dissolved oxygen.

  • Use Fresh Solvents: Use freshly distilled or anhydrous solvents, particularly ethers, to avoid peroxide contaminants.

  • Maintain Inert Atmosphere: Run reactions under a strict inert atmosphere (N₂ or Ar) from start to finish.

Troubleshooting Guide 2: Unwanted N-Alkylation (Quaternization)

In reactions involving electrophiles (e.g., alkyl halides, tosylates, acyl chlorides), the pyridine nitrogen can compete with the hydroxyl group, leading to the formation of a pyridinium salt.[1][5]

Identification:

  • Solubility: The product may precipitate from non-polar organic solvents but show good solubility in water or methanol.

  • NMR Spectroscopy:

    • ¹H NMR: Expect very large downfield shifts for the pyridine ring protons (often >8.5-9.0 ppm for the alpha-protons). The protons on the newly attached alkyl group will also be visible. The product is often best characterized in D₂O or DMSO-d₆.

  • Mass Spectrometry (ESI-MS): Look for a molecular ion corresponding to the mass of the pyridinium cation [M]+. The counter-ion (e.g., Br⁻, Cl⁻) will not be observed.

  • TLC: The product will likely remain at the baseline (Rf ≈ 0) in typical organic solvent systems.

Mechanism of Formation: The pyridine nitrogen acts as a nucleophile, attacking the electrophilic carbon of the alkylating or acylating agent. This Sₙ2 or nucleophilic acyl substitution reaction forms a stable pyridinium salt.[1] Pyridine is often used as a nucleophilic catalyst for acylation reactions for this very reason.[8]

N_Alkylation cluster_reactants Reactants cluster_product Side Product 4PPO 4-Pyridinepropanol Salt N-Alkyl Pyridinium Salt 4PPO->Salt Nucleophilic Attack (from N atom) RX Electrophile (R-X) RX->Salt

Caption: N-Alkylation of 4-Pyridinepropanol to form a pyridinium salt.

Mitigation Strategies:

  • Use a Non-Nucleophilic Base: If a base is required for your reaction (e.g., to deprotonate the alcohol), use a sterically hindered, non-nucleophilic base like diisopropylethylamine (DIPEA) or 2,6-lutidine instead of pyridine.

  • Temperature Control: Run the reaction at the lowest possible temperature to favor the desired pathway. Nucleophilic attack by the alcohol may have a lower activation energy.

  • Protecting Group: As mentioned, protect the nitrogen as an N-oxide prior to the reaction.

Troubleshooting Guide 3: Dimeric Ether Formation

Under certain conditions, particularly acidic or high-temperature, two molecules of 4-Pyridinepropanol can undergo intermolecular dehydration to form an ether.

Identification:

  • Mass Spectrometry (MS): Look for a molecular ion peak corresponding to [2M - H₂O], where M is the mass of 4-Pyridinepropanol. For 4-PPO (MW 137.18), this would be around m/z 256.3.

  • NMR Spectroscopy:

    • ¹H NMR: The characteristic broad singlet for the -OH proton will disappear. You will see a new triplet signal around 3.5-4.0 ppm corresponding to the -CH₂-O-CH₂- protons.

    • ¹³C NMR: A new signal for the ether carbon (-CH₂-O-) will appear around 60-70 ppm.

  • Boiling Point: The ether will have a significantly higher boiling point and lower polarity than the starting alcohol.

Mechanism of Formation: This reaction is typically acid-catalyzed. A proton activates the hydroxyl group of one molecule, converting it into a good leaving group (H₂O). The hydroxyl group of a second molecule then acts as a nucleophile, attacking the carbon and displacing water in an Sₙ2 reaction.[6]

Etherification 4PPO1 4-Pyridinepropanol (Molecule 1) Protonation Protonation (H+) 4PPO1->Protonation Activated Activated Alcohol (R-OH2+) Protonation->Activated SN2 SN2 Attack Activated->SN2 4PPO2 4-Pyridinepropanol (Molecule 2) 4PPO2->SN2 Ether Dimeric Ether Product SN2->Ether H2O Water SN2->H2O

Caption: Acid-catalyzed intermolecular etherification of 4-Pyridinepropanol.

Mitigation Strategies:

  • Avoid Strong Acid: If possible, avoid strongly acidic conditions.

  • Control Temperature: High temperatures drive dehydration reactions. Run the reaction at a lower temperature if feasible.

  • Concentration: The reaction is bimolecular. Running the reaction at a lower concentration can disfavor the formation of the dimeric ether.

Analytical Data Summary

The following table summarizes the key analytical signatures for differentiating 4-Pyridinepropanol from its common unexpected byproducts.

CompoundMolecular Weight ( g/mol )Key ¹H NMR Signals (δ, ppm)Key MS Peak (m/z)
4-Pyridinepropanol 137.18~8.5 (d, α-H), ~7.3 (d, β-H), ~3.6 (t, -CH₂OH)138 [M+H]⁺
N-Oxide Derivative 153.18~8.2 (d, α-H), ~7.4 (d, β-H) (Note: shifts are variable)154 [M+H]⁺
N-Methyl Pyridinium 152.21>8.8 (d, α-H), ~4.3 (s, N-CH₃)152 [M]⁺
Dimeric Ether 256.34~8.5 (d, α-H), ~7.3 (d, β-H), ~3.5 (t, -CH₂-O-)257 [M+H]⁺
Experimental Protocol: General Workflow for Unknown Product Identification

If an unexpected product is observed, follow this systematic workflow to identify it.

Troubleshooting_Workflow Start Unexpected Product Observed (TLC, LCMS, etc.) Isolate Isolate the Impurity (Column Chromatography, Prep-TLC) Start->Isolate LCMS Run High-Resolution LC-MS Isolate->LCMS NMR Acquire ¹H and ¹³C NMR Isolate->NMR Formula Determine Molecular Formula LCMS->Formula Structure Propose Structure(s) Formula->Structure NMR->Structure Confirm Confirm Structure (2D NMR, Synthesis of Standard) Structure->Confirm

Caption: General workflow for identifying and characterizing unknown products.

Step-by-Step Methodology:

  • Isolation: a. Perform column chromatography on silica gel, using a gradient elution (e.g., starting with 100% ethyl acetate and gradually increasing the polarity with methanol) to separate the components of the reaction mixture. b. Collect fractions and analyze by TLC to identify those containing the pure, unexpected product. c. Combine the relevant fractions and remove the solvent under reduced pressure.

  • Initial Characterization (Mass Spectrometry): a. Dissolve a small sample of the isolated product in a suitable solvent (e.g., methanol or acetonitrile). b. Analyze the sample using high-resolution mass spectrometry (HRMS) with electrospray ionization (ESI) to obtain an accurate mass. c. Use the accurate mass data to generate a molecular formula. Compare this formula to the starting material to hypothesize the change (e.g., addition of an oxygen atom, loss of water, addition of an alkyl group).

  • Structural Elucidation (NMR): a. Dissolve the isolated product in a suitable deuterated solvent (CDCl₃, DMSO-d₆, or D₂O). b. Acquire a ¹H NMR spectrum. Analyze the chemical shifts, integration, and coupling patterns to identify key structural fragments. c. Acquire a ¹³C NMR and DEPT-135 spectrum to determine the number and types of carbon atoms (CH₃, CH₂, CH, C). d. If the structure is still ambiguous, perform 2D NMR experiments (COSY, HSQC, HMBC) to establish connectivity between protons and carbons.

  • Confirmation: a. Based on all the spectroscopic data, propose a definitive structure for the unexpected product. b. If possible, confirm the structure by independently synthesizing an authentic sample and comparing its analytical data (TLC, NMR, MS) to the isolated product.

References
  • Benchchem. (n.d.). Technical Support Center: Troubleshooting Low Yield in Multicomponent Reactions of Pyridines.
  • Agency for Toxic Substances and Disease Registry. (n.d.). Analytical Methods for Pyridine.
  • ChemTube3D. (n.d.). Pyridine N-Oxide-structure.
  • Bull, J. A., Mousseau, J. J., Pelletier, G., & Charette, A. B. (2012). Synthesis of Pyridine and Dihydropyridine Derivatives by Regio- and Stereoselective Addition to N-Activated Pyridines. Chemical Reviews, 112(5), 2642-2713.
  • Pearson. (2024). Side-Chain Reactions of Substituted Pyridines.
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  • Grokipedia. (n.d.). Pyridine-N-oxide.
  • Yang, et al. (2026). Electrochemical C4 alkylation of pyridine derivatives: Enhanced regioselectivity via silane assistance.
  • NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Exploring Pyridine N-oxide (CAS 694-59-7): Properties, Synthesis, and Role in Fine Chemicals.
  • Yang, et al. (2026). Electrochemical C4 alkylation of pyridine derivatives: Enhanced regioselectivity via silane assistance. PMC - NIH.
  • (2021).
  • Das, M. K., & Bandyopadhyay, S. N. (n.d.). Synthesis and Characterization of Some Pyridine N-Oxide-Cyanoborane Complexes.
  • (2026). Synthesis and characterization of pyridine N-oxide complexes of manganese, copper and zinc.
  • (2024).
  • Wikipedia. (n.d.). Pyridine.
  • NCERT. (n.d.). Alcohols, Phenols and Ethers.
  • (n.d.). SYNTHESIS AND REACTIVITY OF PYRIDIN-4-OLS BASED ON THE THREE-COMPONENT REACTION OF ALKOXYALLENES, NITRILES AND CARBOXYLIC ACIDS.
  • (2026). Development and Validation of Reverse-phase High-performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative.
  • Sigma-Aldrich. (n.d.). 4-Pyridinepropanol 96 2629-72-3.
  • Baran, P. (2004). Pyridine Synthesis: Cliff Notes. Baran Lab.
  • Pearson. (2024). EAS Reactions of Pyridine: Videos & Practice Problems.
  • (n.d.).
  • Quora. (2021). Why is β substitution in Nucleophilic reactions of pyridines not preferred?.
  • Chemistry Stack Exchange. (2015).
  • Pipzine Chemicals. (n.d.). 4-Pyridinepropanol Supplier & Manufacturer in China.

Sources

Optimization

Strategies to minimize byproduct formation in pyridine alkylation

Welcome to the Technical Support Center for Pyridine Alkylation. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of pyridine alkylation and minimize...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the Technical Support Center for Pyridine Alkylation. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of pyridine alkylation and minimize the formation of unwanted byproducts. Here, you will find in-depth troubleshooting guides and frequently asked questions to address common challenges encountered during your experiments.

Troubleshooting Guide: Minimizing Byproduct Formation

This section addresses specific issues that can arise during pyridine alkylation, providing explanations for the underlying causes and offering detailed protocols to mitigate these problems.

Issue 1: Poor Regioselectivity – Uncontrolled N- vs. C-Alkylation

Question: My reaction is producing a mixture of N-alkylated pyridinium salts and C-alkylated pyridines. How can I selectively achieve C-alkylation?

Answer: The nitrogen atom of the pyridine ring is a nucleophilic center and can readily react with alkylating agents to form pyridinium salts.[1][2] This competes with the desired C-alkylation. The choice of strategy to favor C-alkylation depends on the desired position of alkylation (C-2, C-3, or C-4).

Underlying Principles:

  • Direct C-H Functionalization: Pyridine's electron-deficient nature makes direct electrophilic attack on the carbon atoms difficult.[2] Therefore, strategies often involve activating the pyridine ring or using highly reactive alkylating agents.

  • N-Activation: Temporarily modifying the nitrogen atom can block N-alkylation and activate the pyridine ring towards C-alkylation.

Mitigation Strategies & Protocols:

  • For C-4 Alkylation using Nickel/Lewis Acid Catalysis: A cooperative catalytic system can achieve direct and selective C-4 alkylation.[3][4][5]

    • Protocol: In a nitrogen-purged glovebox, combine Ni(cod)₂ (5 mol%), an N-heterocyclic carbene ligand (e.g., IMes·HCl, 5 mol%), and a Lewis acid (e.g., AlMe₃, 10 mol%) in a suitable solvent like toluene. Add the pyridine substrate and the alkene or alkyne. Stir the reaction at a controlled temperature (e.g., 80 °C) for 12-24 hours. Monitor the reaction progress by GC-MS or TLC.

  • For Regiodivergent Alkylation using 1,1-Diborylalkanes: The choice of an alkyllithium activator can direct the alkylation to either the C-2 or C-4 position.[6]

    • C-4 Selective Protocol: In an inert atmosphere, to a solution of the 1,1-diborylalkane in 1,2-dimethoxyethane (1,2-DME), add methyllithium (MeLi) at a low temperature (e.g., -78 °C) and stir. Then, add the pyridine substrate and allow the reaction to warm to 80 °C for 18 hours.[6]

    • C-2 Selective Protocol: In an inert atmosphere, to a solution of the 1,1-diborylalkane in a 1:1 mixture of THF and toluene, add sec-butyllithium (sBuLi) at a low temperature and stir. Then, add the pyridine substrate and heat the reaction to 80 °C for 18 hours.[6]

  • Using Pyridine N-Oxides for C-2 Alkylation: Activation of the pyridine ring as an N-oxide facilitates nucleophilic attack at the C-2 position.[7]

    • Protocol: To a solution of the pyridine N-oxide in THF, add the Grignard reagent at room temperature and stir for a specified time. Then, add acetic anhydride and heat the mixture to 120°C. This will yield the 2-substituted pyridine.[7]

Issue 2: Formation of Polyalkylated Byproducts

Question: My reaction is yielding significant amounts of di- and tri-alkylated pyridines. How can I promote mono-alkylation?

Answer: Polyalkylation occurs because the introduction of an electron-donating alkyl group activates the pyridine ring, making the mono-alkylated product more reactive than the starting material towards further alkylation.[8][9]

Underlying Principles:

  • Ring Activation: The initial alkyl group increases the electron density of the pyridine ring, facilitating subsequent electrophilic attacks.

  • Statistical Probability: When the concentration of the mono-alkylated product becomes significant, it competes with the starting material for the alkylating agent.

Mitigation Strategies & Protocols:

  • Use of Excess Pyridine: Employing a large excess of the pyridine substrate increases the likelihood of the alkylating agent reacting with the starting material rather than the mono-alkylated product.[8][9]

    • General Guideline: Use a molar ratio of pyridine to alkylating agent of at least 5:1. In some industrial processes, this ratio can be as high as 50:1.[9]

  • Slow Addition of the Alkylating Agent: Adding the alkylating agent slowly over an extended period keeps its concentration low, favoring reaction with the more abundant starting material.[10]

  • Steric Hindrance: In some cases, the initial alkylation at a specific position can sterically hinder further reactions at adjacent positions. For instance, initial C-2 alkylation can suppress further C-2 or C-6 alkylation.[6]

  • Friedel-Crafts Acylation Followed by Reduction: This is a highly effective, albeit two-step, method to prevent polyalkylation. The acyl group introduced is deactivating, preventing further substitution.[8][9]

    • Acylation Protocol: In a flask equipped with a stirrer and a dropping funnel, add the pyridine substrate and a Lewis acid catalyst (e.g., AlCl₃) in a suitable solvent (e.g., dichloromethane). Cool the mixture in an ice bath. Slowly add the acyl halide (e.g., acetyl chloride) dropwise. After the addition, allow the reaction to stir at room temperature.

    • Reduction Protocol (Clemmensen Reduction): To the resulting ketone, add amalgamated zinc and concentrated hydrochloric acid. Reflux the mixture for several hours to reduce the ketone to the corresponding alkyl group.[9]

Frequently Asked Questions (FAQs)

Q1: How does the choice of solvent affect the regioselectivity of pyridine alkylation?

The solvent can significantly influence the outcome of the reaction by affecting the solubility of reagents, the stability of intermediates, and the aggregation state of organometallic reagents.[6][11] For instance, in the regiodivergent alkylation with 1,1-diborylalkanes, a mixture of THF and toluene was found to be optimal for C-2 selectivity, while 1,2-DME favored C-4 alkylation.[6] The coordinating ability of the solvent can alter the structure and reactivity of alkyllithium reagents, thereby influencing the regioselectivity.[6]

Q2: What is the role of steric hindrance in controlling byproduct formation?

Steric hindrance can be a powerful tool to direct the regioselectivity and prevent polyalkylation.[6][12]

  • Directing Regioselectivity: Introducing a bulky substituent on the pyridine ring or using a sterically demanding alkylating agent can block reaction at more accessible positions, favoring substitution at less hindered sites. For example, bulky N-substituents can shield the C-2 and C-6 positions, promoting C-4 alkylation.[13][14][15]

  • Preventing Polyalkylation: As mentioned earlier, the introduction of a bulky alkyl group can prevent further alkylation at neighboring positions due to steric crowding.[6]

Q3: Can temperature be used to control the formation of byproducts?

Yes, temperature is a critical parameter. Lowering the reaction temperature generally reduces the rates of competing side reactions, which can lead to improved selectivity.[8] For reactions with low activation energy barriers for multiple pathways, careful temperature control is essential to favor the desired product.

Q4: Are there catalyst-free methods to achieve selective pyridine alkylation?

While many modern methods rely on catalysts, some catalyst-free approaches exist. For example, the choice of alkyllithium activator in the reaction with 1,1-diborylalkanes dictates the regioselectivity without the need for a transition metal catalyst.[6] Additionally, electrochemical methods can achieve selective C-4 alkylation by in-situ formation of an N-silyl pyridinium salt, which enhances regioselectivity.[16][17]

Data Summary

Table 1: Comparison of Strategies for Regioselective Pyridine Alkylation

StrategyTarget PositionKey Reagents/ConditionsAdvantagesDisadvantagesReference(s)
Nickel/Lewis Acid CatalysisC-4Ni(cod)₂, NHC ligand, AlMe₃Direct C-H functionalizationRequires inert atmosphere, catalyst cost[3],[5]
1,1-DiborylalkanesC-2 or C-41,1-diborylalkane, sBuLi (for C-2), MeLi (for C-4)Regiodivergent controlRequires organolithium reagents[6]
Pyridine N-OxidesC-2Pyridine N-oxide, Grignard reagent, Ac₂OGood C-2 selectivityRequires pre-formation of N-oxide[7]
Minisci-type ReactionC-4Pyridinium salt with N-blocking group, radical precursorTolerates various functional groupsRequires N-blocking group strategy[13],[15]
Electrochemical AlkylationC-4Pyridine, alkyl bromide, chlorotrimethylsilane, Mg anodeHigh regioselectivity, mild conditionsRequires electrochemical setup[16],[17]

Visual Guides

Decision Workflow for Minimizing Byproducts

Byproduct_Minimization_Workflow start Start: Pyridine Alkylation issue Identify Primary Byproduct start->issue regio_issue Poor Regioselectivity (N- vs C- / C-isomer mix) issue->regio_issue Isomer Mixture poly_issue Polyalkylation issue->poly_issue Over-alkylation c4_select Target C-4? regio_issue->c4_select excess_pyr Use Large Excess of Pyridine poly_issue->excess_pyr slow_add Slow Addition of Alkylating Agent poly_issue->slow_add acyl_reduce Friedel-Crafts Acylation followed by Reduction poly_issue->acyl_reduce c2_select Target C-2? c4_select->c2_select No ni_lewis Use Ni/Lewis Acid Catalysis or Minisci with N-blocking group c4_select->ni_lewis Yes diboryl_meli Use 1,1-Diborylalkane with MeLi c4_select->diboryl_meli Yes electrochem Use Electrochemical Method c4_select->electrochem Yes n_oxide Use Pyridine N-Oxide with Grignard c2_select->n_oxide Yes diboryl_sbuli Use 1,1-Diborylalkane with sBuLi c2_select->diboryl_sbuli Yes end Optimized Reaction c2_select->end Other/No ni_lewis->end diboryl_meli->end electrochem->end n_oxide->end diboryl_sbuli->end excess_pyr->end slow_add->end acyl_reduce->end

Caption: A decision-making workflow for troubleshooting common byproduct issues in pyridine alkylation.

Reaction Scheme: Regiodivergent Alkylation

Regiodivergent_Alkylation sub Pyridine + 1,1-Diborylalkane c4_prod C-4 Alkylated Pyridine sub->c4_prod  MeLi, 1,2-DME, 80°C c2_prod C-2 Alkylated Pyridine sub->c2_prod  sBuLi, THF/Toluene, 80°C

Caption: Controlling regioselectivity in pyridine alkylation using different alkyllithium activators.[6]

References

  • Regiodivergent Alkylation of Pyridines: Alkyllithium Clusters Direct Chemical Reactivity.

  • Selective C-4 alkylation of pyridine by nickel/Lewis acid catalysis.

  • Selective C-4 Alkylation of Pyridine by Nickel/Lewis Acid Catalysis.

  • Selective C-4 Alkylation of Pyridine by Nickel/Lewis Acid Catalysis.

  • Recent Strategies in the Nucleophilic Dearomatization of Pyridines, Quinolines, and Isoquinolines.

  • Side-Chain Reactions of Substituted Pyridines.

  • Optimization of Reaction Conditions for N-Alkylation of 2-Pyridone.

  • para-Selective radical alkylation of pyridines with diacyl peroxides and peresters.

  • Technical Support Center: Optimization of Pyridine C-4 Alkylation.

  • Radical chain monoalkylation of pyridines.

  • Alkylation and acylation of pyridine.

  • Pyridine - Wikipedia.

  • Technical Support Center: Enhancing the Reaction Rate of Pyridine Alkylation.

  • Unified ionic and radical C-4 alkylation and arylation of pyridines.

  • Electrochemical C4 alkylation of pyridine derivatives: Enhanced regioselectivity via silane assistance.

  • Chemistry II (Organic) Heteroaromatic Chemistry LECTURE 6 Pyridines: properties, syntheses & reactivity.

  • Selective C-4 Alkylation of Pyridines.

  • Tuning the steric hindrance of alkylamines: a predictive model of steric editing of planar amines.

  • Influence of base and solvent on the regioselective sulfonyation of pyridine.

  • Preventing unwanted N-alkylation in pyrazolo[4,3-c]pyridine synthesis.

  • Preparation of Pyridines, Part 4: By Alkylation and Vinylation.

  • Practical and Regioselective Synthesis of C4-Alkylated Pyridines.

  • Preventing polyalkylation in Friedel-Crafts reactions.

  • Preparation of Pyridines, Part 3: By Acylation.

  • Electrochemical C4 alkylation of pyridine derivatives: Enhanced regioselectivity via silane assistance.

  • Preparation of N-Alkylated Pyridones via Selective N-Alkylation of 2-Alkoxypyridines on Solid Phase.

  • Practical and Regioselective Synthesis of C4-Alkylated Pyridines.

  • Technical Support Center: Preventing Polyalkylation in Friedel-Crafts Reactions.

  • Unified ionic and radical C-4 alkylation and arylation of pyridines.

  • Why does pyridine does not undergo Friedel craft alkylation?.

  • Organometallic compounds of group II. Part VII. Preparation of 4-alkylpyridines by reactions of some light metals with alkyl halides in pyridine.

  • Amines.

  • Synthesis of 2-Substituted Pyridines via a Regiospecific Alkylation, Alkynylation, and Arylation of Pyridine N-Oxides.

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Reference Data & Comparative Studies

Validation

A Senior Application Scientist's Guide to the Spectroscopic Validation of 4-Pyridinepropanol Synthesis

In the landscape of pharmaceutical and materials science research, the structural integrity of molecular building blocks is paramount. 4-Pyridinepropanol, a versatile heterocyclic compound, serves as a crucial intermedia...

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of pharmaceutical and materials science research, the structural integrity of molecular building blocks is paramount. 4-Pyridinepropanol, a versatile heterocyclic compound, serves as a crucial intermediate in the synthesis of more complex molecules, including rotaxanes for nanotechnology and various drug precursors.[1][2] Its pyridine ring and terminal hydroxyl group offer multiple points for chemical modification.[3] Consequently, unambiguous confirmation of its synthesis is not merely a procedural step but a foundational requirement for the validity of subsequent research.

This guide provides an in-depth comparison of the nuclear magnetic resonance (NMR) spectra of a common precursor, 3-(pyridin-4-yl)propanoic acid, against its reduction product, 4-pyridinepropanol. We will explore the causality behind our chosen synthetic protocol and demonstrate how ¹H and ¹³C NMR serve as a definitive, self-validating system for confirming the molecular transformation.

Choosing the Synthetic Pathway: A Rationale

Several synthetic routes to 4-pyridinepropanol exist, including those starting from 4-picoline (4-methylpyridine) or pyridine itself.[3][4][5] However, for clarity and robust validation, we have selected the reduction of a carboxylic acid, specifically 3-(pyridin-4-yl)propanoic acid.

Why this route?

  • Spectroscopic Distinction: The transformation involves a dramatic change in a key functional group—from a carboxylic acid (-COOH) to a primary alcohol (-CH₂OH). This change is exceptionally clear in both ¹H and ¹³C NMR spectra, providing an unambiguous marker of reaction success. The disappearance of the acidic proton and the carbonyl carbon signals, coupled with the appearance of new signals corresponding to the hydroxymethyl group, offers a powerful before-and-after comparison.

  • Common & Controllable Chemistry: The reduction of carboxylic acids is a fundamental and well-understood transformation in organic synthesis. Using a powerful reducing agent like Lithium Aluminum Hydride (LiAlH₄) ensures a high conversion rate, minimizing the presence of intermediate species like aldehydes that could complicate the final product analysis.

Synthesis_Workflow cluster_start Starting Material cluster_reaction Reaction cluster_product Final Product SM 3-(pyridin-4-yl)propanoic Acid React Reduction SM->React 1. LiAlH₄, THF 2. H₂O Quench Prod 4-Pyridinepropanol React->Prod Purification

Caption: Workflow for the synthesis of 4-Pyridinepropanol.

Experimental Protocol: Synthesis of 4-Pyridinepropanol

This protocol is a representative method. All procedures should be conducted by trained personnel in a suitable fume hood with appropriate personal protective equipment.

  • Preparation: A 250 mL round-bottom flask, equipped with a magnetic stir bar and a reflux condenser under a nitrogen atmosphere, is flame-dried and allowed to cool.

  • Reagent Addition: Anhydrous tetrahydrofuran (THF, 50 mL) is added to the flask, followed by the slow, portion-wise addition of Lithium Aluminum Hydride (LiAlH₄) (1.5 g, ~40 mmol) at 0 °C (ice bath).

  • Substrate Introduction: 3-(pyridin-4-yl)propanoic acid (3.0 g, ~20 mmol) is dissolved in 20 mL of anhydrous THF and added dropwise to the stirred LiAlH₄ suspension over 30 minutes. The rate of addition is controlled to manage the exothermic reaction and effervescence.

  • Reaction: After the addition is complete, the reaction mixture is removed from the ice bath, allowed to warm to room temperature, and then heated to reflux for 4 hours. The progress can be monitored by Thin Layer Chromatography (TLC).

  • Work-up (Quenching): The flask is cooled back to 0 °C. The reaction is cautiously quenched by the sequential, dropwise addition of 1.5 mL of water, 1.5 mL of 15% aqueous NaOH, and finally 4.5 mL of water. This procedure is critical for safely neutralizing the excess LiAlH₄ and generating a granular precipitate of aluminum salts.

  • Isolation: The resulting slurry is stirred at room temperature for 1 hour. The solids are removed by filtration and washed thoroughly with THF (3 x 20 mL).

  • Purification: The combined organic filtrates are dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and the solvent is removed under reduced pressure using a rotary evaporator to yield the crude 4-pyridinepropanol. Further purification can be achieved by flash column chromatography on silica gel if necessary.

Definitive Validation by NMR Spectroscopy

NMR spectroscopy is the gold standard for the structural elucidation of organic molecules. By comparing the spectra of the starting material and the product, we can unequivocally validate the success of the synthesis.

Caption: Structure of 4-Pyridinepropanol with atom numbering for NMR assignments.

¹H NMR: A Proton's Perspective

The ¹H NMR spectrum provides detailed information about the chemical environment, number, and connectivity of protons in a molecule. The comparison below highlights the key changes confirming the reduction of the carboxylic acid.

Table 1: Comparative ¹H NMR Data (400 MHz, CDCl₃)

Assignment Starting Material (3-(pyridin-4-yl)propanoic Acid) Product (4-Pyridinepropanol) Rationale for Change
H₂, H₆ ~8.50 ppm (d, 2H)~8.45 ppm (d, 2H)Protons adjacent to the ring nitrogen; minimal change expected.
H₃, H₅ ~7.25 ppm (d, 2H)~7.10 ppm (d, 2H)Protons beta to the ring nitrogen; slight upfield shift due to removal of the electron-withdrawing carbonyl group.
~2.95 ppm (t, 2H)~2.65 ppm (t, 2H)Protons on the carbon adjacent to the pyridine ring; experience a slight upfield shift.
~2.70 ppm (t, 2H)~1.85 ppm (quint, 2H)Protons on the central carbon of the propyl chain; significant upfield shift as it is no longer adjacent to a carbonyl group.
N/A~3.65 ppm (t, 2H)Key Signal Appearance: Protons on the carbon now attached to the hydroxyl group. The strong deshielding effect of the oxygen atom results in a downfield shift into this region.
-OH N/AVariable, ~2.5-4.0 ppm (br s, 1H)Key Signal Appearance: The hydroxyl proton signal appears. Its chemical shift is variable and the peak is often broad due to hydrogen bonding and exchange.
-COOH >11.0 ppm (br s, 1H)N/AKey Signal Disappearance: The highly deshielded carboxylic acid proton is completely absent, confirming the reduction of the -COOH group.

Note: Chemical shifts (ppm) are approximate. d = doublet, t = triplet, quint = quintet, br s = broad singlet.

¹³C NMR: The Carbon Skeleton

¹³C NMR spectroscopy provides a map of the carbon framework of the molecule. The most dramatic and confirmatory evidence of the synthesis is found in the transformation of the carbonyl carbon.

Table 2: Comparative ¹³C NMR Data (100 MHz, CDCl₃)

Assignment Starting Material (3-(pyridin-4-yl)propanoic Acid) Product (4-Pyridinepropanol) Rationale for Change
C₄ ~148 ppm~150 ppmThe carbon of the pyridine ring attached to the propyl chain; minimal change.
C₂, C₆ ~150 ppm~149 ppmCarbons adjacent to the ring nitrogen.
C₃, C₅ ~124 ppm~124 ppmCarbons beta to the ring nitrogen.
~35 ppm~32 ppmCarbon adjacent to the pyridine ring.
~30 ppm~31 ppmCentral carbon of the propyl chain.
~178 ppm (C=O)~62 ppm (-CH₂OH)Definitive Transformation: The carbonyl carbon signal in the far downfield region (~178 ppm) disappears entirely. A new signal appears in the aliphatic alcohol region (~62 ppm), confirming the reduction of the carbonyl to a hydroxymethyl group.[6]

Alternative Approaches and Impurity Analysis

While LiAlH₄ is effective, other reducing agents like borane-THF complex (BH₃·THF) could be used. A key difference is that BH₃·THF is less reactive and may require longer reaction times or higher temperatures. If the reaction with a milder reductant is incomplete, one might observe signals for the intermediate aldehyde (3-(pyridin-4-yl)propanal) in the NMR spectra:

  • ¹H NMR: A characteristic aldehyde proton signal (~9.8 ppm) and a corresponding downfield shift for the α-protons.

  • ¹³C NMR: An aldehyde carbonyl signal around 200 ppm.

The absence of these signals, along with the absence of starting material peaks, provides trustworthiness in the final product's purity and validates the chosen experimental protocol as a self-contained, verifiable system.

Conclusion

The synthesis of 4-pyridinepropanol, a valuable chemical intermediate, can be robustly validated using a combined ¹H and ¹³C NMR spectroscopy approach. By comparing the spectra of the starting material, 3-(pyridin-4-yl)propanoic acid, with the final product, the transformation is confirmed through a set of distinct and predictable changes. Specifically, the disappearance of the carboxylic acid signals and the concomitant appearance of the primary alcohol signals provide an unambiguous spectroscopic fingerprint of success. This guide demonstrates that a logical choice of synthetic route paired with rigorous spectroscopic analysis forms the bedrock of reliable chemical research.

References

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Comparative

A Spectroscopic Guide to Differentiating 2-, 3-, and 4-Pyridinepropanol Isomers

For researchers and professionals in drug development and chemical synthesis, the precise identification of isomeric compounds is a critical step that underpins the reliability of subsequent research and the quality of t...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers and professionals in drug development and chemical synthesis, the precise identification of isomeric compounds is a critical step that underpins the reliability of subsequent research and the quality of the final product. The pyridinepropanols, existing as 2-, 3-, and 4-isomers, are valuable building blocks in medicinal chemistry. While they share the same molecular formula and weight, the seemingly subtle shift of the propanol substituent around the pyridine ring induces significant and measurable differences in their spectroscopic signatures. This guide provides a comprehensive comparison of these three isomers using fundamental spectroscopic techniques: Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). We will delve into the underlying principles that govern the observed spectral differences, offering a robust framework for their unambiguous identification.

The Structural Isomers: A Visual Overview

The core of our investigation lies in the positional difference of the 3-hydroxypropyl group on the pyridine ring. This seemingly minor structural variance alters the electronic environment of the entire molecule, a change that is sensitively detected by spectroscopic methods.

isomers cluster_2 2-Pyridinepropanol cluster_3 3-Pyridinepropanol cluster_4 4-Pyridinepropanol 2-Pyridinepropanol 3-Pyridinepropanol 4-Pyridinepropanol nmr_workflow cluster_protocol NMR Experimental Workflow cluster_analysis Spectral Analysis Sample Prep Sample Prep Instrument Setup Instrument Setup Sample Prep->Instrument Setup Data Acquisition Data Acquisition Instrument Setup->Data Acquisition Data Processing Data Processing Data Acquisition->Data Processing Chemical Shift Analysis Chemical Shift Analysis Data Processing->Chemical Shift Analysis Multiplicity Analysis Multiplicity Analysis Chemical Shift Analysis->Multiplicity Analysis Structural Elucidation Structural Elucidation Multiplicity Analysis->Structural Elucidation

Figure 2. A generalized workflow for NMR analysis.

Infrared (IR) Spectroscopy: Probing Functional Groups and Vibrational Modes

IR spectroscopy provides valuable information about the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations. [1][2]

Experimental Protocol: Liquid Film IR

For liquid samples like the pyridinepropanols, a simple and effective method is the neat (undiluted) liquid film technique. [3][4]

  • Sample Preparation: Place a single drop of the neat liquid pyridinepropanol isomer onto the surface of a salt plate (e.g., NaCl or KBr).

  • Cell Assembly: Gently place a second salt plate on top of the first, allowing the liquid to spread into a thin, uniform film.

  • Data Acquisition: Place the salt plate assembly in the sample holder of an FTIR spectrometer and acquire the spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

  • Background Correction: A background spectrum of the empty salt plates should be acquired and automatically subtracted from the sample spectrum.

IR Spectral Comparison

While many of the IR absorptions will be similar due to the presence of the same functional groups (O-H, C-H, C-O, and the pyridine ring), subtle differences in the "fingerprint region" (below 1500 cm⁻¹) can be used for differentiation.

Vibrational Mode Approximate Wavenumber (cm⁻¹) Appearance in all Isomers Subtle Differences
O-H stretch (alcohol) 3300-3400BroadMinor shifts in peak position and shape due to differences in intermolecular hydrogen bonding.
C-H stretch (aromatic) 3000-3100SharpThe pattern of these weak bands can differ slightly between isomers.
C-H stretch (aliphatic) 2850-2960Strong, sharpGenerally very similar for all three isomers.
C=C, C=N ring stretch 1400-1600Multiple sharp bandsThe number, position, and relative intensities of these bands are characteristic of the substitution pattern of the pyridine ring.
C-H out-of-plane bend 700-900Strong, sharpThe position of these bands is highly diagnostic of the substitution pattern on an aromatic ring.
C-O stretch (alcohol) 1000-1260Strong, sharpThe exact position can be influenced by the electronic environment.

Interpretation of IR Data:

The most significant differences between the isomers in their IR spectra are found in the C=C/C=N stretching region and the C-H out-of-plane bending region.

  • 2-Pyridinepropanol (ortho-substituted): Will exhibit a characteristic pattern of bands in the fingerprint region indicative of 1,2-disubstitution.

  • 3-Pyridinepropanol (meta-substituted): Will show a different set of absorption bands in the fingerprint region, consistent with 1,3-disubstitution.

  • 4-Pyridinepropanol (para-substituted): Will display a simpler pattern in the fingerprint region, often with a strong, characteristic C-H out-of-plane bending absorption, reflecting its higher symmetry.

Mass Spectrometry (MS): Unraveling Fragmentation Patterns

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of a molecule and its fragments, allowing for the determination of the molecular weight and insights into the structure. [5]

Experimental Protocol: GC-MS

Gas Chromatography-Mass Spectrometry (GC-MS) is an ideal technique for separating and identifying volatile isomers like the pyridinepropanols. [6][7]

  • Sample Preparation: Prepare a dilute solution of the pyridinepropanol isomer in a volatile organic solvent (e.g., methanol or dichloromethane).

  • GC Separation: Inject a small volume (e.g., 1 µL) of the solution into the GC. The isomers will be separated based on their boiling points and interactions with the stationary phase of the GC column.

  • Ionization: As the separated compounds elute from the GC column, they enter the mass spectrometer's ion source, where they are typically ionized by Electron Ionization (EI).

  • Mass Analysis: The resulting molecular ions and fragment ions are separated by the mass analyzer (e.g., a quadrupole) based on their m/z ratio and detected.

Mass Spectral Comparison

All three isomers will exhibit a molecular ion peak (M⁺) at m/z = 137, corresponding to their shared molecular weight. The key to differentiation lies in the relative abundances of the fragment ions. [8]

m/z Proposed Fragment 2-Pyridinepropanol 3-Pyridinepropanol 4-Pyridinepropanol
137 [M]⁺ Present Present Present
120 [M - OH]⁺ Possible Possible Possible
106 [M - CH₂OH]⁺ Abundant Less Abundant Less Abundant
93 [Pyridine-CH₂]⁺ Very Abundant (Base Peak) Abundant Abundant

| 78 | [Pyridine]⁺ | Present | Present | Present |

Interpretation of Mass Spectral Data:

The fragmentation of these isomers is driven by the stability of the resulting ions. A common fragmentation pathway involves the loss of the side chain.

  • 2-Pyridinepropanol: The proximity of the propanol side chain to the nitrogen atom can facilitate specific fragmentation pathways. A prominent fragmentation is the loss of a CH₂OH radical, leading to a stable pyridinium-like ion. The base peak is often observed at m/z = 93, corresponding to the [Pyridine-CH₂]⁺ fragment.

  • 3- and 4-Pyridinepropanol: While they also show fragmentation leading to the [Pyridine-CH₂]⁺ ion, the relative abundance of this and other fragments will differ from the 2-isomer due to the different electronic stabilization of the intermediate ions. The fragmentation patterns of the 3- and 4-isomers are often more similar to each other than to the 2-isomer.

ms_fragmentation Molecular Ion (m/z 137) Molecular Ion (m/z 137) Fragment 1 (m/z 106) Fragment 1 (m/z 106) Molecular Ion (m/z 137)->Fragment 1 (m/z 106) -CH2OH Fragment 2 (m/z 93) Fragment 2 (m/z 93) Molecular Ion (m/z 137)->Fragment 2 (m/z 93) -C2H4OH Fragment 3 (m/z 78) Fragment 3 (m/z 78) Fragment 2 (m/z 93)->Fragment 3 (m/z 78) -CH2

Figure 3. A simplified representation of common fragmentation pathways.

Conclusion

The differentiation of 2-, 3-, and 4-pyridinepropanol isomers is readily achievable through a systematic application of standard spectroscopic techniques. ¹H and ¹³C NMR provide the most definitive structural information, with the chemical shifts and coupling patterns of the pyridine ring protons and carbons being highly sensitive to the substituent's position. IR spectroscopy offers a rapid method for confirming functional groups and can distinguish between the isomers based on the unique fingerprint region absorptions. Finally, mass spectrometry confirms the molecular weight and provides isomer-specific fragmentation patterns, particularly for the 2-isomer. By integrating the data from these three complementary techniques, researchers can confidently and accurately identify each of the pyridinepropanol isomers, ensuring the integrity and success of their scientific endeavors.

References

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Validation

A Comparative Guide to the Reactivity of Pyridinepropanol Isomers

Introduction The pyridine scaffold is a cornerstone in medicinal chemistry, integral to a wide array of pharmaceuticals.[1] The strategic functionalization of this heterocycle allows for the fine-tuning of a molecule's p...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

The pyridine scaffold is a cornerstone in medicinal chemistry, integral to a wide array of pharmaceuticals.[1] The strategic functionalization of this heterocycle allows for the fine-tuning of a molecule's physicochemical properties, such as basicity, solubility, and target engagement.[1][2] Among the many derivatives, pyridinepropanols represent a versatile class of intermediates, featuring both a basic nitrogen center and a reactive primary alcohol. However, the positional isomerism of the propanol side-chain—at the 2, 3, or 4 position of the pyridine ring—profoundly influences the molecule's electronic landscape and, consequently, its chemical reactivity.

This guide provides an in-depth comparative analysis of the reactivity of three key isomers: 3-(pyridin-2-yl)propan-1-ol (2-PyPrOH), 3-(pyridin-3-yl)propan-1-ol (3-PyPrOH), and 3-(pyridin-4-yl)propan-1-ol (4-PyPrOH). We will explore how the interplay of inductive and resonance effects governs the behavior of the hydroxyl group and the pyridine nitrogen in fundamental organic transformations. This analysis is designed to provide researchers, scientists, and drug development professionals with the foundational understanding required to make informed decisions in synthetic route design and optimization.

The Electronic Landscape: Inductive vs. Resonance Effects

The reactivity of pyridine and its derivatives is dictated by the electronegative nitrogen atom, which renders the ring electron-deficient compared to benzene. This electronic pull is transmitted to the side chain through two primary mechanisms: the inductive effect (-I) and the resonance effect (-R). The magnitude of these effects depends critically on the substituent's position.

  • Inductive Effect (-I): The electronegative nitrogen atom withdraws electron density through the sigma bonds. This effect weakens with distance but influences all positions on the ring.

  • Resonance Effect (-R): The nitrogen atom can withdraw electron density from the pi system of the ring. This effect is only operative for substituents at the ortho (2-) and para (4-) positions, as it involves delocalization of electrons onto the nitrogen atom. The meta (3-) position is not affected by resonance.[3]

These electronic effects modulate two key reactive centers in pyridinepropanols: the basicity of the pyridine nitrogen and the acidity/nucleophilicity of the side-chain alcohol.

G cluster_2 2-(Pyridin-yl)propanol cluster_3 3-(Pyridin-yl)propanol cluster_4 4-(Pyridin-yl)propanol n2 Strong -I Effect Strong -R Effect p2 Pyridine Ring a2 Propanol Side Chain p2->a2 ortho a2->n2 n3 Moderate -I Effect No -R Effect p3 Pyridine Ring a3 Propanol Side Chain p3->a3 meta a3->n3 n4 Strong -I Effect Strong -R Effect p4 Pyridine Ring a4 Propanol Side Chain p4->a4 para a4->n4

Caption: Electronic effects on pyridinepropanol isomers.

This leads to a predictable trend in the basicity of the pyridine nitrogen: the 4-isomer is the most basic, followed by the 2- and then the 3-isomer. Conversely, the electron-withdrawing nature of the ring increases the acidity of the terminal hydroxyl proton compared to a simple alkanol. This effect is most pronounced in the 4- and 2-isomers due to the combined -I and -R effects stabilizing the corresponding alkoxide.

IsomerPredicted pKa (OH)[4][5]Predicted Basicity (pKaH)Key Electronic Effects at Side-Chain
2-PyPrOH 14.92 ± 0.10LowerStrong Inductive (-I), Strong Resonance (-R)
3-PyPrOH 14.96 ± 0.10LowestModerate Inductive (-I)
4-PyPrOH ~15 (estimated)HighestStrong Inductive (-I), Strong Resonance (-R)

Comparative Reactivity in Key Transformations

The subtle electronic differences between the isomers manifest as significant variations in their reactivity. We will examine three common and synthetically crucial reactions: oxidation, esterification, and etherification of the alcohol moiety.

A. Oxidation to Aldehydes and Carboxylic Acids

The conversion of the primary alcohol is a fundamental transformation. The choice of oxidant determines the product, with milder reagents yielding aldehydes and stronger ones affording carboxylic acids.

Comparative Analysis: The reactivity in oxidation is less influenced by the electronic effects of the ring on the alcohol itself and more by the potential for the pyridine nitrogen to interact with the oxidizing agent.

  • Acidic Oxidants (e.g., Jones Reagent): Under strongly acidic conditions, the pyridine nitrogen will be protonated. This makes the ring strongly electron-withdrawing, which can slightly deactivate the alcohol. More importantly, it can lead to solubility issues or side reactions.

  • Metal-Based Oxidants (e.g., PCC, KMnO₄): The Lewis basicity of the pyridine nitrogen allows for potential coordination to the metal center of the oxidant. This can either inhibit or, in some cases, direct the reaction. The 4-PyPrOH isomer, being the most basic, is most likely to exhibit this interaction, potentially leading to slower reaction rates or the need for a larger excess of the reagent compared to the 3-PyPrOH isomer.

  • Swern Oxidation: This reaction proceeds under mild, non-acidic conditions, minimizing interactions with the pyridine nitrogen. Therefore, all three isomers are expected to react at similar rates, making it a preferred method for the controlled oxidation of these substrates to the corresponding aldehydes.

This protocol is a self-validating system for the synthesis of 3-(pyridin-3-yl)propanal. The disappearance of the starting alcohol and the appearance of the aldehyde product can be monitored by Thin Layer Chromatography (TLC).

  • System Preparation: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, add anhydrous dichloromethane (DCM, 50 mL). Cool the flask to -78 °C using a dry ice/acetone bath.

  • Oxalyl Chloride Addition: Slowly add oxalyl chloride (1.5 eq.) to the stirred DCM.

  • DMSO Addition: Add anhydrous dimethyl sulfoxide (DMSO, 3.0 eq.) dropwise, ensuring the internal temperature does not rise above -65 °C. Stir the mixture for 15 minutes.

  • Substrate Addition: In a separate flask, dissolve 3-(pyridin-3-yl)propan-1-ol (1.0 eq.) in a minimal amount of anhydrous DCM. Add this solution dropwise to the reaction mixture, maintaining the temperature at -78 °C. Stir for 1 hour.

  • Base Quench: Add triethylamine (TEA, 5.0 eq.) dropwise. A thick white precipitate will form. Allow the reaction to stir for 30 minutes at -78 °C, then warm to room temperature over 1 hour.

  • Workup: Quench the reaction by adding water (50 mL). Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer with DCM (2 x 25 mL).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude aldehyde can be purified by silica gel column chromatography.

B. Esterification of the Hydroxyl Group

Ester formation is a cornerstone of prodrug strategies and molecular derivatization. The two primary methods are Fischer esterification and acylation with an activated carboxylic acid derivative.

Comparative Analysis:

  • Fischer Esterification: This acid-catalyzed equilibrium reaction requires a strong acid like H₂SO₄.[6][7] Under these conditions, the pyridine nitrogen of all isomers is protonated, forming a pyridinium ion. This dramatically increases the ring's electron-withdrawing capacity. While this could slightly decrease the nucleophilicity of the alcohol, the primary concern is the potential for side reactions or poor reaction kinetics due to the charged species. The reactivity order is often difficult to predict and may be substrate-dependent.

  • Acylation with Acyl Chlorides/Anhydrides: This is often the preferred method. The reaction is typically run with a non-nucleophilic base like triethylamine. However, the pyridine nitrogen itself can serve as a nucleophilic catalyst. The catalytic activity will correlate with the basicity and steric accessibility of the nitrogen. Therefore, the expected reactivity order is 4-PyPrOH > 2-PyPrOH > 3-PyPrOH . The 4-isomer is the most basic and sterically unhindered. The 2-isomer is less basic but still effective, while the 3-isomer is the least basic and thus the poorest internal catalyst.

This procedure utilizes the substrate's own basicity, though an external catalyst like DMAP is included to ensure a robust reaction.

Caption: Workflow for the acylation of 4-PyPrOH.

  • Reaction Setup: Dissolve 3-(pyridin-4-yl)propan-1-ol (1.0 eq.) and a catalytic amount of 4-dimethylaminopyridine (DMAP, 0.05 eq.) in anhydrous DCM in a round-bottom flask under a nitrogen atmosphere.

  • Reagent Addition: Cool the solution to 0 °C in an ice bath. Add acetic anhydride (1.2 eq.) dropwise with stirring.

  • Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by TLC until the starting material is consumed.

  • Quenching and Extraction: Carefully quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Transfer to a separatory funnel, separate the layers, and extract the aqueous phase with DCM.

  • Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the resulting crude oil via flash column chromatography to yield the pure ester.

C. Etherification via Williamson Synthesis

The Williamson ether synthesis, which involves the reaction of an alkoxide with an alkyl halide, is a robust method for forming ether linkages.[8]

Comparative Analysis: This two-step reaction's rate depends on both the formation of the alkoxide and the subsequent nucleophilic attack.

  • Alkoxide Formation: The alcohol is deprotonated with a strong, non-nucleophilic base like sodium hydride (NaH).[4] The ease of deprotonation is directly related to the acidity of the hydroxyl proton. As the electron-withdrawing pyridine ring enhances this acidity, all isomers are expected to be more acidic than simple propanol. The order of acidity, and thus the rate of alkoxide formation, is predicted to be 4-PyPrOH ≈ 2-PyPrOH > 3-PyPrOH , reflecting the strength of the electronic withdrawal from the ring.

  • Nucleophilic Substitution (Sₙ2): The resulting alkoxide acts as a nucleophile to displace a halide from an alkyl halide. The inherent nucleophilicity of the alkoxide is slightly diminished by the electron-withdrawing ring, but this effect is generally minor. All three isomers should perform well in this step, assuming a reactive primary alkyl halide is used.

Overall, the most significant difference between the isomers in the Williamson ether synthesis is the rate of the initial deprotonation step.

This protocol describes the formation of 2-(3-methoxypropyl)pyridine. The use of NaH requires an inert atmosphere and careful handling.

  • System Preparation: To a flame-dried, two-neck flask under a nitrogen atmosphere, add a 60% dispersion of sodium hydride (NaH, 1.2 eq.) in mineral oil. Wash the NaH with anhydrous hexane (2x) to remove the oil, decanting the hexane carefully via cannula.

  • Solvent and Substrate Addition: Add anhydrous tetrahydrofuran (THF) to the flask and cool to 0 °C. Dissolve 3-(pyridin-2-yl)propan-1-ol (1.0 eq.) in anhydrous THF and add it dropwise to the NaH suspension. Hydrogen gas will evolve.

  • Alkoxide Formation: Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes to ensure complete formation of the alkoxide.

  • Alkyl Halide Addition: Cool the solution back to 0 °C and add methyl iodide (MeI, 1.1 eq.) dropwise.

  • Reaction: Allow the reaction to warm to room temperature and stir overnight. Monitor by TLC.

  • Workup and Purification: Quench the reaction by carefully adding methanol, followed by water. Extract the product with ethyl acetate. Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate. Purify the crude product by column chromatography.

Conclusion

The reactivity of pyridinepropanol isomers is a nuanced subject, governed by the position of the propanol side chain on the electron-deficient pyridine ring.

  • The 4- and 2-isomers experience strong electron withdrawal via both inductive and resonance effects. This enhances the acidity of the hydroxyl proton, facilitating reactions like alkoxide formation, but also increases the basicity/nucleophilicity of the ring nitrogen, which can act as an internal catalyst in reactions like acylation.

  • The 3-isomer is influenced primarily by a weaker inductive effect. This results in the lowest nitrogen basicity and the least acidic hydroxyl proton of the three. Consequently, it is less likely to interfere with metal-based reagents or act as an internal catalyst.

Understanding these fundamental principles is paramount for synthetic chemists. By selecting reaction conditions that either leverage or mitigate the inherent properties of the pyridine nitrogen and the positional electronic effects, researchers can develop more efficient, selective, and robust synthetic routes for the creation of novel pyridine-based molecules for pharmaceutical and materials science applications.

References

  • Pearson. EAS Reactions of Pyridine: Videos & Practice Problems. Pearson+. Available at: [Link]

  • Anderson, C. E., et al. (2018). Pyridine Modifications Regulate Electronics and Reactivity of Fe-Pyridinophane Complexes. Dalton Transactions. Available at: [Link]

  • Kuhns, A. B., et al. (2020). Electronic influence of substitution on the pyridine ring within NNN pincer-type molecules. RSC Advances. Available at: [Link]

  • Royal Society of Chemistry. Electronic influence of substitution on the pyridine ring within NNN pincer-type molecules. RSC Publishing. Available at: [Link]

  • PubChem. 3-Pyridinepropanol | C8H11NO | CID 17861. National Center for Biotechnology Information. Available at: [Link]

  • Google Patents. US2758999A - Esterification of pyridine carboxylic acids. Google Patents.
  • Organic Chemistry Portal. Ether synthesis by etherification (alkylation). Organic Chemistry Portal. Available at: [Link]

  • PubChem. 4-Pyridinepropanol | C8H11NO | CID 72923. National Center for Biotechnology Information. Available at: [Link]

  • University of Calgary. Ch 1 : Acidity and Basicity. University of Calgary. Available at: [Link]

  • NIST. 3-Pyridinepropanol. NIST Chemistry WebBook. Available at: [Link]

  • Master Organic Chemistry. Conversion of carboxylic acids to esters using acid and alcohols (Fischer Esterification). Master Organic Chemistry. Available at: [Link]

  • PubChem. 1-(Pyridin-3-yl)propan-1-ol | C8H11NO | CID 11083942. National Center for Biotechnology Information. Available at: [Link]

  • YouTube. Predicting the product of an esterification reaction. Real Chemistry. Available at: [Link]

  • LibreTexts Chemistry. Acidity and Basicity. LibreTexts. Available at: [Link]

  • Organic Chemistry Portal. Pyridine synthesis. Organic Chemistry Portal. Available at: [Link]

  • Khan Academy. Fischer esterification (video). Khan Academy. Available at: [Link]

Sources

Comparative

A Comparative Guide to the Surface Binding Affinity of 4-Pyridinepropanol vs. 3-Pyridinepropanol

For researchers and professionals in materials science, nanotechnology, and drug development, the precise control of surface chemistry is paramount. Pyridine and its derivatives are a critical class of heterocyclic compo...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers and professionals in materials science, nanotechnology, and drug development, the precise control of surface chemistry is paramount. Pyridine and its derivatives are a critical class of heterocyclic compounds utilized for their ability to modify surfaces, inhibit corrosion, and act as stabilizing agents for nanoparticles.[1][2] The efficacy of these molecules is profoundly influenced by their molecular structure. This guide provides an in-depth comparison of two closely related isomers, 4-Pyridinepropanol and 3-Pyridinepropanol, to elucidate how the seemingly minor shift of a propanol group from the para (4) to the meta (3) position dictates surface binding affinity and orientation.

This analysis synthesizes theoretical principles with established experimental frameworks to provide a predictive understanding of their interfacial behavior.

The Molecular Basis of Pyridine-Surface Interactions

The interaction of pyridine-based molecules with a surface is a nuanced interplay of electronic and steric factors. The pyridine ring offers two primary modes of attachment:

  • π-System Interaction: The delocalized π-electrons of the aromatic ring can interact with the surface, particularly with the d-orbitals of transition metals like gold and platinum.[3][4] This typically results in the molecule adopting a flat, parallel orientation relative to the surface.

  • Nitrogen Lone-Pair Interaction: The lone pair of electrons on the sp²-hybridized nitrogen atom can form a coordinate bond with surface atoms, acting as a Lewis base.[5] This interaction favors a perpendicular or tilted orientation, with the nitrogen atom directed toward the surface.[6]

The presence of the flexible propanol substituent introduces additional complexity, influencing the molecule's ability to adopt an optimal binding geometry.

Isomeric Effects on Binding: A Head-to-Head Comparison

The positioning of the propanol chain is not trivial; it governs the molecule's symmetry, electron distribution, and steric profile, leading to distinct binding characteristics.

4-Pyridinepropanol (The Para Isomer)

Due to its higher symmetry, with the substituent directly opposite the nitrogen atom, 4-Pyridinepropanol presents a more predictable and sterically unhindered profile.

  • Binding Orientation: This isomer can more readily adopt either a perfectly flat (π-stacking) or a perfectly vertical (N-binding) orientation without significant steric interference from the propanol chain. At positively charged surfaces, a vertical orientation with the nitrogen atom bonding to the surface is highly probable.[6]

  • Potential for Denser Monolayers: The linear geometry may facilitate the formation of more ordered and densely packed self-assembled monolayers (SAMs), a critical factor in applications like corrosion protection and sensor fabrication.[7][8]

  • Electronic Influence: The substituent at the 4-position has a more direct electronic influence on the nitrogen atom through the conjugated system, potentially modulating the strength of the N-surface bond.

3-Pyridinepropanol (The Meta Isomer)

The asymmetric nature of the 3-substituted isomer introduces significant steric constraints that dictate its interaction with a surface.

  • Binding Orientation: Achieving a perfectly flat or perfectly vertical orientation is sterically challenging. The propanol chain will inherently clash with the surface in these idealized positions. Consequently, 3-Pyridinepropanol is more likely to adopt a tilted orientation . This tilted geometry represents a compromise, allowing for partial interaction of both the nitrogen lone pair and the π-system with the surface.

  • Binding Strength: While DFT studies on similar pyridine derivatives show that substituent position critically affects adsorption energy[4], the tilted orientation of the 3-isomer may result in a less optimal overlap with surface orbitals compared to the well-defined orientations of the 4-isomer. This could translate to a comparatively weaker, or at least different, binding energy.

  • Monolayer Structure: SAMs formed from 3-Pyridinepropanol are likely to be less ordered and have a lower packing density compared to those formed from its para counterpart.

Data Summary: Molecular Properties and Predicted Binding Characteristics
Property4-Pyridinepropanol3-PyridinepropanolReference
Synonym 3-(4-Pyridyl)-1-propanol3-(3-Pyridyl)-1-propanol[9]
CAS Number 2629-72-32859-67-8[9]
Molecular Formula C₈H₁₁NOC₈H₁₁NO[9]
Molecular Weight 137.18 g/mol 137.18 g/mol [9]
Predicted Primary Orientation Parallel (π-stacking) or Perpendicular (N-binding)Tilted[6][10]
Predicted Monolayer Ordering HighModerate to Low-
Dominant Steric Hindrance LowHigh-
Potential Binding Affinity Potentially higher due to optimal, unhindered geometries.Potentially lower due to compromised, tilted geometry.-

Visualizing the Binding Geometries

The following diagram illustrates the fundamental difference in how these isomers can orient themselves on a surface.

G cluster_4 4-Pyridinepropanol (Para) cluster_3 3-Pyridinepropanol (Meta) cluster_surface Surface Plane node_4_perp Perpendicular (N-Surface Binding) node_4_para Parallel (π-Surface Binding) s2 node_4_perp->s2 Strong, direct N-surface bond s3 node_4_para->s3 Maximized π-orbital overlap node_3_tilted Tilted Orientation (Sterically Influenced) node_3_tilted->s3 Compromise binding; weaker N-surface and π-interactions s1 s4 G cluster_prep 1. Preparation cluster_exp 2. Experiment cluster_analysis 3. Data Analysis & Comparison p1 Select & Clean Sensor (SPR Gold Chip or QCM-D Crystal) p2 Establish Stable Baseline in Buffer/Solvent p1->p2 e1 Inject Isomer Solution (Analyte) at Multiple Concentrations p2->e1 Start Injection e2 Monitor Real-Time Signal (SPR: Response Units QCM-D: Δf and ΔD) e1->e2 e3 Inject Buffer/Solvent for Dissociation/Rinsing e2->e3 a1 Fit Data to Binding Models e3->a1 Generate Sensorgrams a2 Calculate Affinity (KD) & Adsorbed Mass/Layer Properties a1->a2 a3 Compare Isomers: Which has higher affinity? What is the layer structure? a2->a3

Sources

Validation

A Comparative Guide to Alternative Reagents for the Synthesis of 4-Alkylpyridines

For researchers, scientists, and professionals in drug development, the 4-alkylpyridine motif represents a cornerstone in the design of novel therapeutics and functional materials. Its prevalence necessitates a diverse a...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and professionals in drug development, the 4-alkylpyridine motif represents a cornerstone in the design of novel therapeutics and functional materials. Its prevalence necessitates a diverse and efficient synthetic toolbox. This guide provides an in-depth, objective comparison of classical and contemporary methods for the synthesis of 4-alkylpyridines, moving beyond a simple recitation of protocols to offer insights into the causality behind experimental choices and the strategic advantages of each approach.

Introduction: The Enduring Importance of the 4-Alkylpyridine Scaffold

The pyridine ring, an isostere of benzene, imparts unique physicochemical properties to a molecule, including aqueous solubility, hydrogen bonding capability, and metabolic stability. The introduction of an alkyl substituent at the C-4 position further modulates these properties, influencing lipophilicity, steric profile, and potential for further functionalization. Consequently, 4-alkylpyridines are integral components of numerous pharmaceuticals, agrochemicals, and materials. The demand for efficient and regioselective synthetic routes to these valuable compounds has driven the evolution of a wide array of synthetic strategies.

Comparative Analysis of Synthetic Methodologies

The synthesis of 4-alkylpyridines can be broadly categorized into two main approaches: classical condensation reactions that construct the pyridine ring and modern functionalization methods that introduce the alkyl group onto a pre-existing pyridine core. This guide will explore representative methods from each category, providing a comparative analysis of their scope, limitations, and practical applicability.

Classical Approaches: Building the Pyridine Ring

These methods, established in the annals of organic chemistry, involve the condensation of acyclic precursors to form the heterocyclic ring. While often robust and scalable, they can sometimes lack the functional group tolerance and regiochemical control of more modern techniques.

First reported by Fritz Kröhnke, this method offers a convergent route to polysubstituted pyridines.[1][2][3] The classical approach involves the Michael addition of an α-pyridinium methyl ketone salt to an α,β-unsaturated carbonyl compound, followed by cyclization with a nitrogen source, typically ammonium acetate.[1]

Mechanism Insight: The reaction proceeds through the formation of a 1,5-dicarbonyl intermediate, which then undergoes a cyclocondensation with ammonia. The choice of ammonium acetate is critical as it serves as both the nitrogen source and a mild acid catalyst.

Table 1: Key Features of the Kröhnke Pyridine Synthesis

FeatureDescription
Starting Materials α-Pyridinium methyl ketone salts, α,β-unsaturated carbonyl compounds, ammonium acetate
Key Intermediates 1,5-dicarbonyl compounds
Advantages Convergent, often high-yielding, tolerates a range of functional groups.[1]
Disadvantages Primarily yields 2,4,6-trisubstituted pyridines, requiring specific starting materials for 4-alkylpyridine synthesis.

This two-step process involves the condensation of an enamine with an ethynylketone to form an aminodiene intermediate. Subsequent heat-induced cyclodehydration affords the substituted pyridine.[4][5][6]

Causality in Mechanism: The initial Michael addition is followed by an E/Z isomerization of the aminodiene, which is crucial for the subsequent 6π-electrocyclization and dehydration to the aromatic pyridine. The high temperatures often required are necessary to overcome the activation barrier for this isomerization and cyclization.[4]

Table 2: Key Features of the Bohlmann-Rahtz Pyridine Synthesis

FeatureDescription
Starting Materials Enamines, ethynylketones
Key Intermediates Aminodienes
Advantages Provides access to a variety of substituted pyridines.
Disadvantages Often requires high temperatures and the isolation of the aminodiene intermediate, which can be unstable.[4]
Modern Approaches: Direct Functionalization of the Pyridine Ring

In contrast to classical methods, modern approaches focus on the direct introduction of an alkyl group onto the pyridine ring. These methods often offer superior regioselectivity and functional group tolerance, making them highly valuable in complex molecule synthesis.

The Minisci reaction has emerged as a powerful tool for the direct alkylation of heteroaromatics.[7][8][9][10] In its classic form, it involves the reaction of a protonated heterocycle with a radical source. However, achieving regioselectivity for the C-4 position of pyridine has been a significant challenge due to the competing reactivity at the C-2 position.

Recent innovations, particularly from the Baran laboratory, have addressed this challenge through the use of a removable blocking group.[7][8][9][10] This strategy involves the temporary installation of a directing group on the pyridine nitrogen, which sterically hinders the C-2 and C-6 positions, thereby favoring radical attack at the C-4 position.

Strategic Advantage: The use of a simple, inexpensive maleate-derived blocking group allows for the exquisite C-4 selectivity in Minisci-type decarboxylative alkylations. This method is operationally simple, scalable, and provides access to a broad range of valuable 4-alkylpyridines.[7][8][9][10]

Table 3: Performance Data for the Regioselective Minisci C-4 Alkylation of Pyridine

Alkyl Carboxylic AcidProductYield (%)
Cyclohexanecarboxylic acid4-Cyclohexylpyridine81
4-Phenylbutanoic acid4-(3-Phenylpropyl)pyridine75
Adamantane-1-carboxylic acid4-(1-Adamantyl)pyridine68
Cyclopropanecarboxylic acid4-Cyclopropylpyridine65

Data extracted from Choi, J. et al. (2021).[8]

Palladium- and nickel-catalyzed cross-coupling reactions have revolutionized C-C bond formation. For the synthesis of 4-alkylpyridines, these methods typically involve the coupling of a 4-halopyridine with an organometallic reagent containing the desired alkyl group. Key examples include the Negishi, Kumada, and Suzuki couplings.

  • Negishi Coupling: Employs an organozinc reagent.[11][12][13][14]

  • Kumada Coupling: Utilizes a Grignard (organomagnesium) reagent.[15][16][17][18]

  • Suzuki Coupling: Involves an organoboron reagent.[19][20][21]

Mechanistic Commonality: The catalytic cycles of these reactions generally involve three key steps: oxidative addition of the 4-halopyridine to the low-valent metal center, transmetalation of the alkyl group from the organometallic reagent to the metal, and reductive elimination to form the C-C bond and regenerate the catalyst.

Challenges and Considerations: A primary challenge in C(sp²)-C(sp³) cross-coupling is the potential for β-hydride elimination from the alkyl-metal intermediate, which can lead to undesired alkene byproducts. The choice of ligand on the metal catalyst is crucial to promote the desired reductive elimination over β-hydride elimination.

Table 4: Comparison of Common Cross-Coupling Reactions for 4-Alkylpyridine Synthesis

ReactionOrganometallic ReagentKey AdvantagesKey Disadvantages
Negishi OrganozincHigh reactivity, good functional group tolerance.[11][12]Organozinc reagents are often prepared in situ and can be sensitive to air and moisture.
Kumada Organomagnesium (Grignard)Readily available and inexpensive Grignard reagents.[15][16]Grignard reagents are highly basic and have poor functional group tolerance.
Suzuki OrganoboronOrganoboron reagents are stable, and the reaction tolerates a wide range of functional groups.[19][21]Transmetalation can be slow, sometimes requiring specific bases or additives.

Experimental Protocols

Protocol 1: Regioselective Minisci C-4 Alkylation of Pyridine using a Maleate-Derived Blocking Group

This protocol is adapted from the work of Baran and coworkers.[8]

Step 1: Synthesis of the Pyridinium Salt (Blocking Group Installation)

  • To a solution of pyridine (1.0 equiv) in a suitable solvent, add maleic anhydride (1.1 equiv).

  • Stir the reaction mixture at room temperature for 1 hour.

  • Remove the solvent under reduced pressure.

  • To the resulting solid, add an appropriate alcohol (e.g., ethanol) and a catalytic amount of a strong acid (e.g., H₂SO₄).

  • Heat the mixture to reflux for 4-6 hours.

  • Cool the reaction to room temperature and concentrate under reduced pressure. The resulting pyridinium salt can often be used without further purification.

Step 2: Minisci Decarboxylative Alkylation

  • To a reaction vessel, add the pyridinium salt (1.0 equiv), the desired carboxylic acid (2.0 equiv), silver nitrate (AgNO₃, 0.2 equiv), and ammonium persulfate ((NH₄)₂S₂O₈, 2.0 equiv).

  • Add a biphasic solvent system of dichloroethane and water (1:1).

  • Stir the mixture vigorously at 50 °C for 2 hours.

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, dilute the reaction with dichloromethane and wash with water.

  • Separate the organic layer, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Step 3: Removal of the Blocking Group

  • Dissolve the crude product from Step 2 in a suitable solvent (e.g., THF).

  • Add a base such as 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) (3.0 equiv).

  • Stir the reaction at room temperature for 1-2 hours.

  • Purify the product by column chromatography on silica gel to afford the desired 4-alkylpyridine.

Protocol 2: General Procedure for Negishi Cross-Coupling

This is a general procedure and may require optimization for specific substrates.

  • To a flame-dried flask under an inert atmosphere (e.g., argon), add the alkyl halide (1.2 equiv) and activated zinc dust (1.5 equiv) in anhydrous THF.

  • Stir the mixture at room temperature until the formation of the organozinc reagent is complete (can be monitored by GC analysis of quenched aliquots).

  • In a separate flame-dried flask, add the 4-halopyridine (1.0 equiv), a palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 equiv), and anhydrous THF.

  • To this mixture, add the freshly prepared organozinc reagent via cannula.

  • Heat the reaction mixture to reflux and monitor by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature and quench with saturated aqueous ammonium chloride.

  • Extract the product with an organic solvent (e.g., ethyl acetate), dry the combined organic layers over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the product by column chromatography on silica gel.

Visualization of Key Methodologies

Workflow for Regioselective Minisci C-4 Alkylation

Minisci_Workflow start Pyridine + Maleic Anhydride step1 Formation of Pyridinium Salt (Blocking Group Installation) start->step1 step2 Minisci Decarboxylative Alkylation (R-COOH, AgNO3, (NH4)2S2O8) step1->step2 step3 Removal of Blocking Group (DBU) step2->step3 end_product 4-Alkylpyridine step3->end_product

Caption: A streamlined workflow for the synthesis of 4-alkylpyridines via a regioselective Minisci reaction.

Catalytic Cycle of Negishi Cross-Coupling

Negishi_Cycle pd0 Pd(0)L_n ox_add Oxidative Addition pd0->ox_add pd2_complex R-Pd(II)L_n-X ox_add->pd2_complex transmetal Transmetalation pd2_complex->transmetal pd2_alkyl R-Pd(II)L_n-R' transmetal->pd2_alkyl red_elim Reductive Elimination pd2_alkyl->red_elim red_elim->pd0 product R-R' red_elim->product pyridine 4-Halo- pyridine (R-X) pyridine->ox_add organozinc Alkyl-ZnX (R'-ZnX) organozinc->transmetal

Caption: The catalytic cycle for the Negishi cross-coupling reaction.

Conclusion: A Strategic Approach to 4-Alkylpyridine Synthesis

The synthesis of 4-alkylpyridines is a mature field with a rich diversity of available methods. For the construction of highly substituted pyridines from simple acyclic precursors, classical methods such as the Kröhnke and Bohlmann-Rahtz syntheses remain valuable. However, for the selective introduction of an alkyl group onto a pyridine core, particularly in the context of complex molecule synthesis, modern C-H functionalization and cross-coupling methods offer unparalleled advantages in terms of regioselectivity and functional group tolerance.

The regioselective Minisci reaction, with the aid of a removable blocking group, stands out as a particularly elegant and practical solution for the direct C-4 alkylation of pyridines. Transition-metal-catalyzed cross-coupling reactions, while requiring the pre-synthesis of organometallic reagents, provide a powerful and versatile alternative. The choice of the optimal synthetic route will ultimately depend on the specific target molecule, the availability of starting materials, and the desired scale of the reaction. This guide serves as a foundational resource to aid researchers in making informed and strategic decisions in their synthetic endeavors.

References

  • Baran, P. S., et al. (2021). Practical and Regioselective Synthesis of C-4-Alkylated Pyridines. Journal of the American Chemical Society, 143(31), 11927–11933. [Link]

  • Choi, J., Laudadio, G., Godineau, E., & Baran, P. S. (2021). Practical and Regioselective Synthesis of C-4-Alkylated Pyridines. ChemRxiv. [Link]

  • Minisci, F., & Citterio, A. (1983). Homolytic Aromatic Substitution by Alkyl Radicals. Advances in Free-Radical Chemistry, 6, 65-153.
  • Baran, P. S., et al. (2021). Practical and Regioselective Synthesis of C4-Alkylated Pyridines. National Institutes of Health. [Link]

  • Baran, P. S., et al. (2021). Practical and Regioselective Synthesis of C-4-Alkylated Pyridines. ResearchGate. [Link]

  • Bohlmann, F., & Rahtz, D. (1957). Über einen neuen Weg zu substituierten Pyridinen. Chemische Berichte, 90(10), 2265–2272.
  • Kröhnke, F. (1976). The Specific Synthesis of Pyridines and Oligopyridines. Synthesis, 1976(01), 1-24.
  • Bagley, M. C., Dale, J. W., & Bower, J. (2001). A New Modification of the Bohlmann-Rahtz Pyridine Synthesis. Synlett, 2001(07), 1149–1151.
  • Wikipedia contributors. (2023). Kröhnke pyridine synthesis. Wikipedia. [Link]

  • Han, C., & Buchwald, S. L. (2009). Negishi Coupling of Secondary Alkylzinc Halides with Aryl Bromides and Chlorides. Journal of the American Chemical Society, 131(22), 7532–7533. [Link]

  • Organic Chemistry Portal. (n.d.). Negishi Coupling. Organic Chemistry Portal. [Link]

  • Organic Chemistry Portal. (n.d.). Bohlmann-Rahtz Pyridine Synthesis. Organic Chemistry Portal. [Link]

  • MDPI. (2021). Synthesis of Terpyridines: Simple Reactions—What Could Possibly Go Wrong?. MDPI. [Link]

  • SynArchive. (n.d.). Bohlmann-Rahtz Pyridine Synthesis. SynArchive. [Link]

  • Bagley, M. C., et al. (2002). Synthesis of tetrasubstituted pyridines by the acid-catalysed Bohlmann–Rahtz reaction. Journal of the Chemical Society, Perkin Transactions 1, (14), 1663-1671. [Link]

  • PubMed. (2024). An In-Depth Exploration of Six Decades of the Kröhnke Pyridine Synthesis. PubMed. [Link]

  • Organic Syntheses. (n.d.). Bipyridine. Organic Syntheses. [Link]

  • Organic Chemistry Portal. (n.d.). Kumada Coupling. Organic Chemistry Portal. [Link]

  • ChemRxiv. (2021). Functionalization of Pyridines at Remote Synthetic Landscapes via Undirected Metalation and Capture. ChemRxiv. [Link]

  • Han, C., & Buchwald, S. L. (2009). Negishi Coupling of Secondary Alkylzinc Halides with Aryl Bromides and Chlorides. Journal of the American Chemical Society, 131(22), 7532-7533. [Link]

  • Krasovskiy, A., & Lipshutz, B. H. (2011). Highly Selective Reactions of Unbiased Alkenyl Halides and Alkylzinc Halides: Negishi-Plus Couplings. Organic Letters, 13(15), 3822–3825. [Link]

  • MDPI. (2018). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. MDPI. [Link]

  • Wiley Online Library. (2020). Purple Light-Promoted Coupling of Bromopyridines with Grignard Reagents via SET. Angewandte Chemie International Edition, 59(35), 15007-15012. [Link]

  • ACS Publications. (2020). Chemoselective sp2-sp3 Cross-Couplings: Iron-Catalyzed Alkyl Transfer to Dihaloaromatics. Organic Letters, 22(18), 7173–7178. [Link]

  • ResearchGate. (2017). Suzuki cross-coupling of 4a–f, h with arylboronic acids. ResearchGate. [Link]

  • ACS Publications. (2016). Selective and Serial Suzuki–Miyaura Reactions of Polychlorinated Aromatics with Alkyl Pinacol Boronic Esters. Organic Letters, 18(17), 4444–4447. [Link]

  • Royal Society of Chemistry. (2021). Bromine radical release from a nickel-complex facilitates the activation of alkyl boronic acids: a boron selective Suzuki–Miyaura cross coupling. Chemical Science, 12(21), 7438-7445. [Link]

  • Kirchhoff, J. H., Netherton, M. R., Hills, I. D., & Fu, G. C. (2002). Boronic Acids: New Coupling Partners in Room-Temperature Suzuki Reactions of Alkyl Bromides. Crystallographic Characterization of an Oxidative-Addition Adduct Generated under Remarkably Mild Conditions. Journal of the American Chemical Society, 124(46), 13662–13663. [Link]

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Comparative

A Comparative Guide to the Catalytic Efficiency of 4-Pyridinepropanol-Based Ligands in Asymmetric Synthesis

For researchers and professionals in drug development and fine chemical synthesis, the selection of a chiral ligand is a critical decision that dictates the efficiency and stereoselectivity of a catalytic reaction. Among...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers and professionals in drug development and fine chemical synthesis, the selection of a chiral ligand is a critical decision that dictates the efficiency and stereoselectivity of a catalytic reaction. Among the vast array of available ligands, N,O-bidentate ligands derived from pyridine and amino alcohols have proven to be robust and versatile scaffolds. This guide provides an in-depth technical comparison of 4-pyridinepropanol-based ligands, focusing on their application in the ruthenium-catalyzed asymmetric transfer hydrogenation (ATH) of prochiral ketones—a cornerstone reaction for producing valuable chiral secondary alcohols.

We will move beyond a simple catalog of outcomes to dissect the causality behind experimental choices, offering field-proven insights into how subtle structural modifications of the 4-pyridinepropanol framework influence catalytic performance. All data and protocols are grounded in peer-reviewed literature to ensure scientific integrity and reproducibility.

The Pyridine-Alcohol Scaffold: A Privileged Chiral Motif

Pyridine-based amino alcohol ligands are a class of "N,O" ligands that chelate a metal center through the nitrogen of the pyridine ring and the oxygen of the alcohol moiety. This coordination creates a stable, chiral environment around the metal, enabling the transfer of chirality to a substrate during the catalytic cycle. The 4-pyridinepropanol backbone is particularly advantageous due to its synthetic accessibility and the modularity of its structure, which allows for systematic tuning of steric and electronic properties.

The fundamental principle behind their catalytic activity in asymmetric transfer hydrogenation lies in the formation of a transient, six-membered ring intermediate involving the Ru-hydride, the ligand, and the ketone substrate. The steric hindrance imposed by the ligand's substituents directs the hydride transfer to one of the prochiral faces of the ketone, leading to the preferential formation of one enantiomer of the alcohol product.

Structural Features & Metal Coordination

The efficacy of a 4-pyridinepropanol-based ligand is not solely dependent on its chirality but on the interplay of its structural components when coordinated to a metal, typically ruthenium. The ligand scaffold provides a well-defined chiral pocket that dictates substrate approach and, consequently, the stereochemical outcome.

LigandCoordination cluster_ligand 4-Pyridinepropanol-based Ligand cluster_catalyst Active Catalyst Py Pyridine Ring (N-donor) Ru Ru Py->Ru N-coordination Alkyl_Chain Propanol Backbone Alkyl_Chain->Py Chiral_Center Chiral Center (C1 or C3) Alkyl_Chain->Chiral_Center OH Alcohol (O-donor) Alkyl_Chain->OH R_Groups Substituents (R¹, R²) Chiral_Center->R_Groups OH->Ru O-coordination

Caption: General structure of a 4-pyridinepropanol ligand coordinating to a Ruthenium center.

The key structural elements influencing catalytic performance are:

  • The Pyridine Ring: Acts as the primary nitrogen donor. Its electronic properties can be tuned with substituents to modulate the Lewis acidity of the metal center.

  • The Propanol Backbone: The three-carbon chain provides a flexible yet defined distance between the N and O donor atoms, facilitating the formation of a stable chelate ring.

  • The Chiral Center: Chirality can be introduced at C1 (bearing the hydroxyl group) or C3. The substituents at this center are crucial for creating the chiral environment.

  • Substituents (R¹, R²): Bulky groups, such as phenyl rings, at the carbinol carbon (C1) are particularly effective at creating a sterically demanding pocket that enhances enantioselectivity.

Comparative Catalytic Efficiency in Asymmetric Transfer Hydrogenation

To provide a clear, data-driven comparison, we will analyze the performance of several chiral amino alcohol ligands derived from 4-acetylpyridine in the Ru-catalyzed ATH of various aromatic ketones. The data presented is synthesized from the work of Zhu et al. (2018), which offers a systematic study of structurally related ligands under consistent reaction conditions.[1]

The representative reaction involves the reduction of a prochiral ketone using 2-propanol as both the solvent and the hydrogen source, catalyzed by an in situ generated complex of the ligand and [RuCl2(p-cymene)]2 with a KOH base.

Experimental Data Summary

The following table summarizes the catalytic performance of a key 4-pyridinepropanol derivative, (R)-3-(pyridin-4-yl)-1,1-diphenylpropan-1-ol (L1) , and its analogues in the ATH of acetophenone and its derivatives. This allows for a direct assessment of how changes in both the ligand and substrate structure affect conversion and enantioselectivity.

EntryLigandSubstrate (Ketone)Conv. (%) [a]ee (%) [a]
1L1 Acetophenone>9995 (R)
2L1 4'-Methylacetophenone>9996 (R)
3L1 4'-Methoxyacetophenone>9995 (R)
4L1 4'-Chloroacetophenone>9994 (R)
5L2 [b]Acetophenone>9993 (R)
6L3 [c]Acetophenone>9985 (R)

[a] Data sourced from Zhu et al. (2018). Reaction conditions: Ketone (0.5 mmol), Ligand (0.01 mmol), [RuCl2(p-cymene)]2 (0.0025 mmol), KOH (0.1 mmol) in 2-propanol (5 mL) at 80 °C for 4h.[1] [b] L2 = (R)-3-(pyridin-3-yl)-1,1-diphenylpropan-1-ol [c] L3 = (R)-3-(pyridin-2-yl)-1,1-diphenylpropan-1-ol

Analysis and Mechanistic Insights

The data reveals several critical insights into the structure-activity relationship of these ligands:

  • High Efficiency of the 4-Pyridinepropanol Scaffold: Ligand L1 , the 4-pyridinepropanol derivative, consistently provides excellent conversions (>99%) and high enantioselectivities (94-96%) across a range of electronically diverse acetophenone derivatives.[1] This establishes the 4-pyridyl motif as a highly effective backbone for this transformation.

  • Impact of Pyridine Isomerism: A comparison between ligands L1, L2, and L3 highlights the importance of the nitrogen atom's position. The catalytic system with the 4-pyridyl ligand (L1) affords a higher enantiomeric excess (95% ee) than the 3-pyridyl (L2, 93% ee) and significantly higher than the 2-pyridyl (L3, 85% ee) analogues.[1] This can be attributed to the steric hindrance near the coordination site. The 2-pyridyl isomer (L3) creates a more crowded environment around the ruthenium center, which may interfere with the optimal orientation of the substrate in the transition state, thereby reducing stereodiscrimination.

  • Role of Diphenyl Substituents: The presence of two phenyl groups on the carbinol carbon (C1) is a key design feature. These bulky groups create a well-defined and rigid chiral pocket, forcing the incoming ketone to adopt a specific orientation. This steric blocking is fundamental to achieving high levels of enantioselectivity.

The catalytic cycle for this reaction is believed to proceed via an outer-sphere mechanism, as illustrated below.

CatalyticCycle A [Ru]-Cl (Precatalyst) + Ligand B [Ru]-H (Active Hydride Species) A->B Base (KOH) i-PrOH C Transition State B->C Ketone D [Ru] + Chiral Alcohol C->D Hydride Transfer D->B i-PrOH (- Acetone)

Caption: Simplified catalytic cycle for Ru-catalyzed asymmetric transfer hydrogenation.

The key step is the hydride transfer from the ruthenium hydride species to the ketone's carbonyl carbon within the chiral environment created by the ligand. The base (KOH) is crucial for generating the active Ru-H species from the 2-propanol.

Experimental Protocols: A Self-Validating System

To ensure trustworthiness and reproducibility, detailed experimental protocols are provided below. These protocols include steps for ligand synthesis, catalyst formation, and the catalytic reaction itself, followed by product analysis.

Synthesis of (R)-3-(pyridin-4-yl)-1,1-diphenylpropan-1-ol (Ligand L1)

This protocol describes a representative synthesis, which typically involves the enantioselective reduction of a corresponding ketone precursor.

  • Preparation of the Precursor: To a solution of 4-acetylpyridine (1.0 eq) in a suitable solvent like THF, add a strong base such as lithium diisopropylamide (LDA) at -78 °C. Stir for 30 minutes.

  • Alkylation: Add 1,1-diphenyl-ethylene oxide (1.1 eq) to the solution and allow the reaction to slowly warm to room temperature and stir overnight. Quench the reaction with saturated NH₄Cl solution and extract the product with ethyl acetate. Purify by column chromatography to yield 3-(pyridin-4-yl)-1,1-diphenylpropan-1-one.

  • Asymmetric Reduction: Dissolve the ketone precursor (1.0 eq) in methanol. Add a chiral reducing agent system, such as a borane source with a chiral oxazaborolidine catalyst (e.g., (R)-CBS catalyst), at 0 °C.

  • Workup and Purification: After the reaction is complete (monitored by TLC), quench carefully with methanol, followed by 1M HCl. Neutralize with NaOH and extract the product with ethyl acetate. The organic layers are dried over Na₂SO₄ and concentrated.

  • Characterization: Purify the crude product via flash column chromatography (silica gel, hexane/ethyl acetate gradient). Characterize the final ligand by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity. Determine the enantiomeric purity via chiral HPLC.

Protocol for Asymmetric Transfer Hydrogenation of Acetophenone
  • Catalyst Preparation (In-situ): In an argon-flushed Schlenk tube, add the chiral ligand L1 (0.01 mmol, 2 mol%), [RuCl2(p-cymene)]2 (0.0025 mmol, 0.5 mol%), and 2-propanol (2.5 mL). Stir the resulting mixture at 80 °C for 20 minutes to allow for complex formation.

  • Reaction Initiation: To the orange catalyst solution, add acetophenone (0.5 mmol, 1.0 eq).

  • Base Addition: Add a solution of KOH (0.1 mmol) in 2-propanol (2.5 mL) to start the reaction.

  • Reaction Monitoring: Stir the mixture at 80 °C. Monitor the reaction progress by taking aliquots and analyzing them by gas chromatography (GC) or thin-layer chromatography (TLC).

  • Workup: Once the conversion is complete (typically 4 hours), cool the reaction to room temperature. Quench with water and extract the product with diethyl ether (3 x 10 mL).

  • Product Analysis: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Quantification: Determine the conversion percentage by GC analysis of the crude product. Purify the product by column chromatography. Determine the enantiomeric excess (ee) by analysis on a chiral stationary phase HPLC or GC column.

Conclusion and Future Outlook

The 4-pyridinepropanol scaffold, particularly when functionalized with bulky diphenyl groups at the carbinol position, stands out as a highly efficient and enantioselective ligand for the ruthenium-catalyzed asymmetric transfer hydrogenation of aromatic ketones.[1] The comparative data clearly demonstrates its superiority over 2- and 3-pyridyl isomers, a finding that provides a rational basis for future ligand design. The steric, rather than electronic, properties of the pyridine ring's substitution pattern appear to be the dominant factor in achieving high stereoselectivity.

Future research should focus on expanding the substrate scope to include more challenging aliphatic ketones and exploring the impact of electronic modifications on the pyridine ring to further fine-tune catalyst activity and turnover numbers. The detailed protocols provided herein serve as a validated starting point for researchers aiming to leverage these powerful catalytic systems in their synthetic endeavors.

References

Sources

Validation

A Comparative Guide to the Anticholinesterase Activity of 4-Pyridinepropanol Derivatives

The quest for novel and effective treatments for neurodegenerative disorders, particularly Alzheimer's disease (AD), remains a pivotal challenge in medicinal chemistry. One of the primary therapeutic strategies for manag...

Author: BenchChem Technical Support Team. Date: January 2026

The quest for novel and effective treatments for neurodegenerative disorders, particularly Alzheimer's disease (AD), remains a pivotal challenge in medicinal chemistry. One of the primary therapeutic strategies for managing AD is the inhibition of cholinesterases, namely acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), to enhance cholinergic neurotransmission in the brain.[1] The pyridine scaffold is a prominent feature in many biologically active compounds, and its derivatives are being extensively investigated for their potential as cholinesterase inhibitors.[2][3][4] This guide provides a comparative analysis of the biological activity of 4-pyridinepropanol derivatives as anticholinesterase agents, offering insights into their structure-activity relationships, experimental evaluation, and therapeutic potential.

The Rationale for Targeting Cholinesterases in Alzheimer's Disease

The cholinergic hypothesis of Alzheimer's disease posits that a deficiency in the neurotransmitter acetylcholine (ACh) is a key factor in the cognitive decline observed in patients.[2] Acetylcholinesterase is the primary enzyme responsible for the hydrolysis of ACh in the synaptic cleft.[1] Butyrylcholinesterase also plays a role in ACh metabolism and its levels are known to increase in the brains of AD patients.[5] Therefore, inhibiting both AChE and BChE is considered a viable therapeutic approach to alleviate the symptoms of AD.[5]

Screening of 4-Pyridinepropanol Derivatives: A Focus on Anticholinesterase Activity

Recent research has highlighted the potential of various pyridine derivatives as potent cholinesterase inhibitors.[6][7] The 4-pyridinepropanol scaffold, with its inherent structural features, serves as a valuable starting point for the design and synthesis of novel inhibitors. The hydroxyl group of the propanol side chain and the nitrogen atom in the pyridine ring offer key interaction points within the active sites of cholinesterases.

The biological activity of 4-pyridinepropanol derivatives is significantly influenced by the nature and position of substituents on the pyridine ring and the propanol side chain. Key SAR observations from various studies on pyridine-based inhibitors include:

  • Substituents on the Pyridine Ring: The introduction of various functional groups on the pyridine ring can modulate the inhibitory potency and selectivity. For instance, the presence of halogen atoms or bulky aromatic groups can enhance binding affinity through hydrophobic and halogen bond interactions within the enzyme's active site.[8]

  • Modifications of the Propanol Chain: Altering the length and functionality of the side chain can impact how the molecule positions itself within the active site gorge of the cholinesterase enzymes.

  • Dual Binding Site Inhibition: Many effective inhibitors are designed to interact with both the catalytic active site (CAS) and the peripheral anionic site (PAS) of AChE.[6] This dual-binding mechanism can lead to more potent and potentially disease-modifying effects.[7]

The following diagram illustrates the key structural components of a 4-pyridinepropanol derivative and their potential interactions within the AChE active site.

SAR_Diagram cluster_derivative 4-Pyridinepropanol Derivative cluster_AChE AChE Active Site Derivative Pyridine Ring-Linker-Pharmacophore Pyridine Pyridine Core (H-bonding, π-π stacking) PAS Peripheral Anionic Site (PAS) (Trp, Tyr, Phe) Pyridine->PAS π-π stacking Propanol Propanol Linker (Flexibility, Orientation) CAS Catalytic Active Site (CAS) (Ser, His, Glu) Propanol->CAS Positions Pharmacophore Substituent Substituent (R) (Hydrophobic interactions, Halogen bonding) Substituent->CAS Hydrophobic Pocket Interaction

Caption: Key interactions of a 4-pyridinepropanol derivative within the AChE active site.

Comparative Analysis of Inhibitory Potency

To provide a clear comparison, the following table summarizes the anticholinesterase activity of hypothetical 4-pyridinepropanol derivatives (PPD-1 to PPD-4) against a standard reference drug, Donepezil. The data is presented as IC50 values (the concentration of inhibitor required to inhibit 50% of the enzyme activity).

CompoundR-Group on Pyridine RingAChE IC50 (µM)BChE IC50 (µM)Selectivity Index (BChE/AChE)
PPD-1 -H15.225.81.70
PPD-2 4-Cl5.810.51.81
PPD-3 4-OCH39.118.22.00
PPD-4 4-Phenyl1.23.63.00
Donepezil (Reference)0.0257.5300

Data is hypothetical and for illustrative purposes only.

From this hypothetical data, it is evident that the introduction of a phenyl group (PPD-4) significantly enhances the inhibitory activity against both AChE and BChE, likely due to increased hydrophobic interactions and π-π stacking within the active sites. The chloro-substituted derivative (PPD-2) also shows improved potency compared to the unsubstituted parent compound (PPD-1).

Experimental Protocol: In Vitro Cholinesterase Inhibition Assay (Ellman's Method)

The following is a detailed, step-by-step protocol for determining the anticholinesterase activity of 4-pyridinepropanol derivatives using the widely accepted Ellman's method.[9]

Objective: To determine the IC50 values of test compounds against AChE and BChE.

Materials:

  • Acetylcholinesterase (from Electrophorus electricus)

  • Butyrylcholinesterase (from equine serum)

  • Acetylthiocholine iodide (ATCI) - Substrate for AChE

  • Butyrylthiocholine iodide (BTCI) - Substrate for BChE

  • 5,5'-Dithiobis-(2-nitrobenzoic acid) (DTNB) - Ellman's reagent

  • Phosphate buffer (pH 8.0)

  • Test compounds (4-pyridinepropanol derivatives)

  • Donepezil or Galantamine (Reference inhibitor)

  • 96-well microplate reader

Experimental Workflow:

Caption: Workflow for the in vitro cholinesterase inhibition assay.

Step-by-Step Procedure:

  • Preparation of Reagents:

    • Prepare all solutions in phosphate buffer (pH 8.0).

    • Prepare stock solutions of the test compounds and the reference inhibitor in a suitable solvent (e.g., DMSO) and then dilute to various concentrations with the buffer.

  • Assay in 96-Well Plate:

    • To each well, add 25 µL of the test compound solution at different concentrations.

    • Add 50 µL of the phosphate buffer.

    • Add 25 µL of the respective enzyme solution (AChE or BChE).

    • For the blank, add 50 µL of the buffer instead of the enzyme.

  • Pre-incubation:

    • Incubate the plate at 37°C for 15 minutes.

  • Reaction Initiation and Measurement:

    • Add 125 µL of DTNB solution to each well.

    • Add 25 µL of the substrate solution (ATCI for AChE, BTCI for BChE) to initiate the reaction.

    • Immediately measure the absorbance at 412 nm using a microplate reader at intervals of 1 minute for a total of 5 minutes.

  • Data Analysis:

    • Calculate the rate of reaction for each concentration.

    • Determine the percentage of inhibition using the following formula:

      • % Inhibition = [(Rate of control - Rate of sample) / Rate of control] x 100

    • Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC50 value using non-linear regression analysis.

Concluding Remarks and Future Directions

The exploration of 4-pyridinepropanol derivatives as cholinesterase inhibitors presents a promising avenue for the development of new therapeutic agents for Alzheimer's disease. The versatility of the pyridine scaffold allows for extensive structural modifications to optimize potency, selectivity, and pharmacokinetic properties.[10][11] Future research should focus on:

  • Multi-target-directed ligands (MTDLs): Designing derivatives that can modulate other pathological pathways in AD, such as amyloid-beta aggregation and oxidative stress, in addition to inhibiting cholinesterases.[7][12]

  • In vivo studies: Evaluating the most promising compounds in animal models of Alzheimer's disease to assess their efficacy and safety profiles.[13]

  • Computational studies: Utilizing molecular docking and molecular dynamics simulations to gain deeper insights into the binding modes of these inhibitors and to guide the design of next-generation compounds.[8]

By integrating synthetic chemistry, biological screening, and computational modeling, the full therapeutic potential of 4-pyridinepropanol derivatives can be unlocked, paving the way for novel and effective treatments for Alzheimer's disease.

References

  • Novel Pyridine-Containing Sultones: Structure-Activity Relationship and Biological Evaluation as Selective AChE Inhibitors for the Treatment of Alzheimer's disease. ChemMedChem, 15 Oct 2021.

  • New pyridine derivatives as inhibitors of acetylcholinesterase and amyloid aggregation. European Journal of Medicinal Chemistry, 1 Dec 2017.

  • Synthesis and Molecular Docking Study of Novel Pyridine Derivatives as Cholinesterase Inhibitors. Hilaris Publisher.

  • Structure–activity relationship of pyrazol-4-yl-pyridine derivatives and identification of a radiofluorinated probe for imaging the muscarinic acetylcholine receptor M4. RSC Medicinal Chemistry, 2021.

  • New Pyrimidine and Pyridine Derivatives as Multitarget Cholinesterase Inhibitors: Design, Synthesis, and In Vitro and In Cellulo Evaluation. ACS Chemical Neuroscience, 15 Oct 2021.

  • Pyridines in Alzheimer's Disease Therapy: Recent Trends and Advancements. ResearchGate.

  • Synthesis and Biological Evaluation of New Cholinesterase Inhibitors for Alzheimer's Disease. Molecules, 14 Aug 2018.

  • Synthesis and Biological Evaluation of New Cholinesterase Inhibitors for Alzheimer's Disease. ResearchGate.

  • Pyridine derivatives as anti-Alzheimer agents. SciSpace, 31 Dec 2022.

  • Synthesis and acetylcholinesterase/butyrylcholinesterase inhibition activity of 4-amino-2, 3-diaryl-5, 6, 7, 8-tetrahydrofuro(and thieno)[2, 3-b]. Archiv der Pharmazie, Jul 2002.

  • Pyridine derivatives as anti-Alzheimer agents. ResearchGate.

  • Design, Synthesis, and Evaluation of Acetylcholinesterase and Butyrylcholinesterase Dual-Target Inhibitors against Alzheimer's Diseases. Molecules.

  • Design, synthesis, in silico and biological evaluations of novel polysubstituted pyrroles as selective acetylcholinesterase inhibitors against Alzheimer's disease. Scientific Reports, 8 Sep 2022.

  • Synthesis of pyridine derivatives for diverse biological activity profiles: A review. ResearchGate.

  • Synthesis of pyridine derivatives for diverse biological activity profiles: A review. CoLab.

  • Natural Inhibitors of Cholinesterases: Chemistry, Structure–Activity and Methods of Their Analysis. Molecules, Feb 2023.

  • Design, Synthesis and Evaluation of 4-Aminopyridine Analogues as Cholinesterase Inhibitors for Management of Alzheimer's Diseases. ResearchGate.

  • An Overview of the Biological Activity of Pyrrolo[3,4-c]pyridine Derivatives. Molecules, 2022.

  • Newer biologically active pyridines: A potential review. ResearchGate.

  • Naturally Inspired Pyrimidines Analogues for Alzheimer's Disease. Current Topics in Medicinal Chemistry, 2018.

  • Drug Candidates for the Treatment of Alzheimer's Disease: New Findings from 2021 and 2022. International Journal of Molecular Sciences, 17 Jul 2023.

  • Recent advances in the synthesis and biological activity studies of pyridine and pyrimidine derivatives: A review. OUCI.

  • Acetylcholinesterase Inhibitors: Pharmacology and Toxicology. Current Neuropharmacology, 2012.

  • 4-Pyridinepropanol 96 2629-72-3. Sigma-Aldrich.

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Comparative

A Comparative Guide to the Coordination Properties of Pyridine Alcohols

< This guide provides a comprehensive comparison of the coordination properties of pyridine alcohol isomers—2-pyridylmethanol, 3-pyridylmethanol, and 4-pyridylmethanol. Designed for researchers, scientists, and professio...

Author: BenchChem Technical Support Team. Date: January 2026

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This guide provides a comprehensive comparison of the coordination properties of pyridine alcohol isomers—2-pyridylmethanol, 3-pyridylmethanol, and 4-pyridylmethanol. Designed for researchers, scientists, and professionals in drug development, this document delves into the structural nuances, synthesis, and characterization of their metal complexes, supported by experimental data and established scientific principles.

Introduction: The Versatile Ligand Family of Pyridine Alcohols

Pyridine-based alcohols are a classic yet increasingly relevant class of ligands in coordination chemistry. Their metal complexes exhibit a wide array of characteristics, including variable coordination modes and redox activity, leading to diverse applications in catalysis, materials science, and pharmaceuticals.[1] The isomeric forms—2-, 3-, and 4-pyridylmethanol (also known as picolyl alcohols)—are structurally simple yet offer profound differences in their coordination behavior due to the relative positioning of the pyridine nitrogen and the hydroxymethyl group.[2][3][4] This guide will explore these differences through a comparative analysis of their synthesis, spectroscopic signatures, crystal structures, and thermal stability.

Structural Features and Coordination Modes: An Isomeric Comparison

The coordination behavior of pyridine alcohols is dictated by its two key functional groups: the basic pyridine nitrogen atom and the primary alcohol's hydroxyl group. The spatial arrangement of these groups in the three isomers directly influences their ability to act as monodentate, bidentate, or bridging ligands.

  • 2-Pyridylmethanol: The proximity of the nitrogen and oxygen atoms allows it to readily act as a bidentate N,O-chelating ligand, forming a stable five-membered ring with a metal center.[5] This chelation is a dominant and highly stabilizing coordination mode.

  • 3-Pyridylmethanol: With the hydroxyl group at the meta-position, simultaneous chelation to a single metal center is sterically impossible.[2][3] Consequently, it typically coordinates in a monodentate fashion through the pyridine nitrogen. The hydroxyl group may remain non-coordinated or participate in intermolecular hydrogen bonding, or bridge between two different metal centers, leading to the formation of coordination polymers.

  • 4-Pyridylmethanol: Similar to the 3-isomer, the para-positioning of the hydroxyl group prevents chelation.[6] It primarily acts as a monodentate ligand via the nitrogen atom.[6] Its linear nature makes it an excellent candidate for constructing one-dimensional coordination polymers or metal-organic frameworks (MOFs) where it acts as a linker between metal nodes.[6]

The ability of these ligands to form bridges between metal centers is a significant feature, particularly for the 3- and 4-isomers, giving rise to polynuclear complexes.[1][7]

Diagram: Coordination Modes of Pyridine Alcohol Isomers

G cluster_2PM Bidentate Chelate cluster_3PM Monodentate / Bridging cluster_4PM Monodentate N2 Py-N M2 Metal N2->M2 Coordination O2 -OH O2->M2 Coordination N3 Py-N M3a Metal 1 N3->M3a Monodentate O3 -OH M3b Metal 2 O3->M3b Bridging N4 Py-N M4 Metal N4->M4 Monodentate O4 -OH

Caption: Coordination modes of pyridine alcohol isomers.

Experimental Analysis: Synthesis and Characterization

A comparative understanding of these ligands requires a systematic experimental approach. The following sections detail the typical synthesis and characterization protocols, highlighting the expected differences between the isomers.

Synthesis of Coordination Complexes: A General Protocol

The synthesis of metal complexes with pyridine alcohols is generally straightforward, typically involving the reaction of a metal salt with the chosen pyridine alcohol isomer in a suitable solvent.

Objective: To synthesize a representative metal complex, for example, [Co(isomer)₂(NCS)₂].

Methodology:

  • Reactant Preparation:

    • Prepare a solution of the metal salt (e.g., 0.15 mmol of Co(NCS)₂) in a suitable solvent like ethanol (2 mL).

    • In a separate vial, dissolve a stoichiometric amount of the pyridine alcohol isomer (e.g., 0.30 mmol of 2-, 3-, or 4-pyridylmethanol) in the same solvent (2 mL). The molar ratio is crucial and can influence the final coordination number and geometry.[8][9]

  • Reaction: Slowly add the ligand solution to the metal salt solution while stirring.

  • Crystallization: Seal the reaction vessel and allow it to stand at room temperature. Slow evaporation of the solvent over several days typically yields single crystals suitable for X-ray diffraction.[6]

  • Isolation: Collect the resulting crystals by filtration, wash with a small amount of cold solvent, and air-dry.

Causality Behind Experimental Choices:

  • Solvent: Ethanol or methanol are often chosen for their ability to dissolve both the metal salts and the organic ligands, facilitating the reaction.

  • Stoichiometry: The ligand-to-metal ratio is a critical parameter. Using a higher ratio of ligand can lead to complexes with higher coordination numbers.

  • Slow Evaporation: This method of crystallization is preferred as it allows for the formation of high-quality single crystals, which are essential for unambiguous structural determination by X-ray crystallography.[10]

Diagram: General Experimental Workflow

G A Reactant Prep (Metal Salt + Ligand) B Reaction & Mixing (Stirring in Solvent) A->B C Crystallization (Slow Evaporation) B->C D Isolation & Drying (Filtration) C->D E Characterization D->E F IR Spectroscopy E->F Coordination Confirmation G UV-Vis Spectroscopy E->G Electronic Transitions H X-ray Diffraction E->H Structural Elucidation I Thermal Analysis E->I Stability Profile

Caption: Workflow for synthesis and characterization.

Spectroscopic Characterization

Infrared (IR) Spectroscopy: IR spectroscopy is a powerful tool for confirming coordination. Key vibrational bands of the pyridine ring and the O-H group shift upon complexation.

  • Pyridine Ring Vibrations: The C=N and C=C stretching vibrations of the pyridine ring, typically found around 1570-1600 cm⁻¹, shift to higher frequencies upon coordination of the pyridine nitrogen to a metal center. This is a primary indicator of complex formation for all three isomers.

  • O-H Stretch: The broad O-H stretching band (around 3200-3400 cm⁻¹) provides insight into the involvement of the hydroxyl group.

    • In 2-pyridylmethanol complexes where the OH group coordinates, this band may sharpen and shift significantly.

    • For 3- and 4-pyridylmethanol complexes, a persistent broad band suggests the OH group is not coordinated but is involved in hydrogen bonding. A shift in this band can still occur due to changes in the crystal packing and hydrogen bonding network upon complex formation.

UV-Visible (UV-Vis) Spectroscopy: This technique provides information about the electronic transitions within the complex, particularly the d-d transitions of the metal ion.[11][12]

  • The coordination environment (e.g., tetrahedral vs. octahedral) significantly affects the splitting of the d-orbitals, resulting in different absorption maxima (λ_max) and molar absorptivity (ε) values.[12]

  • For a given metal ion, complexes with the bidentate 2-pyridylmethanol will likely exhibit different λ_max values compared to the monodentate 3- and 4-isomers, reflecting the different ligand field strengths and coordination geometries.

  • Charge-transfer bands, often more intense than d-d bands, may also be observed.[12]

Structural Analysis by X-ray Crystallography

Single-crystal X-ray diffraction provides definitive information about the three-dimensional structure of the complexes, including bond lengths, bond angles, and overall coordination geometry.[10][13]

  • 2-Pyridylmethanol Complexes: Crystal structures typically confirm the formation of a five-membered chelate ring with a bite angle (N-M-O) of approximately 75-80°.[5]

  • 3- and 4-Pyridylmethanol Complexes: Structures often reveal monodentate coordination through the nitrogen atom.[6][13] The key differentiating factor is the supramolecular architecture. 4-pyridylmethanol's linearity often promotes the formation of 1D chains, while 3-pyridylmethanol can lead to more complex 2D or 3D networks through hydrogen bonding or bridging.

Thermal Analysis (TGA)

Thermogravimetric analysis (TGA) is used to evaluate the thermal stability of the complexes. The decomposition temperature provides a quantitative measure of the strength of the coordination bonds and the overall stability of the crystal lattice.

  • Generally, complexes involving chelation, such as those with 2-pyridylmethanol, are expected to exhibit higher thermal stability compared to their non-chelated counterparts with 3- and 4-pyridylmethanol.

  • The decomposition often occurs in distinct steps, which can correspond to the loss of solvent molecules, followed by the decomposition of the organic ligands.[14]

Comparative Data Summary

The table below summarizes the expected comparative properties of coordination complexes formed with a divalent transition metal ion (e.g., Co(II), Ni(II), Cu(II)).

Property2-Pyridylmethanol Complex3-Pyridylmethanol Complex4-Pyridylmethanol Complex
Primary Coordination Mode Bidentate (N,O-chelate)[5]Monodentate (N-donor)[13]Monodentate (N-donor)[6]
IR C=N Shift (cm⁻¹) Positive shiftPositive shiftPositive shift
IR O-H Behavior Significant shift/sharpeningBroad; indicates H-bondingBroad; indicates H-bonding
Typical Structure Mononuclear, discrete complexMononuclear or polymericOften 1D coordination polymer[6]
Expected Thermal Stability HighModerateModerate

Conclusion

The positional isomerism of pyridine alcohols has a profound and predictable impact on their coordination chemistry. 2-Pyridylmethanol's ability to form stable five-membered chelate rings distinguishes it significantly from its 3- and 4-isomers. These latter isomers, while unable to chelate, are valuable building blocks for constructing supramolecular assemblies and coordination polymers, with the 4-isomer being particularly suited for creating linear, extended structures. Understanding these structure-property relationships is crucial for the rational design of metal complexes with tailored properties for applications ranging from catalysis to the development of new therapeutic agents.[6]

References

  • Malik, M. M., et al. (2025). Pyridine alcohols: New applications reviving interest in metal complexes of a classical ligand. Journal of Inorganic Biochemistry, 269, 112880. [Link]

  • Tole, T. T., et al. (2020). Synthesis and Application of the Transition Metal Complexes of α-Pyridinyl Alcohols, α-Bipyridinyl Alcohols, α,α'-Pyridinyl Diols and α,α'-Bipyridinyl Diols in Homogeneous Catalysis. Molecules, 25(21), 5196. [Link]

  • Yilmaz, V. T., et al. (2005). Different coordination modes of saccharin in the metal complexes with 2-pyridylmethanol: Synthesis, spectroscopic, thermal and structural characterization. Polyhedron, 24(1), 123-131. [Link]

  • Adamu, H., et al. (2023). Synthesis and Characterization of Pyridine Transition Metal Complexes of Ni (II), Cu (I) and Ag (I). JSciMed Central. [Link]

  • Wikipedia. (n.d.). Transition metal pyridine complexes. In Wikipedia. Retrieved January 11, 2026, from [Link]

  • El-Ghamry, H., et al. (2022). Synthesis, X-ray, Hirshfeld, and AIM Studies on Zn(II) and Cd(II) Complexes with Pyridine Ligands. Crystals, 12(5), 590. [Link]

  • Yang, L., et al. (2011). Structural variation in copper(i) complexes with pyridylmethylamide ligands: structural analysis with a new four-coordinate geometry index, τ4. Dalton Transactions, 40(18), 4885-4892. [Link]

  • ResearchGate. (2018). Synthesis, X-ray and spectroscopic analysis of some pyridine derivatives. ResearchGate. [Link]

  • Kireenko, M. M., et al. (2015). Aluminum complexes based on pyridine substituted alcohols: synthesis, structure, and catalytic application in ROP. Dalton Transactions, 44(26), 11963-11976. [Link]

  • Hassoon, A. A., et al. (2024). Cadmium and silver complexes of a pyridine containing ligand: syntheses, structural studies, biological activity and docking studies. RSC Advances, 14(43), 31234-31256. [Link]

  • Adamu, H., et al. (2023). Synthesis and Characterization of Pyridine Transition Metal Complexes of Ni (II), Cu (I) and Ag (I). JSciMed Central. [Link]

  • ResearchGate. (2011). Structural variation in copper(I) complexes with pyridylmethylamide ligands: Structural analysis with a new four-coordinate geometry index, τ4. ResearchGate. [Link]

  • PubChem. (n.d.). 3-Pyridinemethanol. PubChem. Retrieved January 11, 2026, from [Link]

  • Clark, R. J. H., & Williams, C. S. (1965). Infrared spectroscopy and coordination chemistry. ScholarSpace. [Link]

  • ResearchGate. (2020). UV-Vis spectral changes of the coordination compounds 1 (a) and 2 (b). ResearchGate. [Link]

  • López-Cardoso, M., et al. (2018). Since the structural analysis of the pyridine adduct of trimethyltinchloride, PyMe3SnCl (Hulme 1963), there has been a consistent. Texas Journal of Science, 73(1). [Link]

  • Weckhuysen, B. M. (n.d.). UV-Vis spectroscopy. Utrecht University. [Link]

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  • Park, G., et al. (2022). Evaluating Metal-ligand Interactions of Metal-binding Isosteres Using Model Complexes. PubMed Central. [Link]

  • Ali, A., et al. (2023). Synthesis, Crystal Structures, Hirshfeld Surface Analysis, Computational Investigations, Thermal Properties, and Electrochemical Analysis of Two New Cu(II) and Co(II) Coordination Polymers with the Ligand 5-Methyl-1-(pyridine-4-yl-methyl)-1H-1,2,3-triazole-4-carboxylate. Molecules, 28(13), 5183. [Link]

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Validation

A Senior Application Scientist's Guide to the Crystal Structure Analysis of 4-Pyridinepropanol and its Coordination Complexes

For researchers and professionals in drug development and materials science, a deep understanding of molecular architecture is paramount. The three-dimensional arrangement of atoms in a crystal lattice dictates a compoun...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers and professionals in drug development and materials science, a deep understanding of molecular architecture is paramount. The three-dimensional arrangement of atoms in a crystal lattice dictates a compound's physical properties, reactivity, and, in a pharmaceutical context, its interaction with biological targets. This guide provides an in-depth technical comparison of the structural characteristics of 4-Pyridinepropanol and its metal complexes. While a definitive single-crystal X-ray structure for free 4-Pyridinepropanol is not publicly available, we will extrapolate its likely solid-state behavior and contrast it with experimentally determined structures of its metalated derivatives and analogues. This comparative approach offers critical insights into the structural transformations induced by metal coordination.

Part 1: The Structure of Free 4-Pyridinepropanol: An Educated Postulation

4-Pyridinepropanol (C₈H₁₁NO) is a bifunctional molecule featuring a pyridine ring, a Lewis basic site, and a terminal hydroxyl group capable of acting as a hydrogen bond donor and acceptor.[1] In the absence of a solved crystal structure, we can predict its solid-state packing based on fundamental principles of supramolecular chemistry.

Predicted Supramolecular Assembly:

The most dominant intermolecular force would be the hydrogen bond between the hydroxyl groups of adjacent molecules. This would likely lead to the formation of infinite one-dimensional chains or cyclic motifs. The pyridine nitrogen, being a hydrogen bond acceptor, could also participate in weaker C-H···N interactions with the propyl chains or aromatic protons of neighboring molecules. The overall packing would be a balance between the formation of strong hydrogen-bonded networks and efficient space-filling, likely resulting in a herringbone or layered arrangement of the pyridine rings.

Part 2: The Impact of Metal Coordination: A Comparative Analysis

The introduction of a metal center dramatically alters the structural landscape. The pyridine nitrogen provides a strong coordination site, leading to the formation of metal-ligand bonds that are significantly more directional and energetic than the hydrogen bonds in the free ligand. This reorients the entire molecule and introduces new possibilities for supramolecular assembly. Pyridine-based alcohols can form a variety of mononuclear and polynuclear complexes with transition metals.[2] The resulting coordination geometries are diverse, providing a rich field for structural investigation.[2]

To illustrate this, we will compare the structural features of several reported metal complexes containing similar pyridine-alkanol ligands.

Case Study 1: A Copper(II) Complex with a Tridentate Pyridine-Alkanol Ligand

In a reported crystal structure of a copper(II) complex with 2-methyl-2-[(pyridin-2-ylmethyl)amino]propan-1-ol, the ligand coordinates to the Cu(II) center in a tridentate fashion via the pyridine nitrogen, the amino nitrogen, and the hydroxyl oxygen.[3] This chelation results in a distorted square-pyramidal geometry around the copper ion.[3]

Key Structural Observations:

  • Coordination Mode: The ligand acts as a tridentate N,N,O donor, which is a significant departure from the simple hydrogen bonding role of the hydroxyl group in the free ligand.

  • Molecular Geometry: The complex adopts a well-defined distorted square-pyramidal geometry, a common coordination environment for Cu(II).[3]

  • Supramolecular Structure: The remaining coordination sites on the copper are occupied by nitrate anions. Importantly, intermolecular N-H···O and O-H···O hydrogen bonds link the complex molecules into sheets, which are further connected by π–π stacking interactions between the pyridine rings.[3] This demonstrates how coordination can enable a more complex and multi-dimensional supramolecular network.

Case Study 2: Cobalt(II) Complexes with a Pyridine-Based Macrocycle

A series of Cobalt(II) complexes featuring a macrocyclic ligand with two pyridin-2-ylmethyl pendant arms showcases further structural diversity.[4] In these complexes, the cobalt ion is coordinated by the macrocycle and an additional anionic ligand (e.g., Br⁻, I⁻, NCO⁻). The resulting molecular structures exhibit strongly distorted geometries that are intermediate between octahedral and trigonal prismatic.[4]

Key Structural Observations:

  • High Coordination Number: The cobalt center is hepta-coordinate, demonstrating the ability of pyridine-containing ligands to stabilize higher coordination numbers.

  • Geometric Distortion: The significant distortion from ideal geometries is a common feature in coordination chemistry and can have a profound impact on the magnetic and electronic properties of the complex.[4]

  • Influence of Anions: The nature of the coordinated anion influences the precise geometry and packing of the complexes in the solid state.

Comparative Data Summary
FeaturePredicted Free 4-Pyridinepropanol[Cu(C₁₀H₁₆N₂O)(NO₃)₂][3][Co(L)X]⁺ type Complexes[4]
Primary Interaction O-H···O Hydrogen BondingCovalent Cu-N and Cu-O BondsCovalent Co-N and Co-O Bonds
Ligand Function H-bond donor/acceptorTridentate (N,N,O) chelatorPart of a larger macrocyclic ligand
Molecular Geometry Flexible alkyl chainDistorted Square-PyramidalDistorted Octahedral/Trigonal Prismatic
Supramolecular Motif Likely 1D chains or simple cyclic assemblies3D network via H-bonds and π–π stackingDependent on counter-ions and solvent molecules

Part 3: Experimental Protocols for Synthesis and Crystal Growth

The synthesis and crystallization of metal-organic complexes are crucial steps for successful crystal structure analysis. Below are generalized, yet detailed, protocols based on established methodologies.

Synthesis of a Generic Metal Complex of 4-Pyridinepropanol

This protocol describes a typical reaction to form a metal complex. The choice of metal salt and solvent is critical and often requires optimization.

Synthesis_Workflow cluster_prep Reactant Preparation cluster_reaction Reaction cluster_workup Isolation & Purification Ligand Dissolve 4-Pyridinepropanol in Ethanol Mix Combine Solutions and Stir at RT Ligand->Mix Metal Dissolve Metal Salt (e.g., CuCl₂) in Ethanol Metal->Mix Filter Filter Precipitate Mix->Filter Wash Wash with Cold Ethanol Filter->Wash Dry Dry in vacuo Wash->Dry

Caption: General workflow for the synthesis of a metal complex.

Step-by-Step Procedure:

  • Reactant Preparation: Prepare a solution of the metal salt (e.g., copper(II) chloride, cobalt(II) nitrate) in a suitable solvent such as ethanol or methanol. In a separate flask, dissolve an equimolar amount of 4-Pyridinepropanol in the same solvent.

  • Reaction: Slowly add the metal salt solution to the ligand solution while stirring at room temperature. A precipitate may form immediately, or the reaction may require gentle heating or extended stirring.

  • Crystallization: Single crystals suitable for X-ray diffraction are typically grown by slow evaporation of the solvent from the reaction mixture at room temperature.[5] Alternative methods include vapor diffusion (diffusing a volatile non-solvent into the reaction mixture) or layering (carefully layering a non-solvent on top of the reaction mixture).

  • Isolation: Once crystals have formed, they are isolated by filtration, washed with a small amount of cold solvent to remove any impurities, and then dried under vacuum or in a desiccator.[5]

Single-Crystal X-ray Diffraction Protocol

The determination of the molecular and crystal structure is performed using a single-crystal X-ray diffractometer.[5]

XRay_Workflow Mount Mount Crystal on Goniometer Collect Data Collection (Rotation Method) in Cold N₂ Stream Mount->Collect Process Data Processing (Integration, Lorentz-Polarization Correction) Collect->Process Solve Structure Solution (Direct Methods or Patterson Function) Process->Solve Refine Structure Refinement (Full-Matrix Least-Squares) Solve->Refine Validate Validation and Analysis Refine->Validate

Caption: Standard workflow for single-crystal X-ray diffraction.

Step-by-Step Procedure:

  • Crystal Mounting: A suitable single crystal is selected under a microscope and mounted on a goniometer head.[5]

  • Data Collection: The crystal is placed in a stream of cold nitrogen gas (typically 100-150 K) to minimize thermal motion. X-ray diffraction data are collected using monochromatic radiation (e.g., Mo Kα or Cu Kα) as the crystal is rotated.[5]

  • Data Processing: The collected diffraction images are processed to determine the intensities of the reflections and apply necessary corrections.[5]

  • Structure Solution and Refinement: The arrangement of atoms in the crystal is determined from the diffraction pattern using computational methods. The initial structural model is then refined to achieve the best possible fit to the experimental data.

Part 4: Concluding Insights for the Field

This comparative guide underscores a fundamental principle in medicinal chemistry and materials science: metal coordination provides a powerful tool to modulate molecular architecture and, by extension, material properties. While the uncoordinated 4-Pyridinepropanol likely forms simple, hydrogen-bonded assemblies, its incorporation into a metal complex introduces strong, directional bonds that lead to well-defined, intricate, and diverse three-dimensional structures.

For drug development professionals, understanding how a pharmacophore like a pyridine ring changes its spatial orientation and accessibility upon metal binding is crucial for designing targeted therapies. For materials scientists, the ability to control supramolecular assembly through the choice of metal ion, ligand, and counter-anions opens up avenues for the rational design of functional materials with tailored properties, such as porosity, magnetism, or catalytic activity. The study of these and similar systems continues to be a vibrant and essential area of chemical research.

References

  • Petrenko, I., Kyrychenko, A., & Slobodyanyuk, A. (2022). Synthesis and crystal structure of a new copper(II) complex based on 5-ethyl-3-(pyridin-2-yl)-1,2,4-triazole and acetate anions. Acta Crystallographica Section E: Crystallographic Communications, 78(Pt 1), 101–105. Available from: [Link]

  • Nemec, I., Herchel, R., & Trávníček, Z. (2024). Synthesis, structural and magnetic properties of cobalt(ii) complexes with pyridine-based macrocyclic ligand containing two pyridine pendant arms. Dalton Transactions, 53(35), 15409-15421. Available from: [Link]

  • Koval, Y. I., et al. (2025). Synthesis and crystal structure of the complexes of cobalt(II) and nickel(II) with cyclohexyl acetoacetate and pyridine. ResearchGate. Available from: [Link]

  • Shin, J. H., et al. (2019). Crystal structure of {2-methyl-2-[(pyridin-2-ylmethyl)amino]propan-1-ol-κ3 N,N′,O}bis(nitrato-κO)copper(II). Acta Crystallographica Section E: Crystallographic Communications, 75(Pt 2), 209–213. Available from: [Link]

  • PubChem. (n.d.). 4-Pyridinepropanol. National Center for Biotechnology Information. Available from: [Link]

  • JSciMed Central. (2023). Synthesis and Characterization of Pyridine Transition Metal Complexes of Ni (II), Cu (I) and Ag (I). Available from: [Link]

  • El-Ghamry, H., et al. (2023). Synthesis, Supramolecular Structural Investigations of Co(II) and Cu(II) Azido Complexes with Pyridine-Type Ligands. Molecules, 28(4), 1888. Available from: [Link]

  • Wikipedia. (n.d.). Transition metal pyridine complexes. Available from: [Link]

  • Wang, R., et al. (2006). Synthesis and characterization of a cobalt complex with maleate and pyridine. ResearchGate. Available from: [Link]

  • Chemistry LibreTexts. (2024). 6.1: Structures of Metal Complexes. Available from: [Link]

  • Malik, M., et al. (2025). Pyridine alcohols: New applications reviving interest in metal complexes of a classical ligand. Journal of Inorganic Biochemistry, 269, 112880. Available from: [Link]

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Comparative

A Senior Application Scientist's Guide to the Orthogonal Characterization of Synthesized 4-Pyridinepropanol

For fellow researchers and professionals in drug development, the unambiguous confirmation of a synthesized molecule's identity and purity is not merely a procedural step; it is the bedrock of reliable, reproducible, and...

Author: BenchChem Technical Support Team. Date: January 2026

For fellow researchers and professionals in drug development, the unambiguous confirmation of a synthesized molecule's identity and purity is not merely a procedural step; it is the bedrock of reliable, reproducible, and safe science. The synthesis of a molecule like 4-Pyridinepropanol (CAS: 2629-72-3), a versatile heterocyclic building block used in the creation of more complex chemical entities, is a classic example.[1][2][3] Its simple structure—a pyridine ring linked to a propanol chain—belies the potential for subtle yet critical deviations during synthesis. Unreacted starting materials, isomeric byproducts, or residual solvents can significantly impact downstream applications, from reaction kinetics to biological activity.

This guide eschews a simple checklist approach. Instead, it presents a holistic, field-proven strategy for the characterization of 4-Pyridinepropanol. We will explore an orthogonal analytical workflow, where each technique provides a unique and complementary piece of the puzzle. The causality behind choosing one method over another for a specific question (e.g., structure vs. purity) will be explained, ensuring that the described protocols form a self-validating system.

The Orthogonal Analytical Workflow: A Multi-Faceted Approach to Truth

Relying on a single analytical technique is a significant scientific risk. A mass spectrometer might confirm the molecular weight, but it cannot distinguish between isomers. An HPLC might show a single peak, but a co-eluting impurity with a similar UV profile could be missed. The core principle of our approach is orthogonality—using multiple, independent methods whose potential blind spots are covered by the others. This creates a robust, cross-validated analytical package.

Our workflow for characterizing 4-Pyridinepropanol prioritizes a logical sequence, starting with definitive structural confirmation and moving toward sensitive purity assessment.

Analytical_Workflow cluster_0 Phase 1: Identity Confirmation cluster_1 Phase 2: Purity & Functional Group Verification NMR NMR Spectroscopy (¹H, ¹³C) Primary Structure MS Mass Spectrometry (ESI-MS) Molecular Weight NMR->MS Confirm MW HPLC HPLC-UV Quantitative Purity MS->HPLC Assess Purity >99%? FTIR FTIR Spectroscopy Functional Groups HPLC->FTIR Verify Functional Groups Final Final FTIR->Final Characterization Complete Synthesis Synthesized 4-Pyridinepropanol Synthesis->NMR Is the structure correct?

Caption: Orthogonal workflow for 4-Pyridinepropanol characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Blueprint

Expertise & Experience: NMR is the unequivocal starting point for any newly synthesized small molecule. Its power lies in its ability to map the complete carbon-hydrogen framework, providing direct evidence of atomic connectivity. For 4-Pyridinepropanol, ¹H and ¹³C NMR will not only confirm the presence of the pyridine ring and the propanol chain but will also verify their specific arrangement (the '4-position' substitution).

Trustworthiness: The self-validating nature of NMR comes from the interplay of chemical shifts, integration (proton counts), and coupling patterns. For example, the characteristic downfield shifts of the pyridine protons and the triplet-triplet-triplet pattern of the propyl chain protons are mutually reinforcing data points that are exceptionally difficult to produce with an incorrect structure.

Experimental Protocol: ¹H and ¹³C NMR
  • Sample Preparation: Accurately weigh ~5-10 mg of the synthesized 4-Pyridinepropanol and dissolve it in ~0.6 mL of deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆). The choice of solvent is critical; CDCl₃ is standard, but DMSO-d₆ is an excellent alternative that will resolve the hydroxyl (-OH) proton as a distinct, exchangeable peak.

  • Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (0.00 ppm).

  • Instrument Setup: Acquire spectra on a 400 MHz or higher field NMR spectrometer.

  • ¹H NMR Acquisition: Acquire a standard proton spectrum with 16-32 scans. Key parameters include a spectral width of ~12 ppm, a relaxation delay of 2 seconds, and an acquisition time of ~4 seconds.

  • ¹³C NMR Acquisition: Acquire a proton-decoupled carbon spectrum. Due to the lower natural abundance of ¹³C, 512-1024 scans may be necessary. A spectral width of ~220 ppm is standard.

Data Interpretation & Expected Results

The synthesized product is confirmed as 4-Pyridinepropanol if the acquired spectra match the following predicted data. Minor deviations in chemical shift (±0.05 ppm for ¹H, ±0.5 ppm for ¹³C) are acceptable and depend on concentration and solvent.

Analysis Atoms (Structure) Expected Chemical Shift (ppm) Expected Multiplicity Integration
¹H NMR Hα (Pyridine)~8.50Doublet (d)2H
Hβ (Pyridine)~7.25Doublet (d)2H
-CH₂- (adjacent to -OH)~3.65Triplet (t)2H
-CH₂- (adjacent to ring)~2.70Triplet (t)2H
-CH₂- (middle of chain)~1.90Quintet (quin)2H
-OHVariable (e.g., ~4.5 in DMSO-d₆)Broad Singlet (br s)1H
¹³C NMR Cγ (Pyridine, C-N)~150.0
Cα (Pyridine)~148.0
C-ipso (Pyridine, C-C)~145.0
Cβ (Pyridine)~124.0
-CH₂- (adjacent to -OH)~62.0
-CH₂- (adjacent to ring)~35.0
-CH₂- (middle of chain)~32.0

Reference spectra for pyridine and related structures can be found in various databases.[4][5][6]

Mass Spectrometry (MS): The Molecular Weight Fingerprint

Expertise & Experience: Following structural confirmation, MS provides a rapid and highly sensitive verification of the molecule's molecular weight.[7] For a polar, non-volatile compound like 4-Pyridinepropanol, Electrospray Ionization (ESI) is the preferred technique over Electron Ionization (EI) because it is a "soft" ionization method that typically yields the intact molecular ion with minimal fragmentation, simplifying spectral interpretation.

Trustworthiness: High-resolution mass spectrometry (HRMS) can determine the molecular mass to within a few parts per million (ppm), providing an empirical formula that acts as a powerful cross-check against the structure determined by NMR. The molecular formula of 4-Pyridinepropanol is C₈H₁₁NO.[1][8]

Experimental Protocol: ESI-MS
  • Sample Preparation: Prepare a dilute solution of the synthesized product (~0.1 mg/mL) in a suitable solvent like methanol or acetonitrile with 0.1% formic acid. The acid helps to protonate the basic pyridine nitrogen, promoting efficient ionization.

  • Instrumentation: Use a mass spectrometer equipped with an ESI source (e.g., a Q-TOF or Orbitrap for HRMS).

  • Analysis Mode: Acquire data in positive ion mode, as the pyridine nitrogen is readily protonated.

  • Data Acquisition: Infuse the sample directly or via a Liquid Chromatography (LC) system. Scan a mass range that comfortably includes the expected molecular ion (e.g., m/z 50-500).

Data Interpretation & Expected Results
  • Molecular Weight: 137.18 g/mol [8]

  • Expected Ion: The primary ion observed should be the protonated molecule, [M+H]⁺.

  • Expected m/z: 138.0913 (for [C₈H₁₂NO]⁺)

The presence of a dominant peak at m/z 138.0913 (within 5 ppm error for HRMS) strongly corroborates the identity of 4-Pyridinepropanol.

High-Performance Liquid Chromatography (HPLC): The Purity Workhorse

Expertise & Experience: HPLC is the gold standard for determining the purity of pharmaceutical compounds.[9][10] For 4-Pyridinepropanol, a polar and basic compound, a Reversed-Phase (RP-HPLC) method is most common. The key challenge is achieving good peak shape for the basic pyridine moiety, which can interact with residual silanols on standard C18 columns. Using a mobile phase with a low pH buffer (e.g., phosphate or formate) protonates the pyridine, improving peak symmetry.

Trustworthiness: A validated HPLC method provides a quantitative measure of purity by separating the main compound from potential impurities.[9] The principle of "percent area" assumes that all compounds have a similar response factor at the detection wavelength. While not perfectly accurate without individual calibration curves, it is the industry-standard method for purity assessment.

Experimental Protocol: RP-HPLC with UV Detection
  • Column: C18, 250 x 4.6 mm, 5 µm particle size.

  • Mobile Phase A: 20 mM Potassium Phosphate buffer, pH adjusted to 3.0 with phosphoric acid.

  • Mobile Phase B: Acetonitrile.

  • Gradient:

    • 0-15 min: 5% to 60% B

    • 15-17 min: 60% to 95% B

    • 17-20 min: Hold at 95% B

    • 20-21 min: 95% to 5% B

    • 21-25 min: Hold at 5% B (re-equilibration)

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm (a common wavelength for aromatic systems).[11]

  • Sample Preparation: Dissolve the sample accurately in the initial mobile phase composition (95:5 Mobile Phase A:B) to a concentration of ~0.5 mg/mL. Filter through a 0.45 µm syringe filter.

Data Interpretation & Purity Calculation

A high-purity sample will show a single major peak. Purity is calculated as: Purity (%) = (Area of Main Peak / Total Area of All Peaks) * 100

Any other peaks represent impurities, which could include unreacted starting materials or byproducts. Their retention times can be compared to standards if their identities are known.

Fourier-Transform Infrared (FTIR) Spectroscopy: The Functional Group Check

Expertise & Experience: FTIR is a rapid, non-destructive technique that serves as an excellent final check.[12] It confirms the presence of key functional groups by detecting their characteristic vibrational frequencies. While not as structurally informative as NMR, it can instantly flag major errors, such as the absence of the hydroxyl group or the pyridine ring.

Trustworthiness: The presence of strong, characteristic absorption bands in the expected regions provides confidence that the main functional components of the molecule are intact. It is particularly useful for quickly comparing different batches of the synthesized material.

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR
  • Sample Preparation: Place a small amount of the solid 4-Pyridinepropanol directly onto the ATR crystal.

  • Background Scan: Run a background spectrum of the clean, empty crystal.

  • Sample Scan: Acquire the sample spectrum, typically by co-adding 16-32 scans over a range of 4000-600 cm⁻¹.

Data Interpretation & Expected Results
Vibrational Mode Expected Wavenumber (cm⁻¹) Appearance
O-H Stretch (Alcohol)3400 - 3200Strong, Broad
Aromatic C-H Stretch3100 - 3000Medium
Aliphatic C-H Stretch3000 - 2850Medium
C=N, C=C Stretch (Pyridine Ring)1600 - 1450Strong to Medium (multiple bands)
C-O Stretch (Primary Alcohol)~1050Strong

The characteristic bands for pyridine derivatives are well-documented.[13][14][15][16]

Comparative Summary & Method Selection

Choosing the right tool depends on the question you are asking. The following provides a comparative overview to guide your analytical strategy.

Method_Comparison Title Choosing the Right Analytical Tool NMR NMR Spectroscopy Purpose: Definitive structure elucidation Strengths: Unambiguous connectivity, ¹H for quantitation Weaknesses: Lower throughput, less sensitive to trace impurities MS Mass Spectrometry Purpose: Molecular weight confirmation Strengths: High sensitivity, exact mass (HRMS) Weaknesses: Cannot distinguish isomers HPLC HPLC Purpose: Quantitative purity assessment Strengths: High resolution, quantitation of impurities Weaknesses: Requires standards for identification FTIR FTIR Spectroscopy Purpose: Functional group verification Strengths: Fast, simple, non-destructive Weaknesses: Limited structural detail, not quantitative

Caption: Comparison of primary analytical techniques.

References

  • HELIX Chromatography. HPLC Methods for analysis of Pyridine. [Link]

  • CET Scientific Services Pte Ltd. Pyridine FTIR Spectroscopy. [Link]

  • PubMed. IR-VUV spectroscopy of pyridine dimers, trimers and pyridine-ammonia complexes in a supersonic jet. [Link]

  • SIELC Technologies. HPLC Method for Analysis of Pyridine on Primesep 100 Column. [Link]

  • RSC Publishing. Pyridine and ammonia as probes for FTIR analysis of solid acid catalysts. [Link]

  • Defense Technical Information Center. Determination of Pyridine in Modified JP-4 VIA High Performance Liquid Chromatography (HPLC). [Link]

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  • ATSDR. ANALYTICAL METHODS. [Link]

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Validation

A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for 4-Pyridinepropanol Quantification

For researchers, scientists, and drug development professionals, the accurate quantification of impurities and related substances is a cornerstone of ensuring drug safety and efficacy. 4-Pyridinepropanol, a potential imp...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and drug development professionals, the accurate quantification of impurities and related substances is a cornerstone of ensuring drug safety and efficacy. 4-Pyridinepropanol, a potential impurity or intermediate in pharmaceutical manufacturing, requires robust analytical methods for its precise measurement. This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) with UV detection and Gas Chromatography-Mass Spectrometry (GC-MS) for the quantification of 4-Pyridinepropanol. More importantly, it details the critical process of cross-validating these two distinct analytical techniques to ensure data consistency and reliability, a mandate by regulatory bodies such as the FDA and EMA.[1][2][3]

The Imperative of Method Cross-Validation

In the lifecycle of pharmaceutical development, it is not uncommon for analytical methods to be transferred between laboratories or for different analytical techniques to be employed for the same analyte. Cross-validation is the formal process of demonstrating that two or more analytical methods are equivalent and can be used interchangeably to produce comparable data.[4][5][6] This is crucial when, for instance, a rapid HPLC method is used for in-process control, while a more sensitive and specific GC-MS method is employed for final product release. The International Council for Harmonisation (ICH) guidelines, particularly the M10 guideline on bioanalytical method validation, underscore the necessity of assessing bias between methods to ensure data integrity across different studies or sites.[4][5]

This guide will walk you through a hypothetical cross-validation study of two developed analytical methods for 4-Pyridinepropanol quantification.

Physicochemical Properties of 4-Pyridinepropanol

Before delving into method development, understanding the analyte's properties is paramount.

PropertyValueSource
CAS Number2629-72-3[7][8]
Molecular FormulaC8H11NO[8]
Molecular Weight137.18 g/mol [8]
Boiling Point289 °C[7][8]
Melting Point35-39 °C[7]
Density1.061 g/mL at 25 °C[7]

The presence of a hydroxyl group and a pyridine ring suggests that 4-Pyridinepropanol is polar and will exhibit UV absorbance, making it amenable to both HPLC-UV and, after suitable sample preparation, GC-MS analysis.[9][10]

Experimental Design: A Tale of Two Methods

This guide proposes the development and cross-validation of two orthogonal analytical methods: a reversed-phase HPLC-UV method for its robustness and widespread availability, and a GC-MS method for its high selectivity and sensitivity.[9]

Method 1: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is designed for routine analysis, offering a balance of speed and reliability.

Experimental Protocol:

  • Instrumentation: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a UV-Vis detector.

  • Chromatographic Conditions:

    • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

    • Mobile Phase: A gradient of acetonitrile and a pH 3.0 ammonium formate buffer.[10]

    • Flow Rate: 1.0 mL/min.[9]

    • Column Temperature: 30 °C.[9]

    • Detection Wavelength: 254 nm, leveraging the UV absorbance of the pyridine ring.[9]

    • Injection Volume: 10 µL.[9]

  • Standard and Sample Preparation:

    • Prepare a stock solution of 4-Pyridinepropanol (1 mg/mL) in the mobile phase.

    • Create a series of calibration standards by serial dilution to cover the expected concentration range (e.g., 1-100 µg/mL).

    • Dissolve the sample matrix in the mobile phase to a concentration within the calibration range.

Method 2: Gas Chromatography-Mass Spectrometry (GC-MS)

This method provides orthogonal confirmation and higher sensitivity, ideal for trace-level quantification.

Experimental Protocol:

  • Instrumentation: A gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

  • Derivatization (Optional but Recommended): To improve volatility and peak shape, the hydroxyl group of 4-Pyridinepropanol can be derivatized (e.g., silylation).[11] However, for simplicity in this guide, we will proceed with direct injection, assuming sufficient thermal stability.

  • Chromatographic Conditions:

    • Column: A mid-polarity capillary column (e.g., DB-5MS, 30 m x 0.25 mm, 0.25 µm).[12]

    • Carrier Gas: Helium at a constant flow rate.

    • Oven Temperature Program: Start at a lower temperature (e.g., 70°C) and ramp up to a higher temperature (e.g., 280°C) to ensure good separation.[13]

    • Injector Temperature: 280 °C.[12]

  • Mass Spectrometry Conditions:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.[12]

    • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity, targeting characteristic ions of 4-Pyridinepropanol.

  • Standard and Sample Preparation:

    • Prepare a stock solution of 4-Pyridinepropanol (1 mg/mL) in a suitable volatile solvent (e.g., methanol or dichloromethane).

    • Prepare calibration standards by serial dilution.

    • Extract 4-Pyridinepropanol from the sample matrix using an appropriate technique like liquid-liquid extraction or solid-phase extraction (SPE) and reconstitute in the injection solvent.[14]

The Cross-Validation Workflow

The core of this guide is the cross-validation protocol, designed to meet regulatory expectations as outlined by the FDA and EMA.[2][15][16]

CrossValidationWorkflow cluster_methods Analytical Methods cluster_validation Cross-Validation Study cluster_outcome Outcome HPLC HPLC-UV Method (Validated) Sample_Selection Select Samples (e.g., 20 unique lots) GCMS GC-MS Method (Validated) Analysis_HPLC Analyze with HPLC-UV Sample_Selection->Analysis_HPLC Analysis_GCMS Analyze with GC-MS Sample_Selection->Analysis_GCMS Data_Comparison Compare Results (Statistical Analysis) Analysis_HPLC->Data_Comparison Analysis_GCMS->Data_Comparison Acceptance Methods are Interchangeable (Bias within acceptance criteria) Data_Comparison->Acceptance Pass Investigation Investigate Discrepancies (If bias exceeds criteria) Data_Comparison->Investigation Fail

Caption: Workflow for the cross-validation of HPLC-UV and GC-MS methods.

Step-by-Step Cross-Validation Protocol:

  • Full Validation of Individual Methods: Before cross-validation, each method (HPLC-UV and GC-MS) must be fully validated according to ICH Q2(R2) guidelines, assessing parameters like accuracy, precision, specificity, linearity, range, and robustness.[17][18][19][20]

  • Sample Selection: A statistically significant number of real samples (e.g., at least 20 different lots or batches) containing 4-Pyridinepropanol should be selected. The concentrations should span the analytical range of both methods.

  • Parallel Analysis: Analyze the selected samples in parallel using both the validated HPLC-UV and GC-MS methods.

  • Data Analysis and Statistical Comparison:

    • For each sample, compare the quantitative results obtained from both methods.

    • Calculate the percentage difference for each sample pair.

    • Perform a statistical analysis, such as a paired t-test or regression analysis (e.g., Deming regression), to assess the bias and correlation between the two methods.

  • Acceptance Criteria: Pre-defined acceptance criteria are crucial. A common approach is to require that for a significant majority of the samples (e.g., >90%), the percentage difference between the results from the two methods is within ±15-20%. The statistical analysis should not reveal a significant systematic bias.[6]

Comparison of Performance Characteristics

The following table summarizes the expected performance of the two analytical methods for 4-Pyridinepropanol quantification.

ParameterHPLC-UVGC-MSRationale & Causality
Linearity Range 1 - 100 µg/mL0.1 - 20 µg/mLGC-MS typically offers a lower limit of quantification due to its higher sensitivity.
Correlation Coefficient (r²) > 0.999> 0.999Both methods are expected to show excellent linearity.
Limit of Quantification (LOQ) 1 µg/mL0.1 µg/mLThe mass spectrometer's selectivity significantly reduces background noise, enhancing sensitivity.
Accuracy (% Recovery) 98 - 102%97 - 103%Both methods, when properly validated, should provide high accuracy.
Precision (% RSD) < 2%< 5%HPLC generally offers slightly better precision for routine analyses.
Specificity ModerateHighHPLC-UV relies on retention time and UV spectrum, which can have interferences. GC-MS uses mass fragmentation patterns, providing a much higher degree of specificity.[18]
Analysis Time per Sample ~15 min~25 minGC methods often have longer run times due to the temperature programming required.

Logical Relationships in Method Selection

The choice between HPLC-UV and GC-MS is often dictated by the specific requirements of the analysis.

MethodSelection cluster_scenarios Application Scenarios cluster_methods Recommended Method Requirement Analytical Requirement Routine_QC Routine QC/ In-Process Control Requirement->Routine_QC Trace_Analysis Trace Level Analysis/ Impurity Profiling Requirement->Trace_Analysis Confirmatory_ID Confirmatory Identification Requirement->Confirmatory_ID HPLC HPLC-UV Routine_QC->HPLC High throughput, robustness needed GCMS GC-MS Trace_Analysis->GCMS High sensitivity required Confirmatory_ID->GCMS High specificity needed

Caption: Decision tree for selecting an analytical method for 4-Pyridinepropanol.

Conclusion and Expert Insights

The cross-validation of analytical methods is a non-negotiable aspect of good manufacturing practice (GMP) and is essential for maintaining data integrity throughout the drug development process. While both HPLC-UV and GC-MS are powerful techniques for the quantification of 4-Pyridinepropanol, they offer distinct advantages. HPLC-UV is a workhorse for routine quality control, providing reliable data with high throughput. In contrast, GC-MS excels in situations demanding high sensitivity and specificity, such as trace impurity analysis and confirmatory testing.

A successful cross-validation study, as outlined in this guide, provides the documented evidence that these methods can be used interchangeably, affording flexibility in laboratory operations without compromising data quality. This scientific and risk-based approach is in full alignment with the expectations of global regulatory agencies.[19]

References

  • European Medicines Agency. (2022). ICH guideline M10 on bioanalytical method validation and study sample analysis. [Link]

  • U.S. Food and Drug Administration. (2015). Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

  • European Medicines Agency. (2011). Guideline on bioanalytical method validation. [Link]

  • European Bioanalysis Forum. The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. [Link]

  • ECA Academy. FDA Guidance for Industry: Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

  • U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. [Link]

  • ProPharma. (2024). Highlights from FDA's Analytical Test Method Validation Guidance. [Link]

  • Slideshare. Bioanalytical method validation emea. [Link]

  • Journal of Pharmaceutical and Biomedical Analysis. (2019). Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse?[Link]

  • Lab Manager Magazine. (2025). ICH and FDA Guidelines for Analytical Method Validation. [Link]

  • IQVIA Laboratories. (2025). Cross-Validations in Regulated Bioanalysis. [Link]

  • Bioanalysis Zone. (2024). Cross-validation of pharmacokinetic assays post-ICH M10 is not a pass/fail criterion. [Link]

  • European Bioanalysis Forum. Cross and Partial Validation. [Link]

  • European Medicines Agency. (2022). ICH guideline Q2(R2) on validation of analytical procedures. [Link]

  • Unknown Source. Quantitative analysis of small molecules in biological samples.
  • International Council for Harmonisation. (2023). Validation of Analytical Procedures Q2(R2). [Link]

  • CAS Common Chemistry. 4-Pyridinepropanol. [Link]

  • Agency for Toxic Substances and Disease Registry. Analytical Methods for Pyridine. [Link]

  • PubMed. LC/MS analysis of NAD biosynthesis using stable isotope pyridine precursors. [Link]

  • Agilent. Determination of Pesticides in Water by SPE and LC/MS/MS in Both Positive and Negative Ion Modes. [Link]

  • HELIX Chromatography. HPLC Methods for analysis of Pyridine. [Link]

  • PubMed. Measurement of Pyridine Nucleotides in Biological Samples Using LC-MS/MS. [Link]

  • PubMed. Gas chromatography/mass spectrometry analysis of components of pyridine temperature-programmed desorption spectra from surface of copper-supported catalysts. [Link]

  • Polymer Chemistry Characterization Lab. Sample Preparation – HPLC. [Link]

  • PubMed. Determination of pyridine, 2-picoline, 4-picoline and quinoline from mainstream cigarette smoke by solid-phase extraction liquid chromatography/electrospray ionization tandem mass spectrometry. [Link]

  • MDPI. Magnetic Solid-Phase Extraction Based on Poly 4-Vinyl Pyridine for HPLC-FLD Analysis of Naproxen in Urine Samples. [Link]

  • LCGC International. (2022). Py-GC-MS Investigation of Pyrolysis Behaviours and Decomposition Products of α- and β-2,7,11-Cembratriene-4,6-Diols. [Link]

  • American Pharmaceutical Review. (2017). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. [Link]

  • Royal Society of Chemistry. (2025). Analytical Methods. [Link]

  • ResearchGate. (2021). Pyridine and GC Capillary Column, is it safe?[Link]

Sources

Comparative

A Senior Application Scientist's Guide to Benchmarking 4-Pyridinepropanol in Synthetic Applications

Abstract 4-Pyridinepropanol is a heterocyclic building block prized for its bifunctional nature, featuring a nucleophilic pyridine ring and a terminal primary alcohol.[1] This guide presents a comparative analysis of its...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

4-Pyridinepropanol is a heterocyclic building block prized for its bifunctional nature, featuring a nucleophilic pyridine ring and a terminal primary alcohol.[1] This guide presents a comparative analysis of its performance in key synthetic transformations relevant to pharmaceutical and materials science research. We benchmark 4-Pyridinepropanol against its positional isomer, 3-Pyridinepropanol, and its lower homolog, 4-Pyridinemethanol, to provide researchers, scientists, and drug development professionals with a quantitative and qualitative framework for strategic molecular design. The insights herein are supported by detailed experimental protocols, comparative data, and mechanistic rationale to guide the selection of the optimal building block for specific synthetic objectives.

Introduction: The Strategic Value of Bifunctional Pyridine Building Blocks

Pyridine derivatives are foundational scaffolds in medicinal chemistry, appearing in numerous FDA-approved drugs and biologically active compounds.[2][3][4] Their utility stems from the pyridine ring's ability to act as a hydrogen bond acceptor, a basic center, and a ligand for metal ions.[4][5] When functionalized with a reactive side chain, as in 4-Pyridinepropanol, the synthetic possibilities expand significantly.

4-Pyridinepropanol offers two distinct reactive centers:

  • The Pyridine Nitrogen: A basic and nucleophilic site (pKa ≈ 5.2) suitable for salt formation, N-alkylation, and coordination chemistry.

  • The Terminal Hydroxyl Group: A primary alcohol that serves as a versatile handle for esterification, etherification, oxidation, and conversion to other functional groups.

The critical consideration for a synthetic chemist is not merely the presence of these groups, but how their spatial relationship and the nature of the propyl linker influence reactivity, selectivity, and the physicochemical properties of the resulting products. This guide will dissect these nuances through direct comparison with logical alternatives.

G cluster_0 4-Pyridinepropanol Structure cluster_1 Key Chemical Properties 4PP 4-Pyridinepropanol Pyridine Pyridine Ring 4PP->Pyridine Site 1 Linker Propyl Linker (C3H6) 4PP->Linker Hydroxyl Hydroxyl Group (-OH) 4PP->Hydroxyl Site 2 Basicity (pKa)\nCoordination Site\nH-Bond Acceptor Basicity (pKa) Coordination Site H-Bond Acceptor Pyridine->Basicity (pKa)\nCoordination Site\nH-Bond Acceptor Flexibility\nSpacial Separation\nSolubility Influence Flexibility Spacial Separation Solubility Influence Linker->Flexibility\nSpacial Separation\nSolubility Influence Nucleophilicity\nEsterification\nEtherification\nOxidation Nucleophilicity Esterification Etherification Oxidation Hydroxyl->Nucleophilicity\nEsterification\nEtherification\nOxidation G cluster_workflow Esterification Workflow start 1. Reactant Dissolution (Pyridinyl Alkanol, Ibuprofen, DMAP in DCM) step2 2. Cool to 0°C start->step2 step3 3. Add DCC Solution step2->step3 step4 4. Reaction (4h at RT) step3->step4 step5 5. Filtration (Remove DCU) step4->step5 step6 6. Aqueous Workup (Wash with HCl, NaHCO3, Brine) step5->step6 step7 7. Dry & Concentrate step6->step7 step8 8. Purification (Column Chromatography) step7->step8 end Pure Ester Product step8->end G cluster_4pp 4-Pyridinepropanol Route cluster_tmdp 4,4'-Trimethylenedipyridine Route 4PP 4-Pyridinepropanol HO-(CH2)3-Py Rotaxane_4PP Stoppered Axle R-COO-(CH2)3-Py 4PP:f0->Rotaxane_4PP Esterification (High Yield) Stopper Bulky Stopper Precursor e.g., R-COCl Stopper->Rotaxane_4PP Conclusion 4-Pyridinepropanol offers a superior synthetic handle for axle functionalization. Rotaxane_4PP->Conclusion TMDP 4,4'-TMDP Py-(CH2)3-Py Rotaxane_TMDP Stoppered Axle Difficult to form TMDP:f0->Rotaxane_TMDP Difficult Transformation Stopper2 Bulky Stopper Precursor ??? Stopper2->Rotaxane_TMDP Rotaxane_TMDP->Conclusion

Sources

Validation

A Comparative Guide to the Stereoselective Efficacy of Pyridinepropanol Isomers

This guide provides an in-depth comparison of the biological efficacy of pyridinepropanol isomers, focusing on the critical role that stereochemistry plays in pharmacological activity. Designed for researchers, scientist...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides an in-depth comparison of the biological efficacy of pyridinepropanol isomers, focusing on the critical role that stereochemistry plays in pharmacological activity. Designed for researchers, scientists, and drug development professionals, this document moves beyond mere data reporting to explain the fundamental principles and experimental methodologies that underpin our understanding of stereoselectivity in drug action. Using the classic H1-antihistamine chlorpheniramine as a case study, we will explore why one isomer is a potent therapeutic agent while its mirror image is significantly less active.

The Principle of Stereoselectivity: More Than Just a Mirror Image

Chirality is a fundamental property of many pharmaceutical molecules, where a single chiral center gives rise to two non-superimposable mirror images known as enantiomers.[1][2] While chemically identical, these enantiomers can have vastly different biological effects because they interact with chiral biological targets like enzymes and receptors in three-dimensional space.[1][3]

The foundational theory explaining this phenomenon is the Easson-Stedman Hypothesis . It posits that for a chiral molecule to elicit a potent biological response, it must interact with its receptor at a minimum of three distinct points.[4][5] The more active enantiomer, often called the eutomer , can achieve this optimal three-point binding. In contrast, its less active counterpart, the distomer , can only establish two of the three critical interactions, resulting in a much weaker or non-existent effect.[5] This principle is the cornerstone of rational drug design for chiral compounds.

Below is a conceptual diagram illustrating this three-point attachment model. The eutomer (S-enantiomer) achieves a perfect complementary fit with the receptor's binding sites, while the distomer (R-enantiomer) is sterically hindered from achieving the third critical interaction.

Conceptual model of stereoselective receptor binding.

Comparative Efficacy: A Case Study of Chlorpheniramine

Chlorpheniramine is a first-generation antihistamine of the pyridinepropanol class. It is a chiral molecule, with its therapeutic activity primarily attributed to the S-(+)-enantiomer, known as dexchlorpheniramine. The R-(-)-enantiomer, levochlorpheniramine, is significantly less active at the target histamine H1 receptor. This difference in activity is not subtle; the eutomer possesses an affinity for the H1 receptor that can be hundreds of times greater than that of the distomer.

The primary measure of a drug's affinity for a receptor is the inhibition constant (Ki), which represents the concentration of the drug required to occupy 50% of the receptors in the absence of the natural ligand. A lower Ki value signifies a higher binding affinity.

EnantiomerCommon NameTarget ReceptorBinding Affinity (Ki)Relative Potency
S-(+)-Chlorpheniramine Dexchlorpheniramine (Eutomer)Histamine H1~1-3 nMHigh
R-(-)-Chlorpheniramine Levochlorpheniramine (Distomer)Histamine H1~200-400 nMLow

Note: Ki values are approximate and can vary based on experimental conditions. The values presented are synthesized from typical findings in pharmacological literature where the eutomer consistently demonstrates a two-orders-of-magnitude higher affinity.

These data clearly demonstrate the profound impact of stereochemistry. The high affinity of dexchlorpheniramine is responsible for its potent antihistaminic effects, while levochlorpheniramine contributes little to the desired therapeutic outcome and can be considered an isomeric ballast.[4][6]

Experimental Validation: Methodologies for Isomeric Efficacy Assessment

To generate reliable comparative data as shown above, a rigorous and validated experimental workflow is essential. This process involves two key stages: the physical separation of the enantiomers and the subsequent in vitro assessment of their biological activity.

Workflow for assessing stereoselective bioactivity.
Protocol 1: Chiral Separation of Pyridinepropanol Enantiomers by HPLC

Causality: The first and most critical step is to obtain the enantiomers in high purity. Without pure isomers, any subsequent biological data would be confounded. High-Performance Liquid Chromatography (HPLC) using a Chiral Stationary Phase (CSP) is the gold standard for this purpose. The principle relies on the differential interaction between each enantiomer and the immobilized chiral selector on the CSP, leading to different retention times and thus, separation.

Methodology:

  • Instrumentation and Column:

    • HPLC system equipped with a UV detector and an autosampler.

    • Chiral Stationary Phase Column: Chiralpak AGP column or a similar polysaccharide-based column (e.g., Chiralpak AD-H) is highly effective for separating amine-containing enantiomers like pheniramines.[6]

  • Mobile Phase Preparation:

    • Prepare a mobile phase consisting of an organic modifier and a buffered aqueous component. A common mobile phase for a Chiralpak AGP column is 10 mM ammonium acetate buffer (pH 4.5).[6]

    • Scientist's Note: The pH is critical as it affects the ionization state of the pyridinepropanol's tertiary amine, which in turn influences its interaction with the stationary phase. Fine-tuning the pH is a key optimization step.

  • Chromatographic Conditions:

    • Flow Rate: Set to a standard rate, typically 0.5-1.0 mL/min.

    • Column Temperature: Maintain at a constant temperature (e.g., 25°C) to ensure reproducible retention times.

    • Detection Wavelength: Monitor the eluent at a wavelength where the analyte has strong absorbance, typically around 260 nm for the phenyl and pyridine rings.

    • Injection Volume: 10 µL of a standard solution of the racemic mixture (e.g., 1 mg/mL in mobile phase).

  • Data Acquisition and Fraction Collection:

    • Run the racemic standard to determine the retention times for each enantiomer.

    • Perform preparative injections and collect the eluent corresponding to each peak in separate vials.

    • Analyze the collected fractions to confirm enantiomeric purity (>99% is desired).

Protocol 2: In Vitro Histamine H1 Receptor Binding Assay

Causality: This assay directly measures the binding affinity of each purified isomer to the target receptor. It is a competitive binding assay where the test compound (the isomer) competes with a known radioactive ligand ([³H]mepyramine) for binding to the H1 receptor. The concentration of the isomer that inhibits 50% of the specific binding of the radioligand is the IC50 value, which is then used to calculate the Ki.

Methodology:

  • Materials:

    • Receptor Source: Membrane homogenates from HEK293T or CHO cells transiently expressing the human histamine H1 receptor.

    • Radioligand: [³H]mepyramine (a high-affinity H1 antagonist).

    • Assay Buffer: 50 mM Tris-HCl, pH 7.4.

    • Test Compounds: Purified S-(+) and R-(-) enantiomers of chlorpheniramine, dissolved in assay buffer across a range of concentrations (e.g., 10⁻¹¹ M to 10⁻⁵ M).

    • Non-specific Binding Control: A high concentration (e.g., 10 µM) of a non-radioactive H1 antagonist like mianserin.

  • Assay Procedure:

    • In a 96-well plate, combine the receptor membrane preparation (typically 20-40 µg of protein per well), a fixed concentration of [³H]mepyramine (near its Kd, e.g., 1-3 nM), and varying concentrations of the test isomer.

    • For total binding wells, add only buffer instead of the test isomer.

    • For non-specific binding wells, add the high concentration of mianserin.

    • Incubate the plate for a set time (e.g., 60-120 minutes) at room temperature to allow the binding to reach equilibrium.

  • Separation and Detection:

    • Rapidly harvest the contents of each well onto a glass fiber filter mat using a cell harvester. This step separates the receptor-bound radioligand (which is retained on the filter) from the free radioligand (which passes through).

    • Wash the filters multiple times with ice-cold assay buffer to remove any remaining unbound radioactivity.

    • Place the filter discs into scintillation vials, add scintillation cocktail, and count the radioactivity using a liquid scintillation counter.

  • Data Analysis:

    • Calculate specific binding: (Total Binding cpm) - (Non-specific Binding cpm).

    • Plot the percentage of specific binding against the logarithm of the test isomer concentration.

    • Fit the data to a sigmoidal dose-response curve to determine the IC50 value for each enantiomer.

    • Convert the IC50 to the inhibition constant (Ki) using the Cheng-Prusoff equation : Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.

Conclusion and Field Insights

The dramatic difference in biological efficacy between the enantiomers of pyridinepropanols like chlorpheniramine is a clear and compelling demonstration of the importance of stereochemistry in drug design. The eutomer, dexchlorpheniramine, is responsible for the vast majority of the desired therapeutic effect, while the distomer, levochlorpheniramine, is largely inactive at the target receptor.

For drug development professionals, this underscores a critical mandate: the early characterization and separation of enantiomers are not optional but essential steps in the development pipeline. Pursuing a single, active enantiomer (a "chiral switch") can lead to drugs with improved therapeutic indices, reduced metabolic burden, and lower potential for off-target effects that might be associated with the distomer. The robust experimental protocols detailed herein provide a validated framework for generating the precise, reliable data needed to make these critical development decisions.

References

  • Easson, L. H., & Stedman, E. (1933). Studies on the relationship between chemical constitution and physiological action. V. Molecular dissymmetry and physiological activity. Biochemical Journal, 27(4), 1257–1266. (Note: While not directly retrieved, this is the foundational paper for the Easson-Stedman hypothesis referenced in multiple search results[4][5]).

  • Scribd. (n.d.). Enantiomer Activity: Easson-Stedman Theory. Retrieved from [Link]

  • ResearchGate. (n.d.). The Easson-Stedman hypothesis for 1-AR ligands. Retrieved from [Link]

  • Sun, J., et al. (2023). Studies on the chiral separation of pheniramine and its enantioselective pharmacokinetics in rat plasma by HPLC-MS/MS. Microchemical Journal. Available from ResearchGate: [Link]

  • Nicholson, A. N., et al. (1985). Sedation and histamine H1-receptor antagonism: studies in man with the enantiomers of chlorpheniramine and dimethindene. British Journal of Clinical Pharmacology, 20(3), 269–274. Retrieved from [Link]

  • Le, G., et al. (2001). Chiral Separation of Pheniramine-Like 3-phenyl-3-heteroarylpropylamines by CE and HPLC Methods. Chirality, 13(8), 449-56. Retrieved from [Link]

  • Innoprot. (n.d.). Histamine H1 Receptor Assay. Retrieved from [Link]

  • Bosma, R., et al. (2021). Exploring the Effect of Cyclization of Histamine H1 Receptor Antagonists on Ligand Binding Kinetics. ACS Omega, 6(20), 13294–13305. Retrieved from [Link]

  • International Journal of Innovative Research in Science, Engineering and Technology. (2022). Exploring the Role of Chirality in Pharmaceutical Drug Efficacy. Retrieved from [Link]

  • ResearchGate. (n.d.). Easson-Stedman hypothetical interaction between the two enantiomers of a racemic drug with a receptor at the drug binding sites. Retrieved from [Link]

  • de Graaf, C., et al. (2011). Probing the Histamine H1 Receptor Binding Site to Explore Ligand Binding Kinetics. Journal of Medicinal Chemistry, 54(23), 8195–8207. Retrieved from [Link]

  • ResearchGate. (n.d.). Competition binding for the histamine H1 receptor by [³H]mepyramine and unlabeled antihistamines. Retrieved from [Link]

  • YouTube. (2022). Why Do Enantiomers Have Different Biological Effects. Retrieved from [Link]

  • ResearchGate. (n.d.). Effects of Stereoisomers on Drug Activity. Retrieved from [Link]

Sources

Comparative

A Comparative Review of Synthesis Routes for 4-Pyridinepropanol

For Researchers, Scientists, and Drug Development Professionals Introduction 4-Pyridinepropanol, also known as 3-(4-pyridyl)-1-propanol, is a versatile bifunctional molecule incorporating both a pyridine ring and a prima...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Pyridinepropanol, also known as 3-(4-pyridyl)-1-propanol, is a versatile bifunctional molecule incorporating both a pyridine ring and a primary alcohol.[1][2][3] This unique structural combination makes it a valuable building block in the synthesis of a wide range of pharmaceutical compounds and other specialty chemicals. Its applications include the construction of complex molecular architectures like rotaxanes.[1][2] The strategic importance of 4-pyridinepropanol necessitates the availability of efficient and scalable synthetic methodologies. This guide provides a comparative analysis of the primary synthesis routes to 4-pyridinepropanol, offering insights into the underlying chemical principles, experimental protocols, and a quantitative comparison of their efficiencies.

The selection of an optimal synthesis route is a critical decision in any chemical research and development program, often balancing factors such as overall yield, purity of the final product, cost and availability of starting materials, reaction conditions, and scalability. This review will delve into three major synthetic strategies for obtaining 4-Pyridinepropanol:

  • Reduction of 4-Pyridinepropanoic Acid and its Esters: A common and direct approach.

  • Catalytic Hydrogenation of the Pyridine Ring: A method that can be employed under specific conditions.

  • Grignard Reaction with Pyridine-based Electrophiles: A classic carbon-carbon bond-forming strategy.

A thorough understanding of these routes will empower researchers to make informed decisions tailored to their specific synthetic goals.

Comparative Overview of Synthesis Routes

ParameterRoute 1: Reduction of 4-Pyridinepropanoic Acid/EstersRoute 2: Catalytic HydrogenationRoute 3: Grignard Reaction
Starting Material 4-Pyridinepropanoic acid or its esters4-substituted pyridines4-halopyridine or pyridine N-oxide and a 3-carbon electrophile
Key Reagents LiAlH₄, NaBH₄, or other reducing agentsH₂, Pd/C, PtO₂, Rh/CMg, suitable electrophile (e.g., propylene oxide)
Typical Overall Yield Generally high (can exceed 80%)Variable, depends on catalyst and conditionsModerate to high, sensitive to reaction conditions
Number of Steps 1-2 steps1 step2 steps (Grignard formation and reaction)
Reaction Conditions Mild to moderate temperaturesOften requires elevated pressure and temperatureAnhydrous conditions are critical
Key Advantages High yields, readily available starting materialsPotentially a one-step processVersatile for creating C-C bonds
Key Disadvantages Use of hazardous reducing agents (e.g., LiAlH₄)Potential for over-reduction of the pyridine ring, catalyst poisoningRequires strictly anhydrous conditions, potential for side reactions

Route 1: Reduction of 4-Pyridinepropanoic Acid and its Esters

This is arguably the most straightforward and widely employed method for the synthesis of 4-pyridinepropanol. The core of this strategy lies in the reduction of a carboxylic acid or its ester derivative directly to the corresponding primary alcohol.

Chemical Rationale: The carbonyl group of the carboxylic acid or ester is susceptible to nucleophilic attack by hydride-donating reducing agents. The choice of reducing agent is critical and depends on the reactivity of the starting material. Lithium aluminum hydride (LiAlH₄) is a powerful reducing agent capable of reducing both carboxylic acids and esters, while sodium borohydride (NaBH₄) is generally only effective for the reduction of more reactive carbonyls like aldehydes and ketones, and typically does not reduce esters or carboxylic acids under standard conditions.

Experimental Protocol: Reduction of Ethyl 3-(4-pyridyl)propanoate

This protocol provides a representative example of the reduction of a 4-pyridinepropanoic acid ester.

Step 1: Synthesis of Ethyl 3-(4-pyridyl)propanoate

  • 4-Pyridinepropionic acid is esterified using ethanol in the presence of a catalytic amount of strong acid (e.g., sulfuric acid) under reflux conditions.[4]

  • The reaction is monitored by thin-layer chromatography (TLC) until the starting carboxylic acid is consumed.

  • The reaction mixture is then neutralized, and the ester is extracted with an organic solvent. The solvent is removed under reduced pressure to yield the crude ester, which can be purified by distillation or chromatography.

Step 2: Reduction to 4-Pyridinepropanol

  • A solution of ethyl 3-(4-pyridyl)propanoate in an anhydrous ether solvent (e.g., diethyl ether or tetrahydrofuran) is added dropwise to a stirred suspension of lithium aluminum hydride (LiAlH₄) in the same solvent at 0 °C under an inert atmosphere (e.g., nitrogen or argon).

  • After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for several hours.

  • The reaction is carefully quenched by the sequential addition of water and a sodium hydroxide solution.

  • The resulting precipitate is filtered off, and the filtrate is dried over an anhydrous salt (e.g., Na₂SO₄).

  • The solvent is removed in vacuo, and the resulting crude 4-pyridinepropanol can be purified by vacuum distillation.

Reduction_Route start 4-Pyridinepropanoic Acid ester Ethyl 3-(4-pyridyl)propanoate start->ester EtOH, H₂SO₄ (cat.) alcohol 4-Pyridinepropanol ester->alcohol 1. LiAlH₄, THF 2. H₂O workup

Caption: Synthesis of 4-Pyridinepropanol via esterification and reduction.

Route 2: Catalytic Hydrogenation

Catalytic hydrogenation offers a potentially more atom-economical and environmentally benign approach to the synthesis of piperidines from pyridines.[5] However, the selective reduction of a side chain without affecting the aromatic pyridine ring, or vice versa, can be challenging and highly dependent on the catalyst and reaction conditions. For the synthesis of 4-pyridinepropanol, this route would typically involve the hydrogenation of a precursor with an unsaturated side chain or the partial hydrogenation of the pyridine ring of a different precursor. Given the stability of the pyridine ring, its hydrogenation to a piperidine derivative is a common transformation.[5] Therefore, a more plausible, though less direct, route might involve the hydrogenation of a different functional group on a pyridine precursor.

A more relevant application of catalytic hydrogenation in this context would be the reduction of a nitrile or an unsaturated bond in the side chain of a pyridine precursor. For instance, the hydrogenation of 4-(2-cyanoethyl)pyridine could yield 4-pyridinepropanamine, which would then require further steps to convert the amine to an alcohol. Due to the complexity and potential for over-reduction, this route is less commonly employed for the direct synthesis of 4-pyridinepropanol compared to the reduction of the carboxylic acid.

Route 3: Grignard Reaction

The Grignard reaction is a powerful tool for the formation of carbon-carbon bonds.[6][7][8][9] In the context of 4-pyridinepropanol synthesis, this would involve the reaction of a pyridine-containing Grignard reagent with a suitable three-carbon electrophile, or the reaction of a Grignard reagent with a pyridine-containing electrophile.

Chemical Rationale: A Grignard reagent, an organomagnesium halide (R-MgX), acts as a strong nucleophile and a strong base.[6][8] The reaction must be carried out under strictly anhydrous conditions, as any protic solvent will quench the Grignard reagent.[6][9]

One plausible Grignard approach involves the reaction of 4-pyridylmagnesium bromide with an appropriate electrophile like propylene oxide. The nucleophilic attack of the Grignard reagent on the less sterically hindered carbon of the epoxide ring, followed by an acidic workup, would yield the desired 4-pyridinepropanol.

Experimental Protocol: Grignard Reaction of 4-Bromopyridine with Propylene Oxide

Step 1: Formation of 4-Pyridylmagnesium Bromide

  • Magnesium turnings are placed in a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

  • A solution of 4-bromopyridine in anhydrous tetrahydrofuran (THF) is added dropwise to the magnesium turnings. A small crystal of iodine can be added to initiate the reaction.[10]

  • The reaction mixture is gently heated to maintain a steady reflux until most of the magnesium has been consumed.

Step 2: Reaction with Propylene Oxide

  • The freshly prepared Grignard reagent is cooled to 0 °C.

  • A solution of propylene oxide in anhydrous THF is added dropwise to the stirred Grignard solution.

  • The reaction mixture is stirred at room temperature for several hours.

  • The reaction is then quenched by the slow addition of a saturated aqueous solution of ammonium chloride.

  • The product is extracted into an organic solvent, and the organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

  • The crude 4-pyridinepropanol is then purified by column chromatography or vacuum distillation.

Grignard_Route start 4-Bromopyridine grignard 4-Pyridylmagnesium Bromide start->grignard Mg, THF alcohol 4-Pyridinepropanol grignard->alcohol 1. Propylene Oxide 2. H₃O⁺ workup electrophile Propylene Oxide

Caption: Synthesis of 4-Pyridinepropanol via a Grignard reaction.

Conclusion and Future Perspectives

The synthesis of 4-pyridinepropanol can be effectively achieved through several distinct routes, each with its own set of advantages and limitations.

  • The reduction of 4-pyridinepropanoic acid or its esters stands out as a highly reliable and high-yielding method, making it a preferred choice for many laboratory-scale and potentially industrial-scale syntheses. The primary drawback is the use of hazardous and moisture-sensitive reducing agents like LiAlH₄.

  • Catalytic hydrogenation , while attractive from a green chemistry perspective, presents challenges in terms of selectivity and is less direct for this specific target molecule.

  • The Grignard reaction offers a versatile approach for constructing the carbon skeleton. However, its stringent requirement for anhydrous conditions and the potential for side reactions necessitate careful experimental control.

For researchers and drug development professionals, the choice of synthesis route will ultimately depend on the specific requirements of their project, including scale, available equipment, cost considerations, and safety protocols. The reduction of the corresponding carboxylic acid or ester generally provides the most practical and efficient pathway to high-purity 4-pyridinepropanol. Future research may focus on developing greener and more catalytic reduction methods to circumvent the use of stoichiometric metal hydride reagents.

References

  • BenchChem. Comparative study of different synthetic routes to Pyridin-4-ol.
  • Sigma-Aldrich. 4-Pyridinepropanol 96.
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  • Organic Chemistry Portal. Grignard Reaction.
  • Leah4Sci.
  • Wikipedia. Grignard reaction.
  • Sigma-Aldrich. 4-Pyridinepropanol 96 2629-72-3.
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  • Gsrs. 4-PYRIDINEPROPIONIC ACID.
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  • Kumar, R., et al. Recently Adopted Synthetic Approaches to Pyridine and Analogs: A Review.
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  • Sigma-Aldrich. 4-Pyridinepropionic acid 97.
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Validation

Evaluating 4-Pyridinepropanol: A Comparative Performance Analysis Against Commercial Alternatives in Nicotine Metabolism and Receptor Modulation

For Researchers, Scientists, and Drug Development Professionals In the landscape of drug discovery and development, particularly in the realm of neurological and addiction research, the identification of novel, effective...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of drug discovery and development, particularly in the realm of neurological and addiction research, the identification of novel, effective, and selective modulators of key biological targets is paramount. 4-Pyridinepropanol, a heterocyclic compound, has emerged as a molecule of interest due to its structural similarities to pharmacologically active agents. This guide provides a comprehensive, in-depth technical evaluation of 4-Pyridinepropanol's performance, juxtaposed with commercially available alternatives in two critical areas: the inhibition of nicotine metabolism and the modulation of nicotinic acetylcholine receptors (nAChRs). This analysis is grounded in established scientific principles and methodologies to provide a robust framework for researchers.

Introduction: The Rationale for Evaluating 4-Pyridinepropanol

4-Pyridinepropanol is a colorless liquid soluble in water, with a molecular weight of 137.18 g/mol .[1][2][3][4][5][6] Its chemical structure, featuring a pyridine ring and a propanol side chain, suggests potential interactions with biological systems, particularly those involving pyridine-containing ligands. One of the most significant areas of interest is its potential role in modulating nicotine dependence. Nicotine, the primary addictive component in tobacco, is primarily metabolized in the liver by the cytochrome P450 enzyme CYP2A6.[7][8][9] Inhibition of this enzyme can slow nicotine clearance, potentially reducing the urge to smoke.[7][10][11][12] Furthermore, the pyridine moiety is a key pharmacophore in many compounds that interact with nAChRs, which are central to the reinforcing effects of nicotine.[10][13][14][15]

This guide will therefore focus on evaluating 4-Pyridinepropanol's performance in two key experimental paradigms:

  • Inhibition of CYP2A6-mediated nicotine metabolism.

  • Binding and functional activity at α4β2 nicotinic acetylcholine receptors.

The performance of 4-Pyridinepropanol will be compared against established commercial alternatives in each category.

Commercial Alternatives: The Competitive Landscape

For a robust comparison, we have selected well-characterized commercial alternatives known for their activity in the targeted areas.

For CYP2A6 Inhibition:

  • Methoxsalen: A potent, mechanism-based inhibitor of CYP2A6.[7][12] It is often used as a benchmark for CYP2A6 inhibition studies.

  • Tranylcypromine: A known inhibitor of CYP2A6.[7]

For Nicotinic Acetylcholine Receptor Modulation:

  • Metanicotine (Rivanicline): A selective partial agonist at α4β2 nAChRs.[16][17][18][19] It has been investigated for its potential in treating Alzheimer's disease and has nootropic effects.[16]

  • Varenicline: A partial agonist of the α4β2 nAChR, widely used as a smoking cessation aid.[10][13]

Experimental Design: A Framework for Comparative Analysis

To ensure a rigorous and unbiased comparison, the following experimental protocols are proposed. These methodologies are based on established and validated assays in the field.[20][21][22]

Experiment 1: In Vitro CYP2A6 Inhibition Assay

Objective: To determine and compare the inhibitory potency (IC50) of 4-Pyridinepropanol and commercial alternatives on human CYP2A6 enzyme activity.

Methodology:

  • Enzyme Source: Recombinant human CYP2A6 enzyme expressed in a suitable system (e.g., baculovirus-infected insect cells).

  • Substrate: Coumarin, a fluorescent substrate for CYP2A6. The formation of the fluorescent metabolite, 7-hydroxycoumarin, is monitored.

  • Inhibitors: 4-Pyridinepropanol, Methoxsalen, and Tranylcypromine will be tested across a range of concentrations.

  • Assay Conditions: The assay will be performed in a 96-well plate format. Each well will contain the CYP2A6 enzyme, NADPH regenerating system, and the substrate. The reaction will be initiated by the addition of the substrate.

  • Data Acquisition: Fluorescence will be measured at appropriate excitation and emission wavelengths over time using a plate reader.

  • Data Analysis: The rate of 7-hydroxycoumarin formation will be calculated. The percentage of inhibition for each inhibitor concentration will be determined relative to a vehicle control. The IC50 value (the concentration of inhibitor required to inhibit 50% of the enzyme activity) will be calculated by fitting the data to a dose-response curve.

Workflow for CYP2A6 Inhibition Assay

CYP2A6_Inhibition_Workflow cluster_prep Preparation cluster_assay Assay Execution cluster_data Data Acquisition & Analysis A Prepare Recombinant Human CYP2A6 E Dispense Enzyme, NADPH System, and Inhibitors into 96-well Plate A->E B Prepare Substrate (Coumarin) F Initiate Reaction with Substrate B->F C Prepare Inhibitors (4-Pyridinepropanol, Methoxsalen, Tranylcypromine) C->E D Prepare NADPH Regenerating System D->E E->F G Incubate at 37°C F->G H Measure Fluorescence (7-hydroxycoumarin formation) G->H I Calculate Percentage Inhibition H->I J Determine IC50 Values I->J

Caption: Workflow for the in vitro CYP2A6 inhibition assay.

Experiment 2: Radioligand Binding Assay for α4β2 nAChR

Objective: To determine the binding affinity (Ki) of 4-Pyridinepropanol and commercial alternatives to the human α4β2 nAChR.

Methodology:

  • Receptor Source: Membranes from a cell line stably expressing human α4β2 nAChRs (e.g., HEK293 cells).

  • Radioligand: [³H]-Epibatidine, a high-affinity radiolabeled ligand for α4β2 nAChRs.

  • Competitors: 4-Pyridinepropanol, Metanicotine, and Varenicline will be tested across a range of concentrations.

  • Assay Conditions: The assay will be performed in a 96-well filter plate format. Cell membranes, radioligand, and competitor will be incubated together.

  • Separation: Bound and free radioligand will be separated by rapid filtration.

  • Data Acquisition: The amount of bound radioactivity will be quantified using a scintillation counter.

  • Data Analysis: The specific binding will be calculated by subtracting non-specific binding (determined in the presence of a high concentration of a non-labeled ligand like nicotine) from total binding. The IC50 values will be determined, and the Ki values will be calculated using the Cheng-Prusoff equation.

Experimental Workflow for Radioligand Binding Assay

Binding_Assay_Workflow A Prepare Cell Membranes (expressing α4β2 nAChR) D Incubate Membranes, Radioligand, and Competitors A->D B Prepare Radioligand ([³H]-Epibatidine) B->D C Prepare Competitors (4-Pyridinepropanol, Metanicotine, Varenicline) C->D E Separate Bound and Free Ligand (Filtration) D->E F Quantify Bound Radioactivity (Scintillation Counting) E->F G Calculate Specific Binding F->G H Determine IC50 and Ki Values G->H

Caption: Workflow for the α4β2 nAChR radioligand binding assay.

Predicted Performance and Comparative Data Summary

Based on the chemical structure of 4-Pyridinepropanol and the known activities of the commercial alternatives, we can predict a range of potential outcomes. The following tables summarize these hypothetical comparative data.

Table 1: Comparative CYP2A6 Inhibition

CompoundPredicted IC50 (µM)Known Activity Profile
4-Pyridinepropanol 50 - 100Weak to moderate inhibitor
Methoxsalen 0.1 - 1.0Potent, mechanism-based inhibitor[7][12]
Tranylcypromine 5 - 15Moderate to potent inhibitor[7]

Table 2: Comparative α4β2 nAChR Binding Affinity

CompoundPredicted Ki (nM)Known Activity Profile
4-Pyridinepropanol > 1000Low affinity
Metanicotine 20 - 50High-affinity partial agonist[17]
Varenicline 0.1 - 1.0High-affinity partial agonist[10][13]

Discussion and Interpretation of Potential Outcomes

The predicted data suggest that 4-Pyridinepropanol is likely to be a weak to moderate inhibitor of CYP2A6 and to have low affinity for α4β2 nAChRs.

  • CYP2A6 Inhibition: While not as potent as established inhibitors like Methoxsalen, a moderate inhibitory effect could still be of interest for further optimization. The pyridine nitrogen in 4-Pyridinepropanol could potentially interact with the heme iron of the CYP enzyme, a common mechanism for CYP inhibition.[23] However, the flexibility of the propanol side chain may not allow for an optimal fit within the active site compared to more rigid structures.

  • nAChR Binding: The low predicted affinity for α4β2 nAChRs suggests that 4-Pyridinepropanol is unlikely to be a direct modulator of this receptor subtype. The propanol side chain significantly differs from the structural motifs typically required for high-affinity binding to nAChRs, such as the pyrrolidine ring in nicotine or the more complex structures of Metanicotine and Varenicline.

Conclusion and Future Directions

This comparative guide provides a scientifically grounded framework for evaluating the performance of 4-Pyridinepropanol against established commercial alternatives. Based on our analysis, 4-Pyridinepropanol is predicted to exhibit modest activity as a CYP2A6 inhibitor and weak activity as a ligand for α4β2 nAChRs.

For researchers in drug development, these findings suggest that while 4-Pyridinepropanol itself may not be a lead candidate, its pyridine scaffold could serve as a starting point for the design of more potent and selective CYP2A6 inhibitors. Further structure-activity relationship (SAR) studies, guided by the experimental protocols outlined in this guide, would be a logical next step. For instance, modifications to the propanol side chain could be explored to enhance interactions within the CYP2A6 active site.

Ultimately, the empirical data generated from the proposed experiments will be crucial in validating these predictions and determining the true potential of 4-Pyridinepropanol and its analogs in the development of novel therapeutics.

References

  • Bencherif M, Byrd G, Caldwell WS, Hayes JR, Lippiello PM (1997). "Pharmacological Characterization of RJR-2403: A Nicotinic Agonist with Potential Therapeutic Benefit in the Treatment of Alzheimer's Disease". JPET. [Link]

  • Dulsat C, et al. (2021). A standard operating procedure for an enzymatic activity inhibition assay. European Biophysics Journal. [Link]

  • Benowitz NL, Hukkanen J, Jacob P 3rd. (2009). Pharmacology of Nicotine: Addiction, Smoking-Induced Disease, and Therapeutics. Annual Review of Pharmacology and Toxicology. [Link]

  • Damaj MI, et al. (2000). Antinociceptive and pharmacological effects of metanicotine, a selective nicotinic agonist. Journal of Pharmacology and Experimental Therapeutics. [Link]

  • Hukkanen J, Jacob P 3rd, Benowitz NL. (2005). Nicotine Chemistry, Metabolism, Kinetics and Biomarkers. Handbook of Experimental Pharmacology. [Link]

  • National Center for Biotechnology Information. Mechanism of Action Assays for Enzymes. Assay Guidance Manual. [Link]

  • ResearchGate. How I can know if an inhibitor compound for an isolated enzyme is covalent irreversible or reversible?. [Link]

  • Edmondson DE, Binda C, Mattevi A. (2007). Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs. Current Medicinal Chemistry. [Link]

  • Pipzine Chemicals. 4-Pyridinepropanol Supplier & Manufacturer in China. [Link]

  • Crooks PA, Bardo MT, Dwoskin LP. (2014). Nicotinic Receptor Antagonists as Treatments for Nicotine Abuse. Advances in Pharmacology. [Link]

  • Dwoskin LP, Crooks PA. (2012). Nicotinic receptor antagonists as treatments for nicotine abuse. Current Topics in Medicinal Chemistry. [Link]

  • Oxford Mastering Biology. (2020). Practical 4.4 Investigation of the effect of inhibitors on enzyme activity. YouTube. [Link]

  • National Center for Biotechnology Information. 4-Pyridinepropanol | C8H11NO | CID 72923. PubChem. [Link]

  • Global Substance Registration System. 4-PYRIDINEPROPANOL. [Link]

  • Ppaschos, V., et al. (2024). Systematic Review of Naturally Derived Substances That Act as Inhibitors of the Nicotine Metabolizing Enzyme Cytochrome P450 2A6. International Journal of Molecular Sciences. [Link]

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  • Jackson KJ, et al. (2010). Role of 5 Nicotinic Acetylcholine Receptors in Pharmacological and Behavioral Effects of Nicotine in Mice. The Journal of pharmacology and experimental therapeutics. [Link]

  • Denton TT, et al. (2018). Synthetic inhibitors of cytochrome P-450 2A6: inhibitory activity, difference spectra, mechanism of inhibition, and protein cocrystallization. Journal of Medicinal Chemistry. [Link]

  • Kim, H., et al. (2006). A concise synthetic pathway for trans-metanicotine analogues. Bioorganic & Medicinal Chemistry Letters. [Link]

  • Murphy SE, et al. (2012). Inhibition and inactivation of cytochrome P450 2A6 and cytochrome P450 2A13 by menthofuran, β-nicotyrine and menthol. Chemico-Biological Interactions. [Link]

  • Sarkar M, Wang J, Liang Q. (2012). Metabolism of nicotine and 4-(methylnitrosamino)-l-(3-pyridyl)-lbutanone (NNK) in menthol and non-menthol cigarette smokers. Drug Metabolism Letters. [Link]

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Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of 4-Pyridinepropanol

For laboratory professionals engaged in research and development, the responsible management of chemical waste is not merely a regulatory obligation but a cornerstone of a safe and ethical scientific practice. This guide...

Author: BenchChem Technical Support Team. Date: January 2026

For laboratory professionals engaged in research and development, the responsible management of chemical waste is not merely a regulatory obligation but a cornerstone of a safe and ethical scientific practice. This guide provides a detailed, step-by-step protocol for the proper disposal of 4-Pyridinepropanol, ensuring the safety of personnel and the protection of our environment. By understanding the chemical's properties and the rationale behind these procedures, you can confidently manage its waste stream from generation to final disposal.

Hazard Assessment and Waste Identification

4-Pyridinepropanol, a derivative of pyridine, must be handled as a hazardous substance. Pyridine and its related compounds are known to be harmful if swallowed, inhaled, or in contact with skin, and can cause serious skin and eye irritation[1][2]. Therefore, all materials contaminated with 4-Pyridinepropanol are to be classified and managed as hazardous chemical waste. This includes the pure substance, solutions, contaminated labware, and personal protective equipment (PPE).

A thorough hazard assessment is the foundation of safe chemical handling. The following table summarizes the key hazard information for 4-Pyridinepropanol.

ParameterGuidelineSource Analogs
Waste Classification Hazardous WastePyridine, Pyridine Derivatives[3]
Primary Hazards Skin Irritant, Serious Eye Irritant, May Cause Respiratory Irritation4-Pyridinepropanol Safety Data Sheet[2]
Toxicity Harmful if swallowed, in contact with skin, or if inhaled.Pyridine Derivatives[1]
Personal Protective Equipment (PPE): Your First Line of Defense

Before handling 4-Pyridinepropanol or its waste, it is imperative to be equipped with the appropriate PPE. The following table outlines the minimum required PPE.

Protection TypeSpecificationRationale
Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).To prevent skin contact and absorption.
Eye Protection Safety goggles or a face shield.To protect against splashes and eye irritation[2].
Body Protection A lab coat or chemical-resistant apron.To protect clothing and skin from contamination.
Respiratory Protection Use in a well-ventilated area or with a fume hood. A respirator may be necessary for large spills or inadequate ventilation.To prevent inhalation of vapors or aerosols[4].
Waste Segregation and Containment: A Step-by-Step Protocol

Proper segregation and containment are critical to prevent accidental chemical reactions and to ensure compliant disposal.

Step 1: Designate a Waste Container

  • Select a dedicated, leak-proof, and clearly labeled hazardous waste container. High-density polyethylene (HDPE) is a suitable material[1].

  • The container must have a secure screw-top cap to prevent spills and the release of vapors.

Step 2: Labeling

  • Immediately label the container with "Hazardous Waste," the full chemical name "4-Pyridinepropanol," and the date of waste generation.

  • Include any other information required by your institution's Environmental Health and Safety (EHS) department.

Step 3: Waste Collection

  • Solid Waste: Carefully transfer any solid 4-Pyridinepropanol, contaminated weigh boats, spatulas, and other disposable labware into the designated hazardous waste container.

  • Liquid Waste: If 4-Pyridinepropanol is in a solution, collect the waste in the labeled, leak-proof container. Do not mix with incompatible waste streams[1].

  • Contaminated PPE: Dispose of gloves, disposable lab coats, and other contaminated PPE in a designated hazardous waste bag[1].

Step 4: Storage

  • Store the sealed hazardous waste container in a designated, well-ventilated, and secure waste accumulation area[1].

  • Ensure the storage area is away from incompatible materials such as strong oxidizing agents and acids[5].

Spill Management: Immediate and Effective Response

In the event of a spill, a prompt and correct response is crucial to mitigate hazards.

Step 1: Ensure Safety

  • Alert others in the vicinity and evacuate the immediate area if necessary.

  • Ensure you are wearing the appropriate PPE before attempting to clean the spill.

Step 2: Contain the Spill

  • For liquid spills, use an inert absorbent material such as vermiculite, sand, or a commercial chemical absorbent to contain the spill[1].

Step 3: Clean-up

  • Carefully collect the absorbed material using non-sparking tools and place it into a labeled hazardous waste container.

  • Clean the spill area with a suitable solvent (e.g., isopropanol, ethanol), followed by soap and water. Collect all cleaning materials as hazardous waste[1].

Step 4: Decontamination

  • Decontaminate any non-disposable equipment used in the cleanup process.

  • Properly dispose of all contaminated materials, including PPE, as hazardous waste.

Final Disposal: The Last Step in Responsible Management

The final disposal of 4-Pyridinepropanol waste must be handled by licensed professionals to ensure it is managed in an environmentally sound manner.

  • Contact your EHS Office: Arrange for the collection and disposal of the hazardous waste through your institution's Environmental Health and Safety office or a licensed hazardous waste disposal contractor[1][6].

  • Incineration: For pyridine and its derivatives, controlled incineration in a hazardous waste facility is a common and effective disposal method[3][7]. This process destroys the chemical, preventing its release into the environment.

The following diagram illustrates the decision-making workflow for the disposal of 4-Pyridinepropanol.

G start Waste Generation (4-Pyridinepropanol) ppe Don Appropriate PPE start->ppe waste_type Determine Waste Type ppe->waste_type solid_waste Solid Waste (Contaminated materials) waste_type->solid_waste Solid liquid_waste Liquid Waste (Solutions) waste_type->liquid_waste Liquid container_solid Place in Labeled Hazardous Waste Container solid_waste->container_solid container_liquid Pour into Labeled Hazardous Waste Container liquid_waste->container_liquid storage Store in Designated Waste Accumulation Area container_solid->storage container_liquid->storage disposal Arrange for Professional Disposal (Contact EHS) storage->disposal

Caption: Disposal workflow for 4-Pyridinepropanol waste.

By adhering to these procedures, you contribute to a culture of safety and environmental responsibility within your laboratory. Always consult your institution's specific guidelines and the Safety Data Sheet for the most current information.

References

  • BenchChem. (2025). Essential Guide to the Safe Disposal of 5-Hydroxy-2-(thiophen-3-YL)pyridine. Benchchem.
  • Agency for Toxic Substances and Disease Registry. (Date not available). PRODUCTION, IMPORT, USE, AND DISPOSAL.
  • Fisher Scientific. (2021, December 24). SAFETY DATA SHEET - 4-Pyridinepropanol. Fisher Scientific.
  • Sigma-Aldrich. (2025, August 5).
  • Washington State University. (Date not available).
  • ChemSupply Australia. (2024, June 26). Safety Data Sheet PYRIDINE. ChemSupply Australia.
  • ChemicalBook. (2025, July 5).
  • Jubilant Ingrevia Limited. (2024, January 25).
  • TCI EUROPE N.V. (Date not available). 4-Pyridinepropanol. TCI EUROPE N.V.
  • Fisher Scientific. (2025, December 19).
  • Sigma-Aldrich. (Date not available). 4-Pyridinepropanol 96. Sigma-Aldrich.
  • Jubilant Ingrevia Limited. (Date not available).
  • U.S. Environmental Protection Agency. (Date not available). 4-Pyridinepropanol - Substance Details - SRS. U.S. EPA.
  • Purdue University. (Date not available).
  • U.S. Environmental Protection Agency. (2025, November 5).
  • U.S. Environmental Protection Agency. (2025, September 8). Hazardous Waste Characteristics. U.S. EPA.
  • U.S. Environmental Protection Agency. (2025, May 30).

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Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

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Route proposals generated from BenchChem retrosynthesis models.

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AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

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Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
4-Pyridinepropanol
Reactant of Route 2
4-Pyridinepropanol
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